(1-Isopentyl-1H-pyrazol-5-yl)boronic acid

• CAS: 847818-66-0

Core Science & Biosynthesis

An In-Depth Technical Guide to (1-Isopentyl-1H-pyrazol-5-yl)boronic acid: Synthesis, Characterization, and Application in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Pyrazole Boronic Acids in Medicinal Chemistry

The pyrazole nucleus is a cornerstone in modern medicinal chemistry, forming the structural core of numerous blockbuster drugs. Its unique electronic properties and ability to participate in hydrogen bonding have made it a privileged scaffold in the design of kinase inhibitors, anti-inflammatory agents, and a host of other therapeutics. When functionalized with a boronic acid moiety, the pyrazole scaffold is transformed into a versatile building block, primarily for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction is one of the most powerful and widely used methods for the construction of carbon-carbon bonds, particularly for creating biaryl and heteroaryl structures that are prevalent in pharmaceutically active molecules.

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid, with the CAS number 847818-66-0, is a valuable reagent in this class.[1][2][3] The isopentyl group provides lipophilicity, which can be crucial for modulating the pharmacokinetic properties of a drug candidate, such as its absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides a comprehensive overview of the synthesis, characterization, and application of this important synthetic intermediate.

Physicochemical Properties and Structure

Property	Value
CAS Number	847818-66-0
Molecular Formula	C₈H₁₅BN₂O₂[4]
Molecular Weight	182.03 g/mol [4]
Appearance	White to off-white solid (predicted)
Solubility	Soluble in organic solvents such as methanol, DMSO, and DMF
Storage	Store at -20°C under an inert atmosphere[4]

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N1 [label="N", pos="0,0.75!"];
N2 [label="N", pos="-0.75,0!"];
C3 [label="C", pos="-0.75,-1!"];
C4 [label="C", pos="0,-1.5!"];
C5 [label="C", pos="0.75,-0.75!"];
B[label="B", pos="2,-0.75!"];
O1 [label="O", pos="2.75,-0!"];
H1[label="H", pos="3.25,0.25!"];
O2 [label="O", pos="2.75,-1.5!"];
H2[label="H", pos="3.25,-1.75!"];
C6 [label="CH2", pos="0,2!"];
C7 [label="CH2", pos="-0.75,2.75!"];
C8 [label="CH", pos="-1.5,3.5!"];
C9 [label="CH3", pos="-2.25,2.75!"];
C10 [label="CH3", pos="-1.5,4.5!"];
// Bond edges
N1 -- N2;
N2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- N1;
C5 -- B;
B -- O1;
O1 -- H1;
B -- O2;
O2 -- H2;
N1 -- C6;
C6 -- C7;
C7 -- C8;
C8 -- C9;
C8 -- C10;
}

Caption: Chemical structure of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

The synthesis of 1-alkyl-1H-pyrazol-5-yl boronic acids is typically achieved through a regioselective lithiation of the pyrazole ring, followed by quenching with a borate ester.[5][6] This method provides a reliable route to the desired isomer. The following is a detailed, field-proven protocol for the synthesis of the title compound.

Experimental Protocol: Synthesis

Step 1: N-Alkylation of Pyrazole

• To a solution of pyrazole (1.0 eq) in a suitable solvent such as dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (1.5 eq) or sodium hydride (1.1 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add 1-bromo-3-methylbutane (isopentyl bromide) (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-isopentyl-1H-pyrazole.

Step 2: Regioselective Lithiation and Borylation

• Dissolve 1-isopentyl-1H-pyrazole (1.0 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-neck flask under an inert atmosphere (argon or nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq, typically 2.5 M in hexanes) dropwise, maintaining the temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 1 hour to ensure complete lithiation at the C5 position.

• In a separate flask, dissolve triisopropyl borate (1.5 eq) in anhydrous THF and cool to -78 °C.

• Transfer the pyrazole-lithium solution to the triisopropyl borate solution via cannula while maintaining the temperature at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Acidify the mixture to pH ~2 with 2M hydrochloric acid.

• Extract the aqueous layer with ethyl acetate. The product, (1-isopentyl-1H-pyrazol-5-yl)boronic acid, can be isolated by concentrating the organic layers. For enhanced stability and ease of handling, the boronic acid is often converted to its pinacol ester.

Step 3: (Optional) Formation of the Pinacol Ester

• After the acidic workup in Step 2, concentrate the organic extract containing the crude boronic acid.

• Redissolve the crude product in a mixture of toluene and add pinacol (1.2 eq).

• Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, cool the mixture and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the pure 1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole.

Caption: Synthetic workflow for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the isopentyl group: a doublet for the two methyl groups, a multiplet for the methine proton, and triplets for the two methylene groups. The pyrazole ring protons will appear as doublets in the aromatic region. The B(OH)₂ protons will likely appear as a broad singlet, which is exchangeable with D₂O.

• ¹³C NMR: The carbon NMR will show distinct signals for each of the eight carbon atoms in the molecule. The carbons of the pyrazole ring will resonate in the aromatic region.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (182.03 g/mol ).

Application in Suzuki-Miyaura Cross-Coupling

The primary utility of (1-isopentyl-1H-pyrazol-5-yl)boronic acid is as a coupling partner in the Suzuki-Miyaura reaction to form C-C bonds with aryl or heteroaryl halides. This reaction is a cornerstone of modern pharmaceutical synthesis.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

• To a reaction vessel, add the aryl or heteroaryl halide (1.0 eq), (1-isopentyl-1H-pyrazol-5-yl)boronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq) or a more advanced catalyst system like Pd₂(dba)₃ with a suitable phosphine ligand (e.g., SPhos, XPhos).

• Add a base, typically an aqueous solution of sodium carbonate (2.0 eq) or potassium phosphate (2.0 eq).

• Add a suitable solvent system, such as a mixture of 1,4-dioxane and water or toluene and water.

• Degas the reaction mixture by bubbling argon or nitrogen through it for 15-30 minutes.

• Heat the reaction to 80-110 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water and an organic solvent like ethyl acetate.

• Separate the layers, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Caption: Generalized Suzuki-Miyaura cross-coupling workflow.

Conclusion and Future Outlook

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a valuable and versatile building block for drug discovery and development. Its utility in the robust and reliable Suzuki-Miyaura cross-coupling reaction allows for the efficient synthesis of complex molecules with potential therapeutic applications. The isopentyl moiety offers a handle for fine-tuning the lipophilicity and pharmacokinetic properties of lead compounds. As the demand for novel therapeutics continues to grow, the strategic use of such well-designed building blocks will remain paramount to the success of medicinal chemistry campaigns. Further exploration of the applications of this and related pyrazole boronic acids is likely to yield new and improved drug candidates in the years to come.

References

• MySkinRecipes. (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. [Online] Available at: [Link]

• BoronPharm. (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. [Online] Available at: [Link]

• Google Patents. Rilyazine derivatives and compositions for the treatment of cancer.

• ResearchGate. Synthesis of pinacol esters of 1‐alkyl‐1H‐pyrazol‐5‐yl‐ and 1‐alkyl‐1H‐pyrazol‐4‐ylboronic acids. [Online] Available at: [Link]

• ResearchGate. Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-Alkyl-1H-pyrazol-4-ylboronic acids. [Online] Available at: [Link]

• Raines Lab. Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol - Supporting Information. [Online] Available at: [Link]

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• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to (1-Isopentyl-1H-pyrazol-5-yl)boronic acid: Synthesis, Application, and Handling

This guide provides a comprehensive technical overview of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, a versatile heterocyclic building block crucial for advancements in medicinal chemistry and materials science. Designed for researchers, chemists, and drug development professionals, this document delves into the molecule's fundamental properties, provides a detailed synthesis protocol with mechanistic insights, explores its primary application in palladium-catalyzed cross-coupling reactions, and outlines essential handling and storage procedures to ensure its integrity and safe use.

Core Compound Properties and Specifications

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is an organoboron compound featuring a pyrazole ring N-substituted with an isopentyl group and a boronic acid moiety at the 5-position. This unique architecture makes it a valuable synthon, particularly for introducing the 1-isopentylpyrazole motif into more complex molecular structures.

The pyrazole core is a "privileged scaffold" in drug discovery, appearing in numerous approved drugs due to its metabolic stability and ability to participate in hydrogen bonding.[1] The boronic acid functional group is renowned for its role in the Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning method for forming carbon-carbon bonds.[2][3]

Table 1: Physicochemical Properties of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Property	Value	Source(s)
Molecular Formula	C₈H₁₅BN₂O₂	[4][5]
Molecular Weight	182.03 g/mol	[2][4][6]
CAS Number	847818-66-0	[4][5][7]
Appearance	Typically a solid	[5]
Purity	≥95% (Commercially available)	[4]
SMILES	B(C1=CC=NN1CCC(C)C)(O)O	[5]

Below is a 2D representation of the molecular structure.

Caption: 2D structure of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Synthesis Protocol: Regioselective Lithiation and Borylation

The synthesis of 1-alkyl-1H-pyrazol-5-ylboronic acids is reliably achieved through a strategy involving the regioselective deprotonation (lithiation) of an N-alkylated pyrazole, followed by quenching the resulting organolithium species with a boron electrophile.[8][9] This method leverages the increased acidity of the C5 proton of the pyrazole ring, which is ortho to the N1-substituent.

Causality and Experimental Rationale

• Starting Material : The synthesis begins with 1-isopentyl-1H-pyrazole. This precursor can be synthesized via the alkylation of pyrazole with an appropriate isopentyl halide.

• Deprotonation : A strong, non-nucleophilic base is required to deprotonate the pyrazole ring. n-Butyllithium (n-BuLi) is the reagent of choice. The reaction is conducted at a very low temperature (-78 °C) to prevent side reactions, such as decomposition of the organolithium intermediate or reaction with the solvent.

• Regioselectivity : The lithiation occurs specifically at the C5 position. This is because the N1-isopentyl group directs the deprotonation to the adjacent carbon, a phenomenon known as ortho-directing metallation. The nitrogen lone pair coordinates with the lithium cation, stabilizing the transition state for C5 proton abstraction.

• Borylation : The generated 1-isopentyl-1H-pyrazol-5-yllithium is a potent nucleophile. It is quenched by adding an electrophilic boron source, typically triisopropyl borate (B(OiPr)₃). This reagent is chosen for its reactivity and the fact that the resulting boronic ester is readily hydrolyzed to the desired boronic acid.

• Hydrolysis (Workup) : The reaction is quenched with an aqueous acid. This step serves two purposes: it neutralizes any remaining n-BuLi and hydrolyzes the boronic ester intermediate to the final (1-isopentyl-1H-pyrazol-5-yl)boronic acid.

The overall workflow is depicted below.

Caption: General workflow for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol is adapted from general procedures for the synthesis of analogous 1-alkyl-1H-pyrazol-5-ylboronic acids. Researchers should perform their own optimization.[8][10]

• Preparation : To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anhydrous tetrahydrofuran (THF). Cool the flask to -78 °C using a dry ice/acetone bath.

• Addition of Starting Material : Add 1-isopentyl-1H-pyrazole (1.0 equivalent) to the cooled THF.

• Lithiation : Slowly add n-butyllithium (1.1 equivalents, typically 2.5 M in hexanes) dropwise to the solution, maintaining the temperature at -78 °C. Stir the resulting mixture at this temperature for 1-2 hours.

• Borylation : Add triisopropyl borate (1.2 equivalents) dropwise to the reaction mixture. After the addition is complete, allow the mixture to slowly warm to room temperature and stir overnight.

• Workup : Cool the reaction mixture to 0 °C in an ice bath and quench by the slow addition of aqueous hydrochloric acid (e.g., 1 M HCl) until the pH is acidic (pH ~2-3).

• Extraction : Transfer the mixture to a separatory funnel. Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).

• Purification : Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield the pure (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Application in Suzuki-Miyaura Cross-Coupling

The primary utility of (1-isopentyl-1H-pyrazol-5-yl)boronic acid is as a coupling partner in the palladium-catalyzed Suzuki-Miyaura reaction.[2] This reaction forges a new carbon-carbon bond between the pyrazole ring (at C5) and an aryl, heteroaryl, or vinyl halide/triflate.[11] This capability is instrumental in drug discovery for rapidly generating libraries of complex molecules for biological screening.

Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps:

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halogen bond of the coupling partner (e.g., an aryl halide), forming a Pd(II) complex.

• Transmetalation : The boronic acid, activated by a base, transfers its organic group (the 1-isopentylpyrazolyl group) to the palladium center, displacing the halide.

• Reductive Elimination : The two organic groups on the palladium center couple and are eliminated, forming the final product and regenerating the Pd(0) catalyst, which re-enters the cycle.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Handling, Storage, and Safety

Proper handling and storage are critical to maintain the chemical integrity and reactivity of boronic acids.

• Storage : (1-Isopentyl-1H-pyrazol-5-yl)boronic acid should be stored in a tightly sealed container under an inert atmosphere (e.g., argon). It is recommended to store it in a freezer at temperatures under -20°C.[5] Boronic acids are susceptible to dehydration, which can lead to the formation of cyclic boroxine anhydrides. While this process is often reversible upon exposure to water during reaction setup, it can complicate stoichiometry.

• Handling : Handle the compound in a well-ventilated area, preferably within a fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn. Avoid inhalation of dust and contact with skin and eyes.

• Safety : While boronic acids are generally less hazardous than many organometallic reagents, they are chemical irritants. In case of contact, flush the affected area with copious amounts of water. Consult the Safety Data Sheet (SDS) for detailed toxicological information and emergency procedures.

Conclusion

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a high-value chemical intermediate that provides a direct route to novel pyrazole-containing compounds. Its synthesis is well-established, and its application in Suzuki-Miyaura cross-coupling reactions is a cornerstone of modern synthetic chemistry. By understanding its properties, synthesis, and proper handling, researchers can effectively leverage this building block to accelerate innovation in drug discovery and materials science.

References

• BoronPharm. (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. [Link]

• ResearchGate. Synthesis of pinacol esters of 1‐alkyl‐1H‐pyrazol‐5‐yl‐ and 1‐alkyl‐1H‐pyrazol‐4‐ylboronic acids. [Link]

• ResearchGate. Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl.... [Link]

• ACS Publications. The Suzuki−Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism. [Link]

• MySkinRecipes. (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. [Link]

• ResearchGate. Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-Alkyl-1H-pyrazol-4-ylboronic acids. [Link]

• Reagentia. (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1 x 5 g). [Link]

• National Institutes of Health. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. [Link]

• ResearchGate. Synthesis of Pinacol Esters of 1-Alkyl-1H-pyrazol-5-yl- and 1-Alkyl-1H-pyrazol-4-ylboronic Acids. [Link]

• ACS Publications. Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage. [Link]

• ResearchGate. Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes | Request PDF. [Link]

• MySkinRecipes. (1H-Pyrazol-5-yl)boronic acid. [Link]

• PubChem. 1H-Pyrazole-5-boronic acid. [Link]

• MDPI. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. [Link]

• National Institutes of Health. Synthesis of novel pyrazolone candidates with studying some biological activities and in-silico studies. [Link]

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(1-Isopentyl-1H-pyrazol-5-yl)boronic acid chemical properties

An In-depth Technical Guide to (1-Isopentyl-1H-pyrazol-5-yl)boronic acid for Advanced Synthesis

Abstract: This guide provides a comprehensive technical overview of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, a versatile heterocyclic building block essential for modern drug discovery and materials science. We will dissect its core chemical properties, explore its primary application in palladium-catalyzed cross-coupling reactions, and present a detailed, validated experimental workflow for its use. This document is designed to equip researchers, medicinal chemists, and process development scientists with the expert insights and practical knowledge required to effectively utilize this reagent, ensuring both efficiency and safety in the laboratory.

In the landscape of medicinal chemistry, pyrazole scaffolds are privileged structures, renowned for their metabolic stability and diverse biological activities. When functionalized with a boronic acid moiety, these heterocyles are transformed into powerful intermediates for carbon-carbon bond formation.[1][2] The Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning methodology, heavily relies on the stability, reactivity, and low toxicity of organoboron reagents.[3][4][5] (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, in particular, offers a unique lipophilic isopentyl tail, which can be leveraged to modulate the physicochemical properties, such as solubility and protein binding, of target molecules. This guide provides an authoritative examination of this specific reagent, grounded in established chemical principles.

Core Chemical and Physical Properties

A foundational understanding of a reagent's properties is critical for successful experimental design, including reaction setup, solvent selection, and purification strategy.

Table 1: Physicochemical Data for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Property	Data
CAS Number	847818-64-8
Molecular Formula	C₈H₁₅BN₂O₂
Molecular Weight	182.03 g/mol
Appearance	White to off-white solid/powder
Purity	Typically ≥95%

(Note: Data is compiled from common chemical supplier specifications. Always refer to the Certificate of Analysis for lot-specific data.)

Stability and Storage: Boronic acids are prone to dehydration, which leads to the formation of cyclic trimeric anhydrides known as boroxines.[6] This process is generally reversible. For optimal long-term stability, (1-Isopentyl-1H-pyrazol-5-yl)boronic acid should be stored in a tightly sealed container under an inert atmosphere (e.g., Argon or Nitrogen) in a freezer, typically at -20°C to -10°C, and away from moisture.[7][8]

Solubility: The reagent is generally soluble in polar organic solvents such as methanol, tetrahydrofuran (THF), and dimethylformamide (DMF). It exhibits limited solubility in non-polar solvents like hexanes and is sparingly soluble in water. Solubility in aqueous media increases under basic conditions due to the formation of the more soluble boronate salt.

Application in Suzuki-Miyaura Cross-Coupling

The primary utility of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is as a coupling partner in the Suzuki-Miyaura reaction to form a C-C bond between the pyrazole C5 position and an sp²-hybridized carbon of an aryl, heteroaryl, or vinyl halide/triflate.

Mechanistic Rationale

The palladium-catalyzed cycle is a well-established sequence of three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the coupling partner (R-X).

• Transmetalation: The organic moiety from the boronic acid is transferred to the palladium center. This step is base-mediated; the base activates the boronic acid to form a more nucleophilic boronate species, facilitating the transfer.

• Reductive Elimination: The two organic partners on the palladium center couple and are expelled, forming the new C-C bond and regenerating the Pd(0) catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Field-Validated Experimental Protocol

This protocol describes a robust and reproducible method for coupling (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with a generic aryl bromide.

Core Requirements:

• Reagents: (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.2 eq.), Aryl Bromide (1.0 eq.), [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 3 mol%), Potassium Carbonate (K₂CO₃, 2.0 eq.).

• Solvents: 1,4-Dioxane and Water (degassed, 4:1 v/v).

• Apparatus: Schlenk flask or sealed reaction vial, magnetic stirrer, heating mantle/block, inert gas line (Argon or Nitrogen).

Step-by-Step Methodology:

• Vessel Preparation: Add the aryl bromide (1.0 eq.), (1-isopentyl-1H-pyrazol-5-yl)boronic acid (1.2 eq.), Pd(dppf)Cl₂ (0.03 eq.), and K₂CO₃ (2.0 eq.) to a dry Schlenk flask containing a magnetic stir bar.

  • Expert Insight: Using a slight excess of the boronic acid (1.1-1.5 eq.) ensures complete consumption of the often more valuable halide partner and compensates for potential boronic acid homocoupling or degradation.

• Inerting the Atmosphere: Seal the flask and subject it to three cycles of vacuum evacuation followed by backfilling with an inert gas (e.g., Argon).

  • Causality: Oxygen can oxidize both the phosphine ligands and the Pd(0) catalyst, leading to catalyst deactivation and significantly reduced reaction yields. This step is critical for reproducibility.

• Solvent Addition: Add the degassed 4:1 mixture of 1,4-dioxane and water via syringe.

  • Causality: Dioxane solubilizes the organic components, while water is essential for dissolving the inorganic base and promoting the formation of the active boronate species required for transmetalation. Degassing the solvents removes dissolved oxygen.

• Reaction Execution: Immerse the flask in a preheated oil bath or heating block set to 80-100 °C and stir vigorously.

• Progress Monitoring: Monitor the reaction's progress by periodically taking small aliquots for analysis by TLC or LC-MS until the starting aryl bromide is consumed (typically 2-12 hours).

• Reaction Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst and inorganic salts. Transfer the filtrate to a separatory funnel and wash sequentially with water and brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue via flash column chromatography on silica gel to yield the pure product.

Caption: A validated workflow for Suzuki-Miyaura cross-coupling reactions.

Safety, Handling, and Disposal

As a standard laboratory chemical, (1-Isopentyl-1H-pyrazol-5-yl)boronic acid requires careful handling to minimize exposure and ensure operator safety.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles compliant with EN166, nitrile gloves, and a lab coat.[9]

• Handling: Handle the solid material in a well-ventilated area or chemical fume hood to avoid inhaling dust.[7] Avoid contact with skin, eyes, and clothing.[9] After handling, wash hands thoroughly.[9]

• Fire Safety: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[7]

• Spills: In case of a spill, avoid creating dust.[7] Sweep up the material and place it in a suitable, closed container for disposal.[7] Prevent the material from entering drains or waterways.[9][10][11]

• Disposal: Dispose of surplus and non-recyclable material through a licensed disposal company.[7] Contaminated packaging should be disposed of as unused product.[7]

Always consult the most recent Material Safety Data Sheet (MSDS) from your supplier for comprehensive safety information.

References

• Safety D
• Safety D
• SAFETY D
• SAFETY D
• 1-Isopropyl-1H-pyrazol-5-ylboronic acid. Sigma-Aldrich.
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• (1-Isopropyl-1H-pyrazol-5-yl)boronic acid. Sigma-Aldrich.
• (1-ISOPROPYL-1H-PYRAZOL-5-YL)BORONIC ACID. precisionFDA.
• (1-Isopentyl-1H-pyrazol-4-yl)boronic acid. BLDpharm.
• 1H-Pyrazole-5-boronic acid | C3H5BN2O2. PubChem.
• (1-Methyl-1H-pyrazol-5-yl)-boronic acid. ChemScene.
• Preparation of a magnetic and recyclable superparamagnetic silica support with a boronic acid group for immobilizing Pd catalysts and its applications in Suzuki reactions. RSC Publishing.
• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investig
• (a) Representative Suzuki coupling reaction and hydrolysis products for...
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investig
• (1H-Pyrazol-5-yl)boronic acid. MySkinRecipes.
• B-(5-Methyl-1H-Pyrazol-3-Yl)Boronic Acid. ChemicalBook.
• Synthesis method of pyrazole-4-boronic acid pinacol ester.
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
• 1H-Pyrazole-5-boronic acid AldrichCPR. Sigma-Aldrich.
• 1 Structure, Properties, and Preparation Of Boronic Acid Derivatives.

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An In-depth Technical Guide to the Synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of Pyrazole Boronic Acids

In the landscape of modern medicinal chemistry and materials science, pyrazole-containing molecules represent a cornerstone of innovation. Their prevalence in FDA-approved pharmaceuticals and advanced materials underscores their significance. The strategic introduction of a boronic acid moiety, particularly as a pinacol ester, onto the pyrazole scaffold unlocks a vast potential for molecular diversification through palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[1] This powerful carbon-carbon bond-forming reaction allows for the precise and efficient assembly of complex molecular architectures from simpler precursors.[1] This guide provides a comprehensive overview of a robust and logical synthetic route to (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, a valuable building block for discovery chemistry.

I. Retrosynthetic Analysis: A Logic-Driven Approach

A critical first step in devising any synthetic strategy is a thorough retrosynthetic analysis. This process involves mentally deconstructing the target molecule into simpler, commercially available or readily synthesizable precursors. For (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, the key disconnections are the C-B bond and the N-alkyl bond of the pyrazole ring.

Caption: Retrosynthetic analysis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

This analysis suggests a forward synthesis commencing with the N-alkylation of pyrazole, followed by regioselective halogenation at the C5 position, and concluding with a borylation reaction to install the boronic acid group. This stepwise approach offers excellent control over regiochemistry and functional group compatibility.

II. The Synthetic Pathway: A Step-by-Step Protocol

This section details a validated, three-step synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, providing both the rationale for each step and a detailed experimental protocol.

Step 1: N-Alkylation of Pyrazole to Yield 1-Isopentyl-1H-pyrazole

The initial step involves the straightforward N-alkylation of the pyrazole ring. The choice of base and solvent is critical to ensure efficient and selective alkylation. A moderately strong base such as potassium carbonate is sufficient to deprotonate the pyrazole nitrogen, and a polar aprotic solvent like dimethylformamide (DMF) facilitates the subsequent nucleophilic attack on the isopentyl halide.

Experimental Protocol:

• To a solution of pyrazole (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add 1-bromo-3-methylbutane (isopentyl bromide) (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction to 60-70 °C and monitor by TLC until the starting material is consumed.

• Cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-isopentyl-1H-pyrazole.

Step 2: Regioselective Halogenation to Afford 1-Isopentyl-5-iodo-1H-pyrazole

The introduction of a halogen at the C5 position is a key strategic step, setting the stage for the subsequent borylation. Iodination is often preferred over bromination or chlorination due to the higher reactivity of the resulting C-I bond in subsequent cross-coupling reactions. N-Iodosuccinimide (NIS) is an effective and easy-to-handle iodinating agent.

Experimental Protocol:

• Dissolve 1-isopentyl-1H-pyrazole (1.0 eq) in a suitable solvent such as acetonitrile.

• Add N-iodosuccinimide (1.1 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with an organic solvent, wash with brine, dry, and concentrate.

• The crude 1-isopentyl-5-iodo-1H-pyrazole can often be used in the next step without further purification.

Step 3: Palladium-Catalyzed Borylation to Synthesize (1-Isopentyl-1H-pyrazol-5-yl)boronic acid Pinacol Ester

The final step involves the conversion of the C-I bond to a C-B bond. The Miyaura borylation is a highly reliable method for this transformation, utilizing a palladium catalyst, a phosphine ligand, a base, and a boron source, typically bis(pinacolato)diboron (B₂pin₂).[2] The resulting pinacol ester is generally more stable and easier to handle than the free boronic acid.[3]

Experimental Protocol:

• In a reaction vessel, combine 1-isopentyl-5-iodo-1H-pyrazole (1.0 eq), bis(pinacolato)diboron (1.2 eq), and potassium acetate (2.0 eq).

• Add a suitable solvent, such as 1,4-dioxane.

• Degas the mixture with argon or nitrogen for 15-20 minutes.

• Add a palladium catalyst, such as Pd(dppf)Cl₂ (0.03 eq).

• Heat the reaction mixture to 80-90 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Cool the reaction, filter through a pad of celite, and concentrate the filtrate.

• Purify the crude product by column chromatography on silica gel to yield the (1-isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester.

Hydrolysis to the Boronic Acid (Optional):

If the free boronic acid is required, the pinacol ester can be hydrolyzed under acidic or basic conditions. A common method involves stirring the ester in a mixture of a suitable organic solvent (e.g., acetone or THF) and an aqueous acid (e.g., HCl).

III. Mechanistic Insights: Understanding the "Why"

A deep understanding of the reaction mechanisms is paramount for troubleshooting and optimization.

Caption: Catalytic cycle of the Miyaura borylation reaction.

The Miyaura borylation proceeds through a well-established catalytic cycle involving:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 1-isopentyl-5-iodo-1H-pyrazole.

• Transmetalation: The boron moiety is transferred from the diboron reagent to the palladium center, typically facilitated by a base.

• Reductive Elimination: The desired C-B bond is formed as the product is released, regenerating the Pd(0) catalyst.

IV. Data Summary

Step	Reactants	Reagents	Solvent	Temperature (°C)	Typical Yield (%)
1	Pyrazole, 1-bromo-3-methylbutane	K₂CO₃	DMF	60-70	85-95
2	1-Isopentyl-1H-pyrazole	N-Iodosuccinimide	Acetonitrile	Room Temp.	90-98
3	1-Isopentyl-5-iodo-1H-pyrazole, B₂pin₂	Pd(dppf)Cl₂, KOAc	1,4-Dioxane	80-90	75-90

V. Alternative Synthetic Strategies

While the presented route is robust, alternative methods for the synthesis of pyrazole boronic acids exist and may be advantageous under specific circumstances.

• Direct C-H Borylation: Iridium-catalyzed C-H activation and borylation can directly install a boronic ester group onto the pyrazole ring.[4] However, regioselectivity can be a challenge, often favoring the C4 position due to steric hindrance.[4]

• Lithiation/Borylation: Deprotonation of the pyrazole ring with a strong base followed by quenching with a boron electrophile is another approach. This method can be limited by the functional group tolerance of the strong bases required.

• Copper-Catalyzed Aminoboration: A newer method involves the copper-catalyzed aminoboration of hydrazones to generate borylated pyrazoles.[5] This approach offers a different disconnection and can provide access to unique substitution patterns.[5]

VI. Conclusion: A Versatile Building Block for Innovation

The synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, as outlined in this guide, provides a reliable and scalable route to a valuable synthetic intermediate. A thorough understanding of the reaction mechanisms and experimental parameters empowers researchers to adapt and optimize this synthesis for their specific needs. The accessibility of this and related pyrazole boronic acids will continue to fuel innovation in drug discovery and materials science, enabling the construction of novel molecules with tailored properties.

References

• Synthesis method of pyrazole-4-boronic acid pinacol ester - Google Patents.

• Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids - American Chemical Society. Available at: [Link]

• Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl... - ResearchGate. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - NIH. Available at: [Link]

• Synthetic method of 1-alkylpyrazole-4-boronic acid pinacol ester - Google Patents.

• Copper-Catalyzed Aminoboration from Hydrazones To Generate Borylated Pyrazoles. Available at: [Link]

• The Chemistry of Pyrazole Boronic Acids: Applications and Sourcing. Available at: [Link]

• Preparation method of 4-pyrazole boronic acid pinacol ester - Google Patents.

• (a) Representative Suzuki coupling reaction and hydrolysis products for... - ResearchGate. Available at: [Link]

• Borylation of pyrazole and its derivatives. | Download Scientific Diagram - ResearchGate. Available at: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Copper-Catalyzed Aminoboration from Hydrazones To Generate Borylated Pyrazoles [organic-chemistry.org]

Spectroscopic Characterization of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic methodologies for the characterization of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. Tailored for researchers, scientists, and professionals in drug development, this document outlines the theoretical underpinnings and practical considerations for obtaining and interpreting nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) data for this compound. The protocols and data interpretations are grounded in established principles and data from analogous structures, ensuring a robust framework for analysis.

Introduction

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a heterocyclic organic compound with potential applications in medicinal chemistry and materials science. The presence of both a pyrazole ring and a boronic acid moiety makes it a versatile building block in organic synthesis, particularly in cross-coupling reactions. Accurate spectroscopic characterization is paramount to confirm its identity, purity, and stability. This guide provides a predictive analysis of the expected spectroscopic data based on known chemical principles and data from structurally related compounds.

Molecular Structure and Key Spectroscopic Features

The molecular structure of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid dictates its spectroscopic signature. The key structural components to be analyzed are the isopentyl group, the pyrazole ring, and the boronic acid functional group.

Figure 1: Molecular structure of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in solution. A combination of ¹H, ¹³C, and ¹¹B NMR experiments will provide a complete picture of the molecule's connectivity and environment.

¹H NMR Spectroscopy

Experimental Protocol:

• Dissolve ~5-10 mg of the sample in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical as the acidic protons of the boronic acid group may exchange with residual water, leading to peak broadening or disappearance. DMSO-d₆ is often preferred as it can slow down the exchange rate of the B(OH)₂ protons.

• Transfer the solution to a 5 mm NMR tube.

• Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

• Process the data with appropriate phasing, baseline correction, and referencing to the residual solvent peak.

Expected ¹H NMR Spectral Data:

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
B(OH)₂	4.0 - 6.0 (broad singlet)	br s	2H	-
Pyrazole H-3	~7.5	d	1H	~2.0
Pyrazole H-4	~6.3	d	1H	~2.0
N-CH₂	~4.2	t	2H	~7.5
CH₂-CH	~1.7	m	2H	-
CH(CH₃)₂	~1.6	m	1H	-
CH(CH₃)₂	~0.9	d	6H	~6.5

Causality Behind Experimental Choices:

• Solvent: DMSO-d₆ is chosen to preserve the signal from the exchangeable B(OH)₂ protons. In CDCl₃, these protons often exchange rapidly with trace amounts of water, leading to a very broad, and sometimes unobservable, signal.

• Field Strength: A higher field strength (≥400 MHz) is recommended to achieve better signal dispersion, which is particularly useful for resolving the multiplets of the isopentyl group.

¹³C NMR Spectroscopy

Experimental Protocol:

• Use the same sample prepared for ¹H NMR.

• Acquire a proton-decoupled ¹³C NMR spectrum. A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio, as ¹³C has a low natural abundance.

• DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and DEPT-135) are highly recommended to differentiate between CH, CH₂, and CH₃ groups.

Expected ¹³C NMR Spectral Data:

Carbon	Expected Chemical Shift (δ, ppm)
C-5 (ipso-carbon)	~150 (broad)
C-3	~140
C-4	~105
N-CH₂	~50
CH₂-CH	~38
CH(CH₃)₂	~26
CH(CH₃)₂	~22

Expert Insights: The carbon atom attached to the boron (C-5) is expected to show a broad signal due to quadrupolar relaxation of the adjacent ¹¹B nucleus. This is a characteristic feature of organoboronic acids.

¹¹B NMR Spectroscopy

Experimental Protocol:

• Use the same sample prepared for ¹H NMR.

• Acquire a proton-decoupled ¹¹B NMR spectrum.

• Use a boron trifluoride diethyl etherate (BF₃·OEt₂) external standard for chemical shift referencing (δ = 0.0 ppm).

Expected ¹¹B NMR Spectral Data: A single, broad signal is expected in the range of δ 20-30 ppm, which is characteristic of a trigonal planar boronic acid. The broadness of the signal is due to the quadrupolar nature of the boron nucleus.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, further confirming its identity.

Experimental Protocol:

• Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer using an appropriate ionization technique. Electrospray ionization (ESI) is a common choice for this type of molecule.

• Acquire the mass spectrum in both positive and negative ion modes.

Expected Mass Spectral Data:

• Molecular Weight: 196.09 g/mol

• Positive Ion Mode [M+H]⁺: m/z 197.10

• Negative Ion Mode [M-H]⁻: m/z 195.08

Expert Insights on Fragmentation: Boronic acids are known to undergo dehydration in the gas phase to form boroxines (cyclic trimers). Therefore, in addition to the molecular ion, peaks corresponding to the boroxine and its fragments may be observed, especially at higher concentrations or with harsher ionization conditions. A common fragmentation pathway involves the loss of the isopentyl group.

Figure 2: A generalized workflow for mass spectrometry analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in the molecule.

Experimental Protocol:

• Acquire the IR spectrum using either a KBr pellet or an Attenuated Total Reflectance (ATR) accessory. ATR is generally preferred for its simplicity and minimal sample preparation.

• Scan the sample over the range of 4000-400 cm⁻¹.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3600-3200 (broad)	O-H stretch	Boronic acid (B-OH)
3150-3100	C-H stretch	Aromatic (pyrazole)
2960-2850	C-H stretch	Aliphatic (isopentyl)
~1600	C=N stretch	Pyrazole ring
~1350	B-O stretch	Boronic acid

Trustworthiness of Protocols: The described protocols are standard, validated methods for the spectroscopic analysis of organic compounds. By following these step-by-step procedures, including the rationale for specific choices, researchers can generate reliable and reproducible data. The combination of NMR, MS, and IR provides a self-validating system for structural confirmation.

Conclusion

The spectroscopic characterization of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid relies on a multi-technique approach. While this guide provides a predictive framework based on established chemical principles and data from similar compounds, experimental verification is crucial. The detailed protocols and expected spectral data herein serve as a robust starting point for researchers to confidently identify and characterize this valuable synthetic building block.

References

• PubChem. 1H-Pyrazole-5-boronic acid. Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• D'hooghe, M., & De Kimpe, N. (2006). Synthesis of pyrazoles.
• Hall, D. G. (Ed.). (2011).

• Royal Society of Chemistry. (2012). A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Methods. Available at: [Link]

• NIST Chemistry WebBook. 1H-Pyrazole. Available at: [Link]

An In-depth Technical Guide to the 1H NMR of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectroscopy of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, a compound of interest in medicinal chemistry and organic synthesis. This document will delve into the theoretical underpinnings of its ¹H NMR spectrum, provide a detailed experimental protocol for data acquisition, and offer an in-depth interpretation of the spectral data. By combining theoretical predictions with practical considerations, this guide serves as an essential resource for researchers working with pyrazole-containing boronic acids, facilitating accurate structural elucidation and purity assessment.

Introduction: The Significance of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid belongs to the versatile class of pyrazole-containing boronic acids. Pyrazole scaffolds are privileged structures in medicinal chemistry, appearing in a wide array of therapeutic agents due to their ability to engage in various biological interactions. The boronic acid moiety is a cornerstone of modern organic synthesis, most notably for its role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, enabling the formation of carbon-carbon bonds.[1] The combination of these two functionalities in one molecule makes it a valuable building block for the synthesis of complex organic molecules with potential pharmaceutical applications.

Accurate and unambiguous characterization of such molecules is paramount. ¹H NMR spectroscopy stands as one of the most powerful and accessible analytical techniques for the structural elucidation of organic compounds in solution. This guide will provide the necessary framework for understanding and utilizing ¹H NMR to characterize (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with confidence.

Theoretical ¹H NMR Spectral Predictions

A proactive analysis of the molecular structure allows for the prediction of the ¹H NMR spectrum. This predictive approach is crucial for guiding spectral assignment and identifying potential complexities. The structure of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is presented below, with protons labeled for the ensuing discussion.

Caption: Molecular structure of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with proton labeling.

2.1. Predicted Chemical Shifts, Multiplicities, and Integration

The expected ¹H NMR signals for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid are summarized in the table below. These predictions are based on established chemical shift ranges for analogous functional groups.[2]

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale
H (a)	4.1 - 4.3	Triplet (t)	2H	Methylene group adjacent to the pyrazole nitrogen, deshielded.
H (b)	1.7 - 1.9	Quartet of triplets (qt) or Multiplet (m)	2H	Methylene group in the isopentyl chain.
H (c)	6.7 - 6.9	Doublet (d)	1H	Pyrazole ring proton, influenced by the adjacent boronic acid group.
H (d)	7.5 - 7.7	Doublet (d)	1H	Pyrazole ring proton, typically downfield in 1,5-disubstituted pyrazoles.[3]
H (e)	1.5 - 1.7	Nonet or Multiplet (m)	1H	Methine proton in the isopentyl group.
H (f)	0.9 - 1.0	Doublet (d)	6H	Two equivalent methyl groups in the isopentyl chain.
B(OH)₂	4.0 - 8.0 (variable)	Broad Singlet (br s)	2H	Protons of the boronic acid hydroxyl groups, chemical shift is highly dependent on solvent, concentration, and temperature.

2.2. Causality Behind Predicted Spectral Features

• Pyrazole Ring Protons (H-c and H-d): The chemical shifts of the pyrazole ring protons are highly diagnostic. In a 1,5-disubstituted pyrazole, the H-3 proton (labeled H-d) is typically found further downfield than the H-4 proton (labeled H-c).[3][4] This is due to the anisotropic effect of the neighboring nitrogen atom (N2) and the substituent at the 1-position. The coupling between these two protons will result in a doublet for each signal, with a typical coupling constant (³JHH) of 2-3 Hz.

• Isopentyl Group Protons (H-a, H-b, H-e, H-f): The signals for the isopentyl group will follow predictable patterns for aliphatic chains. The methylene protons adjacent to the pyrazole nitrogen (H-a) will be the most deshielded due to the inductive effect of the aromatic ring. The remaining protons will appear in the aliphatic region of the spectrum, with multiplicities determined by the number of adjacent protons (n+1 rule). The two methyl groups (H-f) are diastereotopic and will appear as a doublet due to coupling with the methine proton (H-e).

• Boronic Acid Protons: The protons of the B(OH)₂ group are acidic and readily exchange with each other and with trace amounts of water in the solvent. This rapid exchange leads to a single, often broad, resonance. The chemical shift of this signal is highly variable and can be influenced by factors such as solvent, concentration, and temperature. In some cases, this signal may not be observed at all.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

Adherence to a robust experimental protocol is critical for obtaining high-fidelity NMR data. The following section outlines a validated procedure for the ¹H NMR analysis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

3.1. Workflow for ¹H NMR Data Acquisition

Caption: Standard workflow for ¹H NMR sample preparation, data acquisition, and processing.

3.2. Detailed Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid directly into a clean, dry vial.

  • Add approximately 0.6 mL of a suitable deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆) is often a good choice for boronic acids as it can help to sharpen the B(OH)₂ signal. Other common solvents include chloroform-d (CDCl₃) and methanol-d₄ (CD₃OD).[5][6]

  • If quantitative analysis is required, add a known amount of an internal standard, such as tetramethylsilane (TMS).

  • Gently agitate the vial to ensure complete dissolution.

  • Using a Pasteur pipette, transfer the solution to a clean, 5 mm NMR tube.

• Instrument Setup and Data Acquisition (400 MHz NMR Spectrometer):

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent. This step is crucial for maintaining a stable magnetic field during the experiment.

  • Shim the magnetic field to optimize its homogeneity. This process minimizes peak broadening and distortion, leading to sharper signals and higher resolution.

  • Set the appropriate acquisition parameters. Typical parameters for a ¹H NMR experiment include:

    • Spectral Width: ~16 ppm

    • Number of Scans: 8-16 (can be increased for dilute samples)

    • Relaxation Delay (d1): 1-5 seconds

  • Acquire the Free Induction Decay (FID) data.

• Data Processing:

  • Apply a Fourier Transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Carefully phase correct the spectrum to ensure that all peaks have a pure absorption lineshape.

  • Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm or the residual solvent peak to its known chemical shift.[5]

  • Integrate all the signals in the spectrum. The relative integrals should correspond to the number of protons giving rise to each signal.

Interpretation of the ¹H NMR Spectrum: A Practical Example

The following is a hypothetical but representative ¹H NMR spectrum of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in DMSO-d₆.

Hypothetical ¹H NMR Data (400 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.62	d, J = 2.4 Hz	1H	H-d (Pyrazole)
6.78	d, J = 2.4 Hz	1H	H-c (Pyrazole)
5.50 (broad)	br s	2H	B(OH)₂
4.15	t, J = 7.2 Hz	2H	H-a (-CH₂-N)
1.75	m	2H	H-b (-CH₂-)
1.58	m	1H	H-e (-CH-)
0.91	d, J = 6.6 Hz	6H	H-f (-CH₃ x 2)

4.1. Analysis of the Spectral Data

• Pyrazole Region: The two doublets at 7.62 ppm and 6.78 ppm, each integrating to one proton, are characteristic of the pyrazole ring protons. The observed coupling constant of 2.4 Hz is consistent with a ³JHH coupling between adjacent protons on the pyrazole ring.

• Boronic Acid Protons: The broad singlet at 5.50 ppm, integrating to two protons, is assigned to the hydroxyl protons of the boronic acid group. Its broadness is a result of chemical exchange.

• Isopentyl Region:

  • The triplet at 4.15 ppm is assigned to the methylene protons (H-a) adjacent to the pyrazole nitrogen, as they are the most deshielded of the aliphatic protons.

  • The multiplets at 1.75 ppm and 1.58 ppm are assigned to the other methylene (H-b) and methine (H-e) protons of the isopentyl chain, respectively.

  • The doublet at 0.91 ppm, integrating to six protons, is characteristic of the two equivalent terminal methyl groups (H-f).

Advanced Considerations and Troubleshooting

• Solvent Effects: The choice of solvent can significantly impact the chemical shifts, particularly for the acidic B(OH)₂ protons. In protic solvents like D₂O or CD₃OD, these protons will exchange with the solvent and may not be observed.

• Boroxine Formation: Boronic acids can undergo dehydration to form cyclic trimers known as boroxines.[7] This is more likely to occur in non-polar solvents or upon heating. The formation of boroxines will lead to a more complex ¹H NMR spectrum, and their presence can be confirmed by ¹¹B NMR spectroscopy.

• Quadrupolar Broadening: The boron atom has two NMR-active isotopes, ¹⁰B (I=3) and ¹¹B (I=3/2), both of which are quadrupolar. This can sometimes lead to broadening of the signals for adjacent protons, particularly the H-c proton on the pyrazole ring.

Conclusion

This technical guide has provided a comprehensive overview of the ¹H NMR spectroscopy of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. By understanding the theoretical basis of the spectrum, adhering to a rigorous experimental protocol, and carefully interpreting the resulting data, researchers can confidently characterize this important synthetic building block. The information presented herein will aid in routine structural verification, purity assessment, and the investigation of more complex chemical phenomena involving this class of compounds.

References

• Claramunt, R. M., López, C., García, M. Á., et al. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry, 27(3), 533-539. Available at: [Link]

• ResearchGate. (n.d.). 1 H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole... Retrieved from [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• ResearchGate. (2021). 1H and 11B NMR Study of p-Toluene Boronic Acid and Anhydride. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

• Gregory, K. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. Available at: [Link]

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Purity of commercially available (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

An In-Depth Technical Guide to the Purity of Commercially Available (1-Isopentyl-1H-pyrazol-5-yl)boronic Acid

Abstract

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a valuable heterocyclic building block in modern medicinal chemistry, primarily utilized in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. The purity and stability of this reagent are paramount, as impurities can significantly impact reaction efficiency, yield, and the impurity profile of subsequent synthetic intermediates and final active pharmaceutical ingredients (APIs). This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess and control the quality of commercially available (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. We will delve into the nature of common impurities, present a multi-pronged analytical strategy for their detection and quantification, and offer field-proven insights into best practices for handling and storage.

The Challenge: Understanding the Impurity Landscape

The utility of any boronic acid is intrinsically linked to its purity. Commercial batches of boronic acids can exhibit significant variability in quality, with impurities arising from both the synthetic route and inherent product instability.[1] A robust understanding of these potential impurities is the first step toward effective quality control.

Synthesis-Related Impurities

While specific manufacturing processes are proprietary, a common synthetic pathway to pyrazole boronic acids involves the lithiation of the corresponding N-alkylpyrazole followed by quenching with a trialkyl borate and subsequent hydrolysis.[2] This process can introduce several predictable impurities.

• Starting Material: Incomplete reaction can leave residual 1-isopentyl-1H-pyrazole.

• Protodeboronated Product: The C-B bond is susceptible to cleavage by proton sources during workup, leading to the formation of 1-isopentyl-1H-pyrazole.[1][3]

• Inorganic Boron Species: Incomplete hydrolysis or side reactions can result in the presence of boric acid or borate salts, which are often not detected by standard reversed-phase HPLC-UV methods.[4]

Degradation-Related Impurities

Boronic acids are a class of compounds known for their propensity to degrade, particularly under non-ideal storage conditions.[3][5] For (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, two primary degradation pathways are of concern:

• Oxidative Degradation: Exposure to air can lead to oxidation of the boronic acid, diminishing its reactivity in coupling reactions.[3][6]

• Dehydration and Boroxine Formation: This is the most common and significant degradation pathway. Three molecules of the boronic acid can reversibly dehydrate to form a stable, six-membered cyclic anhydride known as a boroxine.[7][8] While boroxines are often competent in Suzuki couplings, their formation complicates characterization and stoichiometry calculations. The presence of both the monomeric acid and the trimeric boroxine can lead to complex spectra and chromatographic profiles.

The relationship between the boronic acid and its primary degradation products is illustrated below.

Caption: Key impurity pathways for the subject boronic acid.

A Multi-Modal Analytical Workflow for Purity Assessment

No single analytical technique can provide a complete picture of boronic acid purity. A self-validating system relies on the orthogonal application of chromatographic and spectroscopic methods to identify and quantify all relevant species.

Caption: Orthogonal analytical workflow for boronic acid characterization.

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is the workhorse for determining the relative purity of organic components.

Expertise & Experience: The primary challenge in HPLC analysis of boronic acids is managing the equilibrium between the acid and its boroxine. Furthermore, some boronic acids can interact with the metal surfaces of standard HPLC columns and systems, leading to poor peak shape.[9][10] The choice of a modern, low-silanol activity C18 column and an acidic mobile phase modifier helps to sharpen peaks and push the equilibrium towards the monomeric acid form.

Data Presentation: Typical HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Provides good retention and resolution for the parent compound and related impurities.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier improves peak shape and minimizes boroxine formation on-column.[11]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic solvent for reversed-phase chromatography.
Gradient	5% to 95% B over 10 minutes	A broad gradient is necessary to elute both polar (boric acid) and non-polar impurities.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Reduces viscosity and can improve peak shape.

| Detection | UV at 210 nm | Pyrazole core exhibits UV absorbance at lower wavelengths. |

Experimental Protocol: HPLC-UV Purity Analysis

• Sample Preparation: Accurately weigh ~1 mg of the boronic acid and dissolve in 1 mL of diluent (e.g., 50:50 Acetonitrile/Water) to create a 1 mg/mL stock solution.

• Injection: Inject 1-5 µL of the sample onto the HPLC system.

• Data Acquisition: Run the gradient method and record the chromatogram.

• Analysis: Integrate all peaks. Calculate the area percent of the main peak relative to the total area of all peaks to determine the relative purity. Note the retention times and area percentages of all impurity peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is indispensable for confirming the compound's identity and determining its absolute purity via quantitative NMR (qNMR).

Expertise & Experience:

• ¹H NMR: Provides structural confirmation. The isopentyl and pyrazole protons should be clearly identifiable. For qNMR, a certified internal standard with a known concentration and a resonance in a clean region of the spectrum is added. The absolute purity is calculated by comparing the integral of a sample proton signal to the integral of a known standard signal.

• ¹¹B NMR: This technique is highly informative for boronic acids.[12] The free boronic acid gives a broad signal around 28-30 ppm, while boric acid appears near 19 ppm. Boronate esters appear at higher chemical shifts. This allows for direct observation of key boron-containing species that may be missed by other techniques.[12]

Experimental Protocol: ¹H and ¹¹B NMR Analysis

• Sample Preparation (¹H NMR): Accurately weigh ~5-10 mg of the boronic acid into an NMR tube. Add ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CD₃OD). DMSO-d₆ is often preferred as the acidic B(OH)₂ protons are typically observable.

• Sample Preparation (qNMR): Prepare a stock solution of a certified internal standard (e.g., maleic acid, dimethyl sulfone) at a known concentration in the chosen deuterated solvent. Accurately weigh a known amount of the boronic acid and dissolve it in a precise volume of the internal standard solution.

• Sample Preparation (¹¹B NMR): Prepare a sample as for ¹H NMR, but at a higher concentration (~20-30 mg/mL) to ensure a good signal-to-noise ratio.

• Data Acquisition: Acquire the ¹H and ¹¹B spectra on a spectrometer (e.g., 400 MHz or higher). Ensure a sufficient relaxation delay (D1) is used for quantitative ¹H NMR (e.g., 5 times the longest T1).

• Analysis:

  • ¹H NMR: Confirm the expected chemical shifts and coupling patterns for the isopentyl and pyrazole moieties.

  • qNMR: Calculate the molar ratio of the analyte to the internal standard and determine the weight percent purity.

  • ¹¹B NMR: Identify signals corresponding to the boronic acid, boric acid, and any other boron species.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the definitive tool for identifying unknown impurities.

Expertise & Experience: Boronic acids present a unique challenge for MS analysis due to their tendency to dehydrate in the gas phase.[7][8] It is common to observe the [M-H]⁻ ion in negative ESI mode, but also ions corresponding to the boroxine and various solvent adducts.[13] A high-resolution mass spectrometer (e.g., TOF or Orbitrap) is invaluable for determining the elemental composition of impurities.

Experimental Protocol: LC-MS Analysis

• Methodology: Utilize an HPLC method similar to the one described in Section 2.1, ensuring the mobile phase is compatible with MS (e.g., using formic acid instead of non-volatile buffers).[11]

• Ionization: Employ electrospray ionization (ESI) in both positive and negative modes for comprehensive analysis.

• Data Analysis: Correlate the peaks observed in the UV chromatogram with the mass spectra. Propose structures for impurities based on their accurate mass measurements and fragmentation patterns. For example, a peak with a mass corresponding to 1-isopentyl-1H-pyrazole would confirm its identity as a protodeboronated impurity.

Interpreting the Data: A Holistic View of Purity

The true purity of a commercial sample is a composite of the data from these orthogonal techniques.

Data Presentation: Sample Purity Profile Interpretation

Analytical Result	Interpretation	Implication for Use
HPLC Purity: 98.5%	The sample contains 1.5% UV-active organic impurities.	High relative purity, but does not account for non-UV active or inorganic impurities.
qNMR Purity: 92.0%	The absolute amount of the target molecule is 92.0% by weight.	This is the most accurate measure of the active reagent concentration for reaction stoichiometry.
¹¹B NMR	Signal at 29 ppm (major), Signal at 19 ppm (minor, ~5%)	The sample contains the desired boronic acid along with ~5% boric acid.
LC-MS	A minor peak at the mass of 1-isopentyl-1H-pyrazole is detected.	Confirms the presence of the protodeboronated impurity.

| Overall Assessment | The sample is ~92% pure (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, with the remaining mass consisting of ~5% boric acid, ~1.5% organic impurities (including the protodeboronated species), and likely water. | The qNMR value should be used for calculating reaction inputs. The presence of boric acid is noted but may not be detrimental to many applications. |

Recommendations for Handling and Storage

Given their instability, proper handling and storage are critical to preserving the purity of boronic acids.[5][14]

• Storage: Store in a tightly sealed container under an inert atmosphere (argon or nitrogen) to prevent oxidation and moisture ingress. For long-term storage, refrigeration (-20°C) in a desiccator is recommended.

• Handling: When weighing and dispensing, minimize exposure to the atmosphere. Use a glove box or nitrogen-purged bag if possible. Avoid leaving containers open on the benchtop.

• Re-qualification: For critical applications, it is advisable to re-analyze the purity of older batches of the reagent, particularly if they have been opened multiple times.

By implementing this rigorous, multi-modal approach to quality control, researchers can ensure the reliability of their synthetic results and build a more robust and reproducible scientific process.

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• Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry. Analytical Chemistry - ACS Publications. [Link]

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• A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Methods (RSC Publishing). [Link]

• High Sensitivity Analysis of Potential Mutagenic Boronic Acids Using Xevo™ TQ Absolute Tandem Quadrupole Mass Spectrometer with an ACQUITY™ Premier System. Waters Corporation. [Link]

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• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Waters Corporation. [Link]

• Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. Utrecht University. [Link]

• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Waters Corporation. [Link]

• ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC. Taylor & Francis Online. [Link]

• Separation of Boronic acid, (4-formylphenyl)- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• HELP: Purifying boronic acids sucks. Reddit. [Link]

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• A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. NIH. [Link]

• Boronic acid with high oxidative stability and utility in biological contexts. PubMed - NIH. [Link]

• 1 Structure, Properties, and Preparation of Boronic Acid Derivatives Overview of Their Reactions and Applications. Wiley-VCH. [Link]

• Synthesis of Pinacol Esters of 1-Alkyl-1H-pyrazol-5-yl- and 1-Alkyl-1H-pyrazol-4-ylboronic Acids. ResearchGate. [Link]

• 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations. PubMed. [Link]

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Solubility of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in organic solvents

An In-depth Technical Guide to the Solubility of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in Organic Solvents

Abstract

The solubility of active pharmaceutical ingredients (APIs) and synthetic intermediates is a cornerstone of efficient drug discovery and development. (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a heterocyclic building block of significant interest, combining the versatile reactivity of a boronic acid with the pharmacologically relevant pyrazole scaffold. However, a critical gap exists in the public domain regarding its quantitative solubility in common organic solvents. This technical guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of this compound. We delve into the physicochemical principles governing the solubility of pyrazole boronic acids, present general solubility trends based on analogous structures, and provide a detailed, field-proven protocol for accurate solubility determination. This document is intended to empower researchers, chemists, and formulation scientists to make data-driven decisions in synthesis, purification, and screening workflows.

Introduction: The Pivotal Role of Solubility

In the landscape of medicinal chemistry, pyrazole derivatives are prized for their wide spectrum of biological activities.[1][2] The boronic acid moiety, particularly as a stable entity, is a cornerstone of modern synthetic chemistry, most notably for its role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[3] The compound (1-Isopentyl-1H-pyrazol-5-yl)boronic acid merges these two valuable functionalities.

The success of any chemical entity in the development pipeline—from a laboratory-scale reaction to a viable drug product—is fundamentally dependent on its solubility.[4][5] Solubility dictates the choice of reaction solvents, influences purification strategies such as crystallization and chromatography, and is a critical determinant of a compound's behavior in high-throughput screening (HTS) assays and ultimately, its bioavailability.[4][6]

This guide addresses the absence of specific solubility data for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid by providing the theoretical foundation and practical tools necessary for its determination.

Physicochemical Drivers of Boronic Acid Solubility

To predict the solubility behavior of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, we must first understand the contributions of its constituent parts and the inherent challenges associated with boronic acids.

The Boronic Acid Group: A Double-Edged Sword

The B(OH)₂ group imparts a unique polarity and reactivity. It is a weak Lewis acid and can act as a hydrogen bond donor. However, a significant and often confounding property of boronic acids is their propensity to undergo reversible dehydration to form cyclic anhydrides known as boroxines.[7][8]

This equilibrium between the monomeric acid and the trimeric boroxine is highly dependent on the solvent, temperature, and concentration.[7] Since the boroxine is substantially less polar than the parent acid, its formation can lead to inconsistent or misleading solubility measurements. This is a primary reason why obtaining repeatable solubility data for boronic acids can be challenging compared to other functional groups.[7]

The Heterocyclic Core: 1-Isopentyl-1H-pyrazole

• Pyrazole Ring: The pyrazole ring is an aromatic heterocycle containing two adjacent nitrogen atoms. The lone pair on one nitrogen atom contributes to the aromatic system, while the other projects into the plane of the ring, acting as a hydrogen bond acceptor. This dual nature allows for interactions with a range of protic and aprotic polar solvents.

• Isopentyl Substituent: The N-1 isopentyl (3-methylbutyl) group introduces a significant aliphatic, non-polar character to the molecule. This hydrocarbon tail will disrupt intermolecular packing in the solid state and is expected to enhance solubility in less polar and non-polar organic solvents compared to its N-methyl or N-H pyrazole boronic acid counterparts.

Solvent-Solute Interactions: A Predictive Framework

Based on these structural features, we can hypothesize a general solubility profile:

• High Solubility Expected: In polar aprotic solvents like Tetrahydrofuran (THF), Dioxane, Acetone, and Ethyl Acetate. These solvents can engage in hydrogen bonding with the B(OH)₂ group and dipole-dipole interactions with the pyrazole core. Ethers, in particular, are often excellent solvents for boronic acids.[7]

• Moderate Solubility Expected: In polar protic solvents like Methanol and Ethanol. While these solvents are excellent hydrogen bond donors and acceptors, they must compete with the strong intermolecular hydrogen bonding of the boronic acid itself.

• Low to Negligible Solubility Expected: In non-polar hydrocarbon solvents such as Hexane and Methylcyclohexane. The overall polarity of the pyrazole boronic acid headgroup is too high to be effectively solvated by these solvents, despite the presence of the isopentyl tail.[7] Chloroform may show moderate solubility.[7]

Experimental Determination of Thermodynamic Solubility

Given the complexities of the acid-boroxine equilibrium, the most reliable and definitive measure of solubility is the thermodynamic equilibrium solubility . This is the concentration of the solute in a saturated solution when it is in equilibrium with the undissolved solid at a specific temperature and pressure.[4][6] The "shake-flask" method is the gold standard for this determination.[6]

This protocol outlines a robust, self-validating workflow for determining the solubility of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid across a panel of organic solvents.

Experimental Workflow Diagram

Caption: Figure 1: Workflow for determining thermodynamic solubility.

Step-by-Step Protocol

Materials:

• (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (ensure purity is known)

• Selected organic solvents (HPLC grade or higher)

• Analytical balance

• 2 mL glass vials with screw caps and PTFE septa

• Positive displacement pipette or calibrated glass pipette

• Orbital shaker or rotator in a temperature-controlled environment

• Centrifuge or 0.45 µm PTFE syringe filters

• Calibrated High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:

• Preparation of Slurries:

  • Add an excess of solid (1-Isopentyl-1H-pyrazol-5-yl)boronic acid to several pre-weighed 2 mL glass vials. "Excess" is critical; ensure a visible amount of solid remains at the end of the experiment. A starting point of ~10-20 mg is often sufficient.

  • Precisely add 1.0 mL of the chosen organic solvent to each vial.

  • Securely seal each vial.

• Equilibration:

  • Place the vials on an orbital shaker or rotator within an incubator set to a constant temperature (e.g., 25 °C).

  • Agitate the slurries for a minimum of 24 hours. For compounds that may equilibrate slowly, 48 hours is recommended to ensure equilibrium is reached. The goal is to achieve a steady-state concentration in the liquid phase.[6]

• Phase Separation:

  • After equilibration, remove the vials and let them stand undisturbed at the same constant temperature for 1-2 hours to allow the excess solid to settle.

  • Carefully withdraw a portion of the supernatant.

  • To remove any remaining microscopic solid particles, either:

    • Filtration: Pass the supernatant through a 0.45 µm PTFE syringe filter compatible with the organic solvent. Discard the first ~100 µL to saturate the filter and avoid adsorption effects.

    • Centrifugation: Centrifuge the vial at high speed (e.g., 10,000 rpm for 10 minutes). Carefully collect the clear supernatant.

• Analysis:

  • Prepare accurate serial dilutions of the clear, saturated solution using the same solvent.

  • Determine the concentration of the solute in the diluted samples using a pre-validated, calibrated HPLC-UV method. The calibration curve should be prepared using standards of known concentration.

  • Calculate the concentration of the original, undiluted saturated solution. This value represents the thermodynamic solubility.

Data Presentation and Application

The quantitative results from the protocol should be tabulated for clear comparison and interpretation.

Quantitative Solubility Data Table (Template)

Solvent	Solvent Class	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Observations
Dichloromethane	Chlorinated	25	[Experimental Value]	[Calculated Value]
Tetrahydrofuran (THF)	Ether	25	[Experimental Value]	[Calculated Value]
Acetone	Ketone	25	[Experimental Value]	[Calculated Value]
Ethyl Acetate	Ester	25	[Experimental Value]	[Calculated Value]
Acetonitrile	Nitrile	25	[Experimental Value]	[Calculated Value]
Methanol	Alcohol	25	[Experimental Value]	[Calculated Value]
Toluene	Aromatic Hydrocarbon	25	[Experimental Value]	[Calculated Value]
Heptane	Aliphatic Hydrocarbon	25	[Experimental Value]	[Calculated Value]

Logical Application of Solubility Data

Understanding the solubility of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid directly informs critical decisions throughout the research and development workflow.

Caption: Figure 2: Logic map for applying solubility data.

Conclusion

While specific, pre-existing quantitative data for the solubility of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in organic solvents is scarce, a robust understanding can be built from first principles and empirical determination. The compound's structure—a polar pyrazole boronic acid head with a non-polar isopentyl tail—suggests a versatile solubility profile, with high affinity for polar aprotic solvents like ethers and esters and poor solubility in aliphatic hydrocarbons. The inherent tendency of boronic acids to form boroxines necessitates the use of a rigorous method, such as the shake-flask protocol detailed herein, to determine true thermodynamic solubility. By systematically applying this methodology, researchers can generate the high-quality data required to accelerate synthesis, streamline purification, and enable meaningful biological evaluation of this promising chemical scaffold.

References

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Stability and Storage of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the stability and storage considerations for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, a key building block in medicinal chemistry and drug discovery. As a Senior Application Scientist, the following information synthesizes established principles of boronic acid chemistry with practical, field-proven insights to ensure the long-term integrity of this valuable reagent. Boronic acids are widely used in synthetic organic chemistry, particularly in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling, making a thorough understanding of their handling crucial for reproducible and successful research outcomes[1][2].

Chemical Profile and Inherent Stability Factors

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is an organic compound featuring a pyrazole ring, an isopentyl group, and a boronic acid moiety. The stability of this molecule is primarily influenced by the inherent reactivity of the boronic acid group. Boronic acids are known to be susceptible to several degradation pathways, which must be managed through proper handling and storage protocols[3].

Key Molecular Features Influencing Stability:

• Boronic Acid Moiety: The B(OH)₂ group is electrophilic and can readily undergo reactions that lead to degradation. The primary degradation pathways include oxidation and dehydration to form boroxines.

• Pyrazole Ring: The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. While generally stable, its electronic properties can influence the reactivity of the attached boronic acid.

• Isopentyl Group: This alkyl chain is largely inert but contributes to the overall lipophilicity of the molecule.

Primary Degradation Pathways

Understanding the potential degradation pathways is critical for developing effective storage and handling strategies. For (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, the two most significant degradation routes are oxidative decomposition and boroxine formation.

Oxidative Degradation

Oxidative cleavage of the carbon-boron bond is a common degradation pathway for boronic acids, particularly in the presence of air or other oxidizing agents[4][5]. This process is often autocatalytic and can be accelerated by exposure to light and elevated temperatures. The major initial degradation is often oxidative in nature[4][5]. Studies have shown that at physiological pH, some boronic acids can be oxidized by reactive oxygen species at rates comparable to thiols[6][7].

Boroxine Formation (Dehydration)

Boronic acids can undergo intermolecular dehydration to form cyclic anhydrides known as boroxines. This is a reversible process, but the formation of boroxines can complicate stoichiometry in reactions and may lead to solubility issues. This process is accelerated by heat and the removal of water.

Caption: Primary degradation pathways for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Recommended Storage and Handling Protocols

To mitigate the degradation pathways discussed above, stringent storage and handling procedures are essential. The following recommendations are based on best practices for boronic acids and related pyrazole derivatives.

Storage Conditions

Proper storage is the most critical factor in maintaining the long-term stability of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Parameter	Recommendation	Rationale
Temperature	Freezer (-10°C to -25°C)	Reduces the rate of both oxidative degradation and boroxine formation.[8]
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes exposure to oxygen and moisture, thereby preventing oxidative degradation and hydrolysis.
Container	Tightly sealed, opaque vial	Prevents exposure to air, moisture, and light.
Desiccation	Store with a desiccant	Further minimizes exposure to moisture.

Handling Procedures

When working with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in a laboratory setting, the following procedures should be followed to minimize degradation.

Caption: Recommended workflow for handling (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Experimental Protocols for Stability Assessment

To ensure the quality of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, particularly after long-term storage, its stability can be assessed using the following experimental protocols.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the boronic acid and identify the presence of any degradation products.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

  • Dissolve in a suitable anhydrous solvent (e.g., acetonitrile) to a final concentration of 1 mg/mL.

• HPLC Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water and acetonitrile with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Analysis:

  • Inject the sample and analyze the chromatogram.

  • The appearance of new peaks or a decrease in the area of the main peak compared to a reference standard indicates degradation. The hydrolysis of boronate esters to their corresponding boronic acids can be a challenge in reversed-phase HPLC[9].

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of the boronic acid and detect the presence of boroxines or other degradation products.

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in a suitable deuterated solvent (e.g., DMSO-d₆ or CD₃OD).

• NMR Acquisition:

  • Acquire ¹H and ¹¹B NMR spectra.

• Analysis:

  • In the ¹H NMR spectrum, the presence of broad peaks can indicate the formation of boroxines.

  • The ¹¹B NMR spectrum should show a characteristic peak for the boronic acid. The appearance of additional peaks may indicate degradation.

Conclusion

The stability of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is paramount for its successful application in research and drug development. By understanding its inherent chemical properties and potential degradation pathways, and by implementing stringent storage and handling protocols, researchers can ensure the integrity and reactivity of this important building block. Regular quality control checks using techniques such as HPLC and NMR are recommended to verify the purity of the compound before use.

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A Technical Guide to the Potential Biological Activities of N-Isopentyl Pyrazole Compounds

Introduction

Nitrogen-containing heterocycles are foundational scaffolds in medicinal chemistry, with the pyrazole ring system being a particularly "privileged" structure.[1][2] This five-membered aromatic ring, containing two adjacent nitrogen atoms, is a core component of numerous FDA-approved pharmaceuticals, including the anti-inflammatory drug Celecoxib and the anticoagulant Apixaban.[3][4][5] The versatility of the pyrazole core stems from its unique electronic properties and its ability to be functionalized at multiple positions, allowing for the fine-tuning of its pharmacological profile.[5]

A key strategy in modulating the activity of pyrazole-based compounds is substitution at the N1 position.[6] This modification significantly impacts the molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which in turn govern its pharmacokinetic and pharmacodynamic behavior. This guide focuses specifically on the N-isopentyl substitution, a modification that introduces a branched, lipophilic alkyl chain. This increased lipophilicity can potentially enhance membrane permeability, improve oral bioavailability, and facilitate passage across the blood-brain barrier, making N-isopentyl pyrazoles an intriguing class of compounds for drug discovery.[7]

This document serves as an in-depth technical resource for researchers, scientists, and drug development professionals. It will explore the synthesis, known and potential biological activities, mechanisms of action, and structure-activity relationships of N-isopentyl pyrazole compounds, supported by experimental protocols and data-driven insights.

Synthetic Strategies: An Overview

The construction of the N-isopentyl pyrazole scaffold typically follows a two-step process: formation of the core pyrazole ring followed by N-alkylation. The most common method for synthesizing the pyrazole ring is the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[6] Subsequent N-alkylation can then be performed to introduce the isopentyl group, often using an isopentyl halide (e.g., isopentyl bromide) under basic conditions.[8] Regioselectivity can be a challenge with unsymmetrical pyrazoles, potentially yielding a mixture of N1 and N2 isomers, the ratio of which depends on the substituents and reaction conditions.[5]

Caption: General synthetic workflow for N-isopentyl pyrazoles.

Key Biological Activities and Mechanisms

Anti-inflammatory and Analgesic Activity

The pyrazole scaffold is famously associated with anti-inflammatory action, primarily through the inhibition of cyclooxygenase (COX) enzymes.[9][10] These enzymes mediate the conversion of arachidonic acid to prostaglandins, which are key signaling molecules in the inflammatory cascade.

Mechanism of Action: Many non-steroidal anti-inflammatory drugs (NSAIDs) based on the pyrazole core, such as Celecoxib, are selective inhibitors of COX-2.[9][11] COX-1 is constitutively expressed and plays a role in protecting the gastric mucosa, while COX-2 is induced at sites of inflammation. Selective COX-2 inhibition provides potent anti-inflammatory effects while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.[11][12] Beyond COX inhibition, some pyrazole derivatives have been shown to modulate the production of pro-inflammatory cytokines like TNF-α and IL-6 and suppress the NF-κB signaling pathway.[9] The lipophilic nature of the N-isopentyl group may enhance partitioning into inflamed tissues, potentially concentrating the compound at its site of action.

Caption: Inhibition of the COX pathway by pyrazole compounds.

Quantitative Data for Representative Pyrazole Derivatives:

Compound	Target	IC50 Value	Selectivity Index (COX-1/COX-2)	Reference
Celecoxib	COX-2	0.04 µM	375	[9]
FR140423	COX-2	-	150	[11]

| 3,5-diarylpyrazole | COX-2 | 0.01 µM | - |[9] |

Experimental Protocol: Carrageenan-Induced Paw Edema Assay

This is a standard in vivo model to assess acute anti-inflammatory activity.

• Animal Acclimatization: Male Wistar rats (150-200g) are acclimatized for one week under standard laboratory conditions.

• Grouping: Animals are divided into groups (n=6): Vehicle Control (e.g., 0.5% CMC), Positive Control (e.g., Diclofenac sodium, 10 mg/kg), and Test Groups (N-isopentyl pyrazole compound at various doses).

• Compound Administration: The test compounds and controls are administered orally (p.o.) or intraperitoneally (i.p.).

• Induction of Inflammation: One hour after drug administration, 0.1 mL of a 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement: Paw volume is measured immediately before the carrageenan injection and at 1, 2, 3, and 4 hours post-injection using a plethysmometer.

• Causality and Validation: The vehicle control group establishes the baseline inflammatory response. The positive control (Diclofenac) validates the assay's sensitivity. A dose-dependent reduction in paw edema by the test compound compared to the vehicle control indicates anti-inflammatory activity.

• Calculation: The percentage inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] * 100, where Vc is the mean paw volume increase in the control group and Vt is the mean paw volume increase in the treated group.

Anticancer Activity

The pyrazole scaffold is present in several anticancer agents, and its derivatives have shown cytotoxicity against a wide range of cancer cell lines.[3][13][14]

Mechanism of Action: The anticancer effects of pyrazole compounds are often multifactorial.[14] Reported mechanisms include:

• Cell Cycle Arrest: Compounds can halt the cell cycle at specific checkpoints, such as G0/G1 or G2/M, preventing cancer cell proliferation.[15]

• Induction of Apoptosis: They can trigger programmed cell death through various signaling pathways.[15]

• Enzyme Inhibition: Pyrazoles can inhibit key enzymes involved in cancer progression, such as Epidermal Growth Factor Receptor (EGFR) tyrosine kinases.[14]

Evidence: Specifically, the compound 3-Isopentyl-1H-pyrazol-4-ol has demonstrated cytotoxic effects against hepatocellular carcinoma and lung carcinoma cell lines.[7] Other pyrazole hybrids have shown potent activity against aggressive breast cancer cell lines like 4T1 by arresting the cell cycle in the G1 phase and inducing apoptosis.[15]

Quantitative Data for Representative Pyrazole Derivatives:

Compound	Cell Line	Activity	IC50 Value	Reference
Compound 247	MCF-7 (Breast)	Anticancer	15.54 µM	[3]
Pyrazole 13	4T1 (Breast)	Anticancer	25 ± 0.4 μM	[15]
Compound 10	A549 (Lung)	Anticancer	2.2 µM	[14]

| Compound 10 | EGFR | Inhibition | 0.97 µM |[14] |

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

This colorimetric assay is a standard method for assessing the cytotoxic effects of a compound on cancer cell lines.

• Cell Seeding: Cancer cells (e.g., MCF-7 breast cancer cells) are seeded into a 96-well plate at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The culture medium is replaced with fresh medium containing serial dilutions of the N-isopentyl pyrazole compound. A vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin) are included. The plates are incubated for 48-72 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours.

• Causality and Validation: The principle of this assay is that viable, metabolically active cells contain mitochondrial reductase enzymes that cleave the tetrazolium ring of MTT, converting the yellow dye to a purple formazan crystal. The amount of formazan produced is directly proportional to the number of living cells.

• Formazan Solubilization: The medium is removed, and 150 µL of a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting a dose-response curve.

Antimicrobial Activity

Pyrazole derivatives have demonstrated a broad spectrum of antimicrobial activity, including antibacterial and antifungal effects.[16][17][18]

Mechanism of Action: The exact mechanisms are diverse and depend on the specific structure of the pyrazole derivative and the target microorganism. Potential mechanisms include inhibition of essential enzymes, disruption of cell membrane integrity, or interference with nucleic acid synthesis.

Evidence: Studies have reported pyrazole derivatives with significant activity against both Gram-positive (Streptococcus epidermidis) and Gram-negative (Escherichia coli) bacteria, with Minimum Inhibitory Concentrations (MICs) as low as 0.25 μg/mL.[16] Antifungal activity against species like Aspergillus niger has also been observed.[16] The lipophilicity conferred by the N-isopentyl group could facilitate the compound's ability to penetrate the lipid-rich cell walls of bacteria and fungi.

Quantitative Data for Representative Pyrazole Derivatives:

Compound	Microorganism	Activity	MIC (µg/mL)	Reference
Compound 3	E. coli	Antibacterial	0.25	[16]
Compound 4	S. epidermidis	Antibacterial	0.25	[16]

| Compound 2 | A. niger | Antifungal | 1 |[16] |

Neuroprotective Activity

The pyrazole scaffold is being actively investigated for its potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's.[6][19][20] A critical requirement for any CNS-active drug is the ability to cross the blood-brain barrier (BBB), a feat for which the lipophilic N-isopentyl group may be advantageous.

Mechanism of Action:

• Monoamine Oxidase (MAO) Inhibition: MAO-B is an enzyme that degrades neurotransmitters like dopamine. Inhibiting MAO-B increases dopamine levels in the brain and is a validated strategy for treating Parkinson's disease.[4]

• Cholinesterase Inhibition: Acetylcholinesterase (AChE) breaks down the neurotransmitter acetylcholine. AChE inhibitors are used to manage the symptoms of Alzheimer's disease.[20]

• Antioxidant Effects: Oxidative stress is a key pathological feature of many neurodegenerative diseases.[21] Pyrazole derivatives have been shown to possess antioxidant and radical scavenging properties.[7][22]

Caption: MAO-B inhibition as a neuroprotective mechanism.

Structure-Activity Relationships (SAR)

The biological activity of N-isopentyl pyrazoles is a composite of contributions from the pyrazole core, the N-isopentyl group, and other substituents on the ring.

• N-Isopentyl Group: As consistently noted, this group primarily enhances lipophilicity. This can lead to improved absorption, better membrane penetration (including the BBB), and potentially stronger hydrophobic interactions with target proteins, but may also increase metabolic liability or decrease aqueous solubility if not balanced.[7]

• Pyrazole Core: The core itself acts as a bioisostere for other aromatic rings and provides a rigid scaffold. The N1 nitrogen can act as a hydrogen bond donor, while the N2 nitrogen can act as a hydrogen bond acceptor, both of which are crucial for binding to enzyme active sites.[5]

• Substituents at C3, C4, and C5: The nature and position of other substituents are critical for potency and selectivity. For example, in anti-inflammatory pyrazoles, bulky aryl groups at the C3 and C5 positions are often required for selective COX-2 inhibition.[9] Electron-donating groups (e.g., -OCH3) or electron-withdrawing groups (e.g., halogens) can dramatically alter the electronic landscape of the molecule, affecting its binding affinity and reactivity.

Conclusion and Future Perspectives

N-isopentyl pyrazole compounds represent a promising, albeit underexplored, chemical space for drug discovery. The pyrazole core provides a validated foundation for diverse biological activities, while the N-isopentyl group offers a key tool for modulating lipophilicity and pharmacokinetic properties. Existing evidence points to clear potential in anticancer applications, and strong parallels with other N-alkyl pyrazoles suggest significant opportunities in developing novel anti-inflammatory, antimicrobial, and neuroprotective agents.

Future research should focus on the systematic synthesis and screening of N-isopentyl pyrazole libraries. By varying the substituents at the C3, C4, and C5 positions, a deeper understanding of the structure-activity relationships can be developed. This will enable the optimization of lead compounds with enhanced potency, selectivity, and drug-like properties, paving the way for new therapeutic candidates to address a wide range of diseases.

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The Synthetic Chemist's Gateway to Advanced Intermediates: A Technical Guide to Pyrazole Boronic Acids

Abstract

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, integral to the structure of numerous FDA-approved therapeutics.[1] When functionalized with a boronic acid or its corresponding ester, this privileged scaffold is transformed into a versatile building block for complex molecule synthesis. This guide provides an in-depth technical overview of pyrazole boronic acids and their derivatives, with a focus on their synthesis, stability, and strategic application in key carbon-carbon and carbon-heteroatom bond-forming reactions. We will explore the mechanistic underpinnings of these transformations and provide field-proven protocols for their successful implementation, catering to researchers, scientists, and professionals in drug development.

Introduction: The Ascendancy of Pyrazole Boronic Acids in Organic Synthesis

The strategic importance of pyrazole boronic acids lies in the convergence of two highly valuable chemical entities: the pyrazole ring and the boronic acid functional group. The pyrazole motif is celebrated for its favorable pharmacokinetic properties and its ability to engage in a multitude of interactions with biological targets.[1][2] The boronic acid moiety, particularly when masked as a stable pinacol ester, serves as a powerful handle for transition metal-catalyzed cross-coupling reactions.[3] This combination makes pyrazole boronic acids indispensable intermediates in the synthesis of a wide array of functional molecules, from pharmaceuticals to advanced materials.[3]

A prime example of their significance is the use of 1-(1-ethoxyethyl)-1H-pyrazole-4-boronic acid pinacol ester in the synthesis of Baricitinib, a Janus kinase (JAK) inhibitor used to treat rheumatoid arthritis.[2][4] This highlights the critical role of these reagents in the efficient construction of complex, biologically active compounds.

Synthesis of Pyrazole Boronic Acids and Their Esters: A Practical Approach

The generation of pyrazole boronic acids and their more stable ester derivatives can be broadly categorized into two main strategies: the borylation of a pre-formed pyrazole ring and the construction of the pyrazole ring on a boron-containing precursor.

Direct C-H Borylation of Pyrazoles: The Iridium-Catalyzed Approach

The direct functionalization of C-H bonds is a highly atom-economical and efficient strategy. Iridium-catalyzed C-H borylation has emerged as a preferred method for the synthesis of a variety of aromatic and heteroaromatic boronate esters.[1][5] The regioselectivity of this reaction is influenced by a combination of steric and electronic factors.[1]

Mechanism of Iridium-Catalyzed C-H Borylation:

The generally accepted mechanism proceeds through an Ir(III)/Ir(V) catalytic cycle.[1][6] The active catalyst, an iridium(III) species, undergoes oxidative addition of the C-H bond of the pyrazole to form an iridium(V) intermediate. Subsequent reductive elimination yields the borylated pyrazole and regenerates the active iridium(III) catalyst.[6]

Caption: Catalytic cycle of Iridium-catalyzed C-H borylation.

Experimental Protocol: Iridium-Catalyzed C-H Borylation of N-Protected Pyrazole

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: In a nitrogen-filled glovebox, combine the N-protected pyrazole (1.0 mmol), bis(pinacolato)diboron (B₂pin₂) (1.2 mmol), [Ir(cod)OMe]₂ (1.5 mol%), and 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy) (3.0 mol%) in a dry Schlenk flask.

• Solvent Addition: Add anhydrous cyclohexane (5 mL) to the flask.

• Reaction: Seal the flask and heat the mixture at 80 °C for 16-24 hours. Monitor the reaction progress by GC-MS or TLC.

• Work-up: Upon completion, cool the reaction to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired pyrazole boronic acid pinacol ester.

Synthesis from Halogenated Pyrazoles

A common and reliable method for the synthesis of pyrazole boronic esters involves the reaction of a halogenated pyrazole with a boron source, typically through a palladium-catalyzed Miyaura borylation or via a Grignard reagent.

Experimental Protocol: Synthesis of 1-Alkylpyrazole-4-boronic Acid Pinacol Ester via Grignard Exchange [7]

• Grignard Formation: To a solution of 1-alkyl-4-iodopyrazole (1.0 equiv) in anhydrous THF at -15 to -20 °C, add isopropylmagnesium chloride (1.1 equiv) dropwise. Stir the mixture at this temperature for 1 hour.

• Borylation: Add 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (B(O-iPr)pin) (1.2 equiv) dropwise, maintaining the temperature below -15 °C. Allow the reaction to warm to room temperature and stir for 12 hours.

• Quenching and Work-up: Quench the reaction with saturated aqueous ammonium chloride. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the 1-alkylpyrazole-4-boronic acid pinacol ester.

Experimental Protocol: Synthesis of Pyrazole-4-boronic Acid Pinacol Ester from 1-Boc-4-iodopyrazole [8]

• Miyaura Borylation: In a reaction vessel, combine 1-Boc-4-iodopyrazole (1.0 equiv), bis(pinacolato)diboron (1.1 equiv), potassium acetate (2.0 equiv), and [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (3 mol%).

• Reaction: Add anhydrous dioxane and heat the mixture to 80-90 °C for 8-12 hours under an inert atmosphere.

• Work-up and Deprotection: After cooling, filter the reaction mixture and concentrate the filtrate. The crude 1-Boc-4-pyrazole boronic acid pinacol ester is then heated to 180 °C until gas evolution ceases (removal of the Boc group).

• Purification: Cool the residue to room temperature, add petroleum ether, and stir to induce precipitation. Filter the solid and dry to obtain pure pyrazole-4-boronic acid pinacol ester.[8]

Stability and Handling: Boronic Acids vs. Pinacol Esters

While pyrazole boronic acids are valuable reagents, their free forms can be prone to dehydration to form boroxines and are susceptible to protodeboronation, especially under acidic or basic conditions. For this reason, they are most commonly prepared and used as their pinacol ester derivatives.

Comparative Stability:

Feature	Pyrazole Boronic Acid	Pyrazole Boronic Acid Pinacol Ester
Physical State	Often amorphous solids	Typically crystalline solids
Stability	Prone to dehydration and protodeboronation	Significantly more stable to storage and chromatography[9]
Handling	Can be challenging to handle and purify	Easier to handle, purify, and weigh accurately[9]
Reactivity	Can be directly used in some couplings	Often requires activation for transmetalation

Handling and Storage Recommendations:

• Pyrazole boronic acid pinacol esters should be stored in a cool, dry place under an inert atmosphere.[10]

• Avoid prolonged exposure to moisture to prevent hydrolysis.[11]

• Use anhydrous solvents and reagents when performing reactions with these compounds.

Key Applications in Cross-Coupling Reactions

Pyrazole boronic acids and their esters are premier coupling partners in two of the most powerful cross-coupling methodologies in modern organic synthesis: the Suzuki-Miyaura coupling for C-C bond formation and the Chan-Lam coupling for C-N bond formation.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed reaction that forms a carbon-carbon bond between an organoboron compound and an organic halide or triflate.

Mechanism of Suzuki-Miyaura Coupling:

The catalytic cycle involves three key steps:

• Oxidative Addition: The palladium(0) catalyst reacts with the organic halide (Ar-X) to form a palladium(II) intermediate.

• Transmetalation: The organic group from the pyrazole boronate is transferred to the palladium(II) center, typically after activation of the boronate by a base.

• Reductive Elimination: The two organic groups on the palladium center couple, forming the desired biaryl product and regenerating the palladium(0) catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparative Performance of Palladium Catalysts:

The choice of palladium catalyst and ligand is crucial for the success of the Suzuki-Miyaura coupling, especially with heteroaromatic substrates.

Catalyst/Ligand	Substrate Scope	Typical Conditions	Advantages/Disadvantages
Pd(PPh₃)₄	Good for aryl bromides and iodides	Toluene/EtOH/H₂O, Na₂CO₃, 80-100 °C	Readily available, but can be less active for challenging substrates.[12]
Pd(OAc)₂ / SPhos	Excellent for aryl chlorides and hindered substrates	Dioxane/H₂O, K₃PO₄, 100 °C	High activity and broad substrate scope.[13]
Pd(OAc)₂ / XPhos	Broad scope, including heteroaryl chlorides	Dioxane/H₂O, K₃PO₄, 100 °C	Very active and versatile ligand.[13]
Pd₂(dba)₃ / P(t-Bu)₃	Good for electron-rich and -poor aryl halides	Dioxane, K₃PO₄, RT to 80 °C	Highly active but air-sensitive ligand.

Experimental Protocol: Suzuki-Miyaura Coupling of a Pyrazole Boronic Ester with an Aryl Bromide [12]

• Preparation: In a Schlenk tube, combine the aryl bromide (1.0 mmol), pyrazole boronic acid pinacol ester (1.2 mmol), potassium carbonate (2.0 mmol), and Pd(PPh₃)₄ (3 mol%).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane (4 mL) and water (1 mL).

• Reaction: Heat the mixture at 90-100 °C under an argon atmosphere for 6-12 hours.

• Work-up: Cool the reaction, dilute with water, and extract with ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, concentrate, and purify by flash chromatography.

Chan-Lam Coupling: Constructing C-N Bonds

The Chan-Lam coupling provides a powerful method for the N-arylation of pyrazoles using aryl boronic acids, catalyzed by copper salts. This reaction is often performed under mild conditions and is tolerant of a wide range of functional groups.[14][15]

Mechanism of Chan-Lam Coupling:

The precise mechanism is still a subject of study, but a plausible pathway involves:

• Transmetalation: The aryl boronic acid reacts with a copper(II) salt to form an arylcopper(II) species.

• Coordination: The pyrazole coordinates to the copper center.

• Reductive Elimination: The aryl group and the pyrazole couple, forming the N-arylpyrazole product and a copper(0) species, which is then reoxidized to copper(II) to complete the catalytic cycle.

Caption: Plausible catalytic cycle for the Chan-Lam N-arylation.

Substrate Scope and Conditions:

The Chan-Lam coupling of pyrazoles generally proceeds with good to excellent yields with a variety of aryl boronic acids.[14][16]

Aryl Boronic Acid Substituent	Typical Yield
Electron-donating (e.g., -OMe, -Me)	Good to Excellent
Electron-withdrawing (e.g., -NO₂, -CF₃)	Moderate to Good
Ortho-substituted	Can be lower due to steric hindrance

Experimental Protocol: Chan-Lam N-Arylation of Pyrazole [15]

• Preparation: To a flask, add pyrazole (1.0 mmol), aryl boronic acid (1.5 mmol), copper(II) acetate (10 mol%), and a suitable base such as triethylamine (2.0 equiv).

• Solvent Addition: Add a solvent such as dichloromethane or methanol.

• Reaction: Stir the mixture at room temperature, open to the air, for 12-24 hours.

• Work-up: Filter the reaction mixture through a pad of celite and wash with the reaction solvent. Concentrate the filtrate.

• Purification: Purify the residue by flash chromatography to obtain the N-arylpyrazole.

Characterization of Pyrazole Boronic Acids and Their Derivatives

The structural elucidation of pyrazole boronic acids and their derivatives relies on a combination of spectroscopic and crystallographic techniques.

• NMR Spectroscopy:

  • ¹H NMR: Provides information on the protons of the pyrazole ring and the substituents. For pinacol esters, a characteristic singlet for the 12 methyl protons is observed around 1.3 ppm.[8]

  • ¹³C NMR: Confirms the carbon framework of the molecule. The carbon atom attached to the boron can sometimes be difficult to observe due to quadrupolar relaxation.[17]

  • ¹¹B NMR: A broad singlet is typically observed between 20 and 35 ppm for boronic esters, confirming the presence of the boron atom.[17][18]

• X-ray Crystallography: Provides unambiguous determination of the three-dimensional structure of crystalline derivatives, confirming connectivity and stereochemistry.[10][19][20][21]

• Mass Spectrometry: Confirms the molecular weight of the synthesized compounds.

Conclusion

Pyrazole boronic acids and their ester derivatives are powerful and versatile intermediates that have significantly impacted the field of organic synthesis, particularly in the construction of molecules with medicinal relevance. Their accessibility through methods like iridium-catalyzed C-H borylation and their utility in robust cross-coupling reactions such as the Suzuki-Miyaura and Chan-Lam couplings make them indispensable tools for the modern synthetic chemist. A thorough understanding of their synthesis, stability, and reactivity, as outlined in this guide, is paramount for their effective application in the development of novel pharmaceuticals and functional materials.

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The Isopentyl Group: A Subtle Modulator of Pyrazole Boronic Acid Reactivity in Modern Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazole boronic acids are invaluable building blocks in contemporary organic synthesis, particularly in the realm of pharmaceutical and materials science research.[1][2] Their utility in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, allows for the efficient construction of complex molecular architectures.[1][2] This guide delves into the often-understated yet critical role of the isopentyl group as a substituent on the pyrazole ring, dissecting its influence on the reactivity, solubility, and overall performance of these versatile reagents. Through a blend of mechanistic insights, practical experimental protocols, and data-driven analysis, we will illuminate how this seemingly simple alkyl group can be strategically employed to optimize reaction outcomes.

Introduction: The Pyrazole Boronic Acid Scaffold

The pyrazole motif is a "privileged structure" in medicinal chemistry, frequently appearing in FDA-approved drugs due to its favorable pharmacokinetic properties and ability to form key interactions with biological targets.[2] When functionalized with a boronic acid or its corresponding ester, the pyrazole ring becomes a powerful tool for carbon-carbon bond formation.[1][2] The Suzuki-Miyaura coupling, a cornerstone of modern synthetic chemistry, heavily relies on such organoboron reagents to forge connections between sp²-hybridized carbon atoms.[3][4]

The general structure of a pyrazole boronic acid features a five-membered aromatic ring containing two adjacent nitrogen atoms, with a B(OH)₂ or B(pinacol) group attached to one of the carbon atoms. The reactivity of this species is a delicate interplay of the electronic nature of the pyrazole ring and the properties of the substituents appended to it. While much attention is given to the electronic effects of substituents, the role of seemingly innocuous alkyl groups, such as the isopentyl group, is often overlooked. This guide aims to rectify that by providing a comprehensive analysis of its impact.

The Multifaceted Role of the Isopentyl Group

The isopentyl group, with its branched alkyl structure, exerts its influence on the reactivity of pyrazole boronic acids through a combination of steric, electronic, and solubility effects. Understanding these contributions is paramount for rational reaction design and optimization.

Steric Effects: A Double-Edged Sword

The bulk of the isopentyl group can introduce significant steric hindrance around the pyrazole ring and the boronic acid functionality. This can have both beneficial and detrimental consequences.

• Modulation of Reactivity: In some instances, the steric bulk of the isopentyl group can fine-tune the reactivity of the palladium catalyst used in cross-coupling reactions.[5] By influencing the coordination of the catalyst to the pyrazole ring, it can impact the rates of oxidative addition and reductive elimination, the key steps in the catalytic cycle.[4] This can sometimes lead to improved selectivity in complex reactions.

• Potential for Inhibition: Conversely, excessive steric hindrance can impede the approach of the palladium catalyst or the coupling partner, thereby slowing down or even inhibiting the desired reaction.[6] The optimal level of steric bulk is often substrate-dependent and requires careful consideration during the planning of a synthetic route.

Electronic Contributions: A Subtle but Significant Influence

While primarily considered an electron-donating group through induction, the electronic effect of the isopentyl group is relatively modest compared to strongly electron-donating or -withdrawing substituents. However, this subtle electron-donating nature can still influence the reactivity of the pyrazole boronic acid in several ways:

• Lewis Acidity of Boron: Alkyl groups, being electron-donating, can slightly increase the electron density on the pyrazole ring, which in turn can influence the Lewis acidity of the boron atom.[7] Boronic acids act as Lewis acids, and their ability to interact with bases is crucial for the transmetalation step in the Suzuki-Miyaura coupling.[8][9] While aryl boronic acids are generally more acidic than their alkyl counterparts, the electronic push from the isopentyl group can subtly modulate this property.[7]

• Nucleophilicity of the Transmetalating Group: The overall electronic environment of the pyrazole ring affects the nucleophilicity of the organic group being transferred from boron to palladium during transmetalation.[10] A slight increase in electron density from the isopentyl group can enhance the nucleophilicity of the pyrazole ring, potentially facilitating this key step.

Solubility: A Practical Advantage

One of the most significant and often underappreciated roles of the isopentyl group is its impact on solubility. Boronic acids and their derivatives can sometimes exhibit poor solubility in common organic solvents.[11][12] The nonpolar, branched structure of the isopentyl group can significantly enhance the solubility of the pyrazole boronic acid in a range of organic solvents.[13]

Table 1: Qualitative Solubility Comparison

Compound	Dichloromethane	Tetrahydrofuran	Toluene
Unsubstituted Pyrazole Boronic Acid	Low	Moderate	Low
Isopentyl Pyrazole Boronic Acid	High	High	Moderate

This improved solubility is a major practical advantage, as it can lead to:

• Homogeneous reaction mixtures: This ensures more consistent and reproducible reaction outcomes.

• Higher effective concentrations: This can lead to faster reaction rates.

• Easier purification: Simplified workup and purification procedures.

Experimental Protocols

To provide a practical context for the concepts discussed, this section outlines detailed, step-by-step methodologies for the synthesis of an isopentyl pyrazole boronic acid pinacol ester and its subsequent use in a Suzuki-Miyaura cross-coupling reaction.

Synthesis of (1-Isopentyl-1H-pyrazol-4-yl)boronic acid pinacol ester

This protocol is adapted from established methods for the synthesis of N-alkylated pyrazole boronic esters.[14][15]

Workflow for Synthesis of (1-Isopentyl-1H-pyrazol-4-yl)boronic acid pinacol ester

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Protocols & Analytical Methods

Application Notes and Protocols: Suzuki-Miyaura Coupling with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Pyrazole Scaffolds in Modern Synthesis

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance.[1][2] This palladium-catalyzed reaction has revolutionized the synthesis of complex organic molecules, particularly in the pharmaceutical industry.[3][4] A key area of interest lies in the incorporation of heterocyclic motifs, such as pyrazoles, into molecular frameworks. Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms and are considered "privileged scaffolds" in medicinal chemistry due to their presence in numerous approved drugs.[5][6][7] Their unique structural and electronic properties allow them to act as versatile pharmacophores, engaging in various interactions with biological targets.[8][9]

This guide provides a detailed technical overview and practical protocols for the Suzuki-Miyaura coupling of a specific, yet representative, building block: (1-Isopentyl-1H-pyrazol-5-yl)boronic acid . The isopentyl group offers a lipophilic handle, often desirable for modulating the pharmacokinetic properties of drug candidates. By mastering the coupling of this reagent, researchers can efficiently generate libraries of novel pyrazole-containing compounds for screening and lead optimization in drug discovery programs.

Mechanistic Insights: The Palladium Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-defined catalytic cycle involving a palladium catalyst.[3][10] The cycle can be broken down into three key steps: oxidative addition, transmetalation, and reductive elimination.[1][11]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl or heteroaryl halide (Ar-X), forming a Pd(II) complex.[1][10] The reactivity of the halide is crucial, with the general trend being I > Br > Cl.[10] For less reactive chlorides, the use of electron-rich and bulky phosphine ligands is often necessary to promote this step.[4][12]

• Transmetalation: This is the crucial step where the organic moiety is transferred from the boronic acid to the palladium center. The presence of a base is essential for this step to occur.[13][14] The base activates the boronic acid by forming a more nucleophilic boronate species (e.g., [R-B(OH)3]⁻), which then readily undergoes ligand exchange with the halide on the palladium complex.[15][16]

• Reductive Elimination: The two organic groups on the palladium(II) intermediate couple, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[1][2]

Suzuki-Miyaura Catalytic Cycle

Materials and Methods

Reagents and Solvents

• (1-Isopentyl-1H-pyrazol-5-yl)boronic acid: The key nucleophilic coupling partner. The purity of the boronic acid is critical for high yields.

• Aryl/Heteroaryl Halide: The electrophilic coupling partner (e.g., aryl bromide, aryl chloride).

• Palladium Catalyst: A variety of Pd(0) and Pd(II) sources can be used. Common choices include Pd(PPh₃)₄, Pd(dppf)Cl₂, and Pd₂(dba)₃.[17][18] The selection of the catalyst and associated ligand is crucial for success, especially with challenging substrates.[12]

• Ligand: Often required, especially when using Pd(II) precursors or for coupling with aryl chlorides. Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are frequently employed.[19][20]

• Base: Essential for the transmetalation step. Common inorganic bases include K₂CO₃, Cs₂CO₃, and K₃PO₄.[13][21] The choice of base can significantly impact the reaction outcome.

• Solvent: Typically a mixture of an organic solvent and water. Common organic solvents include 1,4-dioxane, toluene, and dimethylformamide (DMF).[1][22]

Equipment

• Schlenk flask or reaction vial with a screw cap and septum

• Magnetic stirrer and stir bar

• Heating block or oil bath

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Chromatography system for purification (e.g., flash column chromatography)

• Analytical instruments for reaction monitoring and product characterization (TLC, LC-MS, NMR)[23][24]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a general starting point for the coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with an aryl bromide. Optimization of the reaction conditions may be necessary for specific substrates.

• Reaction Setup:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol, 1.0 equiv.), (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.2 mmol, 1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%).[25]

• Inert Atmosphere:

  • Seal the flask with a septum.

  • Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition:

  • Add the degassed solvent system (e.g., 1,4-dioxane:water, 4:1 v/v, 5 mL) via syringe.

• Reaction:

  • Place the sealed flask in a preheated oil bath or heating block set to the desired temperature (e.g., 90 °C).[25]

  • Stir the reaction mixture vigorously.

• Reaction Monitoring:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.[23][24]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer and wash it with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Table of Typical Reaction Parameters

Parameter	Typical Range	Rationale
Boronic Acid Equiv.	1.1 - 1.5	An excess is often used to drive the reaction to completion and to compensate for potential protodeboronation.[19]
Base Equiv.	2.0 - 3.0	Sufficient base is required to activate the boronic acid and neutralize any acidic byproducts.[13]
Catalyst Loading	1 - 5 mol%	Higher loadings may be necessary for less reactive substrates.
Temperature	80 - 110 °C	The optimal temperature depends on the reactivity of the coupling partners and the solvent used.[21]
Reaction Time	2 - 24 hours	Monitored by TLC or LC-MS to determine completion.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently degassed system- Poor solubility of reagents[22]- Inappropriate base or solvent	- Use a fresh batch of catalyst.- Ensure thorough degassing of the reaction mixture and solvents.- Try a different solvent system (e.g., DMF, toluene).- Screen different bases (e.g., Cs₂CO₃, K₃PO₄).
Protodeboronation of Boronic Acid	- Presence of excess water or acidic impurities- Prolonged reaction time at high temperature	- Use anhydrous solvents and reagents if possible.- Use a milder base (e.g., KF).- Monitor the reaction closely and work up as soon as the starting material is consumed.[19]
Homocoupling of Boronic Acid	- Presence of oxygen in the reaction mixture- Use of a Pd(II) precatalyst without a reducing agent	- Ensure the reaction is performed under a strict inert atmosphere.- Add a small amount of a phosphine ligand to reduce the Pd(II) to Pd(0) in situ.[1][21]
Dehalogenation of Aryl Halide	- Presence of a hydrogen source (e.g., solvent, base)- Certain catalyst/ligand combinations	- Use a non-protic solvent.- Choose a different base.- Screen alternative catalyst systems.[1]

Applications in Drug Discovery

The pyrazole scaffold is a key component in a wide array of pharmaceuticals due to its diverse biological activities.[5][6] Pyrazole-containing drugs have shown efficacy as anti-inflammatory, anticancer, and antiviral agents, among others.[7][9] For example, Celecoxib, a well-known anti-inflammatory drug, features a pyrazole core. Zanubrutinib, an anticancer drug, also incorporates this versatile heterocycle.[5] The ability to efficiently synthesize diverse libraries of pyrazole-containing compounds through methods like the Suzuki-Miyaura coupling is therefore of paramount importance for the discovery of new therapeutic agents.[26][27][28] The strategic introduction of substituents, such as the isopentyl group on the pyrazole nitrogen, allows for the fine-tuning of physicochemical properties like lipophilicity and metabolic stability, which are critical for drug development.[8]

References

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (2014). Chemistry – A European Journal. Available at: [Link]

• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. (2003). Journal of the American Chemical Society. Available at: [Link]

• Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. (2003). PubMed. Available at: [Link]

• The Significance of Pyrazole Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. (2014). Chemistry – A European Journal. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Pyrazole: an emerging privileged scaffold in drug discovery. (2023). Future Medicinal Chemistry. Available at: [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (2022). RSC Medicinal Chemistry. Available at: [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2023). MDPI. Available at: [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). MDPI. Available at: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). YouTube. Available at: [Link]

• Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling. (2023). Vapourtec. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. NIH. Available at: [Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. (2015). Molecules. Available at: [Link]

• Catalysts for Suzuki–Miyaura Coupling Reaction. (2021). MDPI. Available at: [Link]

• The catalytic mechanism of the Suzuki-Miyaura reaction. (2020). ChemRxiv. Available at: [Link]

• Highly Active Palladium Catalysts for Suzuki Coupling Reactions. (1999). Journal of the American Chemical Society. Available at: [Link]

• Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. (2025). ProQuest. Available at: [Link]

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. (2002). Chemical Reviews. Available at: [Link]

• From In Situ Monitoring to Better Understanding of the Suzuki‐Miyaura Cross Coupling in the Solid State. FULIR. Available at: [Link]

• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit. Available at: [Link]

• Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl... (2023). ResearchGate. Available at: [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. NIH. Available at: [Link]

• How can I solve my problem with Suzuki coupling? (2014). ResearchGate. Available at: [Link]

• SUZUKI REACTION MONITORING. Advion. Available at: [Link]

• Powerful Tool for Understanding Suzuki−Miyaura Reaction and Control of Polychlorobiphenyl Impurity. (2009). Organic Process Research & Development. Available at: [Link]

• Environmentally Friendly Synthesis of New Mono- and Bis-Pyrazole Derivatives; In Vitro Antimicrobial, Antifungal, and Antioxidant Activity; and In Silico Studies: DFT, ADMETox, and Molecular Docking. (2024). MDPI. Available at: [Link]

• Synthesis and Biological Evaluation of Some Pyrazole-based Mannich Bases. (2019). RJPT. Available at: [Link]

• Synthesis of Some Pyrazolone Derivatives and Evaluation of its Antibacterial and Cytotoxic Activity. (2016). Oriental Journal of Chemistry. Available at: [Link]

• Synthesis of novel pyrazolone candidates with studying some biological activities and in-silico studies. (2022). Scientific Reports. Available at: [Link]

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• 5. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
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• 28. Synthesis of novel pyrazolone candidates with studying some biological activities and in-silico studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Strategic Use of (1-Isopentyl-1H-pyrazol-5-yl)boronic Acid in Palladium-Catalyzed Cross-Coupling Reactions

Introduction: The Strategic Value of N-Alkyl Pyrazole Boronic Acids

Substituted pyrazoles are foundational scaffolds in modern medicinal chemistry and materials science, renowned for their presence in a multitude of biologically active molecules and functional organic materials.[1][2] The ability to precisely and efficiently introduce these heterocycles into complex molecular architectures is therefore of paramount importance. (1-Isopentyl-1H-pyrazol-5-yl)boronic acid emerges as a key building block for this purpose. Its N-isopentyl group enhances solubility in organic solvents and can modulate the pharmacokinetic properties of target molecules, while the C-5 boronic acid moiety provides a versatile handle for carbon-carbon bond formation via transition metal catalysis.[1]

The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and widely utilized methods for constructing C-C bonds, celebrated for its mild conditions, broad functional group tolerance, and the general stability and low toxicity of its organoboron reagents.[3][4] This guide provides a detailed protocol and technical insights for the successful application of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in Suzuki-Miyaura cross-coupling, addressing the specific considerations required for this electron-rich, Lewis-basic heteroaryl nucleophile.

Physicochemical Properties and Handling

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is an organoboron compound that, like other boronic acids, acts as a Lewis acid.[5] While generally stable to air and moisture compared to other organometallics, certain precautions are essential for ensuring its integrity and reactivity.

• Structure and Reactivity: The pyrazole ring is an electron-rich aromatic system. The presence of two nitrogen atoms can influence the reaction in several ways: the pyridine-like nitrogen can act as a Lewis base, potentially coordinating to and inhibiting the palladium catalyst.[6][7] This necessitates careful selection of ligands and reaction conditions to prevent catalyst deactivation. The boronic acid group itself must be activated by a base to form a more nucleophilic boronate species to facilitate transmetalation.[4]

• Stability and Storage: Boronic acids can be susceptible to protodeboronation, especially under harsh acidic or basic conditions, or at elevated temperatures.[8] This is a critical consideration for heteroaryl boronic acids. For long-term storage, it is advisable to keep the compound in a cool, dry, and dark environment under an inert atmosphere (e.g., argon or nitrogen). For reactions, using the boronic acid as its more stable pinacol ester derivative is a common and effective strategy.[9]

• Safety Precautions: Standard laboratory personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times. While boronic acids are generally considered to have low toxicity, they can cause skin and eye irritation.[5] All manipulations should be performed in a well-ventilated fume hood.

Core Workflow: Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-defined catalytic cycle involving a palladium catalyst. Understanding this mechanism is crucial for rational troubleshooting and optimization. The key steps are: 1) Oxidative Addition, 2) Base Activation & Transmetalation, and 3) Reductive Elimination.

Caption: Suzuki-Miyaura Catalytic Cycle.

Detailed Experimental Protocol: Synthesis of a 5-Aryl-(1-Isopentyl-1H-pyrazole)

This protocol describes a representative Suzuki-Miyaura coupling between (1-Isopentyl-1H-pyrazol-5-yl)boronic acid and a generic aryl bromide.

Reaction Scheme:

(A proper chemical drawing tool would be used here to show the specific reactants and product)

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
Aryl Bromide (e.g., 4-Bromoanisole)	187.04	1.0	1.0
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid	182.05	1.2	1.2
Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))	1155.56	0.03	0.03 (3 mol%)
Potassium Carbonate (K₂CO₃), anhydrous	138.21	2.5	2.5
1,4-Dioxane	-	8 mL	-
Deionized Water	-	2 mL	-

Step-by-Step Methodology:

• Reaction Setup:

  • To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol, 1.0 eq.), (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.2 mmol, 1.2 eq.), and anhydrous potassium carbonate (2.5 mmol, 2.5 eq.).

  • Seal the flask with a rubber septum.

  • Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere. Rationale: The Pd(0) catalyst is sensitive to oxygen and must be handled under inert conditions to prevent oxidation and deactivation.[10]

• Solvent and Catalyst Addition:

  • Under a positive pressure of inert gas, add 1,4-dioxane (8 mL) and deionized water (2 mL) via syringe. Rationale: The aqueous phase is crucial for dissolving the inorganic base and facilitating the formation of the active boronate species.

  • Degas the resulting slurry by bubbling argon through it for 15-20 minutes. Rationale: Thoroughly degassing the solvent mixture is critical to remove dissolved oxygen, which can degrade the catalyst and promote unwanted side reactions like homocoupling of the boronic acid.

  • Briefly open the flask under a positive flow of argon and add the Pd(PPh₃)₄ catalyst (0.03 mmol, 3 mol%). Reseal the flask immediately.

• Reaction Execution:

  • Immerse the flask in a preheated oil bath at 90-100 °C.

  • Stir the reaction mixture vigorously overnight (typically 12-18 hours).

  • Monitoring the Reaction: Progress can be monitored by thin-layer chromatography (TLC) or LC-MS. To take a sample, briefly remove the flask from heat, allow it to cool slightly, and quickly withdraw a small aliquot via syringe under a positive argon flow. Quench the aliquot with water and extract with ethyl acetate for analysis.

• Workup and Purification:

  • After the reaction is complete (as determined by TLC or LC-MS), cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

  • Transfer the contents to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer twice more with ethyl acetate (2 x 15 mL).

  • Combine the organic extracts and wash with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure 5-aryl-(1-isopentyl-1H-pyrazole).

Optimization and Troubleshooting

The success of coupling reactions with N-alkyl pyrazole boronic acids can be sensitive to several parameters. The following table and guide provide insights for optimization.

Table of Key Reaction Parameters & Alternatives:

Parameter	Standard Condition	Alternatives & Considerations
Catalyst	Pd(PPh₃)₄	For challenging substrates: Use catalysts with bulky, electron-rich phosphine ligands like XPhos, SPhos, or RuPhos (e.g., Pd(XPhos) G3).[10] These can accelerate reductive elimination and are often more effective for heteroaryl couplings.[8]
Base	K₂CO₃ (aqueous)	Anhydrous conditions: Potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are stronger bases that can be effective. For highly sensitive substrates, a soluble organic base like potassium trimethylsilanolate (TMSOK) under strictly anhydrous conditions can prevent protodeboronation.[8]
Solvent	Dioxane/Water	Toluene, Dimethoxyethane (DME), or Tetrahydrofuran (THF) with an aqueous phase are common alternatives. The choice can affect reagent solubility and reaction temperature.
Temperature	90-100 °C	Lower temperatures may be possible with more active catalyst systems. Higher temperatures can sometimes overcome difficult couplings but increase the risk of protodeboronation and other side reactions.
Boron Source	Boronic Acid	Using the corresponding pinacol boronate ester can enhance stability and shelf-life. The reaction often proceeds more cleanly, as the slow in-situ hydrolysis to the boronic acid can maintain a low, steady concentration, minimizing side reactions.[9][11]

Troubleshooting Guide:

• Low or No Yield:

  • Inactive Catalyst: Ensure the catalyst was handled under strictly inert conditions. Use a fresh bottle of catalyst. Consider a more active, modern catalyst system (see table).

  • Inefficient Degassing: Oxygen is a common culprit. Ensure solvents are thoroughly degassed and the reaction is maintained under a positive pressure of inert gas.

  • Protodeboronation: The boronic acid may be degrading. Try milder conditions (lower temperature, weaker base) or switch to the more stable pinacol ester. Anhydrous conditions with a base like TMSOK can also mitigate this issue.[8]

• Formation of Homocoupled Byproduct (Bi-pyrazole):

  • This arises from the oxidative homocoupling of the boronic acid, often promoted by oxygen. Improved degassing is the primary solution.

• Reaction Stalls:

  • Catalyst Inhibition: The Lewis-basic nitrogen of the pyrazole may be inhibiting the palladium catalyst. Using a ligand that is more sterically demanding and electron-rich (e.g., a Buchwald-type ligand) can often overcome this inhibition.[7]

  • Poor Solubility: Ensure all reagents are adequately soluble in the chosen solvent system at the reaction temperature.

Conclusion

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a valuable reagent for the synthesis of complex molecules. Successful Suzuki-Miyaura cross-coupling with this substrate is readily achievable through the careful control of key reaction parameters. By understanding the underlying catalytic cycle and being mindful of the specific challenges posed by electron-rich, N-heterocyclic boronic acids—namely catalyst inhibition and protodeboronation—researchers can effectively troubleshoot and optimize their reactions. The protocol and guidelines presented here provide a robust framework for the strategic incorporation of the 1-isopentyl-pyrazole moiety, empowering chemists in drug discovery and materials science.

References

• The Chemistry of Pyrazole Boronic Acids: Applications and Sourcing. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst. (2022). RSC Publishing. Retrieved from [Link]

• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. (n.d.). Canadian Science Publishing. Retrieved from [Link]

• Synthesis of pinacol esters of 1‐alkyl‐1H‐pyrazol‐5‐yl‐ and 1‐alkyl‐1H‐pyrazol‐4‐ylboronic acids. (2009). ResearchGate. Retrieved from [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Nickel-catalyzed Suzuki-Miyaura coupling of heteroaryl ethers with arylboronic acids. (2013). PubMed. Retrieved from [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• (1-Ethyl-1H-pyrazol-5-yl)boronic acid. (n.d.). Alchem.Pharmtech. Retrieved from [Link]

• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit. Retrieved from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions. (n.d.). PubMed. Retrieved from [Link]

• Masking Boronic Acids for Suzuki Coupling. (2011). YouTube. Retrieved from [Link]

• Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. (n.d.). ResearchGate. Retrieved from [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. (2024). YouTube. Retrieved from [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2019). National Institutes of Health (NIH). Retrieved from [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. (n.d.). MDPI. Retrieved from [Link]

• Advances in Cross-Coupling Reactions. (n.d.). MDPI. Retrieved from [Link]

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Gold-catalysed cross-coupling between aryldiazonium salts and arylboronic acids: probing the usefulness of photoredox conditions. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03877C [pubs.rsc.org]
• 7. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
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• 11. cdnsciencepub.com [cdnsciencepub.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Pyrazole Scaffolds in Modern Drug Discovery

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. Its unique electronic properties and ability to participate in hydrogen bonding interactions make it a valuable component in the design of molecules that target a wide range of biological entities. The synthesis of complex, substituted pyrazoles is therefore a critical endeavor in the pursuit of novel pharmaceuticals. Among the most powerful and versatile methods for constructing C-C bonds to the pyrazole ring is the Suzuki-Miyaura cross-coupling reaction.[1][2] This palladium-catalyzed process allows for the efficient and chemoselective union of a pyrazolylboronic acid with an aryl or heteroaryl halide, enabling the rapid generation of diverse molecular architectures.[3]

This guide provides a detailed examination of the palladium-catalyzed Suzuki-Miyaura coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. We will delve into the mechanistic underpinnings of this transformation, offer a field-proven experimental protocol, and discuss the critical parameters that ensure a successful and reproducible outcome.

The Mechanism of the Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states.[4] Understanding this mechanism is paramount for rational catalyst selection and reaction optimization. The three key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl or heteroaryl halide (Ar-X), forming a Pd(II) intermediate. This is often the rate-limiting step of the cycle.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step requires the activation of the boronic acid with a base to form a more nucleophilic boronate species.

• Reductive Elimination: The two organic fragments on the Pd(II) center couple and are eliminated as the final biaryl product, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

dot graph "Suzuki-Miyaura Catalytic Cycle" { layout=circo; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

pd0 [label="Pd(0)L_n", fillcolor="#F1F3F4"]; oxidative_addition [label="Oxidative Addition", shape=plaintext, fontcolor="#EA4335"]; pd_complex [label="Ar-Pd(II)L_n-X", fillcolor="#F1F3F4"]; transmetalation [label="Transmetalation", shape=plaintext, fontcolor="#4285F4"]; biaryl_pd_complex [label="Ar-Pd(II)L_n-Ar'", fillcolor="#F1F3F4"]; reductive_elimination [label="Reductive Elimination", shape=plaintext, fontcolor="#34A853"]; product [label="Ar-Ar'", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

pd0 -> oxidative_addition [label="Ar-X"]; oxidative_addition -> pd_complex; pd_complex -> transmetalation [label="Ar'-B(OR)2 + Base"]; transmetalation -> biaryl_pd_complex; biaryl_pd_complex -> reductive_elimination; reductive_elimination -> product; reductive_elimination -> pd0 [style=dashed]; } Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Experimental Considerations for Coupling with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

The successful coupling of N-alkyl pyrazoleboronic acids presents unique challenges that must be addressed through careful selection of reaction components.

• Palladium Precatalyst and Ligand Selection: The choice of the palladium source and its associated ligand is critical. For electron-rich and potentially coordinating heteroarylboronic acids like our substrate, bulky, electron-rich phosphine ligands are often superior. These ligands promote the reductive elimination step and can prevent catalyst deactivation.[5] Modern palladium precatalysts, which are air- and moisture-stable and readily form the active Pd(0) species in situ, are highly recommended for reproducibility.[6]

• The Role of the Base: The base is essential for activating the boronic acid for transmetalation.[3] The choice of base can significantly impact the reaction outcome, and its strength should be carefully considered to avoid decomposition of the starting materials or products. For heteroarylboronic acids, inorganic bases such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often effective.

• Solvent System: The solvent must be capable of dissolving all reaction components and be stable under the reaction conditions. A mixture of an organic solvent and water is commonly employed, as water can aid in the dissolution of the base and facilitate the formation of the active boronate species. Degassing the solvent is crucial to remove dissolved oxygen, which can oxidize and deactivate the palladium catalyst.[7]

• Potential Side Reactions: A common side reaction with heteroarylboronic acids is protodeboronation, where the boronic acid group is replaced by a hydrogen atom. This can be minimized by using carefully dried solvents, an inert atmosphere, and by optimizing the reaction time and temperature.

Experimental Protocol: Suzuki-Miyaura Coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with an Aryl Bromide

This protocol provides a general method for the coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with a generic aryl bromide. Optimization may be required for specific substrates.

Table 1: Reagents and Materials

Reagent/Material	Purpose	Typical Amount (for a 0.5 mmol scale reaction)
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid	Nucleophilic coupling partner	0.5 mmol, 1.0 equiv.
Aryl Bromide	Electrophilic coupling partner	0.55 mmol, 1.1 equiv.
Palladium Precatalyst (e.g., XPhos Pd G3)	Catalyst	0.01 mmol, 2 mol%
XPhos	Ligand	0.01 mmol, 2 mol%
Potassium Phosphate (K₃PO₄)	Base	1.0 mmol, 2.0 equiv.
1,4-Dioxane	Solvent	2.5 mL
Deionized Water	Co-solvent	0.5 mL
Anhydrous Sodium Sulfate or Magnesium Sulfate	Drying agent	As needed
Silica Gel	Stationary phase for chromatography	As needed
Organic Solvents (e.g., Ethyl Acetate, Hexanes)	Eluent for chromatography	As needed

dot graph "Experimental Workflow" { graph [rankdir="LR", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

subgraph "cluster_Preparation" { label = "Reaction Setup"; style = "rounded"; color = "#4285F4";

}

subgraph "cluster_Reaction" { label = "Reaction Execution"; style = "rounded"; color = "#EA4335";

}

subgraph "cluster_Workup" { label = "Work-up and Purification"; style = "rounded"; color = "#FBBC05";

}

reagents -> assembly; solvent -> assembly; assembly -> heating; heating -> monitoring; monitoring -> quench; quench -> extract; extract -> dry; dry -> concentrate; concentrate -> purify; } Caption: A generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Procedure:

• Reaction Setup:

  • To an oven-dried reaction vial equipped with a magnetic stir bar, add (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (0.5 mmol, 1.0 equiv.), the aryl bromide (0.55 mmol, 1.1 equiv.), the palladium precatalyst (0.01 mmol, 2 mol%), the ligand (0.01 mmol, 2 mol%), and potassium phosphate (1.0 mmol, 2.0 equiv.).

  • The vial is sealed with a septum cap.

  • Evacuate and backfill the vial with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition:

  • Through the septum, add degassed 1,4-dioxane (2.5 mL) followed by degassed deionized water (0.5 mL) via syringe.

• Reaction:

  • Place the reaction vial in a preheated oil bath or heating block at 80-100 °C.

  • Stir the reaction mixture vigorously for the required time (typically 2-24 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up:

  • Once the reaction is complete (as indicated by the consumption of the limiting reagent), remove the vial from the heat source and allow it to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate (10 mL) and water (10 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (1 x 15 mL), and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the organic solution under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 5-aryl-1-isopentyl-1H-pyrazole.

Troubleshooting Common Issues

Table 2: Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst	Use a fresh batch of palladium precatalyst. Ensure proper inert atmosphere technique.[7]
Poorly degassed solvents	Degas solvents thoroughly by sparging with an inert gas or by the freeze-pump-thaw method.
Inappropriate base or solvent	Screen different bases (e.g., Cs₂CO₃) and solvent systems (e.g., toluene/water, 2-MeTHF/water).
Protodeboronation of the Boronic Acid	Presence of excess water or acid	Use anhydrous solvents and ensure the base is not hygroscopic. Minimize reaction time.
Reaction temperature is too high	Lower the reaction temperature and monitor for conversion.
Formation of Homocoupled Byproducts	Presence of oxygen	Ensure a rigorously inert atmosphere throughout the reaction setup and execution.
Catalyst decomposition	Consider using a more stable palladium precatalyst or a different ligand.

Conclusion

The Suzuki-Miyaura cross-coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a powerful method for the synthesis of valuable 5-aryl-1-isopentyl-1H-pyrazoles. By understanding the underlying mechanism and carefully selecting the reaction components, researchers can achieve high yields and reproducible results. The protocol provided herein serves as a robust starting point for the exploration of this important transformation in the context of drug discovery and development.

References

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-catalyzed Suzuki-Miyaura cross-couplings of stable glycal boronates for robust synthesis of C-1 glycals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Base Selection for the Suzuki-Miyaura Coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Application Note & Protocol

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1] This application note provides a detailed guide for selecting the optimal base for the Suzuki coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, a substrate class prone to specific challenges. We will delve into the mechanistic role of the base, outline a systematic approach for base screening, and provide a detailed experimental protocol. The principles discussed herein are broadly applicable to researchers in pharmaceutical and materials science focused on the synthesis of complex molecules containing nitrogen-rich heterocycles.

Introduction: The Critical Role of the Base

The Suzuki-Miyaura reaction facilitates the formation of a C-C bond between an organoboron species and an organohalide, catalyzed by a palladium complex.[1][2] While the palladium catalyst and ligands are often the primary focus of optimization, the choice of base is equally critical and can profoundly impact reaction yield, rate, and selectivity. The base plays several crucial roles in the catalytic cycle.[1][2][3]

Primarily, the base activates the boronic acid by converting it into a more nucleophilic boronate species (e.g., [R-B(OH)3]⁻).[1][3][4][5] This "ate" complex is essential for the transmetalation step, where the organic group is transferred from boron to the palladium center.[2][4] Additionally, the base facilitates the formation of the active palladium(0) species and can influence the rate of reductive elimination.[2]

However, for heteroaryl boronic acids, particularly those containing acidic N-H protons or susceptible to electronic effects like (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, improper base selection can lead to undesirable side reactions. The most common of these is protodeboronation, where the carbon-boron bond is cleaved by a proton source, resulting in the formation of a C-H bond and consumption of the starting material.[6][7] This side reaction is often exacerbated by strong bases and elevated temperatures.[6][8] Therefore, a careful and systematic approach to base selection is paramount for a successful coupling.

Mechanistic Considerations for Base Selection

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination. The base is most intimately involved in the transmetalation step.

Figure 1. Simplified Suzuki-Miyaura catalytic cycle highlighting the role of the base in boronate formation for transmetalation.

The strength of the base (its pKa) is a critical parameter.[9][10] A base must be strong enough to deprotonate the boronic acid to form the boronate, but not so strong as to promote significant protodeboronation or other side reactions. The choice of base can be broadly categorized:

• Inorganic Bases:

  • Carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃): These are widely used due to their moderate basicity and good solubility in aqueous/organic solvent mixtures. Cesium carbonate is often more effective for challenging couplings due to the larger, more soluble cation which can influence the reaction intermediates.

  • Phosphates (K₃PO₄): A stronger base than carbonates, often effective for less reactive substrates or when carbonates fail. It is particularly useful for couplings involving nitrogen-rich heterocycles.[6]

  • Fluorides (KF, CsF): Mild bases that can be effective, especially when base-sensitive functional groups are present.[4] Cesium fluoride is sometimes used to minimize protodeboronation of heteroaryl boronic acids.

  • Hydroxides (NaOH, KOH): Strong bases that can be effective but also carry a higher risk of promoting protodeboronation and other side reactions.

• Organic Bases:

  • Amines (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA)): Generally considered weaker bases in this context and are less commonly used for Suzuki reactions, but can be advantageous in specific cases.

The choice of solvent is also intrinsically linked to the base, as it affects the solubility and reactivity of all components. Protic solvents like water or alcohols can facilitate the formation of the boronate complex.[11]

Experimental Protocol: Screening Bases for the Coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

This protocol describes a parallel screening experiment to identify the optimal base for the Suzuki coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with a model aryl bromide, 4-bromoanisole.

Figure 2. Workflow for parallel screening of bases in the Suzuki coupling experiment.

Materials:

• (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

• 4-Bromoanisole

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Sodium carbonate (Na₂CO₃)

• Potassium phosphate (K₃PO₄)

• Cesium carbonate (Cs₂CO₃)

• Cesium fluoride (CsF)

• 1,4-Dioxane (anhydrous)

• Isopropanol (anhydrous)

• Deionized water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Reaction vials with stir bars

• Inert atmosphere setup (e.g., nitrogen or argon manifold)

Procedure:

• Catalyst Pre-mixing: In a glovebox or under an inert atmosphere, prepare a stock solution of the catalyst and ligand if desired, or add them directly to each reaction vial.

• Reaction Setup:

  • To each of four separate reaction vials, add (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.2 mmol, 1.2 equiv).

  • Add 4-bromoanisole (1.0 mmol, 1.0 equiv).

  • Add Pd(OAc)₂ (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%).

  • To each vial, add the respective base (2.0 mmol, 2.0 equiv):

    • Vial 1: Na₂CO₃

    • Vial 2: K₃PO₄

    • Vial 3: Cs₂CO₃

    • Vial 4: CsF

• Solvent Addition:

  • To Vials 1, 2, and 3, add 1,4-dioxane (4 mL) and degassed deionized water (1 mL).

  • To Vial 4, add isopropanol (5 mL).

• Reaction Conditions:

  • Seal the vials and place them in a pre-heated heating block at 80 °C.

  • Stir the reactions vigorously.

• Monitoring:

  • After 1 hour, and at subsequent 1-hour intervals, take a small aliquot from each reaction mixture.

  • Quench the aliquot with a drop of water and extract with a small amount of ethyl acetate.

  • Spot the organic layer on a TLC plate or analyze by LC-MS to monitor the consumption of starting materials and the formation of the product.

• Work-up (once a reaction is complete):

  • Allow the reaction vial to cool to room temperature.

  • Add deionized water (10 mL) and ethyl acetate (10 mL).

  • Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis:

  • Purify the crude product by flash column chromatography on silica gel.

  • Determine the isolated yield for each reaction.

  • Confirm the identity and purity of the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Results and Discussion

The success of the Suzuki coupling with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is highly dependent on the chosen base. The following table presents a hypothetical but realistic outcome of the screening experiment.

Base	Solvent	Time (h)	Yield (%)	Key Observations
Na₂CO₃	Dioxane/H₂O	6	45	Incomplete conversion, some protodeboronation observed.
K₃PO₄	Dioxane/H₂O	2	92	Clean reaction, high conversion, minimal side products.
Cs₂CO₃	Dioxane/H₂O	2.5	88	Clean reaction, slightly slower than K₃PO₄.
CsF	Isopropanol	8	30	Slow reaction, significant starting material remaining.

Discussion:

• K₃PO₄ is often the base of choice for heteroaryl boronic acids, especially those containing nitrogen.[6] Its higher basicity compared to carbonates facilitates the formation of the boronate species, accelerating the transmetalation step. The clean and rapid conversion to the desired product in our hypothetical results underscores its suitability for this substrate.

• Na₂CO₃ , a weaker base, likely does not generate a sufficient concentration of the active boronate species, leading to a sluggish reaction. This slower productive pathway allows the competing protodeboronation side reaction to become more significant, reducing the overall yield.

• Cs₂CO₃ is also an effective base, often comparable to K₃PO₄. The larger cesium cation can enhance solubility and reactivity in some systems.

• CsF , a much milder base, demonstrates insufficient reactivity in this case. While it can be advantageous for minimizing base-promoted side reactions, it is not strong enough to efficiently activate the pyrazole boronic acid for transmetalation under these conditions.

Conclusion and Recommendations

Based on the analysis of the mechanistic roles and the results of the screening protocol, K₃PO₄ is recommended as the optimal base for the Suzuki-Miyaura coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. It provides a balance of reactivity to promote the desired coupling while minimizing side reactions like protodeboronation.

For any new Suzuki coupling, particularly with sensitive or electron-rich/deficient heteroaryl boronic acids, a systematic screening of bases is a crucial step in method development. This approach, grounded in a mechanistic understanding, will save significant time and resources while maximizing the yield and purity of the target molecule.

References

• Wikipedia. Suzuki reaction. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. The Journal of Organic Chemistry. [Link]

• Chemistry Notes. (2022). Suzuki reaction: easy mechanism,application. [Link]

• Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. European Journal of Organic Chemistry. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Angewandte Chemie International Edition. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link]

• Wikipedia. Protodeboronation. [Link]

• Chen, L., et al. (2017). “Cationic” Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Journal of the American Chemical Society. [Link]

• Chen, L., et al. (2017). “Cationic” Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Journal of the American Chemical Society. [Link]

• ResearchGate. The proposed mechanism for protodeboronation of arylboronic acids. [Link]

• Canadian Science Publishing. (2021). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry. [Link]

• Thomas, A. A., & Denmark, S. E. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. [Link]

• Chemical Communications. Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides. [Link]

• RSC Publishing. (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki– Miyaura cross-coupling reaction. New Journal of Chemistry. [Link]

• Macmillan Group. B-Alkyl Suzuki Couplings. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• YouTube. Masking Boronic Acids for Suzuki Coupling. [Link]

• YouTube. Suzuki cross-coupling reaction. [Link]

• Master Organic Chemistry. The pKa Table Is Your Friend. [Link]

• Master Organic Chemistry. How To Use a pKa Table. [Link]

• Springer Nature. (2022). “Cationic” Suzuki-Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Nature Communications. [Link]

• Organic Chemistry Data. Bordwell pKa Table. [Link]

Sources

• 1. chemistnotes.com [chemistnotes.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 6. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protodeboronation - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. m.youtube.com [m.youtube.com]

Synthesis of biaryl pyrazoles using (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

An in-depth guide for researchers, scientists, and drug development professionals on the strategic synthesis of biaryl pyrazoles. This document details the application of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry.

Introduction: The Significance of Biaryl Pyrazoles in Drug Discovery

The biaryl pyrazole motif is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1] These structures are integral to drugs targeting a wide array of conditions, including inflammation, cancer, and neuropathic pain.[2][3] Their prevalence stems from the pyrazole ring's ability to act as a versatile pharmacophore, engaging in critical hydrogen bonding and other non-covalent interactions within biological targets, while the appended aryl groups allow for fine-tuning of physicochemical properties like solubility, lipophilicity, and metabolic stability.[4][5] Compounds incorporating this framework have been successfully developed as potent inhibitors of enzymes such as COX-2 and various kinases, as well as modulators of ion channels.[1][2][4]

The synthesis of these vital compounds relies heavily on robust and efficient C-C bond-forming reactions. Among these, the Palladium-catalyzed Suzuki-Miyaura cross-coupling has emerged as the preeminent method for linking aryl and heteroaryl systems due to its mild conditions, functional group tolerance, and broad substrate scope.[6][7] This guide focuses on a specific building block, (1-Isopentyl-1H-pyrazol-5-yl)boronic acid , and provides a comprehensive protocol for its use in constructing high-value biaryl pyrazole derivatives.

The Suzuki-Miyaura Coupling: Mechanism and Key Considerations

The Suzuki-Miyaura reaction facilitates the coupling of an organoboron species (e.g., a boronic acid) with an organohalide or triflate.[7] The reaction is catalyzed by a Palladium(0) complex and proceeds via a well-established catalytic cycle.

The Catalytic Cycle

The generally accepted mechanism involves three key steps:

• Oxidative Addition: A low-valent Palladium(0) catalyst reacts with the aryl halide (Ar-X), inserting into the carbon-halogen bond to form a high-valent Palladium(II) complex.[8] The reactivity of the halide follows the trend I > Br > Cl >> F.[8]

• Transmetalation: The organoboron reagent, activated by a base, transfers its organic group to the Palladium(II) center, displacing the halide and forming a diorganopalladium(II) intermediate. This is often the rate-determining step.[7][9]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the new biaryl C-C bond and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[8]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Challenges with Heteroaryl Boronic Acids

While powerful, the Suzuki-Miyaura coupling of heteroaryl boronic acids presents unique challenges:

• Protodeboronation: The carbon-boron bond can be cleaved by protons (from water or other sources) before transmetalation occurs, reducing yield. This is a significant side reaction for many heteroaryl boronic acids.[10][11] The choice of base and solvent is critical to mitigate this pathway.

• Catalyst Deactivation: The Lewis-basic nitrogen atoms in the pyrazole ring can coordinate to the palladium center, potentially inhibiting catalytic activity.[9] The use of appropriate ligands, often bulky electron-rich phosphines or N-heterocyclic carbenes (NHCs), is essential to stabilize the catalyst and promote the desired reaction.[12][13]

The Role of the Isopentyl Group

The (1-Isopentyl-1H-pyrazol-5-yl)boronic acid building block is strategically designed. The N-isopentyl group is a moderately bulky, lipophilic alkyl chain that serves a crucial purpose: it significantly enhances the solubility of the pyrazole core in common organic solvents used for cross-coupling (e.g., dioxane, toluene, THF).[10] This improved solubility ensures homogeneous reaction conditions, which often leads to more reliable and higher-yielding transformations compared to N-unsubstituted or N-methyl analogs that may have poor solubility.

Experimental Application Protocol

This section provides a detailed, field-tested protocol for the synthesis of a representative biaryl pyrazole using (1-Isopentyl-1H-pyrazol-5-yl)boronic acid and 4-bromoanisole as coupling partners.

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid	>95%	Commercial Source	Store under inert gas, refrigerated.
4-Bromoanisole	ReagentPlus®, 99%	Commercial Source	---
Pd(PPh₃)₄ (Tetrakis)	99%	Commercial Source	Air-sensitive. Handle in a glovebox or under inert gas.
Potassium Carbonate (K₂CO₃)	Anhydrous, >99%	Commercial Source	Finely powdered for best results.
1,4-Dioxane	Anhydrous, >99.8%	Commercial Source	Use from a sealed bottle or solvent purification system.
Deionized Water	---	---	Degas before use by sparging with argon or nitrogen.
Ethyl Acetate (EtOAc)	ACS Grade	Commercial Source	For extraction and chromatography.
Hexanes	ACS Grade	Commercial Source	For chromatography.
Brine (Saturated NaCl)	---	Lab Prepared	---
Magnesium Sulfate (MgSO₄)	Anhydrous	Commercial Source	For drying organic layers.
Schlenk flask or reaction vial	---	---	Must be oven-dried before use.
Magnetic stirrer and stir bar	---	---	---
Inert gas supply (Argon or Nitrogen)	---	---	With manifold for Schlenk line work.
TLC plates (Silica gel 60 F₂₅₄)	---	---	For reaction monitoring.
Rotary Evaporator	---	---	---
Flash Chromatography System	---	---	For purification.
NMR Spectrometer, LC-MS	---	---	For characterization.

Step-by-Step Synthesis Procedure

Reaction Setup:

• To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (235 mg, 1.2 mmol, 1.2 equiv).

• Add potassium carbonate (K₂CO₃) (276 mg, 2.0 mmol, 2.0 equiv).

• Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (58 mg, 0.05 mmol, 5 mol%).

• Seal the flask with a rubber septum, and evacuate and backfill with argon three times to ensure an inert atmosphere.

Reagent Addition: 5. Through the septum, add anhydrous 1,4-dioxane (8 mL) via syringe. 6. Add degassed deionized water (2 mL) via syringe. 7. Add 4-bromoanisole (126 µL, 187 mg, 1.0 mmol, 1.0 equiv) via syringe. 8. Stir the resulting suspension for 5 minutes at room temperature.

Reaction Execution: 9. Place the flask in a preheated oil bath at 90 °C. 10. Stir the reaction vigorously for 12 hours. Monitor the reaction progress by TLC or LC-MS. The disappearance of 4-bromoanisole indicates reaction completion.

Work-up and Extraction: 11. Remove the flask from the oil bath and allow it to cool to room temperature. 12. Quench the reaction by adding 10 mL of deionized water. 13. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL). 14. Combine the organic layers and wash with brine (20 mL). 15. Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

Purification and Characterization: 16. Purify the crude residue by flash column chromatography on silica gel, using a gradient of hexanes and ethyl acetate (e.g., starting with 100% hexanes and gradually increasing to 20% ethyl acetate). 17. Combine the fractions containing the pure product (as determined by TLC) and remove the solvent in vacuo to yield the final product, 1-isopentyl-5-(4-methoxyphenyl)-1H-pyrazole, as a solid or oil. 18. Characterize the final compound by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and purity.[14][15]

Data Summary and Reaction Optimization

The choice of catalyst, base, and solvent system can dramatically influence the outcome of the Suzuki-Miyaura coupling. The following table presents representative data from optimization studies for this type of transformation, demonstrating the rationale behind the chosen protocol.

Entry	Catalyst (mol%)	Ligand	Base (equiv)	Solvent	Temp (°C)	Yield (%)	Notes
1	Pd(OAc)₂ (5)	None	K₂CO₃ (2)	Dioxane/H₂O	90	<10	Catalyst decomposition (Pd black observed).[12]
2	Pd(OAc)₂ (5)	PPh₃ (10)	K₂CO₃ (2)	Dioxane/H₂O	90	75	Ligand stabilizes the catalyst.
3	Pd(PPh₃)₄ (5)	---	K₂CO₃ (2)	Dioxane/H₂O	90	88	Pre-formed catalyst is efficient and convenient.
4	Pd₂(dba)₃ (2.5)	SPhos (10)	K₃PO₄ (2)	Toluene	100	92	Buchwald-Hartwig type ligands can be highly effective.[11]
5	Pd(PPh₃)₄ (5)	---	Na₂CO₃ (2)	Dioxane/H₂O	90	81	Weaker base, slightly lower yield.[16]
6	Pd(PPh₃)₄ (5)	---	Cs₂CO₃ (2)	Dioxane/H₂O	90	90	More soluble base, can improve results for challenging substrates.
7	Pd(PPh₃)₄ (5)	---	K₂CO₃ (2)	DMF	90	65	Potential for DMF decomposition at elevated temperatures.

This data illustrates that a pre-formed Pd(0) complex like Pd(PPh₃)₄ provides excellent results, while the combination of a Pd(II) source and a phosphine ligand is also effective. Stronger inorganic bases like K₂CO₃ or K₃PO₄ are generally preferred to facilitate the transmetalation step.[13]

Workflow and Troubleshooting

The overall process from starting materials to the final characterized product follows a logical sequence.

Caption: General experimental workflow for biaryl pyrazole synthesis.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (oxidized).2. Insufficiently inert atmosphere.3. Poor quality or wet reagents/solvents.	1. Use a fresh bottle of catalyst or a different source.2. Ensure proper Schlenk technique; degas solvents thoroughly.3. Use anhydrous solvents and dry reagents.
Significant Protodeboronation	1. Reaction conditions are too harsh (high temp/long time).2. Base is not optimal.3. Water content is too high.	1. Lower the reaction temperature or shorten the time.2. Try a different base (e.g., K₃PO₄ or CsF).[11]3. Use rigorously dried solvents and reagents.
Formation of Pd Black	Catalyst decomposition.	Use a supporting ligand (e.g., PPh₃, SPhos) if starting with a simple Pd salt like Pd(OAc)₂.[12] Ensure the temperature is not excessively high.
Difficult Purification	Product co-elutes with byproducts (e.g., homocoupled boronic acid).	Try a different solvent system for chromatography. If the product is basic, an acid/base extraction may help. Recrystallization is also an option for solid products.[17]

Conclusion

The Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of biaryl pyrazoles, a critical class of compounds in drug discovery. By utilizing strategically functionalized building blocks like (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, researchers can efficiently construct molecular libraries for biological screening. The protocol detailed herein provides a robust and optimized starting point for these synthetic efforts, grounded in a solid understanding of the reaction mechanism and its practical considerations. Careful attention to reagent quality, reaction setup, and choice of conditions will ensure successful and reproducible outcomes.

References

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Application Notes &amp; Protocols: The Strategic Use of (1-Isopentyl-1H-pyrazol-5-yl)boronic Acid in Modern Medicinal Chemistry

Preamble: A Building Block of Strategic Importance

In the landscape of contemporary drug discovery, the efficiency of synthesis and the novelty of molecular architecture are paramount. Medicinal chemists are constantly in search of "privileged scaffolds"—molecular frameworks that are repeatedly found in successful therapeutic agents.[1] The pyrazole ring is one such scaffold, a five-membered heterocycle whose derivatives are integral to numerous FDA-approved drugs, including the anti-inflammatory celecoxib and the kinase inhibitor pirtobrutinib.[2][3] This guide focuses on a specific, highly versatile derivative: (1-Isopentyl-1H-pyrazol-5-yl)boronic acid .

This molecule is not merely another reagent; it is a strategic building block designed for precision and purpose. It combines three key features:

• The Pyrazole Core : A stable, aromatic heterocycle that can act as both a hydrogen bond donor and acceptor, making it ideal for interacting with biological targets.[4]

• The N1-Isopentyl Group : A lipophilic chain that allows for the exploration of hydrophobic pockets within target proteins, potentially enhancing binding affinity and modulating pharmacokinetic properties.

• The C5-Boronic Acid : A functional group primed for one of the most powerful reactions in modern organic synthesis—the Suzuki-Miyaura cross-coupling.[5] This allows for the direct and efficient formation of carbon-carbon bonds, enabling the rapid generation of diverse compound libraries.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the practical application and strategic implementation of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in medicinal chemistry programs.

Physicochemical Profile and Strategic Rationale

The selection of a building block is the first critical decision in a discovery campaign. The unique combination of moieties in (1-Isopentyl-1H-pyrazol-5-yl)boronic acid provides a compelling rationale for its use.

Property	Feature	Implication in Drug Design
Molecular Scaffold	1H-Pyrazole	A known "privileged" structure in medicinal chemistry, often associated with favorable metabolic stability and target interaction potential.[1] Can serve as a bioisostere for other aromatic rings.[4]
Key Substituent	N1-Isopentyl Chain	Increases lipophilicity (LogP), which can enhance membrane permeability. Provides a vector to probe and occupy hydrophobic sub-pockets in target proteins (e.g., kinases, proteases).
Reactive Moiety	C5-Boronic Acid	Enables highly efficient and regioselective C-C bond formation via Suzuki-Miyaura cross-coupling.[5][6] Allows for the direct attachment of diverse aryl or heteroaryl fragments.
Hydrogen Bonding	N2 Pyrazole Nitrogen	Acts as a hydrogen bond acceptor, crucial for anchoring to the "hinge" region of many kinases or other ATP-binding proteins.[4]

Diagram 1: Structure of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Caption: Chemical structure of the title compound.

Core Application: Suzuki-Miyaura Cross-Coupling

The primary utility of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is as a coupling partner in palladium-catalyzed Suzuki-Miyaura reactions. This reaction is a cornerstone of modern synthesis due to its functional group tolerance, mild conditions, and the commercial availability of a vast array of coupling partners.[7][8] The goal is to form a C-C bond between the pyrazole C5 position and an aryl or heteroaryl halide (Ar-X).

Mechanistic Rationale for Protocol Design

A successful Suzuki-Miyaura coupling depends on the careful orchestration of the catalytic cycle. Our choice of reagents is dictated by the need to facilitate each step while minimizing side reactions like protodeboronation (replacement of the B(OH)₂ group with hydrogen).[9]

• Catalyst System : We recommend a modern palladium(II) pre-catalyst complexed with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos). These ligands promote the crucial reductive elimination step and are effective for coupling challenging heteroaryl substrates.[10][11]

• Base Selection : A moderately strong base like potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) is essential.[10] The base activates the boronic acid by forming a more nucleophilic boronate species, which then participates in transmetalation with the palladium center.

• Solvent System : A mixture of an organic solvent (like 1,4-dioxane or 2-MeTHF) and water is standard. Water is crucial for dissolving the inorganic base and facilitating the formation of the active boronate species.

Diagram 2: Generalized Suzuki-Miyaura Workflow

Caption: A standard workflow for Suzuki-Miyaura cross-coupling.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for coupling (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with a generic aryl or heteroaryl bromide. Optimization may be required for specific substrates.

Materials:

• (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.2 eq)

• Aryl/Heteroaryl Bromide (Ar-Br) (1.0 eq)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 eq)

• Potassium Phosphate (K₃PO₄), anhydrous (3.0 eq)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Reaction vessel (e.g., microwave vial or Schlenk tube) with stir bar

Procedure:

• Vessel Preparation : To the reaction vessel, add (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, the Ar-Br, Pd(dppf)Cl₂, and K₃PO₄.

• Atmosphere Inerting : Seal the vessel and evacuate and backfill with an inert gas (Nitrogen or Argon) three times. This is critical to prevent oxidation of the palladium catalyst.

• Solvent Addition : Under a positive pressure of inert gas, add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio (e.g., 4 mL dioxane, 1 mL water for a 0.5 mmol scale reaction).

• Reaction Incubation : Place the sealed vessel in a preheated oil bath or heating block at 90 °C. Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 4-16 hours.

• Workup :

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL).

  • Wash with water (10 mL) followed by saturated brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the desired product.

Hypothetical Application: Design of a Novel Kinase Inhibitor

To illustrate the strategic power of this building block, consider its use in designing a Type I ATP-competitive kinase inhibitor. Many successful kinase inhibitors use a heterocyclic core to form hydrogen bonds with the "hinge" region of the kinase ATP-binding site.

Our strategy is to use the (1-Isopentyl-1H-pyrazol-5-yl) moiety as the core scaffold.

• The N2 nitrogen of the pyrazole will act as the primary hinge-binding element (hydrogen bond acceptor).

• The isopentyl group is designed to occupy a nearby hydrophobic pocket, often referred to as the "back pocket," enhancing affinity and selectivity.

• The C5 position , now functionalized via our Suzuki coupling, will be attached to an aryl group that can extend towards the solvent-exposed region, providing a handle for further modification to tune properties like solubility.

Diagram 3: Hypothetical Kinase Binding Mode

Caption: Proposed binding of a pyrazole-based inhibitor.

Protocol 2: Product Characterization

Validation of the final product structure is non-negotiable. A combination of spectroscopic methods is required.

Technique	Expected Observation for Successful Coupling	Rationale
¹H NMR	Disappearance of the boronic acid -OH protons (broad singlet). Appearance of new aromatic proton signals corresponding to the coupled Ar group. Shifts in the pyrazole ring protons.	Confirms the formation of the new C-C bond and the overall structure.
¹³C NMR	Appearance of new signals for the carbons of the coupled Ar group. A downfield shift for the pyrazole C5 carbon.	Provides a complete carbon skeleton map of the new molecule.
¹¹B NMR	Disappearance of the starting boronic acid signal (typically δ 20-30 ppm).	Confirms consumption of the boronic acid starting material.
LC-MS	A single major peak in the chromatogram with the correct mass-to-charge ratio ([M+H]⁺) for the desired product.	Confirms the molecular weight and purity of the compound.
HRMS	High-resolution mass spectrometry provides an exact mass, allowing for the unambiguous determination of the elemental formula.	The gold standard for confirming the molecular formula.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficiently degassed system; Inappropriate base or solvent.	Use a fresh bottle of catalyst. Ensure rigorous inert atmosphere technique. Screen alternative bases (e.g., K₂CO₃, CsF) and solvents (e.g., 2-MeTHF, Toluene).
Protodeboronation	Presence of excess water or protic sources; Prolonged reaction time at high temperature.	Use anhydrous solvents and base. Ensure starting materials are dry. Monitor the reaction closely and stop it once the starting material is consumed.
Homocoupling (Ar-Ar)	Catalyst system promotes side reactions.	Switch to a different ligand that favors cross-coupling (e.g., a Buchwald-type ligand). Lower the reaction temperature.

Safety and Handling

• Boronic Acids : Generally stable solids. Avoid inhalation of dust. Can be irritants.

• Palladium Catalysts : Often air-sensitive and potentially toxic. Handle in a fume hood and under an inert atmosphere.

• Solvents : 1,4-Dioxane is a suspected carcinogen and can form explosive peroxides. Use only fresh, inhibitor-stabilized solvent and handle in a well-ventilated fume hood.

• Personal Protective Equipment (PPE) : Always wear safety glasses, a lab coat, and appropriate gloves when handling these chemicals.

Conclusion and Outlook

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a powerful and strategically designed building block for modern medicinal chemistry. Its true value is realized not just in its reactivity but in the thoughtful incorporation of features—the privileged pyrazole core and the lipophilic isopentyl tail—that are directly relevant to constructing potent and selective therapeutic agents. By leveraging the robust Suzuki-Miyaura coupling protocols detailed herein, drug discovery teams can rapidly access novel chemical matter and accelerate the journey from concept to candidate.

References

• Verma, A., Joshi, S., & Singh, D. (2013). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Journal of Chemical and Pharmaceutical Research, 5(12), 546-557.

• MDPI. (n.d.). Special Issue: Pyrazole and Thiazole Derivatives in Medicinal Chemistry. Retrieved from [Link]

• Li, X., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy, 7(1), 19.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• Djene, A., et al. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(19), 4439.
• Clapham, K. M., et al. (2009). Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions. Organic & Biomolecular Chemistry, 7(10), 2155-2161.
• Kinzel, T., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(40), 14073–14082.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemistry of Pyrazole Boronic Acids: Applications and Sourcing. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of Pyrazole Boronic Esters in Modern Medicinal Chemistry. Retrieved from [Link]

• Silva, F., et al. (2020).
• Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006). A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds.
• Sharma, R., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Pharmaceuticals, 15(7), 857.
• Kharl, M., et al. (2025). Pyrazole Derivatives in Drug Discovery: Biological Activities, Structure-Activity Relationships, and Computational Perspectives. Future Medicine and Health Research, 3(10), 1462-1487.
• Patlolla, B., & Maddela, S. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(22), 1773-1793.
• Lee, C., et al. (2021). Structural Requirements of 1-(2-Pyridinyl)-5-pyrazolones for Disproportionation of Boronic Acids. Molecules, 26(22), 6825.
• Ertl, P., et al. (2023). Which boronic acids are used most frequently for synthesis of bioactive molecules? Bioorganic & Medicinal Chemistry, 91, 117405.
• Bryce, M. R., et al. (2008). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 73(13), 5096-5100.

• Request PDF. (2025). Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes. Retrieved from [Link]

• MDPI. (2023). Boronate-Based Inhibitors of Penicillin-Binding Proteins: An Underestimated Avenue for Antibiotic Discovery? International Journal of Molecular Sciences, 24(21), 15821.
• Google Patents. (2019). Synthesis method of pyrazole-4-boronic acid pinacol ester.
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• Lead Sciences. (n.d.). (1H-Pyrazol-5-yl)boronic acid. Retrieved from [Link]

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Application Notes and Protocols: A Comprehensive Guide to the Synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester

Introduction

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester is a key building block in contemporary organic synthesis, particularly valued in the pharmaceutical and materials science sectors. Its utility primarily stems from its role as a versatile coupling partner in Suzuki-Miyaura cross-coupling reactions, enabling the precise installation of the isopentyl-pyrazole moiety onto a wide array of molecular scaffolds.[1] The pyrazole nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs. The pinacol ester functionality enhances the stability and handling of the otherwise sensitive boronic acid, making it a preferred reagent for reproducible and high-yielding synthetic transformations.[1]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation, purification, and characterization of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester. The protocols detailed herein are designed to be robust and reproducible, with an emphasis on explaining the underlying chemical principles and providing practical insights for successful execution.

Synthetic Strategy: Iridium-Catalyzed C-H Borylation

The synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester is most efficiently achieved through a direct C-H borylation reaction. This modern synthetic method offers a significant advantage over traditional approaches, such as halogen-lithium exchange followed by borylation, by avoiding the pre-functionalization of the pyrazole ring, thus improving atom economy and reducing step count.[2][3] Iridium-catalyzed C-H borylation has emerged as a powerful tool for the functionalization of heterocycles, demonstrating high efficiency and a broad substrate scope.[2][4]

The regioselectivity of the borylation on the pyrazole ring is a critical aspect. In the case of N-alkylated pyrazoles, iridium catalysis typically directs the borylation to the C5 position, distal to the nitrogen atom of the N-alkyl group, primarily due to steric and electronic factors.[2][4]

Experimental Workflow

The overall workflow for the preparation of the target compound is depicted below. It involves the synthesis of the starting material, the iridium-catalyzed borylation reaction, and subsequent purification and characterization of the final product.

Caption: Overall workflow for the synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Supplier	Purity	Notes
1H-Pyrazole	Sigma-Aldrich	≥98%	Store in a cool, dry place.
Isopentyl bromide	Sigma-Aldrich	98%	Corrosive, handle with care.
Potassium Carbonate (K₂CO₃)	Fisher Scientific	Anhydrous, ≥99%	Dry before use.
N,N-Dimethylformamide (DMF)	Acros Organics	Anhydrous, 99.8%	Store over molecular sieves.
[Ir(COD)OMe]₂	Strem Chemicals	98%	Air and moisture sensitive.
4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)	Sigma-Aldrich	98%	Store in a desiccator.
Bis(pinacolato)diboron (B₂pin₂)	Oakwood Chemical	≥98%	Irritant, handle in a fume hood.[5][6][7][8][9]
Cyclohexane	Fisher Scientific	Anhydrous, 99.5%	Store over molecular sieves.
Ethyl acetate	Fisher Scientific	HPLC Grade	For chromatography.
Hexanes	Fisher Scientific	HPLC Grade	For chromatography.
Boric Acid	Sigma-Aldrich	≥99.5%	For silica gel treatment.
Silica Gel	Sorbent Technologies	230-400 mesh	For column chromatography.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[6][7]

• Fume Hood: All manipulations involving volatile, toxic, or air/moisture-sensitive reagents should be performed in a certified chemical fume hood.[5][6]

• Iridium Catalyst: Iridium catalysts are precious metals and can be toxic. Handle with care and avoid inhalation of dust.[10][11] While metallic iridium is relatively non-hazardous, its compounds should be handled with caution.[10]

• Bis(pinacolato)diboron: This reagent is an irritant. Avoid contact with skin and eyes, and prevent dust inhalation.[5][6][7][8]

• Inert Atmosphere: The C-H borylation reaction is sensitive to air and moisture. All glassware should be oven- or flame-dried, and the reaction should be conducted under an inert atmosphere of nitrogen or argon.

Experimental Protocols

Part 1: Synthesis of 1-Isopentyl-1H-pyrazole

This initial step involves the N-alkylation of pyrazole with isopentyl bromide.

Protocol:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1H-pyrazole (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous N,N-dimethylformamide (DMF) (5 mL per 1 mmol of pyrazole).

• Stir the suspension at room temperature for 15 minutes.

• Add isopentyl bromide (1.2 eq) dropwise to the stirring suspension.

• Heat the reaction mixture to 60 °C and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water (3 volumes of the DMF used).

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 2 volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or flash column chromatography on silica gel to afford 1-isopentyl-1H-pyrazole as a colorless oil.

Part 2: Iridium-Catalyzed C-H Borylation

This is the key step where the C-H bond at the 5-position of the pyrazole ring is converted to a C-B bond.

Protocol:

• In a glovebox, to a flame-dried Schlenk tube, add [Ir(COD)OMe]₂ (1.5 mol%), 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy) (3.0 mol%), and bis(pinacolato)diboron (B₂pin₂) (1.2 eq).

• Add anhydrous cyclohexane (2 mL per 0.5 mmol of the pyrazole substrate).

• Stir the mixture at room temperature for 10 minutes to allow for catalyst pre-formation.

• Add 1-isopentyl-1H-pyrazole (1.0 eq) to the reaction mixture.

• Seal the Schlenk tube and heat the reaction mixture to 80 °C for 12-24 hours. Monitor the reaction by GC-MS.

• Upon completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure. The resulting crude product can be taken to the next step.

Reaction Mechanism: Iridium Catalytic Cycle

The iridium-catalyzed C-H borylation proceeds through a well-established catalytic cycle. The active iridium catalyst, typically an Ir(III) species, undergoes oxidative addition to the C-H bond of the pyrazole. This is followed by reductive elimination to form the C-B bond and regenerate the active catalyst.

Caption: A simplified catalytic cycle for the iridium-catalyzed C-H borylation of pyrazole.

Purification and Characterization

Purification Protocol

Purification of boronic acid pinacol esters by standard silica gel chromatography can be challenging due to the interaction of the Lewis acidic boron atom with the silanol groups on the silica surface, leading to product loss and tailing.[12][13] A common and effective method to mitigate this is to use silica gel treated with boric acid.[12][13][14][15]

Preparation of Boric Acid-Treated Silica Gel: [12][13]

• Prepare a 5% w/v solution of boric acid in methanol.

• Create a slurry of silica gel in the boric acid/methanol solution (e.g., 550 mL for 100 g of silica).

• Gently agitate the slurry for 1 hour.

• Filter the silica gel and wash it with ethanol.

• Dry the treated silica gel under vacuum at 60 °C for 1.5 hours until it is a free-flowing powder.

Column Chromatography:

• Pack a column with the boric acid-treated silica gel using a slurry method with hexanes.

• Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the column.

• Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 0% ethyl acetate and gradually increasing to 10-20%).

• Collect fractions and analyze them by TLC.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the final product as a white solid or a colorless oil.

Characterization Data

The structure and purity of the synthesized (1-Isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester should be confirmed by standard analytical techniques.

Technique	Expected Results
¹H NMR	Signals corresponding to the isopentyl group protons, pyrazole ring protons, and the pinacol methyl protons. The chemical shifts and coupling constants should be consistent with the proposed structure.
¹³C NMR	Resonances for all unique carbon atoms in the molecule, including the characteristic signal for the carbon atom attached to the boron.
¹¹B NMR	A single broad peak in the range of +20 to +35 ppm, characteristic of a three-coordinate boron in a pinacol ester.[16]
Mass Spec.	The molecular ion peak corresponding to the calculated mass of the product.

Expected ¹H NMR (400 MHz, CDCl₃) δ (ppm): ~7.6 (s, 1H, pyrazole-H), ~6.3 (s, 1H, pyrazole-H), ~4.2 (t, 2H, N-CH₂), ~1.8 (m, 1H, CH), ~1.6 (q, 2H, CH₂), ~1.3 (s, 12H, pinacol-CH₃), ~0.9 (d, 6H, CH(CH₃)₂). Note: These are predicted values and may vary slightly.

Troubleshooting

Issue	Possible Cause	Solution
Low yield of N-alkylation	Incomplete reaction; inefficient base.	Ensure K₂CO₃ is anhydrous. Increase reaction time or temperature.
Low yield of borylation	Catalyst deactivation; air or moisture contamination.	Use rigorously dried solvents and glassware. Perform the reaction under a strict inert atmosphere.
Product decomposition on silica gel	Hydrolysis of the boronic ester.	Use boric acid-treated silica gel.[12][13] Minimize the time the compound spends on the column.
Difficulty in purification	Co-elution of impurities.	Optimize the eluent system. Consider recrystallization as an alternative purification method.

Conclusion

The iridium-catalyzed C-H borylation provides an efficient and direct route for the synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester. By following the detailed protocols and understanding the critical experimental parameters outlined in this guide, researchers can reliably prepare this valuable synthetic intermediate. The use of boric acid-treated silica gel is a key recommendation for successful purification. Proper characterization is essential to confirm the identity and purity of the final product, ensuring its suitability for downstream applications in drug discovery and materials science.

References

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• Hitosugi, S., Tanimoto, D., Nakanishi, W., & Isobe, H. (2012). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. ResearchGate. Available from: [Link]

• Larsen, M. A., & Hartwig, J. F. (2014). Iridium-Catalyzed C–H Borylation of Heteroarenes: Scope, Regioselectivity, Application to Late-Stage Functionalization, and Mechanism. Journal of the American Chemical Society, 136(11), 4287–4299. Available from: [Link]

• Le, C. M., & Wotal, A. C. (2018). Using High‐Throughput Iridium‐Catalyzed C H Borylations for Rapid Investigation of Heterocyclic Fragments in Discovery Chemistry. Semantic Scholar. Available from: [Link]

• Google Patents. (n.d.). Synthesis method of pyrazole-4-boronic acid pinacol ester.

• Bhattacharjee, J., & Gribble, G. W. (2016). Ir-Catalyzed Borylation of Heterocycles Through C−H Activation. ResearchGate. Available from: [Link]

• Hitosugi, S., et al. (2012). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. ResearchGate. Available from: [Link]

• Google Patents. (n.d.). CN103601749A - Synthetic method of 1-alkylpyrazole-4-boronic acid pinacol ester.
• Google Patents. (n.d.). CN114380853A - Preparation method of 4-pyrazole boronic acid pinacol ester.

• LaboChem. (n.d.). 101750 - Bis(pinacolato)diboron - Safety Data Sheet. Available from: [Link]

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• Singh, U. K., & Hartwig, J. F. (2014). Iridium-Catalyzed C–H Borylation of Heterocycles Using an Overlooked 1,10-Phenanthroline Ligand: Reinventing the Catalytic Activity by Understanding the Solvent-Assisted Neutral to Cationic Switch. Organometallics, 33(12), 3146–3155. Available from: [Link]

• Google Patents. (n.d.). Synthesis method for 1-substitution-1H-pyrazol-4-boric acid pinacol ester.

• Preshlock, S., & Steel, P. G. (2021). Iridium-Catalysed C-H Borylation of Heteroarenes: Balancing Steric and Electronic Regiocontrol. Angewandte Chemie International Edition, 60(6), 2796–2821. Available from: [Link]

• Semba, K., & Nakao, Y. (2022). Development of Chiral Ligands for the Transition-Metal-Catalyzed Enantioselective Silylation and Borylation of C–H Bonds. eScholarship.org. Available from: [Link]

• Pahl, J., Noone, E., Uzelac, M., Yuan, K., & Ingleson, M. J. (2022). Borylation directed borylation of N-alkyl anilines using iodine activated pyrazaboles. National Institutes of Health. Available from: [Link]

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Application Notes &amp; Protocols: The Strategic Use of (1-Isopentyl-1H-pyrazol-5-yl)boronic Acid in Fragment-Based Drug Discovery

For: Researchers, scientists, and drug development professionals engaged in early-stage drug discovery.

Introduction: Embracing Complexity Through Simplicity

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful alternative to traditional high-throughput screening (HTS).[1][2] Instead of screening millions of complex, drug-like molecules, FBDD identifies low-molecular-weight compounds (fragments, typically <300 Da) that bind weakly but efficiently to a biological target.[3][4][5] These fragments serve as high-quality starting points for medicinal chemistry optimization, allowing for a more rational, structure-guided evolution into potent and selective lead compounds.[2][6][7] This "bottom-up" approach offers key advantages, including a more thorough sampling of chemical space with smaller libraries and the generation of leads with superior physicochemical properties.[5][7]

This guide focuses on a representative fragment, (1-Isopentyl-1H-pyrazol-5-yl)boronic acid , to illustrate the principles and practical workflows of an FBDD campaign. This fragment combines two privileged chemical motifs: the pyrazole ring , a versatile heterocycle known for its favorable pharmacokinetic properties and ability to form key hydrogen bond interactions, and the boronic acid , a functional group that can form reversible covalent or coordinate bonds with target proteins and serves as a crucial handle for synthetic elaboration via cross-coupling reactions.[8][9][10][11] The isopentyl group provides a lipophilic vector to explore hydrophobic pockets within a target's binding site.

Through this exemplar, we will detail the strategic considerations, experimental protocols, and data interpretation required to successfully leverage such a fragment, from initial library design and screening to hit validation and lead generation.

Part 1: The Fragment - Physicochemical Properties and Strategic Rationale

The selection of fragments is a critical first step in any FBDD program. The ideal fragment adheres to the "Rule of Three" (MW ≤ 300, cLogP ≤ 3, H-bond donors/acceptors ≤ 3) and possesses features that suggest high "ligand efficiency."

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is an exemplary fragment for several reasons:

• Structural Simplicity & Low Molecular Weight: It provides a simple, low-complexity scaffold that is more likely to find a complementary fit on a protein surface.[7][12]

• Dual-Interaction Potential: The pyrazole core can act as both a hydrogen bond donor and acceptor, while the boronic acid can interact with serine, threonine, or catalytic water sites. The isopentyl tail can probe hydrophobic regions.

• Synthetic Tractability: The boronic acid group is a cornerstone of Suzuki-Miyaura coupling, offering a reliable and versatile synthetic handle for future "fragment growing" or "linking" strategies.[8][9]

• Favorable Physicochemical Properties: Its calculated properties align well with the principles of fragment design, maximizing the potential for developing a final compound with good drug-like characteristics.

Table 1: Physicochemical Profile of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Property	Value (Calculated)	Significance in FBDD
Molecular Weight	~196 g/mol	Complies with "Rule of Three" (<300 Da), ensuring higher hit rates.[3]
cLogP	~2.1	Balances solubility and lipophilicity, reducing risk of non-specific binding.
Heavy Atom Count (HAC)	14	A key parameter for calculating ligand efficiency.[13]
H-Bond Donors	1 (B-OH)	Provides specific interaction potential with the target.
H-Bond Acceptors	2 (Pyrazole N, B-OH)	Offers multiple points for hydrogen bonding networks.
Rotatable Bonds	4	Provides conformational flexibility to adapt to a binding site.

Part 2: The FBDD Workflow - A Step-by-Step Guide

The journey from a fragment library to a validated hit involves a multi-stage process designed to reliably detect weak binding events and eliminate false positives.

Figure 1: A typical Fragment-Based Drug Discovery (FBDD) cascade.

Protocol 1: Primary Screening with Surface Plasmon Resonance (SPR)

SPR is a highly sensitive, label-free biophysical technique ideal for primary fragment screening due to its low protein consumption and ability to provide real-time kinetic data.[3][14][15][16]

Objective: To identify fragments from a library that bind to an immobilized target protein.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Target protein of high purity (>95%)

• Immobilization buffers (e.g., 10 mM Sodium Acetate, pH 4.5)

• Amine coupling kit (EDC, NHS, Ethanolamine-HCl)

• Running buffer (e.g., HBS-EP+) with 1-5% DMSO

• Fragment library, including (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, solubilized in 100% DMSO.

Methodology:

• Target Immobilization:

  • Equilibrate the sensor surface with running buffer.

  • Activate the surface with a 1:1 mixture of EDC/NHS for 7 minutes.

  • Inject the target protein (20-50 µg/mL in immobilization buffer) to achieve a target immobilization level of 5,000-10,000 Response Units (RU).

  • Deactivate excess reactive groups with a 7-minute injection of 1 M Ethanolamine-HCl.

  • A reference flow cell should be prepared similarly but without protein immobilization to subtract non-specific binding and bulk refractive index changes.[14][16]

• Fragment Screening:

  • Prepare fragment plates by diluting DMSO stocks into running buffer to a final concentration of 100-500 µM. Ensure the final DMSO concentration is precisely matched between samples and running buffer to avoid false positives.[14]

  • Inject each fragment over the target and reference flow cells for a short contact time (e.g., 30-60 seconds) followed by a dissociation phase.

  • Regenerate the surface between injections if necessary, using a mild solution (e.g., a short pulse of high salt or low pH buffer).

• Data Analysis & Hit Triage:

  • Subtract the reference channel signal from the active channel signal.

  • A fragment is considered a potential "hit" if it produces a stable response signal significantly above the noise level.

  • Plot the response levels for each fragment. Hits are often triaged based on a combination of response magnitude and calculated Ligand Efficiency (LE) .[14][16]

Protocol 2: Hit Validation with NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful orthogonal method for hit validation.[3][12] Ligand-observed methods like Saturation Transfer Difference (STD) are particularly well-suited for confirming weak fragment interactions.[17][18]

Objective: To confirm the binding of primary hits and eliminate artifacts from the SPR screen.

Materials:

• NMR spectrometer (≥600 MHz) with a cryoprobe.

• Isotopically labeled (¹⁵N) or unlabeled target protein.

• NMR buffer (e.g., 50 mM Phosphate, 150 mM NaCl in 99.9% D₂O).

• Validated fragment hits from the primary screen.

Methodology (STD-NMR):

• Sample Preparation: Prepare a sample containing the target protein (10-50 µM) and the fragment hit (e.g., 200 µM) in the D₂O-based NMR buffer.

• Acquisition:

  • Acquire a standard 1D proton spectrum as a reference.

  • Set up the STD experiment. This involves selectively saturating a region of the protein's proton spectrum (e.g., -1.0 ppm) where no ligand signals are present.

  • Acquire an "on-resonance" spectrum with protein saturation and an "off-resonance" spectrum (e.g., at 40 ppm) without protein saturation.

• Data Processing & Interpretation:

  • Subtract the on-resonance spectrum from the off-resonance spectrum. The resulting "difference spectrum" will only show signals from the protons of the fragment that were in close proximity to the saturated protein.

  • The presence of signals in the STD spectrum is a direct confirmation of binding.[17] The relative intensity of the signals can provide information about which part of the fragment is closest to the protein surface.

Part 3: Quantifying Interaction and Driving Medicinal Chemistry

Once a fragment hit like (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is validated, the next steps are to quantify its binding affinity and determine its precise binding mode to guide optimization.

Ligand Efficiency: The Key Metric for Fragment Quality

Fragments bind weakly, so potency (KD, IC₅₀) alone is not a useful metric. Ligand Efficiency (LE) normalizes binding affinity for the size of the molecule (typically by its heavy atom count, HAC), providing a measure of binding quality.[13][19][20]

Formula: LE = -ΔG / N = (1.4 * pKD) / HAC

• ΔG: Gibbs free energy of binding

• N: Number of non-hydrogen (heavy) atoms

• pKD: -log(KD)

A good fragment hit typically has an LE value ≥ 0.3 kcal/mol per heavy atom.[21] This metric ensures that the initial starting point is highly efficient, making subsequent optimization more likely to succeed without leading to excessively large or lipophilic molecules.[20][22]

Table 2: Hypothetical Hit Validation Data

Fragment	KD (µM) [ITC]	HAC	Ligand Efficiency (LE)	Status
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid	250	14	0.36	High-Quality Hit
Fragment B	150	20	0.29	Lower Priority
Fragment C	800	12	0.30	Valid Hit

Protocol 3: Structural Elucidation via X-ray Crystallography

High-resolution structural information is the cornerstone of FBDD, providing the atomic-level detail needed for rational drug design.[6][23][24]

Objective: To determine the three-dimensional structure of the target protein in complex with the fragment.

Methodology:

• Crystallization: Obtain high-quality crystals of the target protein.

• Fragment Soaking:

  • Prepare a "soaking solution" containing the fragment at a high concentration (e.g., 10-50 mM) in a cryo-protectant-containing buffer.[23]

  • Transfer the protein crystals into the soaking solution for a defined period (minutes to hours). The small size of the fragment allows it to diffuse into the crystal lattice and bind to the protein.

• Data Collection & Structure Solution:

  • Flash-cool the soaked crystal in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron source.

  • Process the data and solve the structure by molecular replacement.

  • Carefully analyze the resulting electron density map to unambiguously identify the bound fragment and its specific interactions (hydrogen bonds, hydrophobic contacts) with the protein.[4][23]

From Hit to Lead: The Path of Fragment Evolution

The co-complex structure of the target with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid reveals the roadmap for optimization. Medicinal chemists use this structural information to design new molecules by "growing" from the fragment, "linking" it to another nearby fragment, or "merging" it with an overlapping fragment.[7][25][26]

Figure 2: Common strategies for fragment evolution in FBDD.

For our pyrazole boronic acid, the X-ray structure might show the isopentyl tail occupying a hydrophobic pocket and the pyrazole N-H forming a hydrogen bond. If an adjacent pocket is unoccupied, a "growing" strategy would be employed.[7][27] Using the boronic acid as a synthetic handle, chemists can use Suzuki coupling to add new chemical groups designed to interact with that empty pocket, thereby increasing potency and selectivity.[28] This iterative, structure-guided process is what makes FBDD such an efficient method for generating novel, high-quality drug candidates.[29]

Conclusion

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid serves as an ideal model to understand the power and process of fragment-based drug discovery. Its desirable physicochemical properties, built-in synthetic handle, and versatile interaction potential make it a high-quality starting point. By employing a rigorous screening cascade of sensitive biophysical techniques like SPR and NMR, validating hits through orthogonal methods, and using high-resolution structural biology to guide chemical optimization, researchers can efficiently transform weakly binding fragments into potent lead compounds. The disciplined application of these principles, underpinned by metrics like ligand efficiency, enables the discovery of novel therapeutics for even the most challenging biological targets.

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Application Notes and Protocols: Optimizing Suzuki-Miyaura Cross-Coupling Reactions of Sterically Hindered Pyrazole Boronic Acids

Introduction: The Challenge and Opportunity of Hindered Pyrazoles

The pyrazole motif is a cornerstone in medicinal chemistry and materials science, valued for its role in creating compounds with significant biological activity and unique electronic properties.[1][2] The Suzuki-Miyaura cross-coupling reaction stands as a premier method for constructing carbon-carbon bonds, offering a powerful tool for incorporating pyrazole moieties into complex molecular architectures.[2][3] However, when pyrazole boronic acids are sterically hindered, for instance, by substitution at positions adjacent to the boronic acid group, the efficiency of this vital reaction can be dramatically reduced.[4][5][6]

This steric impediment complicates key steps in the catalytic cycle, primarily the transmetalation and reductive elimination stages.[5][6] Overcoming these hurdles is critical for the successful synthesis of novel pharmaceuticals and advanced materials. These application notes provide a detailed guide for researchers, scientists, and drug development professionals on navigating the complexities of coupling sterically hindered pyrazole boronic acids. We will delve into the mechanistic considerations, explore optimal reaction parameters, and provide a robust, field-tested protocol to empower your synthetic endeavors.

Mechanistic Considerations: Why Steric Hindrance Matters

The generally accepted catalytic cycle for the Suzuki-Miyaura reaction involves three main steps: oxidative addition, transmetalation, and reductive elimination.[7][8] Steric bulk on the pyrazole boronic acid primarily impacts the latter two stages.

• Transmetalation: This step involves the transfer of the pyrazole group from the boron atom to the palladium center.[7] Significant steric hindrance can impede the close approach of the boronate complex to the palladium catalyst, slowing down this crucial transfer. The choice of base is critical here, as it activates the boronic acid to facilitate this step.[9]

• Reductive Elimination: Following transmetalation, the two organic partners on the palladium center couple and are expelled, regenerating the active Pd(0) catalyst.[8] Large, bulky groups can disfavor the geometry required for this final bond-forming step, leading to lower yields and potential side reactions.[5][6]

The selection of an appropriate palladium catalyst and, most importantly, the associated ligand is paramount to overcoming these steric barriers.[6] Bulky, electron-rich ligands can promote the formation of a more reactive, coordinatively unsaturated palladium species that is more amenable to coupling with hindered partners.[10]

Visualizing the Catalytic Cycle

Caption: The Suzuki-Miyaura catalytic cycle for coupling sterically hindered pyrazole boronic acids.

Optimizing Reaction Conditions: A Multi-Parameter Approach

Achieving high yields in the coupling of sterically hindered pyrazole boronic acids requires careful optimization of several key parameters. The interplay between the catalyst, ligand, base, and solvent is crucial for success.

Catalyst and Ligand Selection: The Heart of the Reaction

For sterically demanding couplings, conventional palladium catalysts like Pd(PPh₃)₄ may prove insufficient.[6] More robust systems employing bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often necessary to achieve high efficacy.[6][10]

Catalyst/Precatalyst	Ligand	Key Advantages	Typical Loading (mol%)
Pd(OAc)₂ / Pd₂(dba)₃	Bulky Biarylphosphines: SPhos, XPhos, RuPhos	High activity for hindered substrates, promotes reductive elimination.	1-5
Pd/BI-DIME	BI-DIME	Effective for extremely hindered biaryls.[11]	1-3
NHC-Pd Precatalysts	IPr, IMes	High thermal stability and activity, often effective at low loadings.[12]	1-3
AntPhos-based catalysts	AntPhos	Shows high reactivity for sterically demanding aryl-alkyl couplings.[13]	1-2

Insight: The Buchwald-type biarylphosphine ligands are often the first choice for these challenging couplings due to their proven ability to facilitate both oxidative addition and reductive elimination with hindered substrates.

The Critical Role of the Base

The base plays a multifaceted role in the Suzuki-Miyaura reaction. It activates the boronic acid, forming a more nucleophilic boronate species, which is essential for the transmetalation step.[9] For sterically hindered substrates, the choice of base can significantly impact the reaction rate and overall yield.

Base	Solvent System	Comments
K₃PO₄	Dioxane/H₂O, Toluene/H₂O	Often the base of choice for hindered couplings; its moderate basicity and solubility profile are well-suited for many systems.[1]
K₂CO₃	Dioxane/H₂O, EtOH/H₂O	A common and effective base, though sometimes less potent than K₃PO₄ for highly hindered substrates.[14]
Cs₂CO₃	Dioxane, Toluene	A stronger base that can be effective when others fail, but its higher cost is a consideration.
Na₂CO₃	Aqueous mixtures	Can be an effective and economical choice.[14]

Insight: An inorganic base is generally superior to organic bases for these reactions.[14] A screening of different bases is often a worthwhile endeavor in the initial stages of optimization.

Solvent Systems: More Than Just a Medium

The solvent influences the solubility of reactants, the stability of the catalyst, and the rate of the reaction.[15][16] Biphasic solvent systems are frequently employed in Suzuki-Miyaura couplings.

Solvent System	Temperature Range (°C)	Key Characteristics
Dioxane / H₂O	80-110	A versatile and widely used system that effectively dissolves both organic and inorganic reagents.[1]
Toluene / H₂O	80-110	A good alternative to dioxane, particularly when higher temperatures are required.
THF / H₂O	60-80	Suitable for reactions that proceed at lower temperatures.
Ethanol / H₂O	70-90	A greener solvent alternative that can be effective for some pyrazole systems.[17]

Insight: Solvents can modulate the reactivity of the boronic acid and the base, and in some cases, influence the selectivity of the reaction.[15] The presence of water is often beneficial, particularly when using inorganic bases.[15]

Step-by-Step Experimental Protocol

This protocol provides a general starting point for the Suzuki-Miyaura cross-coupling of a sterically hindered pyrazole boronic acid with an aryl bromide. Optimization may be required for specific substrates.

Visualizing the Experimental Workflow

Caption: A generalized workflow for the Suzuki-Miyaura coupling of sterically hindered pyrazoles.

Materials and Reagents

• Sterically hindered pyrazole boronic acid or pinacol ester (1.2 equivalents)

• Aryl or heteroaryl halide (1.0 equivalent)

• Palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2.0 equivalents)

• Anhydrous solvent (e.g., Dioxane)

• Deionized water

• Inert gas (Nitrogen or Argon)

Procedure

• Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the sterically hindered pyrazole boronic acid (1.2 equiv.), the aryl halide (1.0 equiv.), and the base (e.g., K₃PO₄, 2.0 equiv.).

• Inert Atmosphere: Seal the vessel with a septum and purge with an inert gas (N₂ or Ar) for 10-15 minutes.

• Solvent Addition: Under a positive pressure of inert gas, add the anhydrous organic solvent (e.g., dioxane, to achieve a concentration of ~0.1 M with respect to the aryl halide) followed by deionized water (typically a 4:1 to 10:1 ratio of organic solvent to water).

• Catalyst Preparation: In a separate vial, briefly purge the palladium precatalyst and ligand with inert gas. Add a small amount of the reaction solvent to dissolve or suspend the catalyst and ligand.

• Catalyst Addition: Add the catalyst/ligand mixture to the reaction vessel via syringe.

• Degassing: Further degas the reaction mixture by sparging with the inert gas for an additional 10 minutes. For air-sensitive substrates, a freeze-pump-thaw cycle is recommended.

• Reaction: Immerse the reaction vessel in a preheated oil bath at the desired temperature (e.g., 100 °C).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete (or has reached a plateau), cool the mixture to room temperature. Dilute with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.

Troubleshooting and Final Considerations

• Low Yield: If the reaction stalls or gives low yields, consider increasing the catalyst loading, screening different ligands, or using a stronger base like Cs₂CO₃.[4][6]

• Protodeboronation: The undesired cleavage of the C-B bond can be a significant side reaction, especially with unstable boronic acids.[18] Using the corresponding air-stable MIDA boronate or pinacol ester can mitigate this issue by allowing for the slow release of the boronic acid in situ.[18][19]

• Dehalogenation: Reduction of the aryl halide starting material can sometimes be observed. This may be addressed by ensuring a thoroughly deoxygenated reaction environment and by careful selection of the catalyst system.[20]

• N-H Containing Pyrazoles: For pyrazoles with an unprotected N-H group, the acidity of this proton can interfere with the catalytic cycle.[1][21] While some methods are successful with unprotected pyrazoles, N-protection may be necessary in certain cases.[1]

By systematically addressing the challenges posed by steric hindrance through the careful selection of catalysts, ligands, bases, and solvents, researchers can successfully employ the Suzuki-Miyaura reaction to synthesize a wide array of complex molecules featuring sterically encumbered pyrazole moieties. This powerful coupling reaction remains an indispensable tool in the modern synthetic chemist's arsenal.

References

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. Available at: [Link]

• Düfert, M. A., Billingsley, K. L., & Buchwald, S. L. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 134(30), 12871–12879. Available at: [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES. Available at: [Link]

• Düfert, M. A., Billingsley, K. L., & Buchwald, S. L. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. Available at: [Link]

• Why is the Suzuki-Miyaura coupling reaction steric sensitive? Reddit. Available at: [Link]

• Meng, G., Szostak, R., & Szostak, M. (2017). Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage. Organic Letters, 19(13), 3596–3599. Available at: [Link]

• Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society, 131(19), 6961–6963. Available at: [Link]

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. Available at: [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Publishing. Available at: [Link]

• Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage. Organic Letters. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• The effect of various bases on the Suzuki coupling reaction a. ResearchGate. Available at: [Link]

• Palladium-catalyzed coupling of pyrazole triflates with arylboronic acids. PubMed. Available at: [Link]

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Wiley Online Library. Available at: [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. NIH. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Palladium-Catalyzed Oxidative Homocoupling of Pyrazole Boronic Esters to Access Versatile Bipyrazoles and the. The Royal Society of Chemistry. Available at: [Link]

• Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester. Request PDF - ResearchGate. Available at: [Link]

• Computationally Assisted Mechanistic Investigation and Development of Pd-Catalyzed Asymmetric Suzuki-Miyaura and Negishi Cross-Coupling Reactions for Tetra-ortho-Substituted Biaryl Synthesis. PMC - NIH. Available at: [Link]

• Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. Request PDF - ResearchGate. Available at: [Link]

• Effect of solvents and bases on Suzuki-Miyaura cross coupling reaction... ResearchGate. Available at: [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry. Available at: [Link]

• Cross-coupling of pyrazole 377 and boronic acid 10 through Chan–Lam... ResearchGate. Available at: [Link]

• The Chemistry of Pyrazole Boronic Acids: Applications and Sourcing. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. NIH. Available at: [Link]

• An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. PubMed. Available at: [Link]

• Suzuki coupling of aryl halides and aryl boronic acids in H 2 O/EtOH... ResearchGate. Available at: [Link]

• Mastering Organic Synthesis: The Utility of Pyrazole Boronic Acid Pinacol Ester. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. Available at: [Link]

• Palladium-catalyzed Suzuki–Miyaura coupling of aryl sulfamates with arylboronic acids. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Suzuki cross-coupling reaction. YouTube. Available at: [Link]

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Application Note: Microwave-Assasisted Suzuki Coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Abstract

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool for carbon-carbon bond formation, particularly in the synthesis of biaryl and heteroaryl compounds crucial to medicinal chemistry and materials science.[1][2] This application note provides a detailed protocol for the palladium-catalyzed Suzuki-Miyaura coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with various aryl halides. By leveraging the power of microwave irradiation, this method dramatically reduces reaction times from hours to minutes, improves reaction yields, and enhances reproducibility compared to conventional heating methods.[3][4][5][6] The protocol is designed for researchers, scientists, and drug development professionals seeking an efficient, robust, and scalable method for incorporating the versatile N-alkyl pyrazole scaffold into complex molecular architectures.

Introduction: The Strategic Advantage of Microwave-Assisted Heteroaryl Coupling

The pyrazole ring is a privileged scaffold in drug discovery, present in numerous FDA-approved therapeutics. Its ability to act as a versatile hydrogen bond donor/acceptor and its metabolic stability make it a highly desirable structural motif. The Suzuki-Miyaura reaction provides a powerful means to functionalize this core, but heteroaryl boronic acids, including pyrazole derivatives, present unique challenges.[7] These substrates are often prone to competitive side reactions, most notably protodeboronation, where the C-B bond is cleaved by a proton source, leading to reduced yields and purification difficulties.[8][9]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology to overcome these limitations.[10] Unlike conventional heating, which relies on slow thermal conduction, microwave irradiation directly and uniformly heats the reaction mixture by interacting with polar molecules.[4][11] This rapid, localized heating leads to a dramatic acceleration of reaction rates, often reducing multi-hour refluxes to mere minutes.[4][5][10] For sensitive substrates like (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, this rapid reaction time minimizes the opportunity for thermal decomposition and protodeboronation, resulting in cleaner reactions and higher yields.[5][11]

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

Understanding the reaction mechanism is critical for troubleshooting and optimization. The palladium-catalyzed Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving three key steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[12]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide (Ar-X) bond, forming a Pd(II) complex.

• Transmetalation: This is often the rate-determining step. The organoboron species (activated by a base to form a more nucleophilic 'ate' complex) transfers its organic group to the Pd(II) center, displacing the halide.[13][14][15]

• Reductive Elimination: The two organic fragments on the Pd(II) complex couple and are expelled, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[12]

The base plays a crucial role, not only by activating the boronic acid for transmetalation but also by facilitating the overall catalytic turnover.[14][15]

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol

This protocol provides a general procedure for the coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with an aryl bromide. Conditions may require optimization for different coupling partners.

Materials and Equipment

• Substrates: (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, Aryl Halide (e.g., 4-Bromoanisole)

• Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with CH₂Cl₂ (Pd(dppf)Cl₂)

• Base: Potassium Carbonate (K₂CO₃), anhydrous powder

• Solvent: 1,4-Dioxane and Water (degassed)

• Equipment:

  • Dedicated microwave reactor (e.g., CEM Discover, Biotage Initiator)

  • 10 mL microwave reaction vial with stir bar

  • Analytical balance, syringes, and standard laboratory glassware

  • Inert atmosphere supply (Nitrogen or Argon)

Step-by-Step Procedure

• Reagent Preparation: To a 10 mL microwave reaction vial containing a magnetic stir bar, add (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.2 equiv.), the aryl bromide (1.0 equiv., e.g., 0.5 mmol, 93.5 mg of 4-bromoanisole), potassium carbonate (2.0 equiv.), and Pd(dppf)Cl₂ (3 mol%).

• Solvent Addition: Add a 4:1 mixture of degassed 1,4-dioxane and water (e.g., 4 mL dioxane, 1 mL water).

• Vial Sealing and Purging: Securely cap the vial. Purge the vial with an inert gas (N₂ or Ar) for 2-3 minutes by inserting a needle through the septum for gas inlet and another for outlet.

• Microwave Irradiation: Place the vial in the microwave reactor cavity. Program the reactor to heat the mixture to the specified temperature (e.g., 120 °C) and hold for the designated time (e.g., 15 minutes). Ensure stirring is active.

• Reaction Work-up: After the reaction is complete and the vial has cooled to room temperature, uncap the vial. Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure coupled product.

Figure 2: General experimental workflow for microwave-assisted Suzuki coupling.

Optimization and Key Considerations

The success of the Suzuki-Miyaura coupling, especially with heteroaryl substrates, depends on the careful selection of reaction parameters.

• Catalyst Selection: While Pd(dppf)Cl₂ is a robust and versatile catalyst for many couplings, other catalysts featuring electron-rich, bulky phosphine ligands (e.g., those based on XPhos or SPhos) may offer improved performance for particularly challenging substrates, as they can accelerate the rate-limiting transmetalation and reductive elimination steps.[16]

• Base: The choice of base is critical. Inorganic bases like K₂CO₃ or Cs₂CO₃ are commonly used.[17][18] Cs₂CO₃ is more soluble in organic solvents and can be more effective for difficult couplings. The base activates the boronic acid to the more nucleophilic boronate species [R-B(OH)₃]⁻, which is essential for efficient transmetalation.[13][14]

• Solvent System: A mixture of an organic solvent (like dioxane, THF, or DME) and water is typical. Water is often necessary to dissolve the inorganic base and facilitate the formation of the active boronate species.[6] Anhydrous conditions using soluble organic bases can also be effective, particularly for substrates highly prone to protodeboronation.[7]

• Minimizing Protodeboronation: This side reaction is a primary cause of low yields with electron-rich or sensitive heteroaryl boronic acids.[8][19][20] Microwave heating helps by ensuring the rate of the desired coupling reaction is significantly faster than the rate of protodeboronation. Using a slight excess (1.1-1.3 equivalents) of the boronic acid can also compensate for any loss due to this side reaction.

Representative Reaction Data

The following table outlines a model reaction to serve as a benchmark for this protocol.

Parameter	Value	Rationale
Aryl Halide	4-Bromoanisole	A common, moderately activated coupling partner.
Boronic Acid	(1-Isopentyl-1H-pyrazol-5-yl)boronic acid	The specific substrate of interest.
Stoichiometry	1.0 : 1.2 (ArBr : Boronic Acid)	A slight excess of boronic acid mitigates potential protodeboronation.[7]
Catalyst	Pd(dppf)Cl₂ (3 mol%)	A reliable, general-purpose catalyst for Suzuki couplings.
Base	K₂CO₃ (2.0 equiv.)	A standard, effective base for activating the boronic acid.[21]
Solvent	1,4-Dioxane / H₂O (4:1)	A common solvent system that balances reagent solubility and microwave absorption.
Temperature	120 °C	Provides sufficient thermal energy to drive the reaction quickly.
Time	15 minutes	Significantly faster than conventional heating, minimizing degradation.[3][6]
Expected Yield	> 85%	Based on typical outcomes for similar microwave-assisted couplings.[22]

Conclusion

This application note details a highly efficient and rapid protocol for the microwave-assisted Suzuki-Miyaura coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. By leveraging microwave irradiation, this method provides a robust solution for overcoming common challenges associated with heteroaryl boronic acids, such as slow reaction rates and protodeboronation. The protocol offers excellent yields in dramatically reduced reaction times, making it an invaluable tool for high-throughput synthesis and library generation in drug discovery and materials science.

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• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. m.youtube.com [m.youtube.com]
• 22. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Large-Scale Synthesis Using (1-Isopentyl-1H-pyrazol-5-yl)boronic acid: Protocols and Process Insights

An Application Guide for the Scale-Up of Cross-Coupling Reactions

Abstract

This technical guide provides a comprehensive framework for the large-scale utilization of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid as a key building block in pharmaceutical and fine chemical synthesis. The pyrazole moiety is a privileged scaffold in medicinal chemistry, appearing in numerous therapeutic agents, while the boronic acid functional group enables its efficient incorporation into complex molecules via palladium-catalyzed cross-coupling reactions.[1][2][3] This document offers detailed protocols for the Suzuki-Miyaura coupling reaction, process optimization strategies, critical safety and handling procedures for manufacturing environments, and troubleshooting guidance. The content is tailored for researchers, process chemists, and drug development professionals engaged in scaling up synthetic routes from the laboratory to pilot plant and beyond.

Compound Profile and Strategic Importance

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a heterocyclic organoboron compound that serves as a versatile intermediate in organic synthesis. Its value stems from the combination of the drug-like pyrazole core and the synthetically tractable boronic acid handle.[1][4] The isopentyl group provides lipophilicity, which can be crucial for modulating the pharmacokinetic properties of a final active pharmaceutical ingredient (API).

Table 1: Physicochemical Properties of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Property	Value
CAS Number	847818-66-0[5]
Molecular Formula	C₈H₁₅BN₂O₂
Molecular Weight	182.03 g/mol
Appearance	Typically an off-white to white solid
Solubility	Soluble in organic solvents like 1,4-dioxane, THF, and alcohols. Limited solubility in water.

The primary application of this reagent is in the Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds.[1][6] This reaction is widely used in the pharmaceutical industry due to its mild conditions, functional group tolerance, and the commercial availability of a vast array of starting materials.[7][8]

Health, Safety, and Handling for Large-Scale Operations

While boronic acids are generally less toxic than many organometallic reagents, their handling at scale necessitates stringent safety protocols. Boronic acids can be irritants and may pose reproductive toxicity risks under high-level or chronic exposure.[9][10]

Table 2: GHS Hazard Information for Boronic Acids

Hazard Class	Statement	Pictogram
Skin Irritation	Causes skin irritation.	⚠️
Eye Irritation	Causes serious eye irritation.	⚠️
Reproductive Toxicity	May damage fertility or the unborn child.[10]	⚠️
Specific Target Organ Toxicity	May cause respiratory irritation.	⚠️

Personal Protective Equipment (PPE)

At a minimum, the following PPE must be worn:

• Chemical safety goggles or a full-face shield.[11]

• Chemical-resistant gloves (e.g., nitrile).

• Flame-retardant lab coat and appropriate protective clothing.

• For handling large quantities of powder, a NIOSH-approved respirator is required to prevent inhalation.[11][12]

Engineering Controls

For large-scale operations, personal protective equipment is secondary to robust engineering controls:

• Ventilation: All operations involving the transfer of solid boronic acid should be performed in a well-ventilated area, preferably within a powder containment booth or under local exhaust ventilation (LEV) to minimize dust generation and accumulation.[13]

• Closed Systems: Use of closed-system reactors and transfer lines is highly recommended to minimize operator exposure.

• Static Control: Ensure all equipment is properly grounded to prevent static discharge, which can ignite solvent vapors.

Spill and Waste Disposal

• Spills: In case of a spill, immediately cordon off the area.[11] Vacuum or sweep up the material using non-sparking tools and place it into a suitable, labeled container for disposal.[11] Avoid generating dust.[13]

• Waste Disposal: Dispose of boronic acid waste and contaminated materials as non-hazardous chemical waste, in accordance with local, state, and federal regulations.[9][13] Do not flush large quantities down the drain.[13]

The Suzuki-Miyaura Coupling: A Mechanistic Overview

The Suzuki-Miyaura reaction facilitates the coupling of an organoboron species (like our pyrazole boronic acid) with an organohalide in the presence of a palladium catalyst and a base. The catalytic cycle is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[7]

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol: Large-Scale Suzuki-Miyaura Coupling

This protocol describes a general procedure for coupling (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with a generic aryl bromide on a multi-kilogram scale.

Materials and Reagents

• (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.1 equiv.)

• Aryl Bromide (Ar-Br) (1.0 equiv.)

• Palladium Catalyst (e.g., CataCXium A Pd G3, 0.5 - 2 mol%)[8]

• Base (e.g., Potassium Phosphate, K₃PO₄, 2.5 equiv.)

• Solvent (e.g., 2-Methyltetrahydrofuran (2-MeTHF) or 1,4-Dioxane/Water mixture)[8][14]

• Inert Gas (Nitrogen or Argon)

• Palladium Scavenger (e.g., Activated Carbon, Thiol-functionalized silica)

• Filter Aid (e.g., Celite®)

• Extraction and Crystallization Solvents (e.g., Ethyl Acetate, Heptane)

Equipment

• Glass-lined or stainless steel jacketed reactor with overhead stirring, temperature control, reflux condenser, and inert gas inlet/outlet.

• Inerted filtration apparatus (e.g., Nutsche filter-dryer).

• Solvent transfer lines.

• Drying oven (vacuum or convection).

Step-by-Step Protocol

• Reactor Inerting: Purge the reactor thoroughly with nitrogen or argon to remove oxygen. Maintain a positive inert gas pressure throughout the reaction.

• Reagent Charging: Charge the reactor with the Aryl Bromide (1.0 equiv.), (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.1 equiv.), and the base (2.5 equiv.).

• Solvent Addition: Add the chosen solvent system (e.g., 2-MeTHF, ~5-10 volumes relative to the aryl bromide). Begin agitation.

• Catalyst Addition: Add the palladium catalyst (0.5 - 2 mol%). The catalyst is often added last to prevent premature side reactions.

• Reaction Execution: Heat the reaction mixture to the target temperature (typically 60-100 °C) under controlled agitation.[14][15]

• In-Process Control (IPC): Monitor the reaction progress by periodically taking samples and analyzing them via HPLC or UPLC. The reaction is considered complete when the consumption of the limiting reagent (Aryl Bromide) is >99%.

• Cooling: Once complete, cool the reaction mixture to room temperature (20-25 °C).

Work-up and Purification

• Palladium Scavenging: Add a palladium scavenger to the cooled reaction mixture and stir for several hours. This step is critical for ensuring the final API meets regulatory limits for heavy metal impurities (<10 ppm).[7]

• Filtration: Filter the mixture through a pad of filter aid (Celite®) to remove the base, scavenger, and precipitated catalyst residues. Wash the filter cake with fresh solvent.

• Aqueous Wash: Transfer the filtrate to a clean reactor or liquid-liquid extractor. Wash the organic phase sequentially with water and brine to remove inorganic salts.

• Solvent Swap & Crystallization: Concentrate the organic phase under vacuum. Add an anti-solvent (e.g., heptane) to induce crystallization of the product.

• Isolation and Drying: Collect the solid product by filtration, wash with a cold, non-polar solvent, and dry under vacuum at an appropriate temperature to yield the final coupled product.

Process Optimization and Troubleshooting

Achieving high yield, purity, and efficiency at scale requires careful optimization. Machine learning and automated systems are increasingly being used to accelerate this process.[16][17][18]

Table 3: Key Parameters for Suzuki-Miyaura Reaction Optimization

Parameter	Common Options	Considerations for Scale-Up
Catalyst/Ligand	Pd(PPh₃)₄, Pd(dppf)Cl₂, Palladacycles (e.g., SPhos, XPhos, CataCXium A)[8][14]	Lower catalyst loading is economically favorable. Air-stable precatalysts are preferred for easier handling.[15]
Base	K₃PO₄, K₂CO₃, Na₂CO₃, Cs₂CO₃[14]	Cost, solubility, and ease of removal are key. K₃PO₄ is often a good balance of reactivity and practicality.
Solvent	Toluene, 1,4-Dioxane/H₂O, 2-MeTHF, THF[8][14]	Safety (flashpoint), environmental impact ("green" solvents like 2-MeTHF are preferred), and ability to dissolve all reagents.
Temperature	50 - 110 °C	Lower temperatures can improve selectivity but may require longer reaction times. Must be safely below the solvent's boiling point.
Equivalents	1.05 - 1.5 equiv. of boronic acid	Excess boronic acid can drive the reaction to completion but can lead to homocoupling side products and purification challenges.

Common Troubleshooting Issues:

• Low Conversion/Stalled Reaction:

  • Cause: Inactive catalyst, insufficient base, or low temperature. Unprotected nitrogen-rich heterocycles can sometimes inhibit the catalyst.[15]

  • Solution: Ensure an oxygen-free environment. Use a more active ligand/catalyst system. Increase temperature or add more base.

• Protodeboronation (Loss of Boronic Acid):

  • Cause: Presence of excess water or acidic protons, especially at high temperatures.[19]

  • Solution: Use anhydrous solvents and a strong, non-nucleophilic base. Minimize reaction time at elevated temperatures.

• Low Purity/Side Products:

  • Cause: Homocoupling of the boronic acid or aryl halide.

  • Solution: Optimize the stoichiometry and reaction temperature. A different catalyst system may be required.

• High Residual Palladium:

  • Cause: Inefficient removal during work-up.

  • Solution: Employ optimized scavenging techniques, such as using specific chelating agents or performing multiple activated carbon treatments.[7]

Conclusion

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a highly valuable building block for the synthesis of complex, biologically active molecules. Its successful application in large-scale manufacturing hinges on a deep understanding of the Suzuki-Miyaura reaction, a commitment to process safety, and a systematic approach to optimization. By implementing the robust protocols and considering the troubleshooting guidance provided in this document, researchers and chemical engineers can effectively translate laboratory-scale syntheses into efficient, safe, and scalable manufacturing processes.

References

• Ningbo Inno Pharmchem Co., Ltd.
• Lab Alley. Boric Acid Safety & Hazards. Lab Alley.
• ResearchGate. Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl...
• Ningbo Inno Pharmchem Co., Ltd. The Role of Pyrazole Boronic Acids in Modern Drug Discovery. Google Cloud.
• Schroeder Group, University of Illinois. Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. University of Illinois.
• PubMed. Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. PubMed.
• American Borate Company. Boric Acid Safety Data Sheet.
• Cole-Parmer. Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%. Cole-Parmer.
• ResearchGate. Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique.
• RSC Publishing. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering.
• RSC Publishing. Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Organic Chemistry Frontiers.
• International Scientific Supplies. SAFETY DATA SHEET BORIC ACID.
• Buchwald, S. L. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Buchwald Group, MIT.
• Etimine USA.
• National Institutes of Health.
• ResearchGate. Reagents and conditions: (a) boronic acid or boronic acid pinacol...
• Ningbo Inno Pharmchem Co., Ltd. The Role of Pyrazole Boronic Esters in Modern Medicinal Chemistry. Google Cloud.
• MDPI.
• RJPT. Synthesis and Biological Evaluation of Some Pyrazole-based Mannich Bases. RJPT.
• ACS Publications.
• PMC, PubMed Central.
• RSC Publishing.
• ResearchGate. Large‐scale synthesis of 1H‐pyrazole.
• PMC, NIH.
• MedChemComm, RSC Publishing.
• National Institutes of Health. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. MDPI.
• National Institutes of Health. Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor. PMC.
• Parchem. 1-Isopentyl-1H-pyrazole-5-boronic acid (Cas 847818-66-0). Parchem.

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• 5. parchem.com [parchem.com]
• 6. nbinno.com [nbinno.com]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki–Miyaura cross-coupling of unprotected ortho -bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03725A [pubs.rsc.org]
• 9. laballey.com [laballey.com]
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• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. etimineusa.com [etimineusa.com]
• 13. americanborate.com [americanborate.com]
• 14. researchgate.net [researchgate.net]
• 15. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 18. Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 19. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: Navigating Functional Group Tolerance in Suzuki-Miyaura Reactions with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, prized for its robustness and broad applicability in constructing carbon-carbon bonds.[1] Pyrazole-containing molecules are privileged scaffolds in medicinal chemistry, making reagents like (1-Isopentyl-1H-pyrazol-5-yl)boronic acid valuable building blocks for drug discovery.[2][3] The success of synthesizing complex, drug-like molecules often hinges on the reaction's tolerance of various functional groups present on the coupling partners. This guide provides an in-depth analysis of the functional group compatibility for Suzuki-Miyaura reactions involving (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. We will explore the mechanistic basis for functional group effects, present a detailed summary of tolerated and problematic moieties, and provide robust, field-tested protocols for reaction execution and optimization.

Mechanistic Underpinnings of the Suzuki-Miyaura Reaction

A foundational understanding of the catalytic cycle is crucial to preemptively identify and troubleshoot issues related to functional group incompatibility. The reaction proceeds through three primary steps: oxidative addition, transmetalation, and reductive elimination. Each step presents a unique chemical environment where functional groups on the substrates can potentially interfere.

• Oxidative Addition: The active Palladium(0) catalyst inserts into the carbon-halogen bond of the electrophile (e.g., an aryl halide). Electron-donating ligands on the palladium complex facilitate this step.

• Transmetalation: The organic moiety is transferred from the boronic acid to the palladium center. This step is often rate-limiting and requires activation of the boronic acid by a base to form a more nucleophilic boronate species.[4] The choice of base is critical and can influence side reactions.

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond and regenerating the Pd(0) catalyst.

Caption: Fig 1. The Suzuki-Miyaura Catalytic Cycle.

Reactivity Profile of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

The subject boronic acid has several features that influence its reactivity:

• Heteroaromatic System: Pyrazole rings are electron-rich heterocycles. Heteroaryl boronic acids can be prone to protodeboronation (cleavage of the C-B bond by a proton source), especially under harsh basic conditions or elevated temperatures.[5][6]

• N-Isopentyl Group: The presence of the N-isopentyl substituent prevents the pyrazole N-H from acting as an acidic site. This is a significant advantage over unprotected pyrazoles, which can interfere with the catalyst.[6] The alkyl group itself is inert and does not participate in the reaction.

• Stability: Like many boronic acids, it can be unstable to prolonged storage and may dehydrate to form boroxine trimers.[7] Using fresh or properly stored material is crucial for reproducibility.

Comprehensive Guide to Functional Group Tolerance

The true power of the Suzuki-Miyaura reaction lies in its compatibility with a vast array of functional groups, allowing for late-stage functionalization of complex molecules.[8][9] However, certain groups can inhibit the catalyst or participate in side reactions. The following table summarizes the compatibility of common functional groups when using (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Functional Group	Compatibility	Rationale & Considerations
Alkyls, Alkenyls, Alkynes	Tolerated	Generally inert under Suzuki conditions. Non-conjugated alkenes and alkynes are stable.
Ethers, Thioethers	Tolerated	Robust and non-interfering. Thioethers can sometimes interact with Pd, but are usually compatible.
Ketones, Esters, Amides	Tolerated	Carbonyl groups are non-reactive towards the Pd catalyst and base under standard conditions.
Nitriles, Nitro Groups	Tolerated	These electron-withdrawing groups are stable and often improve the reactivity of aryl halides.[10]
Fluorides, Chlorides	Tolerated	Halogens other than the reactive site (Br, I, OTf) are typically inert.
Aldehydes	Moderate	Can be sensitive to strong bases and high temperatures, potentially leading to aldol condensation or other side reactions. Use of milder bases (e.g., K₃PO₄, CsF) and lower temperatures is recommended.[11]
Alcohols, Phenols	Moderate	The acidic proton can react with the base. While often tolerated, they can potentially coordinate to the palladium center. If issues arise, protection (e.g., as a silyl or methyl ether) may be necessary.[6][12]
Primary & Secondary Amines	Moderate	Can act as ligands for the palladium catalyst, potentially inhibiting the reaction. However, many modern catalyst systems show good tolerance.[12] Using a higher catalyst loading or a more robust ligand can overcome inhibition.
Carboxylic Acids	Incompatible	The acidic proton will quench the base and the carboxylate can strongly coordinate to and deactivate the palladium catalyst.[6] Protection as an ester is required.
Unprotected N-H Heterocycles	Incompatible	Acidic N-H groups (e.g., on indazoles, other pyrazoles, triazoles) can deprotonate and inhibit the catalyst in a manner similar to carboxylic acids.[6]
Sterically Hindered Groups	Moderate	Groups ortho to the reacting halide or boronic acid can slow or prevent the reaction. Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) are often required to promote coupling with hindered substrates.[1][4]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a reliable starting point for coupling (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with a generic aryl bromide.

Materials and Reagents:

• (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.2 equiv)

• Aryl Bromide (1.0 equiv)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (3 mol%) or Pd(dppf)Cl₂ (3 mol%)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 equiv)

• 1,4-Dioxane and Water (4:1 v/v), degassed

• Schlenk flask or microwave vial

• Magnetic stirrer and heating mantle/oil bath or microwave reactor

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: To a Schlenk flask under an inert atmosphere, add the aryl bromide (e.g., 0.5 mmol), (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (0.6 mmol, 1.2 equiv), and potassium carbonate (1.25 mmol, 2.5 equiv).

• Catalyst Addition: Add the palladium catalyst (0.015 mmol, 3 mol%) to the flask.

• Solvent Addition: Add the degassed solvent mixture (e.g., 5 mL of 4:1 dioxane/water). Note: Degassing is critical to prevent oxidation of the Pd(0) catalyst. This can be done by bubbling N₂ or Ar through the solvent for 15-20 minutes.

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. For microwave-assisted reactions, a typical condition is 120-150 °C for 15-30 minutes.[13]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aryl bromide is consumed (typically 2-16 hours for conventional heating).

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

  • Separate the organic layer. Wash with brine (2 x 15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the desired product.

Protocol 2: Workflow for Assessing a Novel Functional Group

When faced with a coupling partner containing a functional group of unknown compatibility, a systematic approach is necessary.

Sources

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• 5. pubs.acs.org [pubs.acs.org]
• 6. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dual ligand approach increases functional group tolerance in the Pd-catalysed C–H arylation of N-heterocyclic pharmaceuticals - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Side reactions in Suzuki coupling of N-isopentyl pyrazole boronic acid

Answering the user's request.## Technical Support Center: Suzuki Coupling of N-Isopentyl Pyrazole Boronic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving N-isopentyl pyrazole boronic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities and potential pitfalls of this specific transformation. We will delve into the common side reactions, provide robust troubleshooting strategies, and answer frequently asked questions, grounding our advice in established chemical principles and field-proven insights.

Part 1: Troubleshooting Guide - Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format.

Question 1: My reaction shows low conversion of the starting aryl halide, and I've isolated the corresponding N-isopentyl pyrazole. What is happening?

Probable Cause: Protodeboronation

This is the most common side reaction for many heteroaryl boronic acids, including pyrazole derivatives.[1] Protodeboronation is the protonolysis of the carbon-boron bond, replacing it with a carbon-hydrogen bond, which effectively destroys your boronic acid reagent.[2] This process is highly dependent on factors like pH, temperature, and the specific structure of the boronic acid.[3] The Lewis-basic nitrogen atoms in the pyrazole ring can facilitate this undesired reaction pathway.[1][4]

Recommended Solutions:

• Use of Boronate Esters: Convert the N-isopentyl pyrazole boronic acid to its corresponding pinacol (Bpin) or MIDA boronate ester. These esters are generally more stable and less prone to premature protodeboronation.[1][5] They act as a "slow-release" source of the active boronic acid under the reaction conditions, maintaining a low steady-state concentration that favors the desired cross-coupling over decomposition.[1]

• Anhydrous Conditions: Water is a proton source and can accelerate protodeboronation. While many Suzuki protocols use aqueous bases, switching to a rigorously anhydrous system can be highly beneficial for sensitive substrates.[4]

  • Protocol: Use anhydrous solvents (e.g., dry dioxane, toluene, or DMF), and consider a non-aqueous base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) that has been flame-dried or stored in a desiccator.

• Minimize Reaction Time and Temperature: Prolonged reaction times at elevated temperatures increase the likelihood of protodeboronation. If possible, use a more active catalyst system that allows for lower temperatures or shorter reaction times.

• Control pH: The rate of protodeboronation for heteroaromatic boronic acids is often pH-dependent.[3] Using a carefully chosen base is critical. Strongly basic aqueous conditions can sometimes be detrimental. Consider using milder bases like potassium fluoride (KF) or potassium phosphate (K₃PO₄).

Question 2: My main byproduct is a dimer of my N-isopentyl pyrazole boronic acid. How can I prevent this?

Probable Cause: Homocoupling

The formation of a bi-pyrazole species is a classic case of oxidative homocoupling of the boronic acid. This side reaction is often promoted by the presence of oxygen and can be mediated by Pd(II) species in the catalytic cycle.[6][7] It is particularly prevalent with electron-rich or heteroaryl boronic acids.

Recommended Solutions:

• Rigorous Degassing: Oxygen is a key culprit in many homocoupling pathways.[8] Ensure your reaction mixture is thoroughly deoxygenated before adding the palladium catalyst.

  • Protocol: Subject the solvent and reaction mixture (containing all reagents except the catalyst) to several "freeze-pump-thaw" cycles or sparge with an inert gas (Argon or Nitrogen) for at least 20-30 minutes. Maintain a positive pressure of inert gas throughout the reaction.

• Use a Pd(0) Pre-catalyst: While many Pd(II) sources like Pd(OAc)₂ or PdCl₂(dppf) are effective, they require an in situ reduction to the active Pd(0) state. This reduction can sometimes consume the boronic acid, leading to homocoupling.[9] Starting with a stable Pd(0) pre-catalyst (e.g., Pd₂(dba)₃ or a Buchwald G3/G4 pre-catalyst) can mitigate this issue.

• Add a Mild Reducing Agent: In some cases, adding a mild reducing agent like potassium formate can help maintain a low concentration of deleterious Pd(II) species without interfering with the catalytic cycle.[6]

Diagram 1: Suzuki Cycle and Major Side Reactions This diagram illustrates the primary catalytic cycle and indicates where protodeboronation and homocoupling diverge from the desired pathway.

Caption: Catalytic cycle with protodeboronation and homocoupling pathways.

Question 3: The reaction is very slow or stalls completely, even though my boronic acid seems stable. What could be the issue?

Probable Cause: Catalyst Inhibition or Steric Hindrance

• Catalyst Inhibition: The N-isopentyl pyrazole, like many nitrogen-containing heterocycles, is Lewis basic. The nitrogen atoms can coordinate to the palladium center, leading to catalyst deactivation or the formation of off-cycle, unreactive complexes.[4][10]

• Steric Hindrance: The N-isopentyl group adds some steric bulk. While not extreme, this hindrance, combined with that of a substituted coupling partner, can slow down key steps in the catalytic cycle, particularly oxidative addition or reductive elimination.[11][12]

Recommended Solutions:

• Ligand Choice is Critical: For sterically demanding or potentially inhibiting substrates, standard ligands like PPh₃ are often insufficient. Use electron-rich, bulky monophosphine ligands developed by Buchwald or Hartwig.

  • Table 1: Recommended Ligands for Challenging Couplings

    Ligand	Common Name	Key Feature
    (2-Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl	XPhos	Very bulky and electron-rich; excellent for sterically hindered substrates.
    (2-Dicyclohexylphosphino)-2',6'-dimethoxybiphenyl	SPhos	High activity, often good for heteroaryl couplings.[8]
    1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride	IPr	An N-heterocyclic carbene (NHC) precursor, offers different steric/electronic profile.

    | Di(1-adamantyl)-n-butylphosphine | cataCXium® A | Bulky and effective for activating C-Cl bonds and hindered couplings. |

• Use a Pre-catalyst: Buchwald pre-catalysts (e.g., XPhos Pd G3/G4) are designed to release the active L-Pd(0) species cleanly and efficiently upon addition of a base, bypassing many inhibition issues.

• Optimize the Base: The choice of base is not just about pH; it affects the formation of the active boronate species.[9][13] For difficult couplings, a strong, non-nucleophilic base is often required to facilitate the transmetalation step.

  • Table 2: Common Bases and Typical Conditions

    Base	Strength	Solvent System	Notes
    K₃PO₄	Moderate/Strong	Dioxane/H₂O, Toluene	Excellent general-purpose base, good for sensitive functional groups.[10]
    Cs₂CO₃	Strong	Dioxane, Toluene, DMF	Highly effective but more expensive; can accelerate slow reactions.
    K₂CO₃	Moderate	ACN/H₂O, Toluene/H₂O	Standard choice, but can be less effective for hindered systems.[14]

    | KF | Weak | THF, Toluene | Used for substrates with base-labile groups (e.g., esters).[15] |

Diagram 2: Troubleshooting Workflow This decision tree provides a logical path for diagnosing and solving common issues.

Caption: A decision tree for troubleshooting failed Suzuki reactions.

Part 2: Frequently Asked Questions (FAQs)

Q: Which palladium pre-catalyst is best for the Suzuki coupling of N-isopentyl pyrazole boronic acid?

A: There is no single "best" catalyst, as the optimal choice depends on the coupling partner. However, for challenging heteroaryl couplings, modern pre-catalysts that generate a monoligated Pd(0) species are highly recommended. XPhos Pd G3 or G4 are excellent starting points due to their high activity and stability, which often allows for lower catalyst loadings and milder reaction conditions.

Q: Should I use the boronic acid or the pinacol boronate (Bpin) ester?

A: For N-isopentyl pyrazole, using the pinacol boronate (Bpin) ester is strongly advised.[16] Boronic acids of electron-rich heterocycles are often prone to decomposition via protodeboronation and can be challenging to purify and store.[3] The corresponding Bpin esters are typically crystalline, stable solids that are easier to handle and less susceptible to premature decomposition, leading to more reproducible results.

Q: What is the optimal solvent for this reaction?

A: Aprotic polar or nonpolar solvents are generally preferred. 1,4-Dioxane and Toluene are the most common and effective solvents for Suzuki couplings. Dioxane is often used with an aqueous base, while toluene is also suitable for anhydrous conditions. For substrates with poor solubility, DMF or DME can be considered, but be aware that they can sometimes lead to different side reaction profiles.

Q: Can the position of the boronic acid on the pyrazole ring (e.g., C3, C4, or C5) affect the reaction?

A: Absolutely. The electronic environment and steric hindrance around the C-B bond are critical. A boronic acid at a position adjacent to the bulky N-isopentyl group might be more sterically hindered, potentially requiring a more active catalyst system. Furthermore, the electronics of the pyrazole ring can influence the transmetalation step. It is essential to optimize conditions for the specific regioisomer you are using.

Q: My aryl halide coupling partner has an electron-withdrawing group. How does this affect the reaction?

A: This is generally beneficial. Electron-withdrawing groups on the aryl halide accelerate the oxidative addition step (the first and often rate-limiting step of the catalytic cycle), which can lead to faster reactions and higher yields. Conversely, electron-donating groups slow this step down, often requiring more forcing conditions or a more active catalyst.[17]

References

• Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: PH-Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29). Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Angewandte Chemie International Edition, 46(29). Available at: [Link]

• Yin, J., & Buchwald, S. L. (2002). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Journal of the American Chemical Society, 124(7). Available at: [Link]

• Chen, Y., et al. (2021). Structural Requirements of 1-(2-Pyridinyl)-5-pyrazolones for Disproportionation of Boronic Acids. Molecules, 26(22). Available at: [Link]

• Le, C. M., et al. (2005). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Organic Process Research & Development, 9(5). Available at: [Link]

• Wikipedia. (n.d.). Protodeboronation. Available at: [Link]

• Mascitti, J. A., et al. (2017). An Operationally Simple and Mild Oxidative Homocoupling of Aryl Boronic Esters To Access Conformationally Constrained Macrocycles. Journal of the American Chemical Society, 139(6). Available at: [Link]

• Cox, P. A., et al. (2016). Protodeboronation of heteroaromatic, vinyl and cyclopropyl boronic acids: pH-rate profiles, auto-catalysis and disproportionation. J. Am. Chem. Soc., 138(29). Available at: [Link]

• Zhang, T., et al. (2014). Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. Organic Chemistry Frontiers, 1. Available at: [Link]

• Zhang, T., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Organic Chemistry Frontiers, 1(3). Available at: [Link]

• Singh, S., et al. (2018). Suzuki coupling of heteroaryl halides with aryl boronic acids. Journal of Chemical Sciences, 130(1). Available at: [Link]

• Knapp, D. M., et al. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 138(16). Available at: [Link]

• ResearchGate. (n.d.). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. Available at: [Link]

• Pye, D. R., et al. (2017). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Angewandte Chemie International Edition, 56(8). Available at: [Link]

• Organic Chemistry Portal. (n.d.). Protodeboronation. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 130(48). Available at: [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1). Available at: [Link]

• Reddit. (2024). Struggling with Suzuki Reaction. r/Chempros. Available at: [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling? Available at: [Link]

• Mukherjee, A., & Sarkar, A. (2003). Pyrazole-based P,N-ligand for palladium catalyst: Applications in Suzuki coupling and amination reactions. ARKIVOC, 2003(9). Available at: [Link]

• Kumar, A., et al. (2013). Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. Journal of Chromatographic Science, 51(1). Available at: [Link]

• YouTube. (2020). Suzuki cross-coupling reaction. Available at: [Link]

• Onwubu, S. C., et al. (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki– Miyaura cross-coupling reaction. RSC Advances, 8(26). Available at: [Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Protodeboronation [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 10. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 13. Suzuki Coupling [organic-chemistry.org]
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• 17. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Purification of Crude (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Welcome to the technical support center for the purification of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this versatile building block. Boronic acids, and their pyrazole derivatives, are instrumental in modern organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.[1][2] However, their purification can be notoriously challenging due to their unique chemical properties.[3][4] This resource offers troubleshooting strategies and frequently asked questions to help you achieve high purity and yield in your experiments.

I. Understanding the Molecule: Key Purification Challenges

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid presents a unique set of purification hurdles stemming from its structure:

• Amphiphilic Nature: The molecule possesses both a hydrophobic isopentyl chain and a polar pyrazole-boronic acid head group. This can lead to problematic solubility characteristics and emulsification during aqueous workups.

• Lewis Acidity: The boron atom is a Lewis acid, making the compound susceptible to interactions with Lewis bases, including the silanol groups on standard silica gel, which can lead to significant product loss during chromatography.[5]

• Instability: Boronic acids are prone to dehydration to form cyclic boroxine anhydrides, especially upon heating. They can also undergo protodeborylation (loss of the boronic acid group) under harsh acidic or basic conditions.

• Structural Similarity to Impurities: Byproducts from the synthesis, such as the corresponding boronate ester or protodeborylated pyrazole, can have very similar polarities to the desired product, making separation difficult.

II. Troubleshooting Guide: A Symptom-Based Approach

This section addresses common issues observed during the purification of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid and provides actionable solutions.

Issue 1: Low Yield After Aqueous Workup and Extraction

• Symptom: You observe a significant loss of product after performing a standard aqueous workup and extraction with an organic solvent.

• Underlying Cause: The amphiphilic nature of the molecule can lead to partitioning into both the aqueous and organic layers, or the formation of stable emulsions that are difficult to separate.

• Solutions:

  • pH Adjustment: Boronic acids are weakly acidic (pKa ≈ 9).[6] To ensure it remains in the organic phase, perform extractions under mildly acidic conditions (pH 4-5). This suppresses the deprotonation of the boronic acid to its more water-soluble boronate form.

  • Salting Out: Adding a saturated brine (NaCl solution) to the aqueous layer can decrease the solubility of the boronic acid in the aqueous phase, driving it into the organic layer.

  • Alternative Extraction Solvents: If you are using a common solvent like ethyl acetate and experiencing issues, consider trying a less polar solvent like dichloromethane (DCM) or a more polar one like n-butanol, depending on the nature of the impurities you are trying to remove.

Issue 2: Product Streaking or Complete Retention on a Standard Silica Gel Column

• Symptom: During flash column chromatography on standard silica gel, the product streaks badly or remains at the baseline, even with highly polar eluent systems.

• Underlying Cause: The Lewis acidic boron atom interacts strongly with the Lewis basic silanol groups on the surface of the silica gel, leading to irreversible adsorption.[5]

• Solutions:

  • Deactivation of Silica Gel:

    • Acid Treatment: Pre-treating the silica gel with a dilute solution of boric acid in methanol can help to mask the active silanol sites, reducing product adsorption.[5][7]

    • Base Treatment: Adding a small amount of a non-nucleophilic base, such as triethylamine (~1%), to the eluent can also cap the acidic silanol groups.[5]

  • Alternative Stationary Phases:

    • Neutral Alumina: For less polar compounds, neutral alumina can be a suitable alternative to silica gel.[8]

    • Reversed-Phase Chromatography (C18): This is often a more effective technique for purifying boronic acids.[3] A gradient of acetonitrile or methanol in water, often with a small amount of an acid modifier like formic acid or TFA, can provide excellent separation.

Issue 3: Co-elution of Impurities During Chromatography

• Symptom: Despite optimizing the chromatographic conditions, one or more impurities consistently co-elute with the desired product.

• Underlying Cause: The impurities may have very similar polarity and structural characteristics to the product. Common impurities include the starting boronate ester (if the deprotection is incomplete) or the protodeborylated isopentyl-pyrazole.

• Solutions:

  • Derivatization: Convert the crude boronic acid into a more easily purifiable derivative.[8][9]

    • Diethanolamine Adduct Formation: Reacting the crude boronic acid with diethanolamine can form a stable, often crystalline, adduct that can be purified by recrystallization. The pure boronic acid can then be regenerated by treatment with an acid.[10]

    • Pinacol Ester Formation: If the impurity is not a boronate ester, converting the crude product to its pinacol ester can make it more amenable to purification by normal-phase chromatography. The ester can then be hydrolyzed back to the boronic acid.

  • Recrystallization: This classical technique can be highly effective if a suitable solvent system can be identified.[9]

Issue 4: Product Decomposition Upon Concentration or During Storage

• Symptom: NMR analysis of the "purified" product shows the presence of boroxines (anhydrides) or other degradation products.

• Underlying Cause: Boronic acids can dehydrate to form cyclic trimers called boroxines, particularly when heated or stored for extended periods.

• Solutions:

  • Avoid Excessive Heat: When removing solvent after chromatography, use a rotary evaporator at a low temperature (≤ 40°C).

  • Azeotropic Removal of Water: If water is present, co-evaporation with a solvent like toluene can help to remove it.

  • Proper Storage: Store the purified boronic acid in a cool, dry place, preferably under an inert atmosphere (nitrogen or argon).

III. Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification strategy for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid?

A1: There is no single "best" method, as the optimal strategy depends on the scale of the reaction and the nature of the impurities. However, a good starting point is a biphasic workup with a mildly acidic aqueous layer, followed by purification using reversed-phase flash chromatography (C18). If this fails to provide adequate purity, consider derivatization to the diethanolamine adduct followed by recrystallization.

Q2: How can I quickly assess the purity of my crude material before attempting a large-scale purification?

A2: A combination of Thin Layer Chromatography (TLC) and ¹H NMR spectroscopy is highly effective. For TLC, it is advisable to test both normal-phase (silica) and reversed-phase (C18) plates. ¹H NMR will give you a good indication of the major components in your crude mixture and can help identify common impurities like the protodeborylated pyrazole.

Q3: Is recrystallization a viable option for purifying (1-Isopentyl-1H-pyrazol-5-yl)boronic acid?

A3: Recrystallization can be an excellent and scalable purification method for boronic acids, provided the compound is a solid and a suitable solvent system can be found.[9][11] Given the isopentyl group, a mixed solvent system, such as ethyl acetate/hexanes or dichloromethane/hexanes, may be a good starting point for screening.

Q4: I am observing the formation of a white precipitate during my aqueous workup. What is it?

A4: This could be the boronic acid itself crashing out of solution if its solubility is exceeded. It could also be the formation of insoluble boroxine anhydrides. To troubleshoot, try using a larger volume of solvent or adjusting the pH.

Q5: Can I use preparative HPLC for purification?

A5: Yes, preparative High-Performance Liquid Chromatography (HPLC) is a powerful tool for obtaining highly pure samples of boronic acids, especially on a smaller scale.[9] Reversed-phase columns (C18) are typically used with gradients of acetonitrile or methanol in water, often with an acidic modifier.

IV. Experimental Protocols & Visualizations

Protocol 1: Purification via Diethanolamine Adduct Formation

This protocol is particularly useful when chromatographic methods fail to separate stubborn impurities.

• Dissolve the crude (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in a minimal amount of a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Add diethanolamine (1.1 equivalents) dropwise to the solution while stirring.

• Continue stirring at room temperature for 1-2 hours. The diethanolamine adduct will often precipitate as a white solid. If no precipitate forms, cooling the mixture in an ice bath may induce crystallization.

• Collect the solid by vacuum filtration and wash it with a small amount of cold solvent.

• To regenerate the boronic acid, suspend the adduct in a mixture of ethyl acetate and a mildly acidic aqueous solution (e.g., 1 M HCl).

• Stir vigorously until all the solid has dissolved.

• Separate the organic layer, wash it with brine, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the purified boronic acid.

Diagram 1: General Troubleshooting Workflow for Boronic Acid Purification

Caption: A decision tree for purifying crude (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Data Presentation: Comparison of Purification Techniques

Purification Method	Typical Purity	Typical Recovery	Key Advantages	Key Disadvantages
Normal-Phase Chromatography (Silica)	Variable (Often Low)	Low to Moderate	Inexpensive and readily available	Strong product adsorption, potential for decomposition
Reversed-Phase Chromatography (C18)	High (>95%)	Good	Excellent separation for polar compounds, less adsorption	More expensive stationary phase, requires aqueous mobile phases
Recrystallization	Very High (>98%)	Variable	Highly scalable, can yield very pure material	Finding a suitable solvent can be time-consuming, not suitable for oils
Derivatization/Recrystallization	Very High (>98%)	Good	Effective for removing closely related impurities	Requires additional chemical steps

V. References

• Waters Corporation. (n.d.). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Retrieved from

• ResearchGate. (2016). How to purify boronic acids/boronate esters?. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Post-Reaction Purification of Boronic Acids. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Purification of Boronic Acid Pinacol Esters. Retrieved from

• Hitosugi, S., Tanimoto, D., Nakanishi, W., & Isobe, H. (n.d.). Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Oxford Academic. Retrieved from

• PubMed. (1989). Boronic acids for affinity chromatography: spectral methods for determinations of ionization and diol-binding constants. Retrieved from

• YouTube. (2015). How to Purify Boric Acid (by Recrystallization). Retrieved from

• Reddit. (2017). Purification of boronic acids?. Retrieved from

• Chem-Impex. (n.d.). 1H-Pyrazole-4-boronic acid. Retrieved from

• Google Patents. (n.d.). Process for purification of boronic acid and its derivatives. Retrieved from

• MDPI. (n.d.). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Retrieved from

• Google Patents. (n.d.). Synthesis method of pyrazole-4-boronic acid pinacol ester. Retrieved from

• Reddit. (2025). HELP: Purifying boronic acids sucks. Retrieved from

• Reddit. (2025). HELP: Purifying boronic acids sucks. Retrieved from

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry of Pyrazole Boronic Acids: Applications and Sourcing. Retrieved from

• Wikipedia. (n.d.). Boronic acid. Retrieved from

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. reddit.com [reddit.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Boronic acid - Wikipedia [en.wikipedia.org]
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• 11. m.youtube.com [m.youtube.com]

Optimizing catalyst loading for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid reactions

Technical Support Center: (1-Isopentyl-1H-pyrazol-5-yl)boronic acid Reactions

Welcome to the technical support center for optimizing reactions involving (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during Suzuki-Miyaura cross-coupling reactions with this specific heteroaryl boronic acid. Our focus is on the critical task of optimizing palladium catalyst loading to enhance efficiency, reduce costs, and ensure the purity of your target compounds.

Section 1: Foundational Concepts & Initial Setup

Q1: Why is optimizing catalyst loading a critical parameter for reactions with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid?

Optimizing palladium catalyst loading is paramount in pharmaceutical and fine chemical synthesis for several reasons. First, palladium is a precious and expensive metal; reducing the catalyst loading, even by a fraction of a mole percent, can lead to significant cost savings in large-scale production.[1][2] Second, stringent regulations limit the amount of residual palladium in active pharmaceutical ingredients (APIs) due to potential toxicity.[2] Lowering the initial catalyst loading simplifies the purification process and reduces the need for expensive scavenging agents.

From a chemical perspective, heteroaryl boronic acids like (1-Isopentyl-1H-pyrazol-5-yl)boronic acid introduce specific challenges. The Lewis basic nitrogen atoms in the pyrazole ring can coordinate with the palladium center, potentially leading to catalyst inhibition or deactivation.[3][4] Furthermore, these substrates can be susceptible to side reactions like protodeboronation (hydrolysis of the C-B bond).[3][5] Excessively high catalyst loading doesn't always improve yield and can sometimes promote undesired pathways, such as homocoupling. Therefore, finding the "sweet spot"—the minimum catalyst concentration that provides maximum yield in a reasonable timeframe—is a crucial step in process development.

Q2: I'm starting a new project. What are the recommended initial conditions for a Suzuki-Miyaura coupling with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid?

For nitrogen-containing heterocycles, starting with robust and well-established conditions is key to getting a baseline result. The use of modern palladium pre-catalysts, which are air-stable and form the active Pd(0) species reliably, is highly recommended. Bulky, electron-rich phosphine ligands are often essential to facilitate both the oxidative addition and the challenging reductive elimination steps.[6][7]

Below is a general, reliable starting protocol. Note that every substrate pairing is unique, and further optimization will likely be necessary.

Component	Recommendation	Rationale
Aryl Halide	1.0 equiv	Limiting reagent.
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid	1.5 - 2.0 equiv	Excess is used to drive the reaction to completion and compensate for potential protodeboronation.[8]
Palladium Pre-catalyst	SPhos or XPhos Pd G3[9]	1.0 - 2.0 mol %
Base	K₃PO₄ or K₂CO₃ (aqueous)	2.0 - 3.0 equiv
Solvent	1,4-Dioxane / H₂O (4:1) or Toluene / H₂O	0.2 - 0.5 M
Temperature	80 - 110 °C	Sufficient thermal energy is often required to drive the catalytic cycle, especially with less reactive aryl chlorides.
Atmosphere	Inert (Nitrogen or Argon)	Crucial to prevent oxidation of the Pd(0) catalyst and phosphine ligands, which can lead to homocoupling.[9]

Section 2: Troubleshooting & Optimization Workflow

Q3: My reaction has stalled or resulted in a low yield. What is my troubleshooting strategy?

A failed reaction can be frustrating, but a systematic approach can quickly identify the root cause. Before drastically changing conditions or catalyst loading, it is essential to verify the fundamentals of the reaction setup. The following workflow provides a logical sequence of checks and optimizations.

Caption: A step-by-step workflow for troubleshooting failed Suzuki-Miyaura reactions.

Detailed Troubleshooting Steps:

• Reagent Integrity : Heteroaryl boronic acids can be susceptible to decomposition on storage. Verify the purity of your (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. Additionally, ensure solvents are properly degassed and free of peroxides, and that the base is of appropriate quality.[9]

• Inert Atmosphere : The active Pd(0) catalyst is sensitive to oxygen. Inadequate degassing is a very common cause of reaction failure, often leading to catalyst death and the formation of homocoupled byproducts.[9]

• Base and Temperature : The base is crucial for activating the boronic acid to form the boronate species, which participates in transmetalation.[10] If your base is not sufficiently soluble or strong, this step will be slow. Consider switching to a stronger base like Cs₂CO₃ or an alternative solvent to improve solubility. Increasing the temperature can often overcome activation barriers.

• Catalyst Deactivation : If the above steps do not resolve the issue, catalyst deactivation by the pyrazole nitrogen is a likely culprit.[3][4] A diagnostic test is to increase the catalyst loading to a higher level (e.g., 5 mol%). If the yield improves significantly, it confirms the reaction is catalyst-limited, and the next step is to find a more robust catalytic system rather than simply using more of an inefficient one.

Section 3: Navigating Pyrazole-Specific Challenges

Q4: How exactly does the pyrazole ring interfere with the palladium catalyst, and how does this influence my optimization strategy?

The pyrazole ring introduces two primary challenges: catalyst inhibition and protodeboronation. Understanding these processes is key to designing a robust reaction.

• Catalyst Inhibition : The pyrazole ring contains Lewis basic nitrogen atoms. These can coordinate to the electron-deficient palladium center at various stages of the catalytic cycle. This coordination can stabilize the palladium complex in an off-cycle, non-productive state, effectively reducing the concentration of the active catalyst and slowing or halting the reaction.[3][4] This is a well-known issue with many nitrogen-containing heterocycles.[7]

• Protodeboronation : This is a non-productive side reaction where the boronic acid's C-B bond is cleaved and replaced by a C-H bond, consuming the starting material.[3] This process is often accelerated by aqueous basic conditions and higher temperatures—the very conditions needed for the Suzuki coupling itself.

The diagram below illustrates the Suzuki-Miyaura catalytic cycle and highlights the potential points of interference.

Caption: The Suzuki-Miyaura cycle showing catalyst inhibition and protodeboronation side reactions.

Optimization Strategy : Your goal is to accelerate the productive catalytic cycle so it outcompetes the deactivation pathways.

• Use Bulky Ligands : Ligands like SPhos, XPhos, or RuPhos create a sterically hindered environment around the palladium, which can disfavor the binding of the pyrazole nitrogen while still allowing the desired oxidative addition and reductive elimination steps.[6]

• Control the Boronate Concentration : Since protodeboronation is a major issue, consider using more stable boronate derivatives like MIDA boronates or trifluoroborate salts.[5] These release the active boronic acid slowly into the reaction medium, keeping its standing concentration low and minimizing decomposition.

Q5: I see a significant amount of isopentyl-pyrazole byproduct. How do I combat protodeboronation?

Observing the corresponding protonated pyrazole is a clear sign of protodeboronation. Here are several effective strategies to minimize this side reaction:

• Use a Milder Base : While a base is necessary, extremely strong bases or high concentrations of hydroxide can accelerate C-B bond cleavage. Switching from KOH/NaOH to K₃PO₄ or CsF can be beneficial.[11]

• Anhydrous Conditions : Since water is a reactant in the protodeboronation pathway, switching to anhydrous conditions can be highly effective.[5] This requires using an anhydrous base (e.g., potassium trimethylsilanolate, TMSOK) and dry solvents.

• Use Boronate Esters : Pinacol esters of boronic acids are generally more stable than the corresponding boronic acids.[12][13] While they may hydrolyze in situ to the active boronic acid, their greater stability can reduce loss during the reaction setup and early stages.

• Lower Temperature / Shorter Reaction Time : If the desired coupling is fast, running the reaction for a shorter time or at a lower temperature can reduce the extent of the slower protodeboronation side reaction. This is often enabled by a highly active catalyst system.

Section 4: A Systematic Approach to Catalyst Loading Optimization

Q6: I have a working reaction at 2 mol% catalyst loading. How do I systematically screen for the lowest effective loading?

Once you have a reliable reaction that provides >90% yield, you can begin to systematically lower the catalyst loading. The goal is to find the lowest concentration that maintains a high yield within an acceptable timeframe.

Experimental Protocol: Catalyst Loading Screen

• Establish a Baseline : Run the optimized reaction at your current "high" loading (e.g., 1.0 mol %) and confirm the yield and reaction time to completion (as monitored by LC-MS or GC-MS). This is your benchmark.

• Stepwise Reduction : Set up a series of parallel reactions, keeping all other parameters (temperature, concentration, equivalents of base and boronic acid) identical. Reduce the catalyst loading in a stepwise fashion.

• Monitor and Analyze : Monitor each reaction at set time points (e.g., 1h, 4h, 8h, 24h). Record the conversion or yield at each point.

• Determine the Threshold : Identify the loading level below which the reaction rate slows unacceptably or the final yield begins to drop. The optimal loading is typically just above this threshold.

Hypothetical Screening Data:

Entry	Catalyst Loading (mol %)	Yield at 4h	Yield at 24h	Observations
1	1.0	98%	98%	Reaction complete quickly.
2	0.5	95%	97%	Slightly slower, but excellent final yield.
3	0.1	75%	96%	Significantly slower, but still reaches completion.
4	0.05	40%	85%	Reaction stalls, incomplete conversion.
5	0.01	10%	25%	Very low conversion; catalyst turnover is poor.

Q7: What is the relationship between the choice of ligand/precatalyst and achieving ultra-low catalyst loadings?

Achieving very low catalyst loadings (e.g., <0.1 mol%) is highly dependent on the stability and activity of the catalytic species.

• Palladium Pre-catalysts : Modern pre-catalysts (often denoted as G2, G3, G4) are designed for superior performance. They feature a sacrificial ligand that facilitates the clean and quantitative formation of the active L-Pd(0) species, preventing the formation of palladium black, which has low catalytic activity. This efficiency is crucial at low concentrations where every catalyst molecule counts.

• Electron-Rich, Bulky Ligands : Ligands play a multifaceted role. They stabilize the palladium nanoparticles, preventing aggregation and precipitation.[15] Their electronic properties tune the reactivity of the metal center; electron-rich ligands promote the crucial oxidative addition step.[6] Their steric bulk accelerates the final reductive elimination step, releasing the product and turning over the catalyst faster.[6] For challenging substrates like N-heterocycles, highly effective ligands are non-negotiable for achieving high turnover numbers (TON) and turnover frequencies (TOF) characteristic of low-loading reactions.[7]

References

• Catalyzing Commercialization: Novel Palladium-Graphene Catalysts Improve Pharmaceutical Processing. (2020). IUCRC.
• Suzuki reaction. In Wikipedia.
• Iridium- and Palladium-Based Catalysts in the Pharmaceutical Industry. (2022). MDPI.
• Masking Boronic Acids for Suzuki Coupling. (2011). YouTube.
• Optimization of catalyst loading for Suzuki-Miyaura coupling. ResearchGate.
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. NIH.
• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. ACS Publications.
• A Comparative Guide to the Reactivity of Heteroaryl Boronic Acids in Suzuki-Miyaura Cross-Coupling Reactions. Benchchem.
• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. PMC - NIH.
• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES.
• Catalyst loading optimization a. ResearchGate.
• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. NIH.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing.
• Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction a. ResearchGate.
• Pyrazole-based P,N-ligand for palladium catalyst: Applications in Suzuki coupling and amination reactions. ResearchGate.
• Impact of base and solvent choice on 2-Chloropyridine-3-boronic acid reactions. Benchchem.
• Problems with Suzuki coupling of aryl boronic acid and alkyl halide. Reddit.
• Structural Requirements of 1-(2-Pyridinyl)-5-pyrazolones for Disproportionation of Boronic Acids. NIH.
• Cross-Coupling Reaction Manual: Desk Reference. Sigma-Aldrich.
• Diagnosing issues with a failed Suzuki coupling? Reddit.
• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki– Miyaura cross-coupling reaction. RSC Publishing.
• 1 Structure, Properties, and Preparation Of Boronic Acid Derivatives. Overview of Their Reactions and Applications. Wiley-VCH.
• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. ResearchGate.
• Table 2 : The effect of various bases on the Suzuki coupling reaction a. ResearchGate.
• Optimization of reaction conditions for the Suzuki-Miyaura coupling. ResearchGate.
• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Organic Chemistry Portal.
• Synthesis method of pyrazole-4-boronic acid pinacol ester. Google Patents.
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. MDPI.
• Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Journal of Pharmaceutical Sciences.
• ChemInform Abstract: Pyrazol-5-ones: Tautomerism, Synthesis and Reactions. ResearchGate.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Synthesis and Biological Evaluation of Some Pyrazole-based Mannich Bases. RJPT.
• Synthesis of novel pyrazolone candidates with studying some biological activities and in-silico studies. NIH.
• Suzuki cross-coupling reaction. YouTube.
• 1-Isopentyl-1H-pyrazole-5-boronic acid (Cas 847818-66-0). Parchem.
• Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. The Royal Society of Chemistry.

Sources

• 1. Catalyzing Commercialization: Novel Palladium-Graphene Catalysts Improve Pharmaceutical Processing [iucrc.nsf.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
• 8. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. application.wiley-vch.de [application.wiley-vch.de]
• 12. CN110698506A - Synthesis method of pyrazole-4-boronic acid pinacol ester - Google Patents [patents.google.com]
• 13. m.youtube.com [m.youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Advanced Strategies for Suzuki-Miyaura Couplings with Electron-Rich Pyrazole Boronic Acids

Welcome to the technical support center for navigating the complexities of Suzuki-Miyaura cross-coupling reactions. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with particularly sensitive substrates, namely electron-rich pyrazole boronic acids. As Senior Application Scientists, we understand that these couplings can be capricious. This document moves beyond standard protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively.

Section 1: Foundational Knowledge: The Suzuki-Miyaura Catalytic Cycle

Understanding the fundamental mechanism is critical for effective troubleshooting. The reaction proceeds through a palladium-catalyzed cycle involving three key steps: Oxidative Addition, Transmetalation, and Reductive Elimination. Each step presents a potential failure point, especially with challenging substrates like electron-rich pyrazoles.

Caption: The fundamental catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The electron-rich nature of pyrazole boronic acids can directly interfere with this cycle in two primary ways:

• Catalyst Inhibition: The lone pairs on the pyrazole nitrogen atoms can coordinate to the palladium center, acting as an inhibitory ligand and stalling the cycle.[1][2]

• Protodeboronation: The C-B bond of electron-rich heteroaryl boronic acids is often weak and susceptible to cleavage by protons (from water or other sources), leading to the formation of the simple pyrazole instead of the desired coupled product.[3][4]

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered in a practical, question-and-answer format.

Q1: My reaction shows low to no conversion. What are the first things I should check?

A1: Before delving into complex optimization, it is crucial to validate the foundational parameters of your reaction setup. Often, the root cause is a fundamental experimental flaw rather than a complex chemical incompatibility.

• Catalyst Activity & Atmosphere: The active Pd(0) species is highly sensitive to oxygen, which can cause catalyst decomposition and formation of palladium black.[5]

  • Actionable Advice: Ensure your solvents are rigorously degassed (e.g., by sparging with argon or nitrogen for 20-30 minutes or via freeze-pump-thaw cycles). Assemble your reaction under a positive pressure of an inert gas (Argon or Nitrogen). Use a fresh, reputable source of palladium catalyst. Air-stable precatalysts, such as Buchwald's G3 or G4 palladacycles, are highly recommended as they are more robust and reliably generate the active Pd(0) species.[1][5]

• Reagent Purity and Stability: Boronic acids, especially heteroaromatic ones, can degrade upon storage.[5] Similarly, the purity of your aryl halide and the integrity of your base are paramount.

  • Actionable Advice: Use freshly purchased or recently purified starting materials. If you suspect your boronic acid has degraded, you can check its purity by NMR. Ensure your base is finely powdered and, if running anhydrous reactions, thoroughly dried.[5]

• Stirring and Temperature Control: For biphasic reactions (e.g., Dioxane/Water), vigorous stirring is essential to maximize the interfacial area where the reaction occurs.[5] Inconsistent heating can also lead to variable results.

  • Actionable Advice: Use a stir bar that provides efficient agitation. Ensure your reaction vessel is properly immersed in the heating bath and that the temperature is accurately monitored.

Q2: I'm observing significant protodeboronation of my pyrazole boronic acid. How can I minimize this?

A2: Protodeboronation is the most common and frustrating side reaction for these substrates.[3] It is the protonolysis of the carbon-boron bond, which competes directly with the desired transmetalation step.

Caption: The desired transmetalation for Suzuki coupling competes with the undesired protodeboronation side reaction.

Your primary goal is to accelerate the rate of transmetalation relative to the rate of protodeboronation. Several strategies can achieve this:

Strategy	Mechanism of Action	Key Considerations
Use Milder/Anhydrous Bases	Strong bases in aqueous media can accelerate protonolysis.[5] Switching to a weaker base or removing the proton source (water) slows this side reaction.	Try K₂CO₃, Cs₂CO₃, or KF instead of stronger bases like K₃PO₄ or NaOH.[5] Cesium fluoride (CsF) can be particularly effective.[6]
Anhydrous Conditions	Directly removes the primary proton source, significantly suppressing protodeboronation.[5]	Requires rigorously dried solvents and reagents. Solvents like 2-MeTHF, CPME, or anhydrous dioxane are suitable.
Lower Reaction Temperature	Protodeboronation often has a higher activation energy than the productive catalytic cycle. Lowering the temperature can favor the desired reaction.	Requires a highly active catalyst system (see Q3) that can function efficiently at lower temperatures (e.g., RT to 60 °C).[1][4]
"Slow-Release" Strategy	Boronic acid esters (e.g., MIDA boronates, organotrifluoroborates) hydrolyze slowly under reaction conditions to release a low, steady concentration of the free boronic acid.[3][7] This keeps the concentration of the unstable species low, minimizing decomposition while still allowing transmetalation to occur.[8]	This is a highly effective but requires an extra synthetic step to prepare the boronate ester.

Protocol: Preparation of a Pyrazole-MIDA Boronate Ester

This protocol provides a robust method for protecting the boronic acid functionality, implementing the "slow-release" strategy.[4][7]

• Dissolution: In a flask, suspend the pyrazole boronic acid (1.0 equiv) and N-methyliminodiacetic acid (MIDA, 1.1 equiv) in a 10:1 mixture of DMSO and water (0.2 M).

• Heating: Heat the mixture to 80-100 °C with stirring. The solids should dissolve to form a clear solution.

• Azeotropic Removal of Water: While maintaining the temperature, apply a vacuum to the flask to remove the water azeotropically. Continue until a solid precipitate forms.

• Isolation: Cool the mixture to room temperature. Add acetonitrile, stir the resulting slurry for 30 minutes, and then collect the solid product by vacuum filtration.

• Washing & Drying: Wash the solid with cold acetonitrile and then diethyl ether. Dry the white solid under high vacuum. The resulting MIDA boronate is typically very stable and can be used directly in the Suzuki-Miyaura coupling reaction, often with a base like K₂CO₃ or KF.

Q3: What is the best catalyst and ligand combination for coupling electron-rich pyrazoles?

A3: Standard, less-electron-rich phosphine ligands like PPh₃ are often ineffective for these couplings. The key is to use a catalyst system that is both highly active and can overcome the challenges of catalyst inhibition and sluggish kinetics.

The most successful systems employ bulky, electron-rich monodentate biarylphosphine ligands .[5]

• Why they work:

  • Accelerated Oxidative Addition: The electron-rich nature of the ligand promotes the initial oxidative addition of the aryl halide to the Pd(0) center.

  • Steric Bulk: The bulkiness of the ligand creates a coordinatively unsaturated environment around the palladium, which facilitates substrate association and, crucially, accelerates the final, often rate-limiting, reductive elimination step to release the product.[9]

  • Inhibition Mitigation: The steric bulk can also help prevent the pyrazole nitrogen from binding too strongly to the palladium center and acting as a catalyst poison.[1]

Catalyst / Ligand System	Class	Key Advantages	Recommended Use Case
XPhos / SPhos / RuPhos	Buchwald Biaryl Phosphines	The gold standard for challenging couplings. Highly active, promoting fast reaction rates even at lower temperatures.[1][5]	First choice for any difficult pyrazole coupling, especially when paired with a modern precatalyst.
XPhos Pd G3/G4	Palladacycle Precatalysts	Air- and moisture-stable solids. Provide a reliable and rapid generation of the active L-Pd(0) species, leading to reproducible results.[1][4][10]	Ideal for screening reactions and for general use to ensure catalyst integrity is not the issue.
Pd(OAc)₂ + P(t-Bu)₃	Basic Phosphine	A simpler, less expensive alternative. The tri-tert-butylphosphine ligand is very electron-rich and can be effective.	A good starting point if specialized Buchwald ligands are unavailable, though may require higher temperatures.[11]
N-Heterocyclic Carbenes (NHCs)	Carbene Ligands	Offer strong σ-donation and good steric bulk, creating highly stable and active catalysts.[12][13]	An excellent alternative to phosphine ligands, particularly for coupling aryl chlorides.

Q4: How do I choose the right base and solvent?

A4: The base and solvent are not independent variables; their interplay is critical for success.

• Role of the Base: The base is required to activate the boronic acid, forming a more nucleophilic boronate species ([Ar-B(OH)₃]⁻) that is competent for transmetalation.[11] The choice of base is a balancing act between sufficient activation and minimizing side reactions.

  • K₃PO₄ (Potassium Phosphate): A strong base often used in aqueous/organic mixtures (e.g., dioxane/H₂O). It is very effective for activating the boronic acid but can exacerbate protodeboronation, especially at high temperatures.[1]

  • Cs₂CO₃ / K₂CO₃ (Carbonates): Moderately strong bases that offer a good compromise. They are generally effective and less harsh than phosphates or hydroxides.[13][14]

  • KF / CsF (Fluorides): Weaker bases that are particularly useful for minimizing protodeboronation. The fluoride anion is thought to form a highly nucleophilic fluoroborate species.[5][6]

• Role of the Solvent: The solvent system must dissolve the reagents, facilitate interaction between the organic and aqueous phases (if present), and stabilize the catalytic intermediates.[15]

  • Dioxane / H₂O or Toluene / H₂O: Classic biphasic systems. Water is essential for dissolving inorganic bases like K₃PO₄ and K₂CO₃ and facilitates the formation of the active boronate species.[1][15]

  • 2-MeTHF or CPME (Ethers): Greener, anhydrous alternatives to THF or dioxane. Excellent choices when trying to suppress protodeboronation by moving to anhydrous conditions.[16]

  • DMF / Acetonitrile (Polar Aprotic): Can be effective but may lead to more side reactions at high temperatures.

Section 3: A Logical Troubleshooting Workflow

When a reaction fails, a structured approach is more effective than random screening. Use the following decision tree to guide your troubleshooting process.

Caption: A decision-tree workflow for troubleshooting failed Suzuki-Miyaura coupling reactions.

Section 4: Field-Proven Experimental Protocol

This general protocol is a robust starting point for the Suzuki-Miyaura coupling of an aryl halide with an electron-rich pyrazole boronic acid, based on conditions reported to be effective for challenging nitrogen-rich heterocycles.[1]

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), the pyrazole boronic acid (1.5 - 2.0 equiv), and finely powdered potassium phosphate (K₃PO₄, 2.0 equiv).

  • Scientist's Note: Using an excess of the boronic acid can help counteract both protodeboronation and potential inhibition by ensuring it outcompetes side reactions and binding events.[1]

• Inert Atmosphere: Seal the vial with a septum cap. Evacuate and backfill the vial with argon or nitrogen three times.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium precatalyst (e.g., XPhos Pd G3, 1-3 mol%).

  • Scientist's Note: Using a precatalyst in a glovebox or under a strong counterflow of inert gas minimizes exposure to oxygen and moisture, ensuring maximum catalyst activity.

• Solvent Addition: Add degassed solvents via syringe. A common and effective system is a 4:1 mixture of 1,4-dioxane and water. The final concentration should be ~0.1 M with respect to the limiting aryl halide.

• Reaction: Place the sealed vial in a preheated oil bath or heating block set to 80-100 °C. Stir the reaction vigorously.

  • Scientist's Note: For substrates highly prone to protodeboronation, an initial attempt at a lower temperature (e.g., 60 °C) is warranted, as modern catalysts can be highly efficient.[1]

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the limiting reagent is consumed (typically 4-24 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to isolate the desired product.

References

• Anderson, K. W., et al. (2011). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. National Institutes of Health.[Link]

• Wikipedia. Protodeboronation. Wikipedia.[Link]

• Al-Masum, M., & El-Sepelgy, O. (2018). Optimum conditions for the Suzuki–Miyaura coupling reaction. ResearchGate.[Link]

• Wang, Y., et al. (2020). Optimization of the reaction conditions for Suzuki-Miyaura coupling of... ResearchGate.[Link]

• Shields, J. D., et al. (2022). Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst. RSC Publishing.[Link]

• Gong, W., et al. (2021). Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. ResearchGate.[Link]

• ChemistryViews. (2022). Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning. ChemistryViews.[Link]

• Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. PMC - NIH.[Link]

• Toussaint, F., et al. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES.[Link]

• Onwubu, S. C., et al. (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki– Miyaura cross-coupling reaction. RSC Publishing.[Link]

• Reddit User Discussion. (2021). Diagnosing issues with a failed Suzuki coupling? Reddit r/Chempros.[Link]

• ResearchGate. Effect of different bases on the Suzuki-Miyaura coupling. ResearchGate.[Link]

• Widenhoefer, R. A., & Stengone, C. N. (1999). Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides. RSC Publishing.[Link]

• Das, P., et al. (2004). Pyrazole-based P,N-ligand for palladium catalyst: Applications in Suzuki coupling and amination reactions. ResearchGate.[Link]

• Val-Moraes, D., et al. (2023). Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI.[Link]

• Pye, D. R. (2018). The Slow‐Release Strategy in Suzuki–Miyaura Coupling. ResearchGate.[Link]

• ResearchGate. “Slow release” Suzuki‐Miyaura coupling strategy. ResearchGate.[Link]

• Carrow, B. P., & Hartwig, J. F. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. National Institutes of Health.[Link]

• Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal.[Link]

• ResearchGate. Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl... ResearchGate.[Link]

• ResearchGate. Effect of solvent on the Suzuki reaction. ResearchGate.[Link]

• Reddit User Discussion. (2024). Struggling with Suzuki Reaction. Reddit r/Chempros.[Link]

Sources

• 1. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. reddit.com [reddit.com]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. arodes.hes-so.ch [arodes.hes-so.ch]
• 16. Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03877C [pubs.rsc.org]

Technical Support Center: Hydrolysis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester

Welcome to the technical support guide for the hydrolysis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester. This document is designed for researchers, medicinal chemists, and process development scientists who utilize pyrazole boronic acids as key intermediates in organic synthesis, particularly for applications like Suzuki-Miyaura cross-coupling reactions.[1][2]

The pinacol ester serves as a robust and convenient protecting group, rendering the boronic acid stable for purification and storage.[3][4] However, the subsequent deprotection (hydrolysis) to reveal the free boronic acid is a critical step that can present unique challenges, from incomplete reactions to product degradation. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions to help you navigate these challenges effectively.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing not just solutions but the scientific reasoning behind them.

Q1: My hydrolysis reaction is stalled. After several hours under standard acidic conditions, LC-MS analysis shows a significant amount of starting material remaining. How can I drive the reaction to completion?

A1: This is a frequent challenge stemming from the inherent stability of the pinacol ester. The boron atom's empty p-orbital is sterically shielded by the four methyl groups of the pinacol moiety, and the pyrazole ring's electronics can further influence reactivity. While direct hydrolysis often requires forcing acidic conditions, several more effective strategies can be employed.[3]

Analysis of the Problem: The stability that makes pinacol esters excellent for storage and purification can make their removal "troublesome and unpredictable".[4] Simple room temperature acid catalysis may not provide sufficient activation energy to overcome this stability.

Recommended Solutions:

• Increase Reaction Temperature: Gently heating the reaction mixture (e.g., 40-60 °C) can often provide the necessary energy to drive the equilibrium toward the product. However, be cautious, as excessive heat can promote side reactions like protodeboronation, especially with electron-rich heterocycles like pyrazoles.[5]

• Employ a Biphasic System with a Boron Scavenger: A highly effective method involves hydrolyzing the ester in a biphasic system (e.g., ether/aqueous HCl) in the presence of a sacrificial boronic acid like phenylboronic acid.[3] The scavenger reacts with the liberated pinacol, irreversibly shifting the equilibrium towards the desired product.

• Switch to a Two-Step Deprotection Protocol: For substrates sensitive to harsh acid, milder, multi-step procedures are superior. The method developed by Santos and coworkers is particularly effective.[4][6]

  • Step 1 (Transesterification): React the pinacol ester with diethanolamine (DEA) in a solvent like ether at room temperature. This rapidly forms a more labile DEA-boronate complex.[4][7]

  • Step 2 (Hydrolysis): The DEA complex is then easily hydrolyzed under mild acidic conditions (e.g., 0.1 M HCl) to yield the free boronic acid.[4] This method offers excellent functional group tolerance and simplifies product isolation.[4][6]

Data Summary: Comparison of Hydrolysis Methods

Method	Key Reagents	Conditions	Pros	Cons
Direct Acid Hydrolysis	HCl, H₂SO₄, or TFA in aq. solvent	RT to Reflux	Simple, one-step process.	Often incomplete; can require harsh conditions leading to degradation.[3][8]
Biphasic w/ Scavenger	aq. HCl / Organic Solvent; Phenylboronic acid	RT to 40 °C	Irreversible; drives reaction to completion.[3]	Requires removal of the scavenger byproduct.
DEA Transesterification	1. Diethanolamine (DEA) 2. Dilute aq. Acid	1. RT 2. RT	Mild, rapid, high-yielding, good functional group tolerance.[4][6]	Two distinct synthetic steps.
Silica-Mediated	Silica Gel, Methanol	RT, 24h	Very mild conditions.	Can be slow; purification from silica is required.[9]

Q2: My reaction appears to work, but I isolate a significant amount of 1-isopentyl-1H-pyrazole instead of the boronic acid. What is causing this and how can I prevent it?

A2: You are observing protodeboronation , a well-known decomposition pathway for boronic acids.[5] This side reaction involves the cleavage of the C-B bond and its replacement with a C-H bond, with water typically acting as the proton source. Heterocyclic boronic acids, particularly those with electron-rich character, are especially susceptible.[5]

Causality and Prevention Workflow:

Caption: Workflow for diagnosing and preventing protodeboronation.

Mitigation Strategies:

• Avoid Overly Harsh Conditions: Switch from refluxing strong acids to milder methods. The two-step DEA protocol is an excellent choice as the final hydrolysis step is very brief and uses dilute acid.[4]

• Minimize Reaction Time: Monitor the reaction closely by TLC or LC-MS and proceed with workup as soon as the starting material is consumed. Do not let the reaction stir unnecessarily in aqueous acid.

• Consider Anhydrous Workup: If possible, perform the workup under anhydrous conditions to limit the primary proton source.[5]

• Use the Ester Directly: The most effective way to avoid protodeboronation is to circumvent the isolation of the free boronic acid altogether. Pinacol esters can often be used directly in Suzuki-Miyaura coupling reactions, as the basic conditions of the coupling facilitate the necessary in situ activation.[3]

Q3: I am struggling with the purification of the final boronic acid. It streaks badly on my TLC plate and I get very poor recovery from a standard silica gel column.

A3: This is a classic problem arising from the unique properties of boronic acids. Their Lewis acidic boron atom can interact strongly with the Lewis basic silanol groups (Si-OH) on the surface of standard silica gel, leading to irreversible adsorption and low recovery.[10] Furthermore, the acidic nature of silica can promote decomposition or the formation of trimeric anhydrides (boroxines).[3][11]

Recommended Solutions:

• Deactivate the Silica Gel: You must passivate the active silanol groups on the silica surface.

  • Boric Acid Impregnation: Preparing a slurry of silica gel with a methanolic solution of boric acid is a highly effective method to suppress over-adsorption and improve recovery.[10]

  • Base Treatment: Alternatively, you can neutralize the silica by preparing the slurry with your eluent containing a small amount of a non-nucleophilic base like triethylamine (1-2%).[11]

• Alternative Purification Techniques:

  • Recrystallization: If your boronic acid is a solid, recrystallization is the preferred method as it avoids interaction with silica gel entirely.

  • Aqueous Extraction: Carefully adjusting the pH of the aqueous phase during workup can sometimes be used to selectively precipitate the boronic acid or extract it from impurities. Boronic acids have a pKa and can be converted to the more water-soluble tetrahedral boronate anion at a pH above their pKa.[11][12]

Protocol: Preparation of Boric Acid-Treated Silica Gel

This protocol is adapted from established methods to improve the chromatographic purification of boronic acid derivatives.[10]

• Prepare Solution: Create a 5% w/v solution of boric acid in methanol. (For 100 g of silica gel, you will need ~500-600 mL).

• Slurry: In a flask, make a slurry of the silica gel in the boric acid/methanol solution.

• Agitate: Gently swirl or stir the slurry for 1 hour at room temperature.

• Filter & Wash: Remove the solvent by filtration through a Büchner funnel. Wash the treated silica with fresh ethanol.

• Dry: Dry the silica gel thoroughly under vacuum to remove all solvent residues before packing the column.

Frequently Asked Questions (FAQs)

What is the mechanism of acid-catalyzed hydrolysis of a boronic acid pinacol ester?

The hydrolysis proceeds via nucleophilic attack of water on the Lewis acidic boron center, facilitated by protonation of one of the ester oxygen atoms. This forms a tetrahedral intermediate which then collapses, eliminating the stable pinacol diol and yielding the free boronic acid.

Caption: Mechanism of acid-catalyzed pinacol ester hydrolysis.

Why use a pinacol ester protecting group at all if it can be difficult to remove?

Free boronic acids can be challenging to handle.[13] They are prone to dehydration to form cyclic trimeric anhydrides (boroxines), which can complicate characterization and stoichiometry.[3] They are also often less stable to air and moisture. Pinacol esters are generally stable, crystalline solids or high-boiling oils that are compatible with many reaction conditions and are easily purified by standard silica gel chromatography, making them ideal synthetic intermediates.[3][4]

Can I use (1-Isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester directly in a Suzuki-Miyaura coupling?

Yes, and this is often the preferred strategy. Most Suzuki coupling conditions utilize a base (e.g., K₂CO₃, K₃PO₄) in the presence of water or another protic solvent.[14] These conditions are typically sufficient to facilitate the in situ hydrolysis or activation of the pinacol ester to the active boronate species required for the transmetalation step with the palladium catalyst. Using the ester directly avoids the dedicated hydrolysis and purification steps, thereby preventing potential yield loss from protodeboronation or handling.

How should I accurately monitor the hydrolysis reaction by HPLC?

Monitoring by reversed-phase HPLC (RP-HPLC) can be deceptive, as the pinacol ester is known to be susceptible to on-column hydrolysis, especially on standard silica-based C18 columns that have residual acidic silanol groups.[15][16][17] This can lead you to believe the reaction is more complete than it actually is.

For accurate analysis:

• Use a column with low silanol activity (e.g., Waters XTerra MS C18).[15][16]

• Use aprotic diluents (e.g., 100% Acetonitrile) to prepare your sample for injection.[16][18]

• Avoid acidic mobile phase modifiers like formic acid if possible, as they can accelerate on-column hydrolysis.[16]

References

• Protecting Groups for Boronic Acids. Chem-Station Int. Ed. (2016). [Link]

• A Method for the Deprotection of Alkylpinacolyl Boronate Esters. National Institutes of Health (NIH). [Link]

• Boronic acid pinacol ester deprotection. Reddit r/chemistry. (2020). [Link]

• Boronic acids protecting groups with standard deprotecting conditions. ResearchGate. [Link]

• Synthesis and Application of Boronic Acid Derivatives. VTechWorks, Virginia Tech. (2010). [Link]

• General procedure for hydrolysis of pinacol boronic esters. The Royal Society of Chemistry. [Link]

• Representative Chromatogram of spiked Pyrazole boronic pinacol ester (1). ResearchGate. [Link]

• Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase hplc. Ingenta Connect. (2014). [Link]

• Masking Boronic Acids for Suzuki Coupling. YouTube. (2011). [Link]

• Stability of Boronic Esters to Hydrolysis: A Comparative Study. ResearchGate. [Link]

• The Role of Pyrazole Boronic Esters in Modern Pharmaceutical Synthesis. Moleqube. [Link]

• Mastering Organic Synthesis: The Utility of Pyrazole Boronic Acid Pinacol Ester. Moleqube. [Link]

• Why can't I achieve good yields for this Suzuki reaction? ResearchGate. (2018). [Link]

• Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids. ResearchGate. (2006). [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PubMed Central. (2019). [Link]

• (PDF) Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. ResearchGate. (2014). [Link]

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• 2. nbinno.com [nbinno.com]
• 3. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 4. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 7. m.youtube.com [m.youtube.com]
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• 13. researchgate.net [researchgate.net]
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• 16. ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SI...: Ingenta Connect [ingentaconnect.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Welcome to the technical support center for the synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and characterization of this important building block. The following question-and-answer format provides in-depth troubleshooting advice and detailed experimental protocols to ensure the successful synthesis of high-purity (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Frequently Asked Questions (FAQs)

Synthesis Troubleshooting

Question 1: I am planning to synthesize (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. What are the most common synthetic routes?

There are two primary and reliable synthetic routes for the preparation of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid:

• Route A: Lithiation of 1-Isopentyl-1H-pyrazole followed by borylation. This method involves the direct C-H activation of the pyrazole ring at the 5-position using a strong organolithium base, followed by quenching the resulting anion with a borate ester.[1][2][3]

• Route B: Palladium-catalyzed Miyaura Borylation of 1-Isopentyl-5-bromo-1H-pyrazole. This is a cross-coupling reaction that utilizes a palladium catalyst to couple the 5-bromopyrazole derivative with a diboron reagent, such as bis(pinacolato)diboron (B₂pin₂).[4][5][6]

The choice of route often depends on the availability of starting materials and the desired scale of the reaction.

Question 2: My lithiation/borylation reaction (Route A) is giving a low yield. What are the potential causes and how can I optimize the reaction?

Low yields in the lithiation/borylation of 1-isopentyl-1H-pyrazole can stem from several factors. Here's a troubleshooting guide:

Potential Cause	Explanation	Suggested Solution
Incomplete Lithiation	Insufficient organolithium reagent or reaction time can lead to unreacted starting material. The isopentyl group is not expected to be lithiated under standard conditions.	Ensure accurate titration of the organolithium reagent (n-BuLi or LDA). Use a slight excess (1.1-1.2 equivalents). Extend the reaction time at low temperature (-78 °C) to ensure complete deprotonation.
Proton Scrambling	The presence of moisture or other proton sources can quench the lithiated intermediate before it reacts with the borate ester.	Use anhydrous solvents (THF, diethyl ether) and reagents. Perform the reaction under an inert atmosphere (argon or nitrogen).
Side Reactions	The lithiated pyrazole can be unstable at higher temperatures, leading to decomposition.	Maintain a low reaction temperature (-78 °C) throughout the addition of the organolithium reagent and the borate ester.
Inefficient Borylation	The electrophilicity of the borate ester can influence the reaction rate.	Triisopropyl borate is a common and effective choice. Ensure slow addition of the borate ester at low temperature to control the exotherm.

dot

Caption: Synthetic pathway for Route A.

Question 3: I am observing significant byproducts in my Miyaura borylation reaction (Route B). How can I improve the selectivity?

The Miyaura borylation is generally a high-yielding and clean reaction, but side products can arise from suboptimal conditions.[6][7]

Potential Impurity	Formation Mechanism	Troubleshooting & Optimization
Protodebromination	The bromo-pyrazole is reduced to 1-isopentyl-1H-pyrazole.	Ensure the reaction is strictly anhydrous. Use a high-purity palladium catalyst and ligand. Optimize the base; potassium acetate is commonly used and is milder than stronger bases that can promote side reactions.[5]
Homocoupling	Two molecules of the bromo-pyrazole couple to form a bipyrazole.	Lower the catalyst loading. Ensure efficient stirring to prevent localized high concentrations of reactants.
Unreacted Starting Material	Incomplete reaction.	Increase the reaction temperature or time. Screen different palladium catalysts and ligands (e.g., Pd(dppf)Cl₂, XPhos).

dot

Caption: Catalytic cycle for Miyaura borylation.

Impurity Identification

Question 4: I have isolated my product, but the NMR spectrum shows unexpected peaks. What are the common impurities and how can I identify them?

Careful analysis of ¹H, ¹³C, and ¹¹B NMR spectra is crucial for identifying impurities.

Impurity	¹H NMR Signature	¹³C NMR Signature	¹¹B NMR Signature
1-Isopentyl-1H-pyrazole (Starting Material - Route A)	Absence of the boronic acid OH protons. Characteristic pyrazole ring protons.[8]	Signals corresponding to the C-H carbons of the pyrazole ring.	No signal.
1-Isopentyl-5-bromo-1H-pyrazole (Starting Material - Route B)	Characteristic pyrazole ring protons with shifts influenced by the bromine atom.	The carbon bearing the bromine will be shifted.	No signal.
Boroxine (Anhydride)	Broadening of the pyrazole and isopentyl protons. The B-OH signal will be absent.	Broad signals.	A signal around 23 ppm, slightly downfield from the boronic acid.[9][10]
Protodebromination Product (1-Isopentyl-1H-pyrazole)	Appearance of a new proton signal in the pyrazole region, replacing the bromine.	Appearance of a C-H signal in the pyrazole region.	No signal.
Homocoupling Product (Bipyrazole)	A more complex set of signals in the pyrazole region of the ¹H NMR spectrum.	A higher number of aromatic carbon signals than expected.	No signal.
Pinacol	A sharp singlet around 1.2 ppm (12H) in the ¹H NMR.	Two signals for the quaternary carbon and the methyl carbons.	No signal.
Boric Acid	Not typically observed in ¹H NMR.	Not observed.	A broad signal around 19 ppm.[11][12]

Question 5: How can ¹¹B NMR spectroscopy help in characterizing my product and identifying impurities?

¹¹B NMR is a powerful tool for analyzing boronic acids and their derivatives.[9][10]

• (1-Isopentyl-1H-pyrazol-5-yl)boronic acid: A broad signal is expected in the range of 27-30 ppm.[13]

• Boroxine (anhydride): A signal around 23 ppm.[9][10]

• Boronate esters (e.g., pinacol ester): A signal around 30-33 ppm.[9]

• Tetrahedral boronate species (from reaction with diols or base): Sharper signals at higher field (5-15 ppm).

Purification and Handling

Question 6: My crude product is difficult to purify by column chromatography. What are the recommended purification methods?

Purification of boronic acids can be challenging due to their polarity and potential for dehydration on silica gel.[14][15][16]

• Recrystallization: This is often the most effective method for obtaining high-purity boronic acids. A variety of solvents can be screened, including water, ethanol, or mixed solvent systems like ethyl acetate/hexanes.[14]

• Acid-Base Extraction: Boronic acids are acidic and can be extracted into an aqueous basic solution (e.g., NaOH). The aqueous layer can then be washed with an organic solvent to remove non-acidic impurities. Acidification of the aqueous layer will precipitate the pure boronic acid, which can then be extracted into an organic solvent.[17][18]

• Derivatization to the Pinacol Ester: If purification of the boronic acid is problematic, it can be converted to its more stable and less polar pinacol ester. The pinacol ester is generally easier to purify by silica gel chromatography. The pure ester can then be hydrolyzed back to the boronic acid if required.

Question 7: My purified (1-Isopentyl-1H-pyrazol-5-yl)boronic acid seems to be degrading upon storage. What are the best practices for handling and storage?

Boronic acids can be susceptible to dehydration to form boroxines, especially upon heating or prolonged storage.

• Storage: Store in a cool, dry place, preferably under an inert atmosphere.

• Handling: Avoid prolonged exposure to high temperatures and moisture. For sensitive applications, it is advisable to use freshly prepared or purified material.

Detailed Experimental Protocols

Protocol A: Synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid via Lithiation/Borylation

• To a solution of 1-isopentyl-1H-pyrazole (1.0 eq) in anhydrous THF (0.5 M) under an argon atmosphere at -78 °C, add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise.

• Stir the reaction mixture at -78 °C for 1 hour.

• Add triisopropyl borate (1.5 eq) dropwise at -78 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of 1 M HCl until the pH is ~2.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes).

Protocol B: Synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid pinacol ester via Miyaura Borylation

• To a flask charged with 1-isopentyl-5-bromo-1H-pyrazole (1.0 eq), bis(pinacolato)diboron (1.2 eq), and potassium acetate (2.0 eq), add dioxane (0.2 M).

• Bubble argon through the solution for 15 minutes to degas.

• Add Pd(dppf)Cl₂ (0.03 eq) and heat the reaction mixture to 80-90 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool to room temperature and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., eluting with a gradient of ethyl acetate in hexanes).

References

• (1-Methyl-1H-pyrazol-5-yl)-boronic acid | 720702-41-0 - ChemicalBook. (2025-07-24).
• Cerium-catalyzed regioselective synthesis represents a novel approach utilizing cerium complexes for the tandem oxidation and intermolecular ring cycliz
• Selection of boron reagents for Suzuki–Miyaura coupling - ResearchG
• Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol - Supporting Inform
• 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0000863).
• [Ce(L-Pro)2]2 (Oxa)
• Pyrazole synthesis - Organic Chemistry Portal.
• Miyaura Borylation Reaction - Organic Chemistry Portal.
• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - NIH.
• Miyaura Boryl
• 11 B NMR Chemical Shifts - SDSU Chemistry.
• The 1H NMR spectrum of pyrazole in a nem
• Miyaura Borylation - ResearchG
• One-Pot Miyaura Borylation/Suzuki Coupling in Drug Synthesis | by Allen Che | Medium. (2023-06-07).
• How to purify boronic acids/boronate esters?
• Purification of boronic acids? : r/chemistry - Reddit. (2017-12-19).
• 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condens
• 11B and 1H–11B HMBC NMR as a Tool for Identification of a Boron-Containing Nucleoside Dimer - NIH. (2022-11-07).
• 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (NP0000858) - NP-MRD.
• Regioselectivity in lithiation of 1-methylpyrazole: Experimental, density functional theory and multinuclear NMR study | Request PDF - ResearchG
• lithium;1-(3-methylbutyl)-4H-pyrazol-4-ide - PubChem.
• Regioselectivity in lithiation of 1-methylpyrazole: experimental, density functional theory and multinuclear NMR study - PubMed. (2006-04-07).
• Synthetic Challenges in Miyaura Borylation of Bromo-Thienopyrimidine · Issue #36 · OpenSourceMalaria/Series3 - GitHub. (2024-03-04).
• Process for purification of boronic acid and its derivatives - Google P
• 5 Combin
• Impurities formed during the Suzuki−Miyaura coupling between 3 and 4.
• 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations | Request PDF - ResearchG
• Pyrazole(288-13-1) 1H NMR spectrum - ChemicalBook.
• Can I remove boronic acid using Work up process?
• NMR Spectroscopy :: 1H NMR Chemical Shifts - Organic Chemistry D
• Improvement in the Palladium-Catalyzed Miyaura Borylation Reaction by Optimization of the Base: Scope and Mechanistic Study - PubMed. (2021-01-01).
• 4-BROMO-1-ISOPENTYL-3 5-DIMETHYL-1H-PYRAZOLE - Crescent Chemical Company.
• How to purify boronic acids/boron

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• 3. Regioselectivity in lithiation of 1-methylpyrazole: experimental, density functional theory and multinuclear NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. medium.com [medium.com]
• 7. Synthetic Challenges in Miyaura Borylation of Bromo-Thienopyrimidine · Issue #36 · OpenSourceMalaria/Series3 · GitHub [github.com]
• 8. Pyrazole(288-13-1) 1H NMR spectrum [chemicalbook.com]
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• 18. researchgate.net [researchgate.net]

Technical Support Center: Suzuki Reactions with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Welcome to the technical support guide for navigating the complexities of Suzuki-Miyaura cross-coupling reactions involving (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. This resource is tailored for researchers, chemists, and drug development professionals who utilize this versatile building block and encounter challenges related to reaction optimization, particularly concerning the impact of water.

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency.[1] However, the success of this reaction is highly dependent on the stability of the organoboron reagent. Heteroaryl boronic acids, such as pyrazole derivatives, are known to be susceptible to undesired side reactions, most notably protodeboronation.[2][3][4] Water, while often beneficial and even necessary for the catalytic cycle, can exacerbate this instability.[5]

This guide provides in-depth, evidence-based answers to common questions, troubleshooting strategies for frequent issues, and detailed protocols to help you achieve robust and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Suzuki reaction with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is resulting in low to no product yield. What are the primary factors to investigate?

Low conversion is a common challenge, often stemming from a few key areas. The primary factors to investigate are the stability of the boronic acid, the activity of the catalyst system, and the appropriateness of the reaction conditions. The workflow below provides a systematic approach to troubleshooting.[6]

Caption: A logical troubleshooting workflow for low conversion rates.

• Catalyst System: For coupling heteroaryl chlorides or bromides, electron-rich and bulky phosphine ligands like SPhos or XPhos often give the best results.[2][7] Using a pre-formed palladium precatalyst (e.g., XPhos Pd G2/G3) can ensure efficient generation of the active Pd(0) species.[2][6]

• Reaction Conditions: Ensure your solvent is rigorously degassed to prevent oxygen from deactivating the catalyst, which can also lead to unwanted homocoupling of the boronic acid.[8][9]

• Boronic Acid Stability: (1-Isopentyl-1H-pyrazol-5-yl)boronic acid can be prone to degradation. Visually inspect the reagent; it should be a clean, free-flowing solid. If you suspect protodeboronation (see Q2), an analysis of the crude reaction mixture by LC-MS or NMR should reveal the presence of 1-isopentyl-1H-pyrazole.

Q2: I am observing significant protodeboronation of my pyrazole boronic acid. What is this side reaction and how can I minimize it?

Protodeboronation is a chemical reaction where the carbon-boron bond of the boronic acid is cleaved and replaced by a carbon-hydrogen bond, effectively destroying your starting material.[3] This protonolysis is a frequent and detrimental side reaction in Suzuki couplings, especially with electron-rich heteroaryl boronic acids.[4]

Caption: The Suzuki catalytic cycle, highlighting the role of water/base in the transmetalation step.

Data Summary: Impact of Solvent System

To illustrate the practical effect of water, consider the following representative data from a model Suzuki coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with 4-bromoanisole.

Solvent System	Base	Temp (°C)	Yield of Product (%)	Protodeboronation Byproduct (%)	Comments
Dioxane (Anhydrous)	K₃PO₄	100	45%	< 5%	Slow reaction, incomplete conversion.
Dioxane / H₂O (10:1)	K₃PO₄	100	92%	~5%	Optimal: Fast conversion, minimal side reaction.
Dioxane / H₂O (4:1)	K₃PO₄	100	85%	15%	Good yield, but increased protodeboronation.
THF / H₂O (4:1)	K₂CO₃	80	78%	20%	Lower yield and significant byproduct formation.
H₂O only	K₃PO₄	100	< 10%	> 80%	Poor solubility and extensive protodeboronation.

Data are illustrative and intended for comparative purposes.

This table clearly demonstrates that a small, controlled amount of water is highly beneficial, while both fully anhydrous and highly aqueous conditions are detrimental to the reaction's success.

Experimental Protocols

Protocol 1: Optimized Aqueous Suzuki-Miyaura Coupling

This protocol is a robust starting point for coupling (1-Isopentyl-1H-pyrazol-5-yl)boronic acid with aryl or heteroaryl halides.

• Reagent Preparation: In an oven-dried vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.2 mmol, 1.2 equiv), and finely powdered K₃PO₄ (2.0 mmol, 2.0 equiv). [6]2. Inerting: Seal the vial with a septum cap. Evacuate and backfill the vial with an inert gas (argon or nitrogen) three times. This is critical to remove oxygen. [6][10]3. Catalyst Addition: Under the inert atmosphere, add the palladium precatalyst (e.g., XPhos Pd G2, 0.02 mmol, 2 mol%). [6]4. Solvent Addition: Add degassed 1,4-dioxane (5 mL) followed by degassed water (0.5 mL) via syringe to create a 10:1 solvent mixture.

• Reaction: Place the vial in a preheated heating block or oil bath and stir vigorously at 100 °C.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (under an inert atmosphere) and analyzing by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Conversion of Boronic Acid to MIDA Boronate for Enhanced Stability

This protocol is useful when dealing with persistent protodeboronation. The resulting MIDA boronate is typically a highly stable, crystalline solid that can be used directly in the Suzuki coupling.

• Dissolution: In a vial with a stir bar, dissolve (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.0 equiv) in a suitable solvent like THF or dichloromethane.

• Addition: Add N-methyliminodiacetic acid (MIDA) (1.0 equiv).

• Dehydration: Heat the mixture to reflux with a Dean-Stark trap or in the presence of molecular sieves to remove water and drive the esterification.

• Isolation: Once the reaction is complete, cool the mixture and isolate the solid MIDA boronate product by filtration or by removing the solvent under reduced pressure. The product can often be used without further purification.

• Usage in Suzuki: The MIDA boronate can be used in place of the boronic acid in Protocol 1. The MIDA group is cleaved in situ under the basic reaction conditions, slowly releasing the active boronic acid.

References

• BenchChem. Technical Support Center: Troubleshooting Pyrazole Boronic Acid Cross-Coupling.

• Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Angewandte Chemie International Edition, 47(27), 5174-5178. [Link]

• Badone, D., Baroni, M., Cardamone, R., Ielmini, A., & Guzzi, U. (1996). Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry, 62(21), 7170-7173. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Li, J., et al. (2012). A highly active catalytic system for Suzuki-Miyaura cross-coupling reactions of aryl and heteroaryl chlorides in water. Organic & Biomolecular Chemistry, 10(47), 9410-9417. [Link]

• Wikipedia. Protodeboronation. [Link]

• Madaksira, V. (2021). What is the prominent role of water in the Suzuki reaction?. Quora. [Link]

• ChemistryViews. (2019). Water Is Key for Solid-State Suzuki-Miyaura Reactions. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Yokozawa, T., et al. (2014). Influence of the boron moiety and water on suzuki-miyaura catalyst-transfer condensation polymerization. Journal of Polymer Science Part A: Polymer Chemistry, 52(18), 2642-2649. [Link]

• BenchChem. (2025). Troubleshooting difficult Suzuki couplings with substituted boronic acids.

• Liu, C., et al. (2020). In-water oxidative Suzuki coupling of arenes and arylboronic acids using H2O2 as a terminal oxidant. Green Chemistry, 22(19), 6447-6453. [Link]

• Chemical & Engineering News. (2011). Masking Boronic Acids for Suzuki Coupling. [Link]

• Yan, N., et al. (2018). Highly Efficient Method for Suzuki Reactions in Aqueous Media. ACS Omega, 3(4), 4343-4351. [Link]

• Yan, N., et al. (2018). Highly Efficient Method for Suzuki Reactions in Aqueous Media. ACS Omega, 3(4), 4343-4351. [Link]

• Miao, T., & Wang, L. (2009). Water-Promoted Suzuki Reaction in Room Temperature Ionic Liquids. Synlett, 2009(11), 1848-1850. [Link]

• Reddit User A_NonZeroChance. (2022). Comment on "How to approach choosing reaction conditions for Suzuki?". r/Chempros. [Link]

• Wallace, D. J., & Chen, C. (2009). Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides. Chemical Communications, (31), 4744-4746. [Link]

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). The S L ow-Release Strategy for the Cross-Coupling of Boronic Esters. Israel Journal of Chemistry, 54(4), 394-409. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

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• 4. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Yoneda Labs [yonedalabs.com]
• 10. quora.com [quora.com]

Technical Support Center: Isopentyl Group Steric Hindrance in Coupling Reactions

Welcome to the technical support center for managing sterically demanding coupling reactions. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges when a bulky isopentyl group is present on a substrate. The isopentyl group, with its significant steric profile, can dramatically affect reaction kinetics and outcomes. This resource provides in-depth troubleshooting guides and FAQs to help you navigate these complexities and optimize your synthetic strategies.

Understanding the Challenge: The Isopentyl Steric Footprint

The isopentyl group ((CH₃)₂CHCH₂CH₂-) presents a significant steric obstacle in cross-coupling reactions. Its branched, bulky nature can shield the reactive center, impeding the approach of the catalyst and the coupling partner. This hindrance primarily affects key steps in the catalytic cycle, such as oxidative addition and reductive elimination, often leading to sluggish reactions, low yields, and the formation of undesired side products.[1][2] Successfully coupling substrates bearing this group requires a carefully tailored approach, focusing on the selection of highly active catalysts, appropriate ligands, and optimized reaction conditions.

General Troubleshooting: First Principles

Before delving into reaction-specific issues, it's essential to ensure the fundamentals are correct. Many "steric hindrance" problems are exacerbated by suboptimal reaction setups.

Q: My reaction with an isopentyl-substituted substrate is giving a low yield. What are the first things I should verify?

A: Always start by confirming the integrity of your foundational parameters.

• Reagent Purity and Integrity: Ensure all starting materials, including the aryl halide and the coupling partner (e.g., boronic acid), are pure. Impurities can poison the catalyst.[3] Liquid reagents, especially amines, can be purified by passing them through a plug of activated alumina.[3]

• Solvent and Atmosphere Quality: Oxygen is detrimental to many palladium catalysts, leading to catalyst decomposition and side reactions like the homocoupling of boronic acids or alkynes.[4][5] Ensure your solvent is thoroughly degassed using techniques like freeze-pump-thaw cycles or by bubbling with an inert gas (Argon or Nitrogen) for at least 30 minutes.[6][7] Maintain a positive pressure of inert gas throughout the reaction.

• Base Quality: Many bases used in coupling reactions (e.g., K₂CO₃, Cs₂CO₃, NaOtBu) are hygroscopic. Absorbed water can hydrolyze reagents or interfere with the catalytic cycle. Use freshly purchased base or store it in a desiccator or drybox.[3][5]

• Accurate Temperature Control: Ensure your reaction is being heated to the target temperature. An inaccurate hot plate can lead to a sluggish or stalled reaction.[4] For some hindered substrates, higher temperatures may be necessary to overcome the activation energy barrier.[8]

Reaction-Specific Troubleshooting Guides

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, but it is sensitive to steric effects.

Q: My Suzuki coupling involving an isopentyl-substituted aryl halide is inefficient. Which catalyst and ligand system should I use?

A: Standard catalysts like Pd(PPh₃)₄ often fail with sterically hindered substrates. The key is to use a catalyst system that promotes the formation of a highly active, monoligated L-Pd(0) species and facilitates the difficult reductive elimination step.[9][10]

• Recommended Ligands: Your primary strategy should be to screen a set of bulky, electron-rich ligands.

  • Dialkylbiarylphosphines (Buchwald Ligands): Ligands like XPhos , SPhos , and RuPhos are the industry standard for challenging couplings.[3][9] Their bulkiness promotes the formation of the active 14-electron Pd(0) species and accelerates the final reductive elimination step.

  • N-Heterocyclic Carbenes (NHCs): NHC ligands such as IPent have emerged as excellent choices for coupling very hindered substrates due to their strong σ-donating properties and steric bulk.[3][9]

  • Specialized Ligands: For extremely demanding couplings, such as forming tetra-ortho-substituted biaryls, highly specialized ligands like AntPhos or BI-DIME may be required.[1][11] These ligands are specifically designed to overcome severe steric clashes.[1]

• Palladium Source: Using well-defined palladium(II) precatalysts , such as the Buchwald G3 or G4 palladacycles, is highly recommended.[3] These air-stable solids reliably generate the active Pd(0) species in a 1:1 ligand-to-palladium ratio, leading to more reproducible results than using sources like Pd(OAc)₂ or Pd₂(dba)₃ with a separate ligand.[3][9]

Q: What are the optimal bases and solvents for a hindered Suzuki coupling?

A: The choice of base and solvent is critical for both solubility and reactivity.

• Bases: A strong, non-nucleophilic base is often required. K₃PO₄ and Cs₂CO₃ are excellent choices.[6] For substrates sensitive to strong bases, you might try KF.

• Solvents: Anhydrous ethereal solvents like 1,4-dioxane or tetrahydrofuran (THF) are commonly used, often in a mixture with water (e.g., 4:1 or 10:1 ratio) to help dissolve the base.[6][12] Toluene is also a viable option.[6]

Q: I'm observing significant protodeboronation (loss of the boronic acid group). How can I prevent this?

A: Protodeboronation is a major side reaction that consumes your nucleophile.[5] To mitigate it:

• Use Boronic Esters: Pinacol or MIDA esters are generally more stable than the corresponding boronic acids and less prone to degradation.[5]

• Strict Anhydrous Conditions: If possible, run the reaction under strictly anhydrous conditions, as water can facilitate the protodeboronation pathway.

• Minimize Reaction Time: Use a highly active catalyst system that allows for shorter reaction times or lower temperatures, reducing the time the boronic acid is exposed to potentially degrading conditions.

Component	Recommendation	Rationale
Pd Source	Buchwald G3/G4 Precatalyst (e.g., XPhos G3)	Air-stable, reliable generation of active L-Pd(0).[3]
Ligand	XPhos, SPhos, IPent	Bulky, electron-rich ligands accelerate key catalytic steps.[3][9]
Base	K₃PO₄, Cs₂CO₃	Strong, non-nucleophilic bases effective for hindered substrates.[6]
Solvent	Dioxane/H₂O (e.g., 4:1), THF/H₂O, Toluene	Good solubility for a range of substrates and reagents.[3][6]
Temperature	80-110 °C	Sufficient thermal energy to overcome steric barriers.[13]

Buchwald-Hartwig Amination

Forming a C-N bond with a sterically demanding amine or aryl halide is a common challenge in medicinal chemistry.[14]

Q: How can I successfully couple a bulky secondary amine or an isopentyl-substituted aryl halide?

A: This transformation is highly dependent on the ligand's ability to facilitate the C-N reductive elimination step, which is often rate-limiting and sensitive to steric hindrance.[15]

• Ligand Selection is Key:

  • For coupling secondary amines , ligands like RuPhos and BrettPhos are specifically designed to accommodate steric bulk on both the amine and the aryl halide.[16]

  • For primary amines , Josiphos-type ligands or other bulky dialkylbiarylphosphines are effective.[3]

  • The development of increasingly bulky and specialized ligands has been crucial for expanding the scope of this reaction to include challenging substrates.[17]

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine. NaOtBu is the most common and effective base.[15] However, for substrates with base-sensitive functional groups, weaker bases like K₂CO₃ or Cs₂CO₃ can be used, though this may necessitate higher temperatures or longer reaction times.[18]

Caption: Logical steps for troubleshooting a hindered Buchwald-Hartwig amination.

Sonogashira Coupling

The coupling of terminal alkynes can be surprisingly sensitive to steric hindrance around the aryl halide.

Q: My Sonogashira reaction between a terminal alkyne and an isopentyl-substituted aryl bromide is sluggish. What can I do?

A: The steric bulk of the isopentyl group can hinder both the initial oxidative addition of the aryl halide to the Pd(0) center and the subsequent transmetalation step with the copper acetylide.[8][19]

• Boost Catalyst Activity:

  • Ligand Choice: Move away from PPh₃. Use bulky, electron-rich phosphines like P(t-Bu)₃ or PCy₃ , or an N-heterocyclic carbene (NHC) ligand.[10][20] These ligands increase the electron density on the palladium center, which accelerates the rate of oxidative addition.[21]

  • Palladium Source: A more active palladium source like Pd₂(dba)₃ or a dedicated precatalyst can be beneficial.[20]

• Consider Copper-Free Conditions: The classic Sonogashira protocol uses a copper(I) co-catalyst. However, at the higher temperatures often required for hindered substrates, copper can promote the undesirable homocoupling of the alkyne (Glaser coupling).[19] Running the reaction under copper-free conditions, often with a slightly higher palladium catalyst loading and a strong amine base, can provide a cleaner reaction profile.[22]

• Solvent and Base Screening: The choice of amine base is critical; it often acts as both the base and a solvent.[22] Screening bases like triethylamine (Et₃N) , diisopropylamine (DIPA) , or piperidine can have a significant impact on the yield. In some cases, using a polar aprotic solvent like DMF or THF in addition to the amine base can improve reaction rates by enhancing the solubility of reactants and intermediates.[23]

Frequently Asked Questions (FAQs)

Q: What is the general catalytic cycle for these reactions, and where does the isopentyl group interfere?

A: Most palladium-catalyzed cross-coupling reactions follow a similar Pd(0)/Pd(II) cycle. The isopentyl group's steric bulk primarily creates a bottleneck at two key stages: Oxidative Addition and Reductive Elimination .

Caption: General Pd-catalyzed cross-coupling cycle highlighting steps impeded by steric bulk.

Q: I see reductive dehalogenation of my aryl halide starting material instead of the coupled product. What causes this?

A: Reductive dehalogenation is a side reaction where the aryl halide is converted to an arene (Ar-X → Ar-H).[5] This often occurs when the reductive elimination step is slow due to steric hindrance. The L-Pd(II)(Ar)(X) intermediate can react with trace water, base, or other hydride sources in the reaction mixture. To minimize this, use a bulkier ligand to accelerate reductive elimination and ensure strictly anhydrous conditions.[5][18]

Q: Should I consider using a nickel catalyst instead of palladium?

A: Yes, nickel is a viable alternative. It is more earth-abundant and less expensive than palladium.[24] Nickel catalysts can be particularly effective for coupling aryl chlorides and have shown promise in sterically demanding reactions.[19] However, they often require higher catalyst loadings (5-10 mol%) compared to modern palladium systems (0.1-2 mol%) and can have different functional group tolerances.[24]

Experimental Protocol: General Procedure for a Trial Coupling Reaction

This protocol provides a robust starting point for optimizing a sterically hindered coupling reaction.

Materials:

• Aryl halide (containing isopentyl group) (1.0 equiv)

• Coupling partner (e.g., boronic acid) (1.2 - 1.5 equiv)

• Palladium precatalyst (e.g., XPhos G3) (1-2 mol%)

• Base (e.g., K₃PO₄) (2.0 - 3.0 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane)

Procedure:

• Setup: To a flame-dried or oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide, the coupling partner, the palladium precatalyst, and the base.

• Inert Atmosphere: Seal the flask with a septum. Evacuate the flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this vacuum/backfill cycle 3-5 times to ensure an inert atmosphere.[7]

• Solvent Addition: Add the degassed solvent via syringe. If a co-solvent like water is used, it should also be degassed.

• Reaction: Place the flask in a preheated oil bath set to the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC, GC-MS, or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine. Dry the organic layer over Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

References

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. (n.d.). National Institutes of Health. [Link]

• An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. (2013). PubMed. [Link]

• Ligand design for cross-couplings: phosphines. (2024). YouTube. [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. (2013). ResearchGate. [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. (2014). The Royal Society of Chemistry. [Link]

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. (n.d.). Organic Chemistry. [Link]

• Sonogashira coupling. (n.d.). Wikipedia. [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? (2017). ResearchGate. [Link]

• Why am I getting low yield for my Suzuki coupling reaction? (2016). Reddit. [Link]

• Sonogashira Coupling. (2020). YouTube. [Link]

• Neopentylphosphines as effective ligands in palladium-catalyzed cross-couplings of aryl bromides and chlorides. (2011). ResearchGate. [Link]

• Sonogashira Coupling. (2021). Chemistry LibreTexts. [Link]

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Why can't I achieve good yields for this Suzuki reaction? (2018). ResearchGate. [Link]

• Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. (n.d.). B P International. [Link]

• Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. (2022). MDPI. [Link]

• Buchwald-Hartwig Amination. (2021). Chemistry LibreTexts. [Link]

• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. (2012). Organic Chemistry Portal. [Link]

• Failed suzuki coupling, any suggenstions? (2022). Reddit. [Link]

• Impact of Cross-Coupling Reactions in Drug Discovery and Development. (2020). National Institutes of Health. [Link]

• STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. (2018). ResearchGate. [Link]

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Technical Support Center: Solutions for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid Solubility

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address solubility challenges encountered when working with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in various reaction media. Our goal is to equip you with the expertise and practical solutions to optimize your experimental outcomes.

Understanding the Challenge: Why is Solubility an Issue?

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid, like many boronic acids, can exhibit limited solubility in common organic solvents. This issue is often compounded by the specific conditions required for cross-coupling reactions, such as the widely used Suzuki-Miyaura coupling. The inherent polarity of the boronic acid group, coupled with the molecular structure of the pyrazole and isopentyl substituents, dictates its solubility profile. Furthermore, boronic acids can form cyclic anhydrides known as boroxines through dehydration, which can have different solubility characteristics and reactivity.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of pyrazole-containing boronic acids?

Pyrazole-containing boronic acids and their pinacol esters are generally more soluble in organic solvents like ethanol, methanol, and acetone than in water.[3] However, their solubility in common Suzuki-Miyaura coupling solvents such as toluene, THF, and dioxane can be limited.[4][5] For instance, 1H-Pyrazole-4-boronic acid pinacol ester is noted as being insoluble in water.[6] Similarly, 1-Methyl-4-pyrazole boronic acid pinacol ester is only slightly soluble in water, chloroform, and methanol.[7] The isopentyl group on your specific compound introduces a nonpolar character that may slightly improve solubility in less polar organic solvents compared to smaller alkyl-substituted pyrazole boronic acids.

Q2: I'm observing incomplete dissolution of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid in my reaction solvent. What are my initial troubleshooting steps?

When facing poor solubility, a systematic approach to solvent selection and optimization is crucial. Here's a logical workflow to follow:

Caption: Initial troubleshooting workflow for solubility issues.

Q3: Can changing the pH of the reaction mixture improve solubility?

Yes, adjusting the pH can significantly impact the solubility of boronic acids. Boronic acids are Lewis acids with pKa values typically around 9.[8] In aqueous solutions with a pH higher than their pKa, they can convert to the more soluble anionic tetrahedral boronate form.[9] While most cross-coupling reactions are run in organic solvents, the presence of an aqueous basic phase is common. The choice of base and the resulting pH of this aqueous layer can influence the partitioning and solubility of the boronic acid. For example, stronger bases like NaOH can increase the concentration of the boronate species, potentially improving solubility and reactivity.

Q4: Are there any specific solvent systems recommended for Suzuki-Miyaura couplings involving poorly soluble boronic acids?

For Suzuki-Miyaura reactions, a variety of solvent systems can be employed. While ethers like dioxane and THF are common, you may find that more polar aprotic solvents or alcohol-based systems are more effective for dissolving your substrate.[4]

Solvent System	Rationale	Considerations
Toluene/Water or Dioxane/Water	Standard biphasic systems for Suzuki-Miyaura coupling.	May not be optimal for highly polar or poorly soluble boronic acids.
THF/Water	A common choice, but THF can form peroxides.[10]	Ensure use of fresh, inhibitor-free THF.
DMF or DMSO (as co-solvent)	Highly polar aprotic solvents that can significantly enhance solubility.	Can be difficult to remove post-reaction and may affect catalyst activity.
Alcohols (e.g., MeOH, EtOH) with Water	Can improve solubility of both the boronic acid and inorganic bases.[11]	Methanol-water mixtures have shown to be effective.[11]
Green Solvents (e.g., MTBE, CPME)	More environmentally friendly alternatives.[12]	May require optimization of reaction conditions.

Q5: My reaction is biphasic. How can I improve the interaction between the organic and aqueous phases?

In biphasic systems, poor transfer of the boronate species from the aqueous phase to the organic phase can limit the reaction rate. The use of a phase-transfer catalyst (PTC) can be highly effective in these situations.

What is a Phase-Transfer Catalyst? A PTC is a substance that facilitates the migration of a reactant from one phase into another phase where the reaction occurs.[13] In the context of Suzuki-Miyaura coupling, PTCs can help transport the boronate anion from the aqueous basic phase to the organic phase containing the palladium catalyst and the organic halide.

Recommended Phase-Transfer Catalysts:

• Tetrabutylammonium bromide (TBAB): A commonly used PTC in Suzuki reactions.[13]

• Aliquat 336: A quaternary ammonium salt that is often more effective and thermally stable than TBAB.[14]

Recent studies have shown that the introduction of PTCs can dramatically improve reactivity in biphasic Suzuki-Miyaura couplings by shifting the dominant transmetalation pathway to a more favorable boronate-based system.[15][16][17]

Troubleshooting Guide: Advanced Solutions

Problem: Persistently low solubility despite trying different solvents and co-solvents.

Solution 1: In-situ formation of a more soluble boronic ester.

If the free boronic acid has poor solubility, converting it to a more soluble derivative in the reaction mixture can be an effective strategy.

Protocol: In-situ formation of a boronate ester with diols

• To your reaction vessel containing (1-Isopentyl-1H-pyrazol-5-yl)boronic acid and the chosen solvent, add a suitable diol. Common diols include pinacol, ethylene glycol, or diethanolamine.

• Stir the mixture at room temperature or with gentle heating. The formation of the boronate ester is often rapid.

• Proceed with the addition of the other reaction components (palladium catalyst, base, and organic halide).

The formation of a boronate ester can increase the compound's lipophilicity, thereby improving its solubility in organic solvents.[1]

Caption: Workflow for in-situ boronate ester formation.

Solution 2: Utilization of specialized solvent systems.

For particularly challenging cases, consider less common but highly effective solvent systems.

• Hindered Ether Solvents: Solvents like 2-methyltetrahydrofuran (2-MeTHF) are considered safer and more sustainable alternatives to THF and can offer excellent performance in Suzuki-Miyaura reactions.[10]

• Carbonate Solvents: Diethyl carbonate (DEC) and dimethyl carbonate (DMC) have been identified as recommended green solvents for Suzuki-Miyaura couplings.[12]

Problem: Low reaction yield despite apparent dissolution.

If the boronic acid appears to dissolve but the reaction yield is low, you may be encountering issues with catalyst inhibition or a non-productive reaction pathway.

Solution: Employ a Phase-Transfer Catalyst (PTC).

As mentioned in the FAQs, a PTC can be crucial even when solubility does not appear to be the primary issue. It can enhance the rate of transmetalation, a key step in the catalytic cycle of the Suzuki-Miyaura reaction.[15][16]

Experimental Protocol: Suzuki-Miyaura Coupling with a Phase-Transfer Catalyst

• To a reaction vessel, add (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, the aryl halide, the palladium catalyst, and the chosen organic solvent (e.g., toluene).

• In a separate vessel, prepare an aqueous solution of the base (e.g., K₂CO₃).

• Add the phase-transfer catalyst (e.g., Aliquat 336, 1-5 mol%) to the organic phase.

• Add the aqueous base to the reaction mixture.

• Heat the reaction to the desired temperature and monitor its progress.

The presence of the PTC can lead to a significant rate enhancement and improved yields.[17]

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Unknown. Phase-Transfer Catalysts Shift the Pathway to Transmetalation in Biphasic Suzuki–Miyaura Cross-Couplings. (2024-09-13).

• Hein, J. et al. Phase transfer catalysts shift the pathway to transmetalation in biphasic Suzuki-Miyaura cross-couplings. Semantic Scholar. [Link]

• Halpern, M. PTC Suzuki. PTC Organics. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Hein, J. et al. Phase transfer catalysts shift the pathway to transmetalation in biphasic Suzuki-Miyaura cross-couplings. ResearchGate. (2024-06-14). [Link]

• Unknown.
• Unknown. Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. (2020-06-06).

• American Chemical Society. Green Solvent Selection for Suzuki–Miyaura Coupling of Amides. ACS Publications. (2020-12-23). [Link]

• Siahaan, T. J. et al.

• Royal Society of Chemistry. Application of hindered ether solvents for palladium catalyzed Suzuki–Miyaura, Sonogashira and cascade Sonogashira cross-coupling reactions. Organic & Biomolecular Chemistry. (2023-03-08). [Link]

• ResearchGate. Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... [Link]

• American Chemical Society. Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents. Journal of Chemical & Engineering Data. (2020-08-13). [Link]

• American Chemical Society. Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. The Journal of Organic Chemistry.
• Google Patents.

• ResearchGate. Variation of pH as a function of boric acid concentration including the... [Link]

• ResearchGate. Effect of pH on boric acid and borate distribution in seawater. [Link]

• Solubility of Things. Pyrazole. [Link]

• National Center for Biotechnology Information. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PubMed Central. [Link]

• Chemistry Stack Exchange. How to avoid side reactions when making boronic esters (Homocoupling, Hydrogen specie)? (2024-06-24). [Link]

• American Chemical Society. Virtues of Volatility: A Facile Transesterification Approach to Boronic Acids. Organic Letters. (2019-04-23). [Link]

• Reddit. HELP: Purifying boronic acids sucks. r/OrganicChemistry. (2025-11-08). [Link]

• Google Patents. US20130184484A1 - Process for preparing boronic acids and esters in the presence of magnesium metal.
• Wiley-VCH. 1 Structure, Properties, and Preparation Of Boronic Acid Derivatives.

• Wikipedia. Boronic acid. [Link]

• ResearchGate. Solubility of investigated compounds in water. Phenylboronic acid... [Link]

• National Center for Biotechnology Information. 1-Methyl-1H-pyrazole-4-boronic acid. PubChem. [Link]

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Technical Support Center: Catalyst Poisoning in Reactions Involving Pyrazole Boronic Acids

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding catalyst poisoning in cross-coupling reactions that utilize pyrazole boronic acids. As specialists in the field, we understand the nuances and challenges that can arise during these sensitive catalytic processes. This resource synthesizes technical expertise with practical, field-proven insights to help you navigate and overcome common experimental hurdles.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. Each problem is followed by a diagnosis of potential causes related to catalyst poisoning and a step-by-step protocol for resolution.

Issue 1: Low to No Product Yield

You've set up your Suzuki-Miyaura or other cross-coupling reaction with a pyrazole boronic acid, but upon analysis, you observe minimal or no formation of the desired product.

Potential Causes & Diagnosis

• Direct Catalyst Poisoning by the Pyrazole Moiety: The nitrogen atoms in the pyrazole ring of your boronic acid or the resulting product can act as ligands, strongly coordinating to the palladium catalyst. This coordination can block the active sites, effectively poisoning the catalyst and halting the catalytic cycle.[1][2][3][4] This is a common issue with nitrogen-rich heterocycles.[2]

• Catalyst Decomposition: The formation of a black precipitate, commonly known as palladium black, is a visual indicator of catalyst decomposition.[4] This can be caused by an inappropriate choice of ligand, solvent, or base, leading to the aggregation of palladium into an inactive state.

• Protodeboronation of the Pyrazole Boronic Acid: Boronic acids can be unstable, particularly under basic aqueous conditions, leading to the cleavage of the C-B bond and replacement with a hydrogen atom.[5] This side reaction consumes your starting material without forming the desired product.

Troubleshooting & Resolution Protocol

• Ligand Selection:

  • Initial Step: If using a standard phosphine ligand like PPh₃, switch to a more sterically hindered and electron-rich ligand. Buchwald-type biarylphosphine ligands (e.g., XPhos, RuPhos, SPhos) are often effective in mitigating catalyst poisoning by N-heterocycles.[6] The steric bulk can disfavor the binding of the pyrazole nitrogen to the metal center.[7]

  • Rationale: Electron-rich ligands increase the electron density on the palladium center, which can facilitate the oxidative addition step and promote the desired catalytic cycle over inhibitory pathways.[7]

• Catalyst Precatalyst Selection:

  • Recommendation: Utilize a robust, air-stable palladium precatalyst (e.g., a palladacycle like the G3 or G4 Buchwald precatalysts).[8][9]

  • Causality: These precatalysts are designed to generate the active Pd(0) species in a controlled manner, which can be crucial when dealing with sensitive substrates like pyrazole boronic acids.[9]

• Base and Solvent Optimization:

  • Action: Screen a variety of bases and solvents. While aqueous bases are common in Suzuki couplings, they can promote protodeboronation.[5]

  • Alternative Bases: Consider milder or non-aqueous bases such as potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or organic bases.[6][10] The choice of base can significantly influence the reaction's outcome.[11][12]

  • Solvent Systems: Anhydrous solvents like dioxane, THF, or toluene are often preferred.[10] If a co-solvent is necessary, minimizing the amount of water can be beneficial.

• Reaction Condition Control:

  • Inert Atmosphere: Ensure the reaction is conducted under a strictly inert atmosphere (Argon or Nitrogen). Oxygen can lead to the oxidative homocoupling of boronic acids and contribute to catalyst decomposition.[8]

  • Temperature: Lowering the reaction temperature may help if thermal decomposition of the catalyst is suspected.[4]

Issue 2: Reaction Stalls or Proceeds to Incomplete Conversion

Your reaction begins, and initial product formation is observed, but the reaction stalls before the limiting reagent is fully consumed.

Potential Causes & Diagnosis

• Product Inhibition: The biaryl product, which contains a pyrazole ring, can be a more effective ligand for the palladium catalyst than the starting materials or the phosphine ligand. As the product concentration increases, it can progressively bind to and inhibit the catalyst, leading to a gradual slowdown and eventual halt of the reaction.[4][13]

• Gradual Catalyst Decomposition: The reaction conditions may be slowly degrading the catalyst over time. This can be due to thermal instability or slow poisoning by impurities in the reagents or solvent.

Troubleshooting & Resolution Protocol

• Increase Catalyst Loading:

  • Action: As a straightforward approach, increase the catalyst loading (e.g., from 1 mol% to 3-5 mol%).

  • Rationale: While not addressing the root cause, a higher initial concentration of active catalyst may be sufficient to drive the reaction to completion before full deactivation occurs.

• Modify Ligand-to-Metal Ratio:

  • Experiment: Vary the ligand-to-palladium ratio. An excess of a strongly coordinating phosphine ligand can sometimes outcompete the product for binding to the palladium center.

• Slow Addition of the Pyrazole Boronic Acid:

  • Technique: If feasible, add the pyrazole boronic acid solution to the reaction mixture slowly over several hours using a syringe pump.

  • Causality: Maintaining a low concentration of the pyrazole-containing species can minimize its inhibitory effect on the catalyst.

Issue 3: Significant Formation of Side Products

You observe the formation of significant byproducts, such as the homocoupling of the pyrazole boronic acid or dehalogenation of your coupling partner.

Potential Causes & Diagnosis

• Homocoupling of Pyrazole Boronic Acid: This side reaction is often promoted by the presence of oxygen and can be catalyzed by Pd(II) species.[8][10] It leads to the formation of a bipyrazole dimer.[14][15][16]

• Dehalogenation: The aryl halide starting material is converted to the corresponding arene. This can occur if a hydride source is present in the reaction mixture, which can react with the palladium intermediate.[10]

Troubleshooting & Resolution Protocol

• Rigorous Degassing:

  • Procedure: Ensure all solvents are thoroughly degassed before use by methods such as sparging with an inert gas, freeze-pump-thaw cycles, or a combination. The reaction setup should also be purged with an inert gas.

  • Rationale: Removing dissolved oxygen is critical to suppress the oxidative homocoupling pathway.[8]

• Choice of Palladium Source:

  • Recommendation: Using a Pd(0) source (e.g., Pd₂(dba)₃) along with a suitable ligand can sometimes be advantageous over Pd(II) precatalysts, as it bypasses the in-situ reduction step where homocoupling can be prevalent.[6]

• Purity of Reagents:

  • Action: Verify the purity of all reagents, including the base and solvent, to eliminate potential sources of hydrides or other contaminants that could lead to dehalogenation.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of catalyst poisoning by pyrazole boronic acids?

A: The primary mechanism of poisoning is the coordination of the lone pair of electrons on a nitrogen atom of the pyrazole ring to the palladium center.[1][3][4] This forms a stable complex that can be part of the main catalytic cycle or an off-cycle, inactive species. This binding can prevent the coordination of the desired reactants or inhibit subsequent steps in the catalytic cycle, such as reductive elimination.[1][7]

Q2: Are N-protected pyrazole boronic acids less likely to cause catalyst poisoning?

A: Yes, protecting the nitrogen atom of the pyrazole ring can be an effective strategy to mitigate catalyst poisoning.[14] By converting the N-H group to an N-alkyl or N-aryl group, the coordinating ability of that nitrogen is significantly reduced. This prevents the formation of inhibitory complexes with the catalyst. However, this adds extra steps of protection and deprotection to the synthetic route.

Q3: How does the choice of base influence catalyst deactivation and side reactions?

A: The base plays multiple crucial roles in Suzuki-Miyaura reactions. It is required for the activation of the boronic acid to form a more nucleophilic borate species, which participates in the transmetalation step. However, strong bases in aqueous media can accelerate the undesirable protodeboronation of the boronic acid.[5] The base can also influence the stability of the palladium catalyst; for instance, some bases can coordinate to the metal center. Therefore, screening different bases is a critical optimization step.

Q4: Can I regenerate a poisoned catalyst?

A: In homogeneous catalysis, regeneration of a poisoned catalyst in situ is generally not practical. Once palladium black has formed, the catalyst is irreversibly deactivated for that reaction.[4] The focus should be on prevention through the strategies outlined in the troubleshooting guide. In some industrial settings with heterogeneous catalysts, regeneration procedures like washing or thermal treatments can be employed to remove poisons.[17][18]

Q5: What analytical techniques can I use to monitor catalyst deactivation?

A: In-situ monitoring can be challenging. However, you can track the reaction progress using techniques like TLC, GC-MS, or LC-MS. A plateau in the conversion curve before completion is indicative of catalyst deactivation.[4] Visual observation of palladium black formation is a clear sign of catalyst decomposition.[4] Advanced techniques like spectroscopy can provide insights into the state of the catalyst's surface.[19]

Section 3: Visualizing Catalyst Deactivation & Troubleshooting

Diagram 1: Catalyst Deactivation Pathways

This diagram illustrates the primary pathways through which a palladium catalyst can become deactivated in the presence of pyrazole boronic acids.

Caption: Key pathways leading to catalyst deactivation.

Diagram 2: Troubleshooting Workflow

This flowchart provides a logical sequence of steps to troubleshoot a failing reaction involving pyrazole boronic acids.

Caption: A step-by-step troubleshooting decision tree.

References

• Developing Ligands for Palladium(II)
• Bypassing the Limitations of Directed C–H Functionaliz
• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS.NIH.
• Role of a base in Suzuki-Miyaura reaction | Request PDF.
• Poisoning and deactivation of palladium c
• Palladium-Catalyzed Oxidative Homocoupling of Pyrazole Boronic Esters to Access Versatile Bipyrazoles.The Royal Society of Chemistry.
• How to Prevent Catalyst Poisoning
• Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C–N Coupling Reactions.
• Catalyst Poisoning Mitig
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investig
• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction.
• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS.
• How Can You Prevent Catalyst Poisoning?Chemistry For Everyone - YouTube.
• (PDF) Palladium catalytic systems with hybrid pyrazole ligands in C-C coupling reactions. Nanoparticles versus molecular complexes.
• Help needed with unreproducible Suzuki coupling.Reddit.
• Unlocking the Mystery of C
• Suzuki reaction.Wikipedia.
• Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium.MDPI.
• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction.
• Suzuki-Miyaura cross-coupling: Practical Guide.Yoneda Labs.
• Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids.
• 1 Structure, Properties, and Preparation Of Boronic Acid Derivatives.
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
• Degradation pathways of a peptide boronic acid deriv
• The Chemistry of Pyrazole Boronic Acids: Applic
• Troubleshooting difficult Suzuki couplings with substituted boronic acids.Benchchem.
• Palladium-catalyzed oxidative homocoupling of pyrazole boronic esters to access versatile bipyrazoles and the flexible metal–organic framework Co(4,4 - RSC Publishing.
• Cross-coupling of pyrazole 377 and boronic acid 10 through Chan–Lam...
• Palladium-catalyzed oxidative homocoupling of pyrazole boronic esters to access versatile bipyrazoles and the flexible metal-organic framework Co(4,4 - PubMed.
• Technical Support Center: Addressing Catalyst Poisoning in Reactions with Pyrazole Ligands.Benchchem.
• Advanced Strategies for Mitigating Catalyst Poisoning in Low and High Temperature Proton Exchange Membrane Fuel Cells: Recent Progress and Perspectives.MDPI.
• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines.
• Synthesis method of pyrazole-4-boronic acid pinacol ester.
• Diagnosing issues with a failed Suzuki coupling?Reddit.
• Catalyst Poison Countermeasures.Nikki-Universal Co., Ltd.
• Technical Support Center: Catalyst Deactivation in Reactions with 2-Bromopyrazine.Benchchem.
• How can I solve my problem with Suzuki coupling?
• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.PMC - NIH.
• Effect of N1-substituted pyrazolic hybrid ligands on palladium c
• Palladium-Catalyzed Oxidative Homocoupling of Pyrazole Boronic Esters to Access Versatile Bipyrazoles and the Flexible Metal–O.The Royal Society of Chemistry.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 9. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Yoneda Labs [yonedalabs.com]
• 11. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 12. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Scilit [scilit.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. Palladium-catalyzed oxidative homocoupling of pyrazole boronic esters to access versatile bipyrazoles and the flexible metal–organic framework Co(4,4′-bipyrazolate) - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 16. Palladium-catalyzed oxidative homocoupling of pyrazole boronic esters to access versatile bipyrazoles and the flexible metal-organic framework Co(4,4'-bipyrazolate) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Unlocking the Mystery of Catalyst Poisoning | Department of Energy [energy.gov]
• 19. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]

Work-up procedure for reactions with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Technical Support Center: (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Welcome to the technical support guide for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. This document is designed for researchers, scientists, and professionals in drug development. It provides in-depth, field-tested insights into the work-up, troubleshooting, and handling of reactions involving this versatile building block. The format is a series of questions and answers to directly address common challenges encountered in the lab.

Frequently Asked Questions (FAQs): General Properties & Handling

Q1: What is (1-Isopentyl-1H-pyrazol-5-yl)boronic acid and what are its primary applications?

(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is an organoboron compound featuring a pyrazole ring substituted with an isopentyl group at the N1 position and a boronic acid [-B(OH)₂] group at the C5 position. The pyrazole ring is a common structural motif in many biologically active molecules and approved drugs.[1][2]

Its primary application is as a coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction .[3][4][5] This reaction is a powerful method for forming carbon-carbon bonds, allowing for the synthesis of complex biaryl and heteroaryl structures which are central to many pharmaceutical compounds.[5][6] The boronic acid acts as the organometallic nucleophile that transfers its organic group (the pyrazole ring) to an organohalide.[7][8]

Q2: My bottle of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid arrived as a gooey solid or oil, not a crystalline powder. Is it degraded?

This is a common observation and usually not a sign of degradation. Boronic acids have a strong tendency to dehydrate and form cyclic anhydrides known as boroxines (a trimer) or other linear oligomers.[9] This process is reversible upon exposure to water. The presence of these oligomeric species often results in a gooey, amorphous, or oily physical appearance.[9] For most applications, including Suzuki-Miyaura coupling, this mixture can be used directly, as the active boronic acid monomer is regenerated under the basic aqueous reaction conditions.

Q3: What are the key stability concerns with this reagent?

There are two primary stability concerns for pyrazole boronic acids:

• Protodeboronation: This is the cleavage of the carbon-boron bond, replacing it with a hydrogen atom. It is a common side reaction, especially at elevated temperatures or under prolonged exposure to aqueous or acidic/basic conditions.[10][11] This results in the formation of 1-isopentyl-1H-pyrazole as a byproduct and a reduction in yield.

• Homocoupling: This is the palladium-catalyzed dimerization of the boronic acid to form a bi-pyrazole byproduct. This side reaction is often promoted by the presence of oxygen or Pd(II) species in the reaction mixture.[12]

Proper handling, such as storing the reagent in a cool, dry place and ensuring reactions are run under an inert atmosphere, is critical to minimize these degradation pathways.[13]

Core Application: Suzuki-Miyaura Coupling Protocol & Work-up

The Suzuki-Miyaura reaction is the cornerstone application for this reagent. Below is a representative protocol, followed by a detailed work-up procedure.

Q4: Can you provide a standard, reliable protocol for a Suzuki-Miyaura reaction using (1-Isopentyl-1H-pyrazol-5-yl)boronic acid?

Certainly. The following is a robust, general procedure for coupling with an aryl bromide.

• Reagent Preparation: In a reaction vessel (e.g., a Schlenk tube or vial) equipped with a magnetic stir bar, combine the aryl bromide (1.0 equiv.), (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.2–1.5 equiv.), and the base (e.g., K₃PO₄ or Na₂CO₃, 2.0–3.0 equiv.).[14]

• Inert Atmosphere: Seal the vessel and thoroughly purge with an inert gas (Argon or Nitrogen) for 10-15 minutes. This step is critical to prevent oxygen from degrading the catalyst and causing homocoupling.[12][15]

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2–5 mol%) and/or a pre-catalyst/ligand system (e.g., XPhos Pd G3, 1-2 mol%).[10][15]

• Solvent Addition: Add the degassed solvent system via syringe. A common choice is a biphasic mixture like 1,4-dioxane and water (e.g., 4:1 ratio).[14] The reaction concentration is typically between 0.1 M and 0.5 M with respect to the limiting reagent.

• Reaction Execution: Place the sealed vessel in a preheated oil bath or heating block and stir vigorously at the desired temperature (typically 80–110 °C).

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the limiting starting material is consumed (typically 4–24 hours).[16][17]

Caption: General workflow for Suzuki-Miyaura coupling.

Q5: What is the correct work-up procedure to isolate my coupled product?

A proper work-up is essential for removing inorganic salts, the palladium catalyst, and excess boronic acid.

• Cooling and Dilution: Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent like ethyl acetate (EtOAc), dichloromethane (DCM), or toluene.

• Filtration (Optional but Recommended): If a significant amount of palladium black (insoluble Pd(0)) has formed, filter the diluted mixture through a pad of Celite®. This prevents emulsions in the next step.

• Aqueous Wash: Transfer the filtrate to a separatory funnel. Wash sequentially with:

  • Water (2x): To remove the inorganic base (e.g., K₃PO₄) and other water-soluble species.

  • Brine (1x): To break any emulsions and remove residual water from the organic layer.

• Drying and Concentration: Dry the isolated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and concentrate the solvent under reduced pressure (rotary evaporation) to yield the crude product.

• Purification: The crude material is typically purified by flash column chromatography on silica gel to isolate the final product.

Troubleshooting Guide

Q6: My reaction failed or gave a very low yield. What went wrong?

This is the most common issue. A systematic check of key parameters is the best approach.[15]

Potential Cause	Recommended Action & Explanation
Inactive Catalyst	The Pd(0) species is the active catalyst. If using a Pd(II) precatalyst (like Pd(OAc)₂), ensure your conditions facilitate its reduction.[15] Consider using a modern, air-stable Pd(II) precatalyst (e.g., a palladacycle like XPhos Pd G3) which is designed for reliable activation.[10] Ensure ligands are not oxidized.
Oxygen Contamination	Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) and promote homocoupling of the boronic acid.[12] Solution: Ensure your solvents are thoroughly degassed (e.g., by sparging with argon for 20-30 minutes or via freeze-pump-thaw cycles) and that the reaction is maintained under a positive pressure of inert gas.
Incorrect Base or Solvent	The base is crucial for activating the boronic acid to form the more nucleophilic 'ate' complex required for transmetalation.[3][8] Weaker bases may be insufficient. K₃PO₄ is often a robust choice for heteroaryl boronic acids.[10] The solvent must solubilize the reagents and facilitate the interaction between the aqueous and organic phases.
Catalyst Inhibition	The nitrogen atoms in the pyrazole ring can potentially coordinate to the palladium center, which may inhibit catalytic activity.[10] Using ligands with high steric bulk (e.g., XPhos, SPhos) can often mitigate this by preventing the pyrazole from strongly binding to the metal center.

Q7: I'm observing a significant amount of a byproduct corresponding to the dimer of my pyrazole boronic acid. What is this and how can I prevent it?

This byproduct is the result of homocoupling . As mentioned, this side reaction is primarily caused by the presence of oxygen in the reaction mixture.[12] The mechanism often involves a Pd(II) species which couples two molecules of the boronic acid and is reduced to Pd(0).

Prevention Strategies:

• Rigorous Degassing: This is the most effective solution. Ensure your inert gas technique is flawless.

• Use a Pd(0) Source: Starting with a Pd(0) catalyst like Pd(PPh₃)₄ can sometimes reduce homocoupling compared to Pd(II) sources, though all palladium-catalyzed reactions require an inert atmosphere.

• Use Fresh Reagents: Use high-quality, fresh boronic acid and ensure your palladium catalyst has not decomposed during storage.

Q8: My crude reaction mixture shows a peak for 1-isopentyl-1H-pyrazole. What happened?

This indicates that protodeboronation has occurred.[11] The C-B bond has been cleaved and replaced by a C-H bond.

Causes and Solutions:

• High Temperature/Long Reaction Time: Protodeboronation is often accelerated by heat. Try running the reaction at a lower temperature (e.g., 80 °C instead of 110 °C) or for a shorter duration.[10]

• Excess Water or Base: While necessary, excessive amounts can promote hydrolysis of the C-B bond. Use the recommended stoichiometry (1.2-1.5 equivalents of boronic acid) to ensure that even with some degradation, enough remains to drive the reaction to completion.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Safety & Handling

Q9: What are the necessary safety precautions for handling (1-Isopentyl-1H-pyrazol-5-yl)boronic acid?

As with all chemical reagents, proper safety protocols must be followed.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile rubber).[18]

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling dust or fumes.[13] Avoid creating dust.

• Storage: Store in a tightly sealed container in a cool, dry place. Organoboron compounds are sensitive to moisture and should be protected from the atmosphere.[13]

• First Aid:

  • Skin Contact: Wash the affected area thoroughly with soap and water.[18]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes and seek medical attention.[18]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[13]

References

• Vapourtec. (2023, August 9). Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling.
• Wikipedia. Boronic acid.
• Advion. SUZUKI REACTION MONITORING.
• Hein, J. (2025, May 1). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring.
• Semantic Scholar. Real-Time Mass Spectrometric Investigations into the Mechanism of the Suzuki–Miyaura Reaction.
• ESPI Metals.
• National Institutes of Health (NIH).
• National Institutes of Health (NIH).
• ACS Publications. (2025, February 18). Exploring the Dynamics of Suzuki–Miyaura Cross-Coupling Reactions via Single-Molecule Fluorescence Microscopy.
• Reddit. (2023, February 11). Boronic acids being gooey.
• Horticentre.
• Sigma-Aldrich. (2025, October 7).
• Organic Chemistry Portal. Boronic acid synthesis by hydrolysis.
• ResearchGate. (2025, August 9).
• Wikipedia. Organoboron chemistry.
• National Institutes of Health (NIH). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II)
• Research Core Facilities.
• Organic Chemistry Portal. Suzuki Coupling.
• ResearchGate. Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl boronic acids.
• Dakenchem. (2026, January 8). The Role of Pyrazole Boronic Esters in Modern Medicinal Chemistry.
• National Institutes of Health (NIH).
• Wikipedia. Suzuki reaction.
• National Institutes of Health (NIH). (2021, November 11). Structural Requirements of 1-(2-Pyridinyl)
• Benchchem. Troubleshooting difficult Suzuki couplings with substituted boronic acids.
• Rose-Hulman Institute of Technology. Suzuki Cross-coupling Reaction procedure.
• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?
• NINGBO INNO PHARMCHEM CO.,LTD.
• National Institutes of Health (NIH). Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors.
• Amanote Research. Reactions of Some Boron Heterocycles With Pyrazole.
• MySkinRecipes. (1H-Pyrazol-5-yl)boronic acid.
• NINGBO INNO PHARMCHEM CO.,LTD.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• National Institutes of Health (NIH). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction.
• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.
• National Institutes of Health (NIH). (2018, April 12). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions.
• Journal of the American Chemical Society.
• Sigma-Aldrich. 1-Methyl-1H-pyrazole-5-boronic acid pinacol ester 97.

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• 6. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Boronic acid - Wikipedia [en.wikipedia.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. reddit.com [reddit.com]
• 10. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Recrystallization of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with and purifying (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. Here, we address common challenges encountered during the recrystallization of this and similar heterocyclic boronic acids, providing in-depth, experience-driven solutions.

Frequently Asked Questions (FAQs)

Q1: My (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is an oil or a waxy solid and fails to crystallize. What should I do?

This is a frequent challenge with boronic acids that possess aliphatic side chains, which can disrupt crystal lattice formation.[1] If direct recrystallization fails, consider the following strategies:

• Trituration: This is often the first and simplest alternative.[1] Trituration involves stirring the crude material as a thick slurry in a solvent where the desired compound is sparingly soluble, but the impurities are soluble. For a molecule like (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, a non-polar solvent like hexane or a mixture of hexane and ethyl acetate is a good starting point. The goal is to wash away soluble impurities, which may be inhibiting crystallization, potentially leaving you with a more crystalline solid.

• Solvent System Screening: A systematic approach to solvent selection is crucial. Most boronic acids can be recrystallized, but the choice of solvent is critical.[2] For small-scale experiments, you can screen a variety of solvents and solvent mixtures. A good practice is to dissolve a small amount of your compound in a good solvent (e.g., ethyl acetate, acetone) and then add an anti-solvent (e.g., hexane, heptane) dropwise until turbidity persists.[1] Allowing this to stand may induce crystallization.

• Derivative Formation: When direct crystallization or trituration is unsuccessful, converting the boronic acid into a more crystalline derivative is a highly effective strategy.[3][4]

  • Diethanolamine (DEA) Adducts: Reacting the crude boronic acid with diethanolamine in a non-polar solvent like diethyl ether often results in the precipitation of a stable, crystalline DEA adduct.[5][6] This adduct can be easily filtered and washed. The pure boronic acid can then be regenerated by treating the adduct with an acid and extracting it into an organic solvent.[6]

  • Pinacol Esters: While your starting material is a boronic acid, if you are struggling with its purification, you might consider converting it to its pinacol ester. These esters are generally more stable and amenable to purification by chromatography or recrystallization.[7][8] The boronic acid can be regenerated by hydrolysis.

Q2: What are the best solvent systems for the recrystallization of pyrazole boronic acids?

The ideal recrystallization solvent will dissolve the boronic acid when hot but have low solubility when cold. For heterocyclic boronic acids, a range of solvent systems can be effective. The choice often depends on the polarity of the specific molecule and its impurities.

Solvent System	Rationale & Application
Water or Aqueous Ethanol	Often yields the free boronic acid.[2] Water can be a surprisingly effective solvent for polar boronic acids upon heating.[9]
Ethyl Acetate / Hexane	A versatile combination for compounds of intermediate polarity. Dissolve in a minimal amount of hot ethyl acetate and add hexane as an anti-solvent until the solution becomes cloudy, then allow to cool slowly.
Toluene or Benzene	Non-polar aromatic solvents can be effective, but be aware that recrystallization from non-polar solvents may favor the formation of boroxines (anhydrides).[2]
Dichloroethane	A moderately polar solvent that has been reported to be effective for some boronic acids.[1]

It is highly recommended to perform small-scale solvent screening to identify the optimal system for your specific batch of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, as impurity profiles can vary.

Q3: I'm observing decomposition of my boronic acid during recrystallization, especially when heating. How can I prevent this?

Boronic acids, particularly some heterocyclic derivatives, can be susceptible to decomposition via protodeboronation, oxidation, or polymerization, especially at elevated temperatures.[5][6][10]

• Minimize Heating Time: Dissolve the compound in the minimum amount of boiling solvent as quickly as possible. Prolonged heating should be avoided.

• Use an Inert Atmosphere: If the compound is particularly sensitive to oxidation, performing the recrystallization under an inert atmosphere of nitrogen or argon can be beneficial.

• Consider Temperature: If decomposition is observed at the boiling point of a high-boiling solvent, switch to a lower-boiling solvent system, even if it means sacrificing some yield.

• Alternative Purification: If thermal degradation is significant, non-heating purification methods like chromatography on treated silica or derivatization should be considered.

Q4: My recrystallized material is still impure. What are the likely impurities and how can I remove them?

Common impurities in boronic acid syntheses include starting materials, homocoupled byproducts, and boroxines (anhydrides of the boronic acid).

• Protodeboronation Products: This results in the formation of 1-isopentyl-1H-pyrazole. This impurity is less polar than the boronic acid and may be removed by careful recrystallization or trituration.

• Boroxines: These are cyclic anhydrides formed by the dehydration of three boronic acid molecules. Their presence can complicate NMR spectra. Recrystallization from aqueous solvents can often hydrolyze the boroxine back to the desired boronic acid.[2]

• Acid/Base Extraction: An aqueous workup can be a powerful purification step. Boronic acids are weakly acidic and can be extracted into a basic aqueous solution (e.g., 1M NaOH).[11][12] The aqueous layer can then be washed with an organic solvent (like ether or ethyl acetate) to remove non-acidic impurities. Re-acidification of the aqueous layer (e.g., with 1M HCl) will precipitate the pure boronic acid, which can then be extracted into an organic solvent.[11][12]

Troubleshooting Guide: Step-by-Step Protocols

Protocol 1: General Recrystallization Workflow

This protocol outlines a systematic approach to finding a suitable recrystallization solvent and executing the purification.

Caption: A workflow for systematic recrystallization.

Protocol 2: Purification via Diethanolamine (DEA) Adduct Formation

This method is particularly useful for boronic acids that are difficult to crystallize directly.[5][6]

Sources

• 1. researchgate.net [researchgate.net]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. reddit.com [reddit.com]
• 4. reddit.com [reddit.com]
• 5. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. nbinno.com [nbinno.com]
• 8. nbinno.com [nbinno.com]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Purity Analysis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid: An HPLC-Centric Comparative Study

For distribution to: Researchers, scientists, and drug development professionals.

In the landscape of modern synthetic chemistry and drug development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of reproducible research and the safety of final active pharmaceutical ingredients (APIs). (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, a key building block in the synthesis of various bioactive molecules through reactions like the Suzuki-Miyaura coupling, is no exception.[1] This guide provides an in-depth, experience-driven comparison of analytical techniques for determining the purity of this compound, with a primary focus on High-Performance Liquid Chromatography (HPLC). We will explore the nuances of method development, address the inherent challenges of analyzing boronic acids, and present alternative methodologies to ensure a comprehensive purity assessment.

The Analytical Challenge: The Dual Nature of Boronic Acids

Boronic acids are prized for their reactivity, which also presents a significant analytical hurdle. The primary challenge in the Reversed-Phase HPLC (RP-HPLC) analysis of boronic acids and their corresponding esters (like pinacol esters) is their susceptibility to hydrolysis.[2][3][4][5] This on-column degradation can lead to inaccurate purity assessments, with the appearance of the corresponding boronic acid as an impurity when it might not be present in the original sample.[3][4][5] Furthermore, boronic acids themselves can be quite polar, leading to poor retention on traditional C18 columns.

Our objective is to develop a self-validating HPLC protocol that minimizes these analytical artifacts, providing a true representation of the sample's purity.

Section 1: Primary Method of Choice: Reversed-Phase HPLC

RP-HPLC is the workhorse of pharmaceutical analysis for its versatility, robustness, and quantitative power. For (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, a carefully optimized RP-HPLC method can provide excellent separation of the main component from process-related impurities and degradation products.

Expert Rationale for Method Development:

The key to a successful HPLC analysis of boronic acids lies in controlling the chemical environment to which the analyte is exposed, from sample preparation to detection. Our experimental design will focus on mitigating on-column hydrolysis and achieving adequate retention.

Visualizing the HPLC Workflow

Caption: A streamlined workflow for the HPLC analysis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Detailed Experimental Protocol: HPLC Purity Determination

1. Instrumentation and Columns:

• HPLC System: An Agilent 1260 Infinity II or equivalent system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

• Column Selection: The choice of stationary phase is critical. A column with low residual silanol activity is paramount to minimize on-column hydrolysis.[3][4][5][6] An excellent choice is a Waters XTerra MS C18 column (4.6 x 150 mm, 3.5 µm) or an equivalent end-capped column.

2. Reagents and Sample Preparation:

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water (HPLC Grade)

• Mobile Phase B: Acetonitrile (HPLC Grade)

• Sample Diluent: Acetonitrile. The use of an aprotic solvent like acetonitrile for sample preparation is crucial to prevent hydrolysis before injection.[6][7]

• Sample Preparation: Accurately weigh approximately 10 mg of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid and dissolve it in 10 mL of acetonitrile to achieve a concentration of 1 mg/mL.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 5 µL

• Detection Wavelength: 220 nm (or a wavelength determined by UV scan of the analyte)

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	20
  15.0	80
  15.1	20

  | 20.0 | 20 |

4. Data Analysis:

• Purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks.

Hypothetical Data and Interpretation

Peak No.	Retention Time (min)	Peak Area (mAU*s)	Area %	Identification
1	3.5	15.2	0.3	Potential Polar Impurity
2	8.9	4985.6	99.5	(1-Isopentyl-1H-pyrazol-5-yl)boronic acid
3	11.2	9.8	0.2	Potential Non-polar Impurity

In this hypothetical chromatogram, the purity of the analyte is determined to be 99.5%. The low levels of other detected peaks suggest a high-purity sample. The absence of a significant early-eluting peak corresponding to the hydrolyzed boronic acid would validate the method's ability to prevent on-column degradation.

Section 2: Comparative Analysis with Alternative Techniques

While HPLC is a powerful tool, a comprehensive purity assessment often benefits from orthogonal methods that rely on different separation principles or detection mechanisms.

Alternative Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is suitable for volatile and thermally stable compounds. For non-volatile compounds like boronic acids, derivatization is often necessary to increase volatility.

Advantages:

• High Sensitivity and Specificity: Mass spectrometry provides structural information, aiding in impurity identification.

• Excellent for Volatile Impurities: Can detect residual solvents and other volatile process impurities that may not be well-resolved by HPLC.

Disadvantages:

• Not Ideal for Non-Volatile Analytes: (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is not sufficiently volatile for direct GC analysis.

• Derivatization Required: The need for derivatization adds complexity, time, and potential for side reactions, introducing analytical variability.

Expert Opinion: For routine purity analysis of this specific boronic acid, GC-MS is less practical than HPLC due to the need for derivatization. However, it can be a valuable tool for identifying specific, volatile impurities if required. A recent study has shown that GC-MS can be used to analyze boronic compounds like bis(pinacolato)diboron (BPD) and tetrahydroxydiboron (BBA) in APIs, highlighting its potential for specific applications.[8]

Alternative Method 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: ¹H and ¹³C NMR spectroscopy provide detailed structural information and can be used for quantitative analysis (qNMR) with an internal standard.

Advantages:

• Structural Confirmation: Provides unequivocal structural identification of the main component and any significant impurities.

• Quantitative Capability: qNMR can provide a highly accurate purity assessment without the need for a reference standard of the impurities.

• Non-destructive: The sample can be recovered after analysis.

Disadvantages:

• Lower Sensitivity: Compared to HPLC and GC-MS, NMR is less sensitive for detecting trace-level impurities.

• Complex Spectra: Impurity signals can overlap with the main component's signals, complicating interpretation and quantification.

• Requires Specialized Expertise: Interpretation of NMR spectra requires a higher level of expertise.

Expert Opinion: NMR is an indispensable tool for the structural elucidation and confirmation of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. For purity assessment, it is best used as a complementary technique to HPLC. It can confirm the identity of the main peak seen in HPLC and provide a quantitative purity value that can be used to validate the HPLC area percentage results.

Comparative Summary

Feature	HPLC	GC-MS	NMR
Principle	Chromatographic Separation	Chromatographic Separation (Gas Phase)	Nuclear Magnetic Resonance
Primary Use	Quantitative Purity & Impurity Profiling	Volatile Impurity Analysis & Identification	Structural Elucidation & Quantitative Purity
Sensitivity	High	Very High	Moderate to Low
Sample Throughput	High	Moderate	Low
Key Advantage	Robust, versatile, and quantitative for a wide range of compounds.	Excellent for volatile impurities and structural confirmation via MS.	Provides detailed structural information and absolute quantification.
Key Limitation	Potential for on-column degradation of sensitive analytes.	Not suitable for non-volatile compounds without derivatization.	Lower sensitivity and potential for signal overlap.

Decision-Making Framework for Method Selection

Caption: A decision-making flowchart for selecting the appropriate analytical method.

Conclusion

For the routine purity analysis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, a well-developed RP-HPLC method stands out as the most practical, robust, and reliable technique. By carefully selecting a column with low silanol activity and employing an aprotic sample diluent, the primary analytical challenge of on-column hydrolysis can be effectively mitigated. This provides a self-validating system for accurate purity determination.

However, a comprehensive characterization, particularly during process development or for regulatory submissions, should employ a multi-faceted approach. NMR spectroscopy serves as an essential orthogonal method for structural confirmation and absolute quantification, while GC-MS can be invaluable for the targeted analysis of volatile impurities. By understanding the strengths and limitations of each technique, researchers and drug development professionals can confidently assess the purity of this critical building block, ensuring the integrity and quality of their scientific endeavors.

References

• Chromatographic Conditions for the Analysis of Boronic Pinacol Esters. ResearchGate. [Link]

• What are the analytical methods for determining the purity of Boric acid - 10B? Blog. [Link]

• Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. ResearchGate. [Link]

• ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC. Taylor & Francis Online. [Link]

• Strategies for the analysis of highly reactive pinacolboronate esters. PubMed. [Link]

• ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC. Taylor & Francis Online. [Link]

• An alternative method for the purity determination of boron by flame atomic absorption spectrometer (FAAS) using acid dissolution. TSI Journals. [Link]

• Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. Wageningen University & Research. [Link]

• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Waters Corporation. [Link]

• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Waters Corporation. [Link]

• Selective On-Line Detection of Boronic Acids and Derivatives in High-Performance Liquid Chromatography Eluates by Post-Column Reaction With Alizarin. PubMed. [Link]

• ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC. Semantic Scholar. [Link]

• Analysis of Boronic Compounds as Potential Mutagenic Impurities in Drug Substances By GC–MS. LCGC International. [Link]

• Boronate Affinity - High Performance Liquid Chromatography (HPLC). Trinity Biotech. [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. ACS Publications. [Link]

• Selective on-line detection of boronic acids and derivatives in high-performance liquid chromatography eluates by post-column reaction with alizarin. Wageningen University & Research. [Link]

• Representative Chromatogram of spiked Pyrazole boronic pinacol ester (1). ResearchGate. [Link]

• 1H-Pyrazole-4-boronic acid. Chem-Impex. [Link]

• 1-Methyl-1H-pyrazole-4-boronic acid. PubChem. [Link]

• Synthesis method of pyrazole-4-boronic acid pinacol ester.

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A Comparative Guide to the Reactivity of 1-Isopentyl vs. 1-Methyl Pyrazole Boronic Acids in Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, pyrazole-containing compounds are of paramount importance, forming the structural core of numerous therapeutic agents.[1][2] The ability to efficiently construct complex molecules around this privileged scaffold is crucial for the discovery of new drug candidates. The Suzuki-Miyaura cross-coupling reaction, a cornerstone of carbon-carbon bond formation, heavily relies on the reactivity of boronic acid reagents.[1][3] This guide provides an in-depth comparison of the reactivity of two key building blocks: 1-isopentyl-4-pyrazoleboronic acid and 1-methyl-4-pyrazoleboronic acid, offering insights into how the choice of the N-alkyl substituent can significantly impact synthetic outcomes.

The Critical Role of N-Alkyl Substituents: A Structural and Electronic Overview

The reactivity of a pyrazole boronic acid in a Suzuki-Miyaura coupling is not solely dictated by the boronic acid moiety itself. The substituent at the N1 position of the pyrazole ring exerts a profound influence through a combination of steric and electronic effects.

1-Methyl Pyrazole Boronic Acid: The methyl group is a small, electron-donating substituent. Its minimal steric bulk allows for relatively unhindered access to the boronic acid functional group, which is a crucial factor during the transmetalation step of the catalytic cycle. Electronically, the methyl group's inductive effect slightly increases the electron density of the pyrazole ring.

1-Isopentyl Pyrazole Boronic Acid: In contrast, the isopentyl group is significantly larger and more sterically demanding. This increased bulk can pose a challenge for the palladium catalyst to coordinate with the boronic acid, potentially slowing down the reaction rate. The isopentyl group is also electron-donating, but its effect on the electronic properties of the pyrazole ring is comparable to that of a methyl group.

Therefore, the primary differentiator between these two reagents lies in their steric profiles. This steric hindrance can be a determining factor in the efficiency and yield of a coupling reaction, particularly when working with sterically congested coupling partners.

Comparative Reactivity in a Model Suzuki-Miyaura Coupling Reaction

To empirically assess the reactivity of these two pyrazole boronic acids, a standardized Suzuki-Miyaura coupling reaction can be employed. The following protocol outlines a representative experiment designed to highlight the differences in their performance.

Experimental Protocol:

A general procedure for comparing the reactivity of 1-isopentyl-4-pyrazoleboronic acid and 1-methyl-4-pyrazoleboronic acid in a Suzuki-Miyaura cross-coupling reaction is detailed below.[4][5]

Materials:

• Aryl Halide (e.g., 4-bromoanisole)

• 1-Isopentyl-4-pyrazoleboronic acid

• 1-Methyl-4-pyrazoleboronic acid

• Palladium Catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., Toluene/Water mixture)

• Inert Atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the aryl halide (1.0 mmol), the respective pyrazole boronic acid (1.2 mmol), the palladium catalyst (0.02 mmol), and the base (2.0 mmol).

• Add the degassed solvent system (e.g., 4 mL of toluene and 1 mL of water).

• Stir the reaction mixture at a controlled temperature (e.g., 90 °C).

• Monitor the reaction progress at regular intervals (e.g., every hour) using an appropriate analytical technique such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, or after a set time, cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and filter through a pad of celite.

• The filtrate is then concentrated under reduced pressure, and the crude product is purified by flash column chromatography.

• The yield of the desired coupled product is determined and compared between the two reactions.

Expected Outcomes and Data Interpretation:

The results of this comparative experiment are expected to demonstrate a tangible difference in the reaction kinetics and overall yield.

Boronic Acid Reagent	Reaction Time (hours) for >95% Conversion	Isolated Yield (%)
1-Methyl Pyrazole Boronic Acid	4	92%
1-Isopentyl Pyrazole Boronic Acid	8	75%

Note: The above data is hypothetical and serves to illustrate the expected trend. Actual results may vary depending on the specific reaction conditions and substrates.

The anticipated results suggest that the less sterically hindered 1-methyl pyrazole boronic acid will exhibit a faster reaction rate and a higher isolated yield. The bulky isopentyl group on the 1-isopentyl pyrazole boronic acid likely impedes the approach of the palladium complex, slowing the crucial transmetalation step and potentially leading to lower overall efficiency.

Mechanistic Insights: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this mechanism is key to appreciating the impact of substrate structure on reactivity.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The transmetalation step, where the organic group from the boronic acid is transferred to the palladium center, is often the rate-determining step. It is at this stage that the steric bulk of the N-substituent on the pyrazole ring can have the most significant impact. A larger substituent, like the isopentyl group, can hinder the necessary orbital overlap between the boron and palladium atoms, thereby increasing the activation energy for this step and slowing the overall reaction rate.

Practical Considerations and Reagent Selection

The choice between 1-isopentyl and 1-methyl pyrazole boronic acid should be guided by the specific requirements of the synthetic target.

Choose 1-Methyl Pyrazole Boronic Acid when:

• High reactivity and rapid reaction times are desired.

• The coupling partner is sterically unencumbered.

• Maximizing yield is a primary objective.

Consider 1-Isopentyl Pyrazole Boronic Acid when:

• Modulating the lipophilicity of the final product is a goal. The larger alkyl group can increase the molecule's non-polar character.

• Specific steric interactions are desired in the final molecule for biological activity.

• A slower, more controlled reaction is acceptable or even preferred.

It is also worth noting that boronic acids can be stabilized as their pinacol esters, which are often more stable, easier to handle, and can be stored for longer periods.[1][5] Both 1-methyl- and 1-isopentyl-pyrazole boronic acids are commercially available in their pinacol ester forms.[6][7][8]

Conclusion

In the comparative analysis of 1-isopentyl versus 1-methyl pyrazole boronic acid, the N-alkyl substituent emerges as a critical determinant of reactivity in Suzuki-Miyaura coupling reactions. The smaller methyl group generally affords higher reactivity and yields due to reduced steric hindrance at the transmetalation step. However, the larger isopentyl group offers a handle for modulating the physicochemical properties of the target molecule. A thorough understanding of these steric and electronic effects empowers the medicinal chemist to make informed decisions in the selection of building blocks, ultimately accelerating the drug discovery process.

References

• A Comparative Guide to the Reactivity of Heteroaryl Boronic Acids in Suzuki-Miyaura Cross-Coupling Reactions - Benchchem.
• A Researcher's Guide to Boronic Acids vs. Boronate Esters: A Reactivity and Stability Comparison - Benchchem.
• Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and -Pyrazoles. Synfacts. 2017;13(09):0969.
• 1-Methyl-4-pyrazole boronic acid pinacol ester | 761446-44-0. ChemicalBook.
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. National Institutes of Health.
• Synthetic method of 1-methyl-1H-pyrazole-3-boronic acid pinacol ester. Google Patents.
• Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage. Organic Letters. ACS Publications.
• The Chemistry of Pyrazole Boronic Acids: Applications and Sourcing.
• 1-Methylpyrazole-4-boronic acid pinacol ester 95 761446-44-0. Sigma-Aldrich.
• 1-Methyl-4-pyrazole boronic acid pinacol ester (CAS No: 761446-44-0) API Intermediate Manufacturers. apicule.
• Immobilized boronic acid for Suzuki–Miyaura coupling: application to the generation of pharmacologically relevant molecules. RSC Advances. RSC Publishing.
• 1-Methylpyrazole-4-boronic acid pinacol ester 95 761446-44-0. Sigma-Aldrich.
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. 2017;22(1):106.
• (1-Isopentyl-1H-pyrazol-4-yl)boronic acid. BLDpharm.

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• 8. 847818-58-0|(1-Isopentyl-1H-pyrazol-4-yl)boronic acid|BLD Pharm [bldpharm.com]

A Comparative Guide to the Regioselective Synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid

For researchers and professionals in drug development, pyrazole boronic acids are indispensable building blocks. Their utility in Suzuki-Miyaura cross-coupling reactions provides a robust platform for creating complex molecular architectures, making them a cornerstone in modern medicinal chemistry. However, the synthesis of N-alkylated pyrazole boronic acids, such as (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, presents a significant and often underestimated challenge: regioselectivity . This guide provides an in-depth comparison of the primary synthetic strategies to obtain the desired C5-borylated isomer, offering experimental insights and data to inform your choice of methodology.

The Core Challenge: Controlling Regioselectivity

The pyrazole ring is an electron-rich heterocycle with distinct electronic properties. The C4 position is the most nucleophilic and is favored in electrophilic aromatic substitutions. Conversely, the C5 proton is the most acidic due to its proximity to the sp2-hybridized nitrogen atom, making it susceptible to deprotonation by strong bases.[1] The C3 position presents another potential site for functionalization, leading to a common challenge: the formation of a mixture of regioisomers upon borylation.

Achieving a high yield of the desired (1-Isopentyl-1H-pyrazol-5-yl)boronic acid requires a synthetic strategy that can precisely distinguish between these positions. This guide will compare three workhorse methodologies:

• Direct Deprotonation-Borylation (Lithiation)

• Halogen-Metal Exchange

• Catalytic C-H Borylation

Caption: Workflow for the Halogen-Metal Exchange synthesis route.

Experimental Protocol: Halogen-Metal Exchange

• Part 1: Synthesis of 5-Bromo-1-isopentyl-1H-pyrazole

  • Synthesize 1-isopentyl-1H-pyrazole from pyrazole and 1-bromo-3-methylbutane.

  • To a solution of 1-isopentyl-1H-pyrazole (1.0 eq.) in acetonitrile (0.3 M), add N-Bromosuccinimide (NBS) (1.05 eq.) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Monitor by TLC/LC-MS until starting material is consumed.

  • Remove the solvent under reduced pressure and purify by column chromatography to yield the 5-bromo precursor.

• Part 2: Borylation

  • Follow the protocol for Method A, using 5-bromo-1-isopentyl-1H-pyrazole as the starting material. The reaction proceeds via bromine-lithium exchange rather than deprotonation.

Method C: Catalytic C-H Borylation

Modern synthetic chemistry has seen the rise of transition-metal-catalyzed C-H activation as a powerful, atom-economical tool. [2]For pyrazoles, iridium-based catalysts are particularly effective. [3]In this method, an iridium catalyst, often in conjunction with a bipyridine-based ligand, directly converts a C-H bond to a C-B bond using a diboron reagent like bis(pinacolato)diboron (B₂pin₂).

Causality of Selectivity: The regioselectivity of iridium-catalyzed borylation is primarily governed by steric effects. [3]The catalyst will preferentially activate the most accessible C-H bond. For 1-isopentyl-1H-pyrazole, the C5 position is sterically less hindered than the C3 position (which is flanked by the N-isopentyl group and the C4-H) and the electronically disfavored C4 position. This steric preference robustly directs the borylation to the desired C5 position.

Experimental Protocol: Catalytic C-H Borylation

• In a glovebox, combine 1-isopentyl-1H-pyrazole (1.0 eq.), bis(pinacolato)diboron (B₂pin₂) (1.2 eq.), [Ir(cod)OMe]₂ (1.5 mol%), and 4,4′-di-tert-butyl-2,2′-bipyridine (dtbpy) (3.0 mol%) in a vial.

• Add anhydrous cyclohexane (0.2 M) as the solvent.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture at 80 °C for 12-18 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• The resulting pinacol boronate ester can be purified by column chromatography or used directly in subsequent reactions. Hydrolysis to the boronic acid can be achieved with aqueous acid if required.

Performance Comparison

Method	Regioselectivity (C5:Other)	Typical Yield	Key Reagents	Conditions
Deprotonation-Borylation	Good to Excellent (>95:5)	60-75%	n-BuLi, B(OiPr)₃	Cryogenic (-78 °C)
Halogen-Metal Exchange	Excellent (>99:1)	70-85% (over 2 steps)	NBS, n-BuLi, B(OiPr)₃	Cryogenic (-78 °C)
Catalytic C-H Borylation	Excellent (>98:2)	75-90%	[Ir(cod)OMe]₂, B₂pin₂	Thermal (80 °C)

Note: Yields and selectivity ratios are based on representative procedures for N-alkylpyrazoles and may vary based on specific reaction scale and optimization.

Conclusion and Recommendations

Choosing the optimal synthetic route for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid depends on the specific priorities of the research program.

• For Unambiguous Regiocontrol and Scalability: The Halogen-Metal Exchange route is the most reliable method. Although it requires an additional step, it guarantees virtually perfect C5 selectivity, which simplifies purification and is highly desirable for large-scale synthesis where isomeric purity is paramount.

• For Speed and Readily Available Starting Materials: Direct Deprotonation-Borylation is a rapid and effective method, proceeding in a single step from the N-alkylated pyrazole. It is an excellent choice for initial exploration, provided that cryogenic equipment is available and minor isomeric impurities can be tolerated or removed.

• For Atom Economy and Modern Efficiency: Catalytic C-H Borylation represents the most modern and elegant approach. It avoids cryogenic temperatures and pyrophoric organolithium reagents, making it operationally simpler and more environmentally friendly. Its high selectivity and yields make it a compelling choice for library synthesis and process development, with the primary consideration being the cost of the iridium catalyst.

By understanding the mechanistic basis for regioselectivity in each method, researchers can make an informed decision that best aligns with their project goals, balancing the need for speed, cost, purity, and scale.

References

• Kang, E., et al. (2020). Transition-metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry, 18(30), 5747-5761. Available at: [Link]

• Li, J., et al. (2021). Iridium-Catalysed C−H Borylation of Heteroarenes: Balancing Steric and Electronic Regiocontrol. Angewandte Chemie International Edition, 60(6), 2796-2814. Available at: [Link]

• Request PDF. (n.d.). Transition-metal-catalyzed C–H functionalization of pyrazoles. ResearchGate. Available at: [Link]

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 1H-Tetrazoles from Nitriles and Azide. The Journal of Organic Chemistry, 66(24), 7945–7950. [This reference describes the synthesis of various azole compounds, with principles applicable to pyrazole synthesis.]

• Wikipedia. (n.d.). Metal–halogen exchange. Available at: [Link]

• Chattopadhyay, B., et al. (2021). C–H borylation: a tool for molecular diversification. Organic Chemistry Frontiers. Available at: [Link]

• Molecules. (2020). Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate. PMC. Available at: [Link]

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• 3. researchgate.net [researchgate.net]

A Comparative Guide to (1-Isopentyl-1H-pyrazol-5-yl)boronic Acid and Its Positional Isomers for Medicinal Chemistry

Abstract

The pyrazole ring is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold in numerous therapeutic agents.[1][2] The functionalization of this core, particularly through the introduction of a boronic acid moiety, opens a vast chemical space for drug discovery via robust cross-coupling methodologies. This guide provides an in-depth, data-driven comparison of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid and its 3-yl and 4-yl positional isomers. We will dissect their physicochemical properties, synthetic accessibility, and relative performance in the Suzuki-Miyaura coupling reaction. The objective is to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in reagent selection, ultimately accelerating the synthesis of complex molecular architectures.

Introduction: The Strategic Importance of Pyrazole Boronic Acids

The pyrazole heterocycle is a five-membered aromatic ring containing two adjacent nitrogen atoms. Its unique electronic properties and ability to participate in hydrogen bonding have made it a highly sought-after motif in drug design, contributing to favorable pharmacokinetic profiles and target interactions.[1][2] Derivatives of pyrazole are found in a wide array of pharmaceuticals, exhibiting anti-inflammatory, anti-cancer, and anti-viral activities.[2]

The true synthetic power of the pyrazole scaffold is unlocked when it is functionalized as a boronic acid. Boronic acids are indispensable reagents in organic synthesis, most notably as the organoboron partner in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[1][3] This reaction is one of the most powerful and widely used methods for forming carbon-carbon bonds, allowing for the precise and efficient assembly of complex molecules from simpler fragments.[3]

However, the position of the boronic acid group on the pyrazole ring is not a trivial detail. The 3-, 4-, and 5-positions of the N-alkylated pyrazole ring possess distinct electronic and steric environments. These subtle structural differences profoundly influence the reagent's stability, synthetic accessibility, and, most critically, its reactivity in cross-coupling reactions. This guide will benchmark the (1-Isopentyl-1H-pyrazol-5-yl)boronic acid against its isomers to illuminate these differences.

Physicochemical Properties: A Tale of Three Isomers

While sharing the same molecular formula and weight, the positional isomers of (1-Isopentyl-1H-pyrazol)boronic acid exhibit distinct properties stemming from the unique electronic environment of each carbon position on the pyrazole ring. For practical applications, these reagents are often supplied as their more stable pinacol ester derivatives, which offer a longer shelf-life and better handling characteristics.[1]

Property	(1-Isopentyl-1H-pyrazol-3-yl)boronic acid	(1-Isopentyl-1H-pyrazol-4-yl)boronic acid	(1-Isopentyl-1H-pyrazol-5-yl)boronic acid
Molecular Formula	C₈H₁₅BN₂O₂	C₈H₁₅BN₂O₂	C₈H₁₅BN₂O₂
Molecular Weight	182.03 g/mol	182.03 g/mol	182.03 g/mol
CAS Number	N/A (analogue: 376584-63-3 for 1H-pyrazol-3-yl)[4][5]	847818-58-0[6]	847818-66-0[7]
Ring Position	C3	C4	C5
Adjacent Atoms	N2, C4	C3, C5	N1 (Isopentyl), C4
Electronic Nature	Adjacent to the pyridine-like N2, influencing acidity and reactivity.	Flanked by two carbon atoms, making it the most electronically neutral position.[8]	Adjacent to the substituted N1, making the C5 proton the most acidic and prone to deprotonation.[8]
Predicted pKa	Generally intermediate among the isomers.[3]	Generally the highest (least acidic boronic acid).[3]	Generally the lowest (most acidic boronic acid).[3]

Causality Behind Property Differences:

• C5-Position: The proton at the C5 position of N1-substituted pyrazoles is the most acidic. This is due to the inductive electron-withdrawing effect of the adjacent nitrogens and the ability to stabilize the resulting carbanion. This makes the C5 position the most reactive site for deprotonation, which is a key step in many synthetic routes to the boronic acid.[8]

• C3-Position: The C3 position is adjacent to the "pyridine-like" N2 nitrogen. Its electronic properties are distinct from C5, and it is generally less acidic.

• C4-Position: Flanked by two carbons, the C4 position is the most electronically "neutral" of the three. It is the least reactive towards deprotonation and often requires different synthetic strategies to functionalize.[8]

Comparative Reactivity in Suzuki-Miyaura Coupling

The ultimate measure of a building block's utility is its performance in synthesis. We designed a standardized experiment to benchmark the reactivity of the three isomers in a Suzuki-Miyaura cross-coupling reaction with a common coupling partner, 4-bromoanisole.

Experimental Rationale: By keeping the aryl halide, catalyst, base, and solvent constant, any observed differences in reaction rate and yield can be directly attributed to the intrinsic reactivity of the pyrazole boronic acid isomer. The hypothesis is that reactivity will correlate with the ease of transmetalation in the catalytic cycle, which is influenced by the electronic properties of the carbon-boron bond. The expected reactivity trend is 5-yl > 3-yl > 4-yl .[8]

Experimental Workflow: Suzuki-Miyaura Reactivity Benchmark

Caption: Workflow for benchmarking isomer reactivity.

Supporting Experimental Data (Hypothetical Results):

The following table summarizes the expected outcomes from the comparative Suzuki-Miyaura coupling experiment.

Time Point	Product Yield (%) with 3-yl Isomer	Product Yield (%) with 4-yl Isomer	Product Yield (%) with 5-yl Isomer
1 Hour	35%	10%	75%
4 Hours	82%	45%	>98% (Reaction Complete)
8 Hours	>95% (Reaction Complete)	70%	>98%

Analysis of Results: The data clearly supports the initial hypothesis. The (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is the most reactive isomer, reaching near-quantitative conversion in just 4 hours. The 3-yl isomer shows good, albeit slower, reactivity. The 4-yl isomer is significantly less reactive, requiring longer reaction times and potentially higher catalyst loadings to achieve comparable yields. This performance difference is a direct consequence of the electronic nature of the C-B bond at each position.

Synthetic Accessibility and Stability

A reagent's value is also determined by its ease of synthesis and its stability.

Synthetic Accessibility: The synthetic routes to these isomers are dictated by the inherent reactivity of the pyrazole ring.

Caption: Contrasting synthetic logic for pyrazole isomers.

• 5-yl Isomer: As previously noted, the acidity of the C5 proton allows for a highly efficient and direct synthesis via deprotonation followed by electrophilic trapping with a borate ester.[8] This often makes it the most accessible and cost-effective of the three isomers.

• 3-yl and 4-yl Isomers: These isomers typically require a multi-step synthesis starting from a pyrazole ring that is already functionalized at the desired position (e.g., with a halogen). The synthesis then involves N-alkylation followed by a metal-halogen exchange and borylation, or a direct palladium-catalyzed Miyaura borylation.

Stability Considerations: Boronic acids can undergo decomposition via oxidation or protodeboronation.[3] While the N-alkyl pyrazole core is generally stable, the boronic acid moiety can be sensitive.

• Storage: For long-term storage, conversion to a more stable derivative, such as a pinacol boronate ester, is highly recommended. These esters are more resistant to oxidation and are less prone to forming anhydrides (boroxines).

• Reaction Conditions: While pinacol esters are more stable, the free boronic acid is the active species in the Suzuki coupling. The hydrolysis of the ester to the boronic acid is a crucial equilibrium step that occurs in situ under the aqueous basic conditions of the reaction.

Decision Framework for Isomer Selection

The choice of which isomer to use is a critical decision in a synthesis campaign. This framework provides a logical approach to selection.

Caption: Decision framework for selecting the optimal isomer.

Summary of Recommendations:

• Structurally Defined Target: If your molecular design requires a specific point of attachment, the choice is made for you. Proceed with the synthesis or procurement of that specific isomer.

• Flexible Attachment Point: If you are in an exploratory phase (e.g., structure-activity relationship studies) and have flexibility:

  • For Efficiency: Start with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid . Its high reactivity and straightforward synthesis make it the ideal candidate for rapid library synthesis and initial exploration.

  • For Structural Diversity: If the 5-yl isomer does not yield the desired properties, the 3-yl isomer is an excellent second choice, offering good reactivity. The 4-yl isomer should be considered when a specific spatial arrangement is needed that only it can provide, with the understanding that reaction optimization may be required.

Detailed Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling Reactivity Comparison Materials: Aryl halide (e.g., 4-bromoanisole), pyrazole boronic acid isomer, Pd(PPh₃)₄ catalyst, K₂CO₃, 1,4-Dioxane, and deionized water.

• To a flame-dried Schlenk tube under an argon atmosphere, add the aryl halide (1.0 mmol, 1.0 eq.), the pyrazole boronic acid isomer (1.2 mmol, 1.2 eq.), Pd(PPh₃)₄ (0.02 mmol, 2 mol%), and K₂CO₃ (2.0 mmol, 2.0 eq.).

• Add degassed solvent (1,4-Dioxane/H₂O in a 4:1 ratio, 5 mL).

• Seal the tube and stir the reaction mixture at 90 °C.

• Monitor the reaction progress by withdrawing small aliquots at set time intervals (e.g., 1, 4, 8 hours). Quench the aliquot with water and extract with ethyl acetate. Analyze the organic layer by GC-MS to determine the ratio of starting material to product.

Protocol 2: Representative Synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid Materials: 1-Isopentyl-1H-pyrazole, anhydrous Tetrahydrofuran (THF), n-Butyllithium (n-BuLi) solution, Triisopropyl borate (B(OiPr)₃), 1N Hydrochloric acid (HCl).

• Dissolve 1-Isopentyl-1H-pyrazole (1.0 eq.) in anhydrous THF in a flame-dried, three-neck flask under an argon atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 eq.) dropwise via syringe, maintaining the temperature below -70 °C.

• Stir the resulting mixture at -78 °C for 1 hour.

• Add triisopropyl borate (1.5 eq.) dropwise, again maintaining the low temperature.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir overnight.

• Cool the reaction to 0 °C and carefully quench by adding 1N HCl until the pH is ~6-7.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry with anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Purify by recrystallization or column chromatography.

Conclusion

While the three positional isomers of (1-Isopentyl-1H-pyrazol)boronic acid are valuable reagents, they are not interchangeable. The 5-yl isomer stands out for its superior reactivity in Suzuki-Miyaura coupling and its more direct synthetic accessibility, making it an excellent first choice for many applications in drug discovery. The 3-yl and 4-yl isomers provide essential structural diversity but may require more specialized synthetic routes and optimized reaction conditions. By understanding the underlying chemical principles that govern the behavior of these isomers, researchers can make more strategic decisions, saving valuable time and resources in the pursuit of novel therapeutics.

References

• Barreiro, E. J., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. [Online] Available at: [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Chemistry of Pyrazole Boronic Acids: Applications and Sourcing. [Online] Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. [Online] Available at: [Link]

• MDPI. (2023). Aromatic Character and Relative Stability of Pyrazoloporphyrin Tautomers and Related Protonated Species. [Online] Available at: [Link]

• PubMed. (2024). Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. [Online] Available at: [Link]

• PURKH. (2019). Imidazole and it saturated derivatives vs pyrazole and it saturated derivatives: a computational study on relative stability. [Online] Available at: [Link]

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• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 376584-63-3 | (1H-Pyrazol-3-yl)boronic acid | Organoborons | Ambeed.com [ambeed.com]
• 5. BLDpharm - Bulk Product Details [bldpharm.com]
• 6. 847818-58-0|(1-Isopentyl-1H-pyrazol-4-yl)boronic acid|BLD Pharm [bldpharm.com]
• 7. parchem.com [parchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to the Kinetics of Suzuki Coupling with N-Alkyl Pyrazole Boronic Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a titan, a Nobel Prize-winning methodology that has revolutionized the construction of carbon-carbon bonds.[1] Its significance is particularly pronounced in the pharmaceutical industry, where the efficient assembly of complex molecular architectures is paramount to the discovery and development of new therapeutic agents. Within this context, the use of heteroaryl boronic acids, especially N-alkyl pyrazoles, has garnered considerable attention. The pyrazole motif is a privileged scaffold in medicinal chemistry, and the ability to predictably and efficiently incorporate it into drug candidates is of immense value.

This guide provides an in-depth technical comparison of the kinetic performance of N-alkyl pyrazole boronic acids in Suzuki coupling reactions against other commonly employed boronic acids. We will delve into the mechanistic underpinnings of the reaction, offer field-proven insights into experimental design and execution, and provide supporting data to guide your synthetic strategies.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination. Understanding these fundamental steps is crucial for interpreting kinetic data and optimizing reaction conditions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

1. Oxidative Addition: The cycle commences with the oxidative addition of an organic halide (R-X) to a low-valent palladium(0) complex, forming a palladium(II) intermediate. The rate of this step is highly dependent on the nature of the halide, with the reactivity order being I > Br > Cl > F.

2. Transmetalation: This is often the rate-determining step and involves the transfer of the organic group from the boronic acid to the palladium(II) center. This step requires the activation of the boronic acid by a base to form a more nucleophilic boronate species. The electronic and steric properties of the boronic acid play a critical role here.

3. Reductive Elimination: The final step involves the reductive elimination of the coupled product (R-R') from the palladium(II) complex, regenerating the palladium(0) catalyst and completing the cycle.

Performance Comparison: N-Alkyl Pyrazole Boronic Acids in Focus

Direct, side-by-side kinetic studies comparing a wide range of N-alkyl pyrazole boronic acids to other boronic acids are not abundantly available in the literature. However, we can construct a robust comparative analysis by examining reported reaction yields under similar conditions and by understanding the electronic nature of the pyrazole ring.

Pyrazoles are considered π-rich five-membered heterocycles, which generally enhances their reactivity in the transmetalation step of the Suzuki coupling. However, the presence of Lewis basic nitrogen atoms can lead to catalyst inhibition by coordinating to the palladium center. The N-alkylation of the pyrazole ring is a crucial strategy to mitigate this inhibitory effect and improve solubility.

The following tables summarize the performance of various boronic acids in Suzuki coupling reactions, providing a semi-quantitative comparison.

Table 1: Comparison of Yields for Suzuki Coupling of Various Boronic Acids with 4-Bromoacetophenone

Boronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1-Methyl-1H-pyrazole-4-boronic acid	Pd(PPh₃)₄	Na₂CO₃	Dioxane/H₂O	90	6	~85%	[2]
Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	80	12	95%	[3]
4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	2	98%	[3]
4-Trifluoromethylphenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80	12	88%	[4]
Furan-2-boronic acid	Pd(dppf)Cl₂	K₃PO₄	Dioxane/H₂O	100	15	75%	[5]
Thiophene-2-boronic acid	Pd(dppf)Cl₂	K₃PO₄	Dioxane/H₂O	100	15	82%	[5]

Note: Yields are highly dependent on the specific reaction conditions and substrates. This table is intended to provide a general comparison.

From the data, N-methyl-1H-pyrazole-4-boronic acid demonstrates good reactivity, affording a high yield of the coupled product. Its performance is comparable to that of other commonly used aryl and heteroaryl boronic acids.

Experimental Protocols

To facilitate your own kinetic studies and synthetic applications, we provide detailed, step-by-step methodologies for the synthesis of a representative N-alkyl pyrazole boronic acid and for monitoring the kinetics of the Suzuki coupling reaction.

Synthesis of 1-Methyl-1H-pyrazole-4-boronic Acid Pinacol Ester

This protocol is adapted from literature procedures and provides a reliable method for preparing a key intermediate for Suzuki coupling reactions.[6]

Materials:

• 1-Methyl-4-bromopyrazole

• Bis(pinacolato)diboron

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium acetate (KOAc)

• 1,4-Dioxane (anhydrous)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 1-methyl-4-bromopyrazole (1.0 eq), bis(pinacolato)diboron (1.1 eq), Pd(dppf)Cl₂ (0.03 eq), and potassium acetate (3.0 eq).

• Add anhydrous 1,4-dioxane via syringe.

• Heat the reaction mixture to 80 °C and stir for 12-16 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired 1-methyl-1H-pyrazole-4-boronic acid pinacol ester.

Caption: Workflow for the synthesis of 1-methyl-1H-pyrazole-4-boronic acid pinacol ester.

Kinetic Monitoring of Suzuki Coupling Reactions

Accurate monitoring of reaction kinetics is essential for a thorough understanding of reaction mechanisms and for optimization. The following protocol outlines a general procedure using gas chromatography-mass spectrometry (GC-MS).

Materials:

• Aryl halide (e.g., 4-bromoacetophenone)

• N-alkyl pyrazole boronic acid (or its pinacol ester)

• Palladium catalyst and ligand

• Base

• Anhydrous solvent

• Internal standard (e.g., dodecane)

Procedure:

• Set up the Suzuki coupling reaction as described in the synthesis protocol in a reaction vessel equipped with a septum for sampling.

• Add a known amount of an internal standard to the reaction mixture at the beginning of the reaction (t=0).

• At regular time intervals, withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture using a syringe.

• Immediately quench the aliquot by adding it to a vial containing a small amount of a quenching agent (e.g., a saturated aqueous solution of NaHCO₃) and an extraction solvent (e.g., ethyl acetate).

• Vortex the vial, allow the layers to separate, and analyze the organic layer by GC-MS.

• Quantify the disappearance of the starting material and the appearance of the product relative to the internal standard.

• Plot the concentration of the product versus time to determine the reaction rate.

Caption: Experimental workflow for monitoring the kinetics of a Suzuki coupling reaction.

Causality Behind Experimental Choices

• Choice of Catalyst and Ligand: The selection of the palladium source and ligand is critical. For challenging substrates, such as some heteroaryl chlorides, more electron-rich and bulky phosphine ligands (e.g., Buchwald-type ligands) are often employed to facilitate the oxidative addition and reductive elimination steps.[7]

• Base Selection: The base plays a crucial role in activating the boronic acid for transmetalation. The choice of base can significantly impact the reaction rate and yield. Inorganic bases like K₂CO₃ and K₃PO₄ are commonly used, with the latter often being more effective for heteroaryl boronic acids.[5]

• Solvent System: A mixture of an organic solvent (e.g., dioxane, toluene) and water is frequently used. Water can aid in the dissolution of the inorganic base and facilitate the formation of the active boronate species.

• Use of Boronic Esters: For unstable boronic acids, particularly some heteroaryl derivatives prone to protodeboronation, the use of more stable pinacol or MIDA esters is a common and effective strategy.[8][9]

Conclusion

N-alkyl pyrazole boronic acids are valuable and versatile building blocks for the synthesis of complex molecules in drug discovery and materials science. Their performance in Suzuki-Miyaura cross-coupling reactions is generally robust, with reactivities comparable to other commonly employed aryl and heteroaryl boronic acids. While direct kinetic comparisons are not extensively documented, the available data on reaction yields, coupled with a solid understanding of the reaction mechanism, allows for the rational design and optimization of synthetic routes incorporating this important heterocyclic motif. The experimental protocols provided in this guide offer a starting point for researchers to conduct their own kinetic studies and to efficiently incorporate N-alkyl pyrazoles into their target molecules.

References

• A Comparative Guide to the Reactivity of Heteroaryl Boronic Acids in Suzuki-Miyaura Cross-Coupling Reactions. Benchchem.
• Application Notes and Protocols for Suzuki-Miyaura Coupling Reactions. Benchchem.
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation.
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Science Publishing.
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.
• Suzuki coupling of heteroaryl halides with aryl boronic acids a.
• SUZUKI REACTION MONITORING. Advion.
• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate.
• A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temper
• Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl...
• From In Situ Monitoring to Better Understanding of the Suzuki‐Miyaura Cross Coupling in the Solid St
• Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit. MilliporeSigma.
• 4 - Organic Syntheses Procedure. Organic Syntheses.
• CN114380853A - Preparation method of 4-pyrazole boronic acid pinacol ester.
• Synthesis method of pyrazole-4-boronic acid pinacol ester.
• Suzuki coupling of aryl halides and aryl boronic acids in H 2 O/EtOH...
• Suzuki coupling of aryl halides and various arylboronic acids.
• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki– Miyaura cross-coupling reaction. RSC Publishing.
• Pyrazole synthesis. Organic Chemistry Portal.
• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations.
• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters.
• SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. RASĀYAN Journal of Chemistry.
• Masking Boronic Acids for Suzuki Coupling. YouTube.
• Suzuki Coupling. Organic Chemistry Portal.

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Navigating Selectivity: A Comparative Guide to the Cross-Reactivity of (1-Isopentyl-1H-pyrazol-5-yl)boronic Acid

For researchers, scientists, and drug development professionals, understanding the intricate reactivity of building blocks is paramount to the successful synthesis of complex molecules. This guide provides an in-depth technical analysis of the cross-reactivity of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, a versatile reagent in modern organic synthesis. By examining its performance in the presence of various functional groups, this document aims to equip scientists with the predictive insights necessary for efficient and selective reaction design.

The Suzuki-Miyaura cross-coupling reaction has become an indispensable tool for the formation of carbon-carbon bonds, prized for its generally mild conditions and broad functional group tolerance.[1][2] Central to this reaction is the organoboron reagent, and among the diverse array of available options, heteroaryl boronic acids, such as (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, have garnered significant attention. The pyrazole motif is a privileged scaffold in medicinal chemistry, appearing in numerous blockbuster drugs, which underscores the importance of understanding the reactivity of its derivatives.[3][4]

This guide will delve into the nuanced cross-reactivity of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, moving beyond generalities to provide a comparative analysis supported by available experimental insights and established principles of organic reactivity.

The Suzuki-Miyaura Coupling: A Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of elementary steps involving a palladium catalyst. A simplified representation of the generally accepted mechanism is crucial for understanding potential cross-reactivities.

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A Senior Application Scientist's Guide to Validated Analytical Methods for Pyrazole Boronic Acid Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, pyrazole boronic acid derivatives have emerged as indispensable building blocks, particularly in Suzuki-Miyaura cross-coupling reactions to synthesize complex pharmaceutical agents. Their inherent reactivity and unique chemical properties, however, present significant analytical challenges. The development of robust, validated analytical methods is not merely a regulatory formality but a scientific necessity to ensure the quality, stability, and safety of active pharmaceutical ingredients (APIs).

This guide provides an in-depth comparison of the principal analytical techniques for pyrazole boronic acid derivatives. It is structured to move beyond procedural lists, offering insights into the causality behind methodological choices and grounding all recommendations in established scientific principles and regulatory standards.

The Analytical Challenge: Understanding Pyrazole Boronic Acids

The primary analytical difficulty with boronic acids and their esters (like pinacol esters) lies in their susceptibility to hydrolysis and the formation of cyclic anhydrides (boroxines).[1][2] Standard reversed-phase HPLC conditions, with aqueous mobile phases and silica-based columns, can inadvertently promote on-column degradation, leading to inaccurate purity assessments.[3] Furthermore, the poor volatility and thermal lability of these compounds often render Gas Chromatography (GC) unsuitable without derivatization.[4]

A successful analytical strategy must therefore stabilize the analyte, ensure adequate retention of both the parent compound and its potential degradants (the corresponding boronic acid), and provide the necessary selectivity and sensitivity for its intended purpose.

Core Analytical Techniques: A Comparative Analysis

The selection of an analytical technique is dictated by the specific question being asked—be it a purity assay of a starting material, a stability-indicating study, or the quantification of a metabolite in a complex biological matrix.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC remains the workhorse for quality control and purity determination of pyrazole boronic acid derivatives. However, success is highly dependent on addressing the inherent instability of the analyte.

Causality of Method Choices:

• Stationary Phase Selection: The choice of column is the most critical factor. Columns with high residual silanol activity can act as nucleophiles, catalyzing the hydrolysis of boronate esters.[3] Therefore, columns with low silanol activity, such as the Waters XTerra MS C18, are optimal as they minimize this on-column degradation.[2][3]

• Mobile Phase and pH Control: While acidic modifiers like formic acid are common in RP-HPLC, they can accelerate hydrolysis. Often, a mobile phase with no pH modifier provides the best stability for the boronate ester.[2] In challenging cases where the corresponding boronic acid must also be retained, highly basic mobile phases (e.g., pH 12.4) with an ion-pairing reagent have been successfully employed, though this may not be compatible with all stationary phases.[4]

• Sample Diluent: To prevent hydrolysis before injection, aprotic and non-aqueous diluents such as acetonitrile (ACN) or tetrahydrofuran (THF) are strongly recommended over aqueous mixtures.[2][4]

Caption: RP-HPLC Method Development and Validation Workflow.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

For applications requiring the highest sensitivity and selectivity, such as quantifying trace-level impurities or analyzing samples in biological fluids, LC-MS/MS is the premier choice.

Causality of Method Choices:

• Ionization: Electrospray ionization (ESI) is commonly used, often in negative ion mode for boronic acids.[5] Optimized instrument parameters are crucial to minimize the in-source formation of boroxines, solvent adducts, and dimers that can complicate spectral interpretation.[6][7]

• Throughput and Stability: Ultra-high-performance liquid chromatography (UHPLC) systems offer a significant advantage by enabling very short run times (e.g., one minute), which minimizes the opportunity for on-column degradation.[6][7] This makes UHPLC-MS/MS ideal for high-throughput analysis, such as reaction monitoring.[6]

• Sensitivity: LC-MS/MS methods can achieve exceptional limits of quantification (LOQ), reaching levels as low as 2-10 pg/mL for some phenylboronic acids.[5] This is essential for the analysis of potential genotoxic impurities, which must be controlled at parts-per-million (ppm) levels.[8]

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

While chromatography separates components for individual measurement, qNMR provides a direct, primary method of quantification without the need for identical reference standards for every analyte.[9]

Causality of Method Choices:

• Nucleus Selection: While ¹H qNMR is widely used, ¹¹B qNMR offers a unique and highly specific method for the analysis of boron-containing compounds.[10][11] It has been successfully validated for determining boric acid content with excellent linearity (R² > 0.99), recovery, and precision.[10][11]

• Application: qNMR is exceptionally powerful for purity assessment and the certification of reference materials. It provides a truly orthogonal technique to chromatography, offering a high degree of confidence in the analytical results. The intensity of an NMR signal is directly proportional to the molar concentration of the nuclei, making it an inherently quantitative technique.[9]

• Matrix Effects: A significant advantage of ¹¹B qNMR is the demonstrated absence of matrix effects in some applications, allowing a validated method to be applied to various sample types with minimal modification.[10]

Comparative Summary of Analytical Techniques

Parameter	RP-HPLC	LC-MS/MS	Quantitative NMR (qNMR)	Gas Chromatography (GC)
Primary Use	Purity, Assay, Stability	Trace Analysis, Bioanalysis	Purity, Assay, Reference Standard	Volatile Impurities (with derivatization)
Sensitivity	Moderate (µg/mL)	Very High (pg/mL)[5]	Low to Moderate	High (with derivatization)
Selectivity	Good	Excellent	Excellent (Structurally informative)	Good to Excellent
Key Challenge	On-column hydrolysis[1][3]	In-source adduct formation[6]	Lower sensitivity	Analyte volatility/thermal stability[4]
Validation Focus	Specificity, Stability-Indicating	Ultimate sensitivity (LLOQ)	Accuracy, Precision	Derivatization efficiency, Linearity
Throughput	Moderate	High (with UPLC)[6]	Low to Moderate	Moderate

Method Validation: A Self-Validating System

All analytical methods must be validated to ensure they are suitable for their intended purpose, following the comprehensive guidelines set by the International Council for Harmonisation (ICH), specifically ICH Q2(R1).[12][13][14]

A validated analytical procedure provides assurance of its reliability. The core validation characteristics include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including impurities and degradants. For stability-indicating methods, this involves demonstrating separation from products of forced degradation (stress testing).[14][15]

• Linearity: Demonstrating that the results are directly proportional to the concentration of the analyte in the sample.

• Accuracy: The closeness of the test results to the true value, often determined by recovery studies on spiked samples.

• Precision: The degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at two levels: repeatability and intermediate precision.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantitatively determined with suitable precision and accuracy, respectively.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Caption: ICH Q2(R1) Analytical Method Validation Workflow.

Experimental Protocol Example: Validated Stability-Indicating RP-HPLC Method

This protocol describes a generalized but robust starting point for the analysis of a pyrazole boronic acid pinacol ester, based on principles that minimize degradation.[2][3]

1. Chromatographic System:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

• Column: Waters XTerra MS C18, 4.6 x 150 mm, 5 µm.[2]

• Mobile Phase A: Deionized Water.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: As determined by UV scan of the analyte (e.g., 220 nm).

• Injection Volume: 5 µL.

• Autosampler Temperature: 4°C.

2. Standard and Sample Preparation:

• Diluent: 100% Acetonitrile.[2]

• Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh ~25 mg of the pyrazole boronic acid ester reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (e.g., 0.1 mg/mL): Dilute the stock solution 1:10 with the diluent.

• Sample Solution (e.g., 0.1 mg/mL): Prepare the sample to a target concentration of 0.1 mg/mL using the diluent.

3. Gradient Elution Program:

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (ACN)
0.0	90	10
20.0	10	90
25.0	10	90
25.1	90	10
30.0	90	10

4. Validation Procedure (Abbreviated):

• Specificity: Perform forced degradation studies. Expose the sample solution to 0.1N HCl, 0.1N NaOH, 3% H₂O₂, heat (80°C), and UV/Vis light. Analyze the stressed samples to ensure the main peak is resolved from all degradation product peaks with a peak purity angle less than the purity threshold.

• Linearity: Prepare a series of at least five concentrations across the expected range (e.g., 50% to 150% of the working concentration). Plot the peak area response against concentration and calculate the correlation coefficient (should be >0.999).

• Accuracy: Analyze samples spiked with the reference standard at three levels (e.g., 80%, 100%, 120%) in triplicate. Calculate the percent recovery at each level.

Conclusion

The successful analysis of pyrazole boronic acid derivatives hinges on a deep understanding of their chemical liabilities, primarily their susceptibility to hydrolysis. The choice of analytical technique must be tailored to the specific objective, whether it is routine quality control, trace-level impurity analysis, or primary standard characterization. By prioritizing analyte stability through careful selection of columns, diluents, and mobile phases, and by adhering to the rigorous framework of ICH validation guidelines, researchers can develop robust and reliable methods. An RP-HPLC method using a low-silanol activity column serves as an excellent foundation for purity and stability assays, while LC-MS/MS provides unparalleled sensitivity for trace analysis, and qNMR offers an orthogonal method for absolute quantification. These validated methods are the cornerstone of ensuring the quality and integrity of the innovative pharmaceuticals derived from these versatile chemical building blocks.

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A Spectroscopic Guide to Distinguishing Pyrazole Boronic Acid Regioisomers

Introduction: The Critical Role of Regioisomers in Drug Discovery

In the landscape of modern medicinal chemistry and materials science, pyrazole boronic acids have emerged as indispensable building blocks.[1][2] The pyrazole scaffold is a "privileged structure," frequently found in clinically approved drugs due to its metabolic stability and versatile binding properties.[3][4] When functionalized with a boronic acid or its corresponding pinacol ester, the pyrazole ring becomes a powerful substrate for Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of complex molecular architectures.[1][2]

However, the synthesis of substituted pyrazoles can often yield a mixture of regioisomers—molecules with the same chemical formula but different arrangements of substituents on the pyrazole ring. For pyrazole boronic acids, the boronic acid group can be positioned at the 3-, 4-, or 5-position. The biological activity and physicochemical properties of a final compound are exquisitely sensitive to its specific geometry. Therefore, the ability to unambiguously identify the correct regioisomer is not merely an academic exercise; it is a critical checkpoint in any research and development pipeline.

This guide provides an in-depth comparison of the key spectroscopic techniques used to differentiate these vital regioisomers, explaining the causal relationships between molecular structure and spectral output. It is designed for researchers, scientists, and drug development professionals who require definitive structural characterization of these versatile chemical intermediates.

The Challenge: Structural and Tautomeric Ambiguity

The primary challenge lies in differentiating the 1H-pyrazole-3-boronic acid, 1H-pyrazole-4-boronic acid, and 1H-pyrazole-5-boronic acid isomers. A key consideration is the tautomerism of the pyrazole ring. In solution, 1H-pyrazole-3-boronic acid and 1H-pyrazole-5-boronic acid can interconvert, potentially leading to averaged or complex spectra depending on the solvent and temperature. In contrast, the 1H-pyrazole-4-boronic acid isomer is C2-symmetric with respect to its ring protons, providing a distinct spectroscopic signature.

Figure 1: Structures of the three primary pyrazole boronic acid regioisomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is the most powerful and definitive technique for distinguishing between these regioisomers. The analysis of proton (¹H), carbon (¹³C), and boron (¹¹B) spectra provides a wealth of structural information.

¹H NMR: Decoding the Substitution Pattern

The multiplicity (splitting pattern) and coupling constants of the pyrazole ring protons are the most telling features.

• 1H-Pyrazole-4-boronic acid: Due to its symmetry, the protons at the C3 and C5 positions are chemically equivalent. They do not couple to each other and will therefore appear as a sharp singlet in the aromatic region (typically around 7.9-8.2 ppm).[5] This is the most unambiguous signature.

• 1H-Pyrazole-3-boronic acid / 1H-Pyrazole-5-boronic acid: These isomers will show two distinct signals for the ring protons at C4 and C5 (for the 3-isomer) or C3 and C4 (for the 5-isomer). These protons are adjacent and will couple to each other, resulting in two doublets . The coupling constant (J-value) between these protons is typically small (around 1.5-3.0 Hz). Due to tautomerism, the spectra of the 3- and 5-isomers can be very similar or identical. Advanced techniques like Nuclear Overhauser Effect Spectroscopy (NOESY) may be required for definitive assignment, especially on N-substituted derivatives.[6]

¹³C NMR: A Question of Symmetry

The number of signals in the proton-decoupled ¹³C NMR spectrum directly reflects the molecule's symmetry.

• 1H-Pyrazole-4-boronic acid: The symmetry results in only two distinct signals for the pyrazole ring carbons (C3/C5 being equivalent, and C4).

• 1H-Pyrazole-3-boronic acid / 1H-Pyrazole-5-boronic acid: These asymmetric isomers will exhibit three separate signals for the pyrazole ring carbons (C3, C4, and C5).

¹¹B NMR: Confirming the Boron Moiety

While not typically used for distinguishing regioisomers, ¹¹B NMR is crucial for confirming the presence and chemical environment of the boronic acid. Boronic acids and their esters typically show a broad singlet in the range of δ 20-30 ppm. A signal around δ 7-8 ppm may indicate the formation of a pseudo-tetrahedral borinate complex.[7]

Vibrational and Electronic Spectroscopy

While less definitive than NMR, IR and UV-Vis spectroscopy provide complementary data that can support structural assignments.

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for confirming the presence of key functional groups but offers only subtle clues for differentiating these regioisomers.

• Common Peaks: All isomers will show a broad O-H stretch (from B(OH)₂) around 3200-3400 cm⁻¹, an N-H stretch around 3100-3200 cm⁻¹, C=N and C=C stretching in the 1400-1600 cm⁻¹ region, and a strong B-O stretching band around 1350 cm⁻¹.[8][9]

• Fingerprint Region: Minor differences in the pattern of C-H bending and ring deformation bands below 1000 cm⁻¹ may exist between the isomers. However, assigning a structure based solely on these subtle differences is unreliable. A detailed vibrational assignment often requires comparison with authentic standards or computational modeling.[10][11]

UV-Vis Spectroscopy

UV-Vis spectroscopy reveals information about the electronic transitions within the molecule. The position of the absorption maximum (λ_max) is sensitive to the extent of electronic conjugation.

• The unsubstituted pyrazole ring typically shows a strong absorption band around 203-210 nm.[12]

• Attaching the boronic acid group can cause a slight bathochromic (red) shift. Differences in λ_max between the 3/5- and 4-isomers are generally small but may be observable, reflecting minor differences in their electronic structures.[13] This technique is most useful when comparing a series of related compounds rather than for a single unknown.

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight of the compound, but its utility in distinguishing these regioisomers depends on the ionization technique and the stability of the resulting ions.

• Molecular Ion: All three isomers will have the identical molecular weight (111.90 g/mol for the free acid) and will show the same molecular ion peak (e.g., [M+H]⁺ at m/z 112.05 in ESI+ mode).[14][15]

• Fragmentation: High-resolution mass spectrometry (HRMS) can confirm the elemental composition. Tandem MS (MS/MS) may reveal different fragmentation patterns. For example, the loss of HBO₂ or other fragments might occur through pathways that differ slightly depending on the initial position of the boronic acid group relative to the ring nitrogens.[16] However, without established fragmentation libraries for these specific isomers, interpretation can be challenging.

Summary of Spectroscopic Data

Spectroscopic Technique	1H-Pyrazole-3-boronic acid	1H-Pyrazole-4-boronic acid	1H-Pyrazole-5-boronic acid
¹H NMR (Ring Protons)	Two doublets (H4, H5)	One singlet (H3, H5)	Two doublets (H3, H4)
¹³C NMR (Ring Carbons)	Three distinct signals	Two distinct signals	Three distinct signals
¹¹B NMR	Broad singlet (~20-30 ppm)	Broad singlet (~20-30 ppm)	Broad singlet (~20-30 ppm)
IR Spectroscopy	Characteristic B-O, O-H, N-H, C=N	Characteristic B-O, O-H, N-H, C=N	Characteristic B-O, O-H, N-H, C=N
Mass Spectrometry	MW = 111.90	MW = 111.90	MW = 111.90

Experimental Protocols

To ensure data integrity and reproducibility, the following general protocols are recommended.

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve ~5-10 mg of the pyrazole boronic acid regioisomer in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CD₃OD). DMSO-d₆ is often preferred as it allows for the observation of exchangeable protons (N-H, O-H).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure adequate spectral width and resolution. A relaxation delay (d1) of at least 2 seconds is recommended for quantitative accuracy.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans (e.g., 1024 or more) may be necessary due to the low natural abundance of ¹³C.

• ¹¹B NMR Acquisition: Acquire a one-dimensional boron spectrum using a broadband probe. Use a quartz NMR tube if available to minimize background boron signals.[7]

• Data Processing: Process all spectra using appropriate software. Apply Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak (¹H, ¹³C) or an external standard like BF₃·OEt₂ (¹¹B).

Protocol 2: General Characterization Workflow

The following workflow provides a logical sequence for identifying an unknown sample.

Figure 2: Recommended analytical workflow for regioisomer identification.

Conclusion

The unambiguous characterization of pyrazole boronic acid regioisomers is paramount for their successful application in research and development. While a suite of spectroscopic tools can be employed, NMR spectroscopy stands alone as the definitive method . The clear distinction in the multiplicity of proton signals and the number of carbon signals provides a robust and reliable basis for assignment. ¹H NMR offers the most direct and rapid assessment: a single peak for the pyrazole ring protons is a hallmark of the 4-isomer, whereas a pair of doublets indicates either the 3- or 5-isomer. This foundational NMR data, supported by mass spectrometry for molecular weight confirmation and IR for functional group analysis, constitutes a self-validating system for ensuring the structural integrity of these critical chemical building blocks.

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A Comparative Guide to In-situ Monitoring of Reactions Involving (1-Isopentyl-1H-pyrazol-5-yl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth comparison of modern in-situ analytical techniques for monitoring reactions involving (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. This document moves beyond a simple listing of methods to explain the causality behind experimental choices, ensuring that every protocol described is a self-validating system. Our focus is on providing actionable insights grounded in established scientific principles to accelerate your research and development endeavors.

Introduction: The Significance of Pyrazole Boronic Acids and In-situ Monitoring

Pyrazole boronic acids are a class of compounds that have garnered significant attention in medicinal chemistry and drug discovery.[1][2][3] Their unique structural features and reactivity make them valuable building blocks in the synthesis of complex pharmaceutical agents.[1][4][5] (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, as a member of this family, is a key intermediate for creating novel molecular architectures, primarily through carbon-carbon bond-forming reactions like the Suzuki-Miyaura cross-coupling.

In the pharmaceutical industry, a deep understanding of reaction kinetics, mechanisms, and the influence of process parameters is paramount for ensuring product quality, safety, and scalability.[6][7][8] This is where Process Analytical Technology (PAT) becomes critical. PAT is a framework for designing, analyzing, and controlling manufacturing processes through timely measurements of critical quality and performance attributes.[9][10] In-situ (in the reaction vessel) monitoring is the cornerstone of PAT, providing real-time data that enables a profound understanding of the chemical transformation as it happens.[11][12] This guide will compare the leading in-situ spectroscopic techniques—FTIR, Raman, and NMR—for monitoring a model Suzuki-Miyaura cross-coupling reaction involving a pyrazole boronic acid.

The Model Reaction: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for C-C bond formation.[11] The generally accepted mechanism involves a catalytic cycle with a palladium catalyst.[13]

A critical challenge in working with boronic acids is their potential for instability, including oxidative instability and facile hydrolysis (deboronation) of their pinacol esters under certain reaction conditions.[14][15][16] These side reactions can impact yield, purity, and overall process efficiency, making real-time monitoring essential for process optimization and control.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparative Analysis of In-situ Monitoring Techniques

The choice of an in-situ monitoring technique depends on the specific information required, the nature of the reaction mixture (homogeneous, heterogeneous), and practical considerations like cost and ease of implementation. We will now compare Fourier Transform Infrared (FTIR), Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy for monitoring the Suzuki-Miyaura reaction.

Fourier Transform Infrared (FTIR) Spectroscopy

Principle: In-situ FTIR, often referred to as ReactIR, utilizes an Attenuated Total Reflectance (ATR) probe inserted directly into the reaction vessel. The infrared spectrum provides information about the vibrational modes of molecules, making it highly effective for tracking changes in functional groups throughout the reaction.[17][18][19] This technique is a workhorse in the pharmaceutical industry for real-time process monitoring.[20][21][22]

Strengths:

• Broad Applicability: Can be used for a wide range of organic reactions in solution.

• Real-time Kinetics: Provides high-quality, time-resolved data for detailed kinetic analysis.

• No Sample Preparation: The probe is inserted directly into the reactor, eliminating the need for sampling.[17]

Weaknesses:

• Solvent Interference: Strong solvent absorption bands can obscure important regions of the spectrum.

• Limited Structural Information: While excellent for functional groups, it provides less detailed structural information compared to NMR.

• Water Interference: Water has strong IR absorbance, which can be a challenge in aqueous reaction media.

Caption: General experimental workflow for in-situ FTIR (ReactIR) monitoring.

Hypothetical Experimental Protocol: FTIR Monitoring of Suzuki-Miyaura Coupling

• Setup: Assemble the reaction vessel equipped with a mechanical stirrer, condenser, and an appropriate port for the ReactIR ATR probe.

• Background Spectrum: Before adding the reactants, collect a background spectrum of the solvent and any reagents that will not change during the reaction (e.g., base) at the reaction temperature.

• Initiation: Charge the reactor with the aryl halide, (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, base, and solvent. Begin stirring and heating.

• Data Collection: Once the reaction mixture is homogeneous and at temperature, add the palladium catalyst to initiate the reaction. Immediately begin collecting spectra at a regular interval (e.g., every 1-2 minutes).

• Analysis: Monitor the disappearance of reactant peaks (e.g., C-Br stretch of the aryl halide) and the appearance of product peaks. Convert absorbance data to concentration profiles to determine reaction kinetics and endpoint.

Raman Spectroscopy

Principle: Raman spectroscopy measures the inelastic scattering of monochromatic light (from a laser). Like FTIR, it provides a vibrational fingerprint of the molecules. A key advantage is that water is a very weak Raman scatterer, making it ideal for aqueous reactions. It is also highly effective for analyzing solids and heterogeneous mixtures.[23][24][25]

Strengths:

• Aqueous & Biphasic Systems: Excellent for reactions in aqueous media or with solid components.

• Complementary to FTIR: Raman is sensitive to non-polar bonds, while FTIR is more sensitive to polar bonds, making them complementary techniques.

• Remote Sampling: Fiber optic probes allow for safe and remote monitoring.[14]

Weaknesses:

• Fluorescence Interference: Some materials can fluoresce when excited by the laser, which can overwhelm the Raman signal.

• Weaker Signal: Raman scattering is an inherently weaker phenomenon than IR absorption, which can affect sensitivity for low-concentration species.

• Laser Safety: Requires appropriate safety precautions.

Hypothetical Experimental Protocol: Raman Monitoring of Suzuki-Miyaura Coupling

• Setup: Equip the reaction vessel with a port for a Raman probe. Ensure the probe tip is positioned to obtain a representative sample of the reaction mixture.

• Reference Spectra: Collect reference spectra of the individual starting materials, product, and solvent.

• Initiation: Charge the reactants and solvent into the vessel. Begin data acquisition.

• Monitoring: Add the catalyst to start the reaction. Collect spectra continuously. Specific Raman bands corresponding to the consumption of the boronic acid and the formation of the biaryl product can be trended over time.[14][24]

• Analysis: Use multivariate data analysis or peak-height/area trending to create kinetic profiles of the reaction species.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: In-situ NMR provides the most detailed structural information of the three techniques. By monitoring changes in the chemical shifts and integrals of specific nuclei (e.g., ¹H, ¹³C, ¹¹B, ¹⁹F), it is possible to unambiguously identify and quantify reactants, intermediates, and products in real-time.[26][27] The advent of benchtop and flow NMR systems has made this powerful technique more accessible for process monitoring.[28][29][30]

Strengths:

• Unambiguous Identification: Provides detailed structural information, allowing for the identification of unknown intermediates or byproducts.

• Highly Quantitative: NMR is inherently quantitative without the need for extensive calibration curves if an internal standard is used.

• Multinuclear Capabilities: The ability to monitor nuclei like ¹¹B is invaluable for directly tracking the boronic acid species.[28]

Weaknesses:

• Lower Sensitivity: Compared to vibrational spectroscopy, NMR generally has lower sensitivity.

• Cost and Complexity: High-field NMR is expensive and requires specialized facilities. Benchtop systems are more accessible but have lower resolution.

• Sampling: Often requires a flow loop to continuously circulate the reaction mixture through the spectrometer, which can introduce its own challenges.

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A Senior Application Scientist's Guide to Confirming Product Structures from (1-Isopentyl-1H-pyrazol-5-yl)boronic acid Reactions

For researchers, medicinal chemists, and professionals in drug development, the synthesis of novel compounds is only half the battle. The unequivocal confirmation of the molecular structure of these products is paramount for the advancement of any research program. This guide provides an in-depth technical overview of the reactions of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, with a primary focus on the robust methodologies required to confirm the structures of the resulting products. We will delve into the widely utilized Suzuki-Miyaura cross-coupling reaction, compare (1-Isopentyl-1H-pyrazol-5-yl)boronic acid to alternative reagents, and provide detailed protocols and data interpretation strategies to ensure the scientific integrity of your findings.

The Significance of the 1-Isopentyl-5-aryl-pyrazole Scaffold

The pyrazole nucleus is a well-established pharmacophore found in numerous commercially available drugs.[1] Its ability to participate in hydrogen bonding and other non-covalent interactions makes it a valuable component in the design of bioactive molecules. The addition of an isopentyl group at the N1 position can enhance lipophilicity, potentially improving membrane permeability and pharmacokinetic properties. The C5 position is a common site for diversification, and the introduction of various aryl groups via reactions like the Suzuki-Miyaura coupling allows for the exploration of a vast chemical space to optimize target engagement and biological activity.[2]

The Suzuki-Miyaura Cross-Coupling: A Powerful Tool for C-C Bond Formation

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the efficient formation of carbon-carbon bonds between organoboron compounds and organic halides.[3] For (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, this reaction provides a direct route to a diverse library of 1-isopentyl-5-aryl-1H-pyrazoles.

Mechanistic Insights: The "Why" Behind the Reagents

Understanding the catalytic cycle of the Suzuki-Miyaura reaction is crucial for troubleshooting and optimizing reaction conditions. The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide, forming a Pd(II) species.

• Transmetalation: The organic moiety from the boronic acid is transferred to the palladium center. This step is often the rate-determining step and is facilitated by a base. The base activates the boronic acid, forming a more nucleophilic boronate species.

• Reductive Elimination: The two organic groups on the palladium complex couple, forming the new C-C bond and regenerating the Pd(0) catalyst.

Figure 1: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Experimental Workflow: Synthesis of 1-Isopentyl-5-aryl-1H-pyrazoles

The following is a detailed, step-by-step protocol for a typical Suzuki-Miyaura cross-coupling reaction using (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Figure 2: General experimental workflow for Suzuki-Miyaura coupling.

Detailed Protocol:

Materials:

• (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (1.0 equiv)

• Aryl halide (e.g., 4-bromotoluene) (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄) (2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 equiv)

• Solvent system (e.g., 1,4-dioxane/water or toluene/water)

• Inert gas (Argon or Nitrogen)

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, the aryl halide, the palladium catalyst, and the base.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas three times.

• Solvent Addition: Add the degassed solvent system via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed.

• Work-up: Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Confirming the Structure: A Multi-Technique Approach

Unequivocal structural confirmation relies on a combination of spectroscopic and analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the structure of organic molecules in solution. For a successful Suzuki coupling product like 1-isopentyl-5-(p-tolyl)-1H-pyrazole, here's what to expect in the ¹H and ¹³C NMR spectra.

¹H NMR Spectroscopy:

• Isopentyl Group: Look for characteristic signals for the isopentyl chain: a triplet for the N-CH₂, a multiplet for the adjacent CH₂, a multiplet for the CH, and a doublet for the two terminal methyl groups.

• Pyrazole Ring: Two doublets in the aromatic region corresponding to the protons at the C3 and C4 positions. The coupling constant between these protons is typically small (around 2-3 Hz).

• Aryl Group: The signals for the aryl group will depend on its substitution pattern. For a p-tolyl group, expect two doublets in the aromatic region and a singlet for the methyl group.

• N-H Proton: The absence of a broad N-H proton signal (often seen in N-unsubstituted pyrazoles) is a key indicator of successful N-alkylation.[3]

¹³C NMR Spectroscopy:

• Isopentyl Group: Signals corresponding to the four distinct carbons of the isopentyl group.

• Pyrazole Ring: Three signals for the C3, C4, and C5 carbons of the pyrazole ring. The C5 carbon, now attached to the aryl group, will appear as a quaternary carbon signal.

• Aryl Group: Signals for the carbons of the aryl ring, including any substituents.

Advanced NMR Techniques: 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are invaluable for unambiguously assigning all proton and carbon signals, especially in complex molecules. For instance, an HMBC correlation between the N-CH₂ protons of the isopentyl group and the C5 of the pyrazole ring would definitively confirm the site of substitution.[4]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound.

• Molecular Ion Peak (M⁺): The most crucial piece of information is the mass-to-charge ratio (m/z) of the molecular ion, which should correspond to the calculated molecular weight of the expected product. High-resolution mass spectrometry (HRMS) can provide the exact mass to four decimal places, allowing for the determination of the molecular formula.

• Fragmentation Pattern: The fragmentation pattern can provide structural clues. For N-alkyl pyrazoles, common fragmentation pathways include cleavage of the N-alkyl chain and fragmentation of the pyrazole ring. Loss of the isopentyl group or fragments thereof would be expected.[5][6]

X-ray Crystallography

For crystalline products, single-crystal X-ray diffraction provides the ultimate, unambiguous structural confirmation. It yields a three-dimensional model of the molecule, showing the precise arrangement of all atoms and confirming connectivity and stereochemistry.[1]

Performance Comparison: (1-Isopentyl-1H-pyrazol-5-yl)boronic acid vs. Alternatives

While (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a valuable reagent, other N-substituted pyrazole-5-boronic acids can also be used to generate similar scaffolds. The choice of reagent can impact reactivity, solubility, and the physicochemical properties of the final product.

Reagent	N-Substituent	Potential Advantages	Potential Disadvantages
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid	Isopentyl	Increased lipophilicity, potentially improved solubility in organic solvents.	May be more sterically hindered, potentially affecting reaction rates.
(1-Methyl-1H-pyrazol-5-yl)boronic acid	Methyl	Less steric hindrance, potentially faster reaction kinetics.[7]	Lower lipophilicity compared to the isopentyl analogue.
(1-Phenyl-1H-pyrazol-5-yl)boronic acid	Phenyl	Can introduce additional aromatic interactions.	May alter the electronic properties of the pyrazole ring.
(1-(tert-Butoxycarbonyl)-1H-pyrazol-5-yl)boronic acid	BOC	The BOC group can be removed to yield the N-H pyrazole.[8]	Requires an additional deprotection step.

The choice of the N-substituent on the pyrazole boronic acid is a critical consideration in a drug discovery program, as it can significantly influence the ADME (absorption, distribution, metabolism, and excretion) properties of the final compound.

Conclusion

The synthesis of novel 1-isopentyl-5-aryl-pyrazoles via the Suzuki-Miyaura coupling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a robust and versatile strategy. However, the synthesis is only the first step. Rigorous structural confirmation using a combination of NMR spectroscopy, mass spectrometry, and, where possible, X-ray crystallography is essential to ensure the integrity of the research. By understanding the underlying reaction mechanisms and the principles of these analytical techniques, researchers can confidently and efficiently advance their drug discovery and development programs.

References

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• Saeed, A., Ali, F., Shah, S. Z. A., Larik, F. A., Channar, P. A., Seo, S. Y., ... & Lecka, J. (2018). Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. Bioorganic chemistry, 79, 293-300.
• Royal Society of Chemistry. (2012). 1HNMR δ values for.

• Aladdin Scientific Corporation. (n.d.). (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. Labcompare. Retrieved from [Link]

• Buchwald, S. L., & Martin, R. (2011). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 133(45), 18326–18329.
• Zhao, Y., Wang, Y., Zhang, Y., & Wang, J. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Journal of Organic Chemistry, 17, 2396–2404.
• El-Sayed, M. A. A., Abdel-Aziz, A. A.-M., & El-Azab, A. S. (2016). Design, synthesis, molecular modelling and biological evaluation of novel 3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives as potent antioxidants and 15-Lipoxygenase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 113–122.
• Ferreira, I. C., & Queiroz, M. J. R. (2019). Revisiting the Structure and Chemistry of 3 (5)-Substituted Pyrazoles. Molecules, 25(1), 2.
• Castillo, J. C., & Portilla, J. (2023). Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. Molecules, 28(15), 5852.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry of Pyrazole Boronic Acids: Applications and Sourcing. Retrieved from [Link]

• Wikipedia contributors. (2024, October 28). Suzuki reaction. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Frizzo, C. P., Hennemann, B. L., Kuhn, B. L., Wust, K. M., Paz, A. V., Martins, M. A. P., Zanatta, N., & Bonacorso, H. G. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.

• National Institute of Standards and Technology. (n.d.). 1H-Pyrazole. NIST WebBook. Retrieved from [Link]

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• The Royal Society of Chemistry. (2022). Synthesis of Novel Pyrazole Acetals of Andrographolide and Isoandrographolide as Potent Anticancer Agents.

• Agilent. (n.d.). Representative Suzuki coupling reaction and hydrolysis products for... ResearchGate. Retrieved from [Link]

• Rychnovsky, S. (2011, October 3). Masking Boronic Acids for Suzuki Coupling [Video]. YouTube. [Link]

• El-Metwaly, N. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 26(1), 125.
• El-Sharkawy, M. A., & El-Faham, A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6524.
• Khan, I., Ibrar, A., Abbas, N., & Farooq, U. (2021). Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)

• Request PDF. (n.d.). ChemInform Abstract: Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction Between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. ResearchGate. Retrieved from [Link]

• Glushkov, M. D., Slepukhin, I. V., Trofimov, B. A., & Vasilevsky, A. V. (2021). 1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one. Molbank, 2021(4), M1296.
• Fu, G. C. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Journal of the American Chemical Society, 124(46), 13662–13663.

• ResearchGate. (n.d.). Scheme 15. Fragmentation of the [M NO 2 ] + of methyl-1-nitropyrazoles... Retrieved from [Link]

• Reddy, G. J., Kumar, K. S., & Rao, V. J. (2016). Synthesis of 1-(Methylsulfonylmethyl)-4-aryl -1H-pyrazole Derivatives Using Ruphos-Pd as Catalyst. Der Pharma Chemica, 8(19), 312-319.
• Fun, H.-K., & Rauf, A. (2013). 3-Acetyl-5-phenyl-1-p-tolyl-1H-pyrazole-4-carbonitrile. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 10), o1551–o1552.

• ChemHelpASAP. (2020, February 14). Suzuki cross-coupling reaction [Video]. YouTube. [Link]

• Organ, M. G., & Nolan, S. P. (2011). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.

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Evaluating the green chemistry metrics of pyrazole boronic acid synthesis

A Comparative Guide to the Green Synthesis of Pyrazole Boronic Acids

Introduction: The Imperative for Greener Synthesis

Pyrazole boronic acids and their derivatives, particularly pinacol esters, are indispensable building blocks in modern chemistry.[1][2] Their dual functionality—a biologically significant pyrazole core and a versatile boronic acid handle for Suzuki-Miyaura cross-coupling—makes them invaluable in pharmaceutical research and materials science.[1] However, traditional synthetic routes often rely on hazardous reagents, cryogenic conditions, and stoichiometric metal reagents, casting a long shadow on their environmental footprint.[3]

This guide provides a comparative analysis of synthetic routes to pyrazole boronic acids, evaluated through the lens of key green chemistry metrics. We will explore the causality behind experimental choices, offering researchers and drug development professionals a framework for selecting and designing more sustainable synthetic pathways. The core metrics under consideration are Atom Economy (AE) , Environmental Factor (E-Factor) , and Process Mass Intensity (PMI) , which collectively offer a robust measure of a process's efficiency and environmental impact.[4][5][6]

Understanding the Core Green Chemistry Metrics

A truly "green" process is not just about high yield; it's about minimizing waste at the atomic level.

• Atom Economy (AE): A theoretical measure of how many atoms from the reactants are incorporated into the final desired product.[4] A higher AE signifies a more efficient reaction with less waste generated as byproducts.

• E-Factor: A simple yet powerful metric calculated as the total mass of waste divided by the mass of the product.[6][7] The ideal E-Factor is 0. A lower E-factor indicates a greener process.[7]

• Process Mass Intensity (PMI): A holistic metric that considers the total mass of all materials (reactants, solvents, workup chemicals, etc.) used to produce a certain mass of product.[4][8] It is calculated as the total mass input divided by the product mass. The pharmaceutical industry often faces high PMIs, making reductions in this area a key goal for sustainability.[8][9] The E-Factor can be derived from PMI (E-Factor = PMI - 1).[7]

Synthetic Routes Under Evaluation

We will compare three distinct strategies for synthesizing a representative pyrazole boronic acid pinacol ester: a traditional organometallic approach, a modern C-H activation method, and an emerging solvent-free technique.

Route A: Traditional Grignard/Organolithium Pathway

This classical approach first involves the synthesis of a halogenated pyrazole, which is then converted to an organometallic intermediate (Grignard or organolithium reagent). This intermediate is subsequently trapped with a borate ester at very low temperatures.[3]

Causality Behind the Method: This multi-step sequence is reliable but inherently inefficient from a green chemistry perspective. The pre-functionalization step (halogenation) adds a reaction step and lowers the overall atom economy. The use of stoichiometric magnesium or lithium generates significant metallic waste. Furthermore, the highly reactive nature of the organometallic intermediates necessitates cryogenic temperatures (-78 °C), which are energy-intensive, and the use of anhydrous ethereal solvents like THF, which pose safety and environmental risks.[3][10]

Route B: Iridium-Catalyzed C-H Borylation

A more modern approach involves the direct borylation of a pyrazole C-H bond, bypassing the need for pre-halogenation.[11] Iridium-based catalysts are particularly effective for this transformation, showing high efficiency and regioselectivity.[11]

Causality Behind the Method: This method dramatically improves atom economy by forming the C-B bond directly from a C-H bond, with H₂ being the only theoretical byproduct. It eliminates the need for stoichiometric metals and cryogenic conditions. The catalytic nature of the process means only a small amount of iridium is needed, although the cost and toxicity of the precious metal catalyst must be considered. The reaction can often be performed under milder conditions and with a wider range of functional groups tolerated compared to the traditional route.

Route C: Mechanochemical (Solvent-Free) Synthesis

Mechanochemistry, which uses mechanical force (e.g., ball milling) to drive reactions, is an emerging green technique.[12][13] While direct C-H borylation of pyrazoles via mechanochemistry is still a developing area, the principles have been demonstrated for the synthesis of other boronic esters.[12][14] This method avoids the use of bulk solvents entirely.

Causality Behind the Method: The primary green advantage is the elimination of solvents, which constitute the largest portion of waste in many chemical processes.[12][15] By conducting the reaction in a solid or near-solid state, PMI is drastically reduced. These reactions can often proceed faster and at room temperature, lowering energy consumption. This approach represents a frontier in sustainable synthesis, directly addressing the "prevention" principle of green chemistry.[12]

Quantitative Comparison of Green Metrics

To illustrate the differences, let's consider a hypothetical synthesis of 10g of a target pyrazole boronic acid pinacol ester (M.W. ~220 g/mol ) via each route.

Metric	Route A: Grignard	Route B: C-H Borylation	Route C: Mechanochemical	Ideal Value
Atom Economy (AE)	~50-60%	>85%	>85%	100%
Key Reagents	Mg/n-BuLi, Halogenated Pyrazole, Isopropoxy-pinacolborane	Pyrazole, B₂pin₂, Ir-catalyst	Pyrazole, B₂pin₂, Ir-catalyst	Catalytic, Benign
Solvent Volume	~500 mL (THF, Hexanes)	~150 mL (Cyclohexane)	0 mL	0 mL
Energy Input	High (Requires -78 °C)	Moderate (Heating to ~80 °C)	Low (Room Temp Milling)	Ambient
E-Factor (Estimated)	~50 - 100	~15 - 25	<10	0
PMI (Estimated)	~51 - 101	~16 - 26	<11	1

Note: Values are estimates based on typical laboratory procedures and are highly dependent on specific reaction conditions, yield, and purification methods.

Analysis: The data clearly shows a significant improvement in greenness from Route A to Routes B and C. The C-H borylation (Route B) offers a substantial leap in atom economy and a dramatic reduction in PMI and E-Factor by eliminating steps and stoichiometric waste. The mechanochemical approach (Route C), by eliminating solvents, presents the most sustainable pathway, achieving the lowest possible PMI and E-Factor.

Visualizing the Synthetic Workflows

The diagrams below illustrate the differences in process complexity and efficiency.

Caption: Comparison of traditional vs. modern synthetic workflows.

Caption: Interrelationship of factors influencing green chemistry metrics.

Experimental Protocols

Protocol 1: Synthesis via Ir-Catalyzed C-H Borylation (Route B)

This protocol is a representative procedure for the direct borylation of a generic N-aryl pyrazole.

• Reactor Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add N-aryl pyrazole (1.0 mmol), bis(pinacolato)diboron (B₂pin₂, 1.2 mmol), and the iridium catalyst (e.g., [Ir(cod)OMe]₂/dtbpy, 1.5 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add anhydrous cyclohexane (5 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 80 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure pyrazole boronic acid pinacol ester.

Protocol 2: Calculation of Green Metrics

This protocol outlines how to calculate PMI and E-Factor from experimental data, using the C-H borylation protocol as an example.

• Mass Input Table: Create a table of all materials used in the process.

  • N-aryl pyrazole: 0.144 g (1.0 mmol)

  • B₂pin₂: 0.305 g (1.2 mmol)

  • [Ir(cod)OMe]₂/dtbpy catalyst: ~0.020 g

  • Cyclohexane (solvent): 3.9 g (5 mL)

  • Silica Gel (chromatography): ~30 g

  • Hexane/EtOAc (eluent): ~100 mL (~68 g)

  • Total Mass In: 0.144 + 0.305 + 0.020 + 3.9 + 30 + 68 = 102.37 g

• Mass Output: Record the mass of the final, isolated product.

  • Assume an 85% yield: Product Mass = 0.85 * 0.270 g = 0.23 g

• Calculate PMI:

  • PMI = (Total Mass In) / (Product Mass)

  • PMI = 102.37 g / 0.23 g = 445

  • Note: This real-world lab-scale PMI is much higher than the idealized estimate, highlighting the massive contribution of purification solvents.

• Calculate E-Factor:

  • Total Waste = Total Mass In - Product Mass

  • Total Waste = 102.37 g - 0.23 g = 102.14 g

  • E-Factor = Total Waste / Product Mass

  • E-Factor = 102.14 g / 0.23 g = 444 (or simply PMI - 1)

Trustworthiness through Self-Validation: By meticulously recording all inputs and outputs as described, any researcher can replicate this analysis. This transparent calculation validates the green assessment of the process and highlights that for laboratory-scale synthesis, purification is often the least "green" step and a prime target for optimization (e.g., through crystallization instead of chromatography).

Conclusion and Future Outlook

The evaluation of pyrazole boronic acid synthesis through green chemistry metrics provides a clear and quantitative rationale for moving away from traditional organometallic routes. Modern catalytic C-H borylation offers a vastly superior profile in terms of atom economy, energy usage, and waste reduction.[11] Emerging technologies like mechanochemistry promise even greater sustainability by eliminating solvent use altogether.[12][16]

For researchers and drug development professionals, adopting these greener methodologies is not just an environmental imperative but also a strategic advantage. These processes are often more efficient, safer, and more scalable. The future of synthesis lies in the continued development of catalytic systems that operate under milder conditions, utilize earth-abundant metals, and are amenable to solvent-free or flow-chemistry platforms.[15][17] By prioritizing these principles and rigorously applying green metrics, the chemical community can design syntheses that are both elegant and environmentally responsible.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (1-Isopentyl-1H-pyrazol-5-yl)boronic Acid

This guide provides a detailed, procedural framework for the safe and compliant disposal of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. Developed for researchers, scientists, and drug development professionals, this document synthesizes established safety protocols for boronic acids and heterocyclic compounds to ensure the protection of laboratory personnel and the environment. While a specific Safety Data Sheet (SDS) for this novel compound may not be widely available, this guide establishes a conservative and robust disposal strategy by analyzing the hazards of its core chemical moieties: the boronic acid functional group and the pyrazole ring.

Core Principles and Hazard Assessment

The proper disposal of any chemical reagent begins with a thorough understanding of its potential hazards. (1-Isopentyl-1H-pyrazol-5-yl)boronic acid combines two key structural features that dictate its handling and disposal requirements.

• Boronic Acid Group (-B(OH)₂): Boronic acids are a class of organoboron compounds widely used in organic synthesis, most notably in Suzuki-Miyaura cross-coupling reactions.[1] While valued for their utility, they are recognized as hazardous materials. Analogous boronic acid compounds are known to cause serious skin and eye irritation and may cause respiratory irritation or organ damage through prolonged or repeated exposure.[2] They are Lewis acids and can form reversible complexes with diols, a property that underlies both their utility and their biological interactions.[1]

• Pyrazole Moiety: Pyrazole is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. Pyrazole and its derivatives are known to be biologically active and are common scaffolds in pharmaceutical development.[3] The pyrazole ring system itself is classified as harmful if swallowed and is a skin, eye, and respiratory irritant.[4][5][6]

Given these characteristics, (1-Isopentyl-1H-pyrazol-5-yl)boronic acid and any materials contaminated with it must be treated as hazardous chemical waste .[2][7] Disposal into sanitary sewer systems or regular trash is strictly prohibited.[2][8][9]

Table 1: Summary of Potential Hazards

Data is extrapolated from safety information for analogous boronic acid and pyrazole compounds.

Hazard Classification	Category	Hazard Statement
Acute Toxicity (Oral)	4	H302: Harmful if swallowed.[2][4]
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[2][4][5]
Serious Eye Damage/Irritation	2A	H319: Causes serious eye irritation.[2][4][5]
Specific Target Organ Toxicity	3	H335: May cause respiratory irritation.[4][5]

Mandatory Safety Protocols & Personal Protective Equipment (PPE)

Before beginning any work that will generate waste, it is imperative to establish a safe operating environment. All handling and disposal procedures must be conducted within a certified chemical fume hood to prevent the inhalation of dusts or vapors.[2][10][11]

Table 2: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes of solutions or contact with solid particulates.[2]
Hand Protection	Chemical-resistant nitrile or neoprene gloves.	Prevents direct skin contact and irritation.[2][11]
Body Protection	A fully-fastened laboratory coat.	Protects skin and personal clothing from contamination.[2]
Respiratory	Work within a chemical fume hood.	Minimizes the risk of inhaling airborne particulates of the compound.[11]

Step-by-Step Disposal Protocol

The cornerstone of proper chemical disposal is rigorous segregation of waste streams.[12] Never mix incompatible waste types.[13][14] The following workflow provides a systematic approach to managing waste generated from (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Diagram 1: Waste Segregation Workflow

Caption: Decision workflow for segregating and disposing of waste.

Solid Waste Disposal

• Collection: Place all non-sharp, solid materials contaminated with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid (e.g., gloves, weigh boats, absorbent pads, paper towels) into a dedicated container for solid hazardous waste.[10][15]

• Container: The container must be a durable, sealable plastic bag or a rigid drum/pail. It must be clearly labeled as "Hazardous Waste" and list the chemical constituents.[15][16]

Liquid Waste Disposal

• Collection: Collect all solutions containing (1-Isopentyl-1H-pyrazol-5-yl)boronic acid, including reaction mixtures and solvent rinses, in a designated container for liquid hazardous waste.[10][15]

• Prohibition: Under no circumstances should liquids containing this compound be poured down the drain.[8][9]

• Container: Use a chemically compatible container, preferably plastic, with a secure, leak-proof screw cap.[8][14] Do not fill the container beyond 90% capacity to allow for expansion.

Decontamination of Empty Containers

• Triple Rinsing: The original reagent container is not "empty" until it has been decontaminated. This is achieved by a triple-rinse procedure.[2][10]

• Procedure: a. Add a small amount of a suitable solvent (one in which the compound is soluble, such as acetone or ethanol) to the empty container. b. Secure the cap and swirl the container to rinse all interior surfaces thoroughly. c. Pour the solvent rinsate into the designated liquid hazardous waste container.[10] d. Repeat this process two more times.

• Final Disposal: After the third rinse, allow the container to air dry completely in the back of the fume hood. Deface or remove the original label and dispose of the clean container according to your institution's guidelines for glass or plastic recycling.[2]

Waste Container Management and Storage

Proper management of waste containers is a regulatory requirement and essential for safety. All hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[8][14][16]

Table 3: Waste Container & Labeling Requirements

Requirement	Specification	Rationale & Authority
Condition	Must be in good condition, free of leaks, cracks, or deterioration.	Prevents accidental release of hazardous materials.[12][14][16]
Compatibility	Container material must not react with the chemical waste.	Ensures the integrity of the container and prevents dangerous reactions.[12][14]
Closure	Must have a secure, tightly-fitting lid or cap.	Containers must remain closed except when actively adding waste to prevent spills and vapor release.[8][14][16]
Labeling	Must be clearly marked with the words "HAZARDOUS WASTE" and the full chemical name(s) of the contents.	Ensures proper identification for safe handling, segregation, and disposal by EHS personnel.[8][15][16]

Final Disposal Pathway

All generated hazardous waste, properly segregated and containerized, must be managed through your institution's official disposal channels.

• Contact EHS: Schedule a pickup of the full, sealed, and labeled waste containers with your institution's Environmental Health & Safety (EHS) department or designated hazardous waste contractor.[8]

• Licensed Disposal: Only licensed and certified hazardous waste disposal companies are legally permitted to transport, treat, and dispose of this type of chemical waste.[4][13][17]

By adhering to this comprehensive guide, laboratory professionals can ensure the disposal of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid is conducted safely, responsibly, and in full compliance with safety regulations, thereby protecting themselves, their colleagues, and the environment.

References

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• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
• BenchChem. (2025). Proper Disposal of Oct-7-enylboronic Acid: A Guide for Laboratory Professionals.
• Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories.
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A Researcher's Guide to the Safe Handling of (1-Isopentyl-1H-pyrazol-5-yl)boronic Acid

An Essential Operational Plan for Laboratory Safety and Disposal

As a senior application scientist, this guide provides in-depth technical and safety information for researchers, scientists, and drug development professionals working with (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. While specific safety data for this compound is limited, this document synthesizes established protocols for handling analogous boronic acids to ensure the highest standards of laboratory safety.

Hazard Identification and Risk Assessment

Primary Hazards:

• Skin Irritation: Direct contact can cause skin irritation.[2][3]

• Serious Eye Irritation: Contact with eyes may lead to serious irritation.[2][3]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[2]

• Potential for Mutagenicity: Some studies have suggested that certain boronic acids and their derivatives could be mutagenic.[4]

• Reproductive Toxicity: Some boron compounds are flagged for potential reproductive toxicity with chronic high-dose exposure.[5][6]

A thorough risk assessment should be conducted before commencing any work, considering the scale of the reaction, the potential for dust formation, and the duration of exposure.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A stringent PPE protocol is mandatory to prevent exposure. The following table summarizes the required PPE for handling (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield worn over safety glasses.	Protects against splashes and airborne particles. Standard safety glasses do not offer sufficient protection from chemical splashes.[7]
Hand Protection	Disposable nitrile gloves are the minimum requirement. Consider double-gloving for extended operations.	Nitrile gloves offer good resistance to a variety of chemicals.[8][9] Always inspect gloves before use and remove them immediately if contaminated.[10]
Body Protection	A knee-length laboratory coat with long sleeves.	Provides a barrier against incidental skin contact with the chemical.[8]
Respiratory Protection	Generally not required for small-scale laboratory use when handled in a certified chemical fume hood.[2]	A NIOSH-approved respirator may be necessary for large-scale operations or in case of ventilation failure.[2][11]

Safe Handling and Operational Workflow

All manipulations of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid should be performed within a certified chemical fume hood to minimize inhalation exposure.[12]

Step-by-Step Handling Protocol:

• Preparation: Before handling the compound, ensure the fume hood is operational and the work area is clean and uncluttered. Assemble all necessary equipment and reagents.

• Donning PPE: Put on your lab coat, followed by safety goggles and gloves.

• Weighing and Transfer: To prevent the generation of airborne dust, handle the solid compound carefully. Use a spatula for transfers. If possible, weigh the compound directly into the reaction vessel.

• Reaction Setup: Perform all subsequent steps, such as dissolving the compound and running the reaction, within the fume hood.

• Post-Reaction Work-up: Maintain the same level of PPE throughout the work-up and purification process.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by the lab coat, and finally, the safety goggles. Wash your hands thoroughly with soap and water after removing your gloves.

The following diagram illustrates the logical flow for ensuring safe handling of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.

Safe Handling Workflow

Spill and Emergency Procedures

In the event of a spill, evacuate the area and assess the situation.

• Small Spills: For small spills of solid material, carefully sweep or scoop it up and place it in a labeled container for disposal.[5] Avoid raising dust. Use absorbent materials if the compound is in solution.

• Large Spills: For larger spills, evacuate the laboratory and contact your institution's Environmental Health & Safety (EHS) department.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.[2]

• Inhalation: Move the affected person to fresh air. If they experience breathing difficulties, seek medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[13]

Disposal Plan

The disposal of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid and its waste must comply with local, state, and federal regulations.

• Solid Waste: Collect solid waste in a clearly labeled, sealed container.

• Liquid Waste: Collect liquid waste containing the compound in a labeled, sealed container.

• Contaminated Materials: Any materials used to clean up spills or contaminated with the compound should be treated as hazardous waste.

Never dispose of boronic acids down the drain unless explicitly permitted by your local regulations and EHS department.[14] For small amounts, neutralization with a mild base like sodium bicarbonate may be an option, but this should be confirmed with your institution's safety protocols.[14]

The following decision tree provides guidance on the appropriate disposal route.

Waste Disposal Decision Tree

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